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  • Product: 3-Bromo-4-chloro-2-phenylquinoline
  • CAS: 5425-48-9

Core Science & Biosynthesis

Foundational

The Quinoline Scaffold: A Cornerstone in Modern Chemistry

An In-depth Technical Guide to the Synthesis and Characterization of 3-Bromo-4-chloro-2-phenylquinoline For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overvi...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Synthesis and Characterization of 3-Bromo-4-chloro-2-phenylquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Bromo-4-chloro-2-phenylquinoline, a halogenated quinoline derivative with significant potential as a versatile building block in medicinal chemistry and materials science. As a Senior Application Scientist, this document synthesizes established synthetic methodologies and detailed characterization protocols, offering field-proven insights into the experimental choices and data interpretation critical for advancing research and development.

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in drug discovery and functional materials.[1][2] Its derivatives exhibit a remarkable breadth of pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[3][4] The strategic placement of substituents on the quinoline core allows for the fine-tuning of its physicochemical and biological properties. Halogenated quinolines, in particular, serve as key intermediates in synthetic chemistry, primarily due to their reactivity in palladium-catalyzed cross-coupling reactions, which are instrumental in the construction of complex molecular architectures.[5] The subject of this guide, 3-Bromo-4-chloro-2-phenylquinoline, features two distinct halogen atoms at positions that are pivotal for further functionalization, making it a highly valuable substrate for the synthesis of novel compounds.

Synthesis of 3-Bromo-4-chloro-2-phenylquinoline

The synthesis of polysubstituted quinolines can be achieved through various established methods. A plausible and efficient route to 3-Bromo-4-chloro-2-phenylquinoline involves a multi-step sequence starting from readily available anilines. The following protocol is a representative example based on well-established quinoline synthesis methodologies.

Proposed Synthetic Pathway

A logical synthetic approach would be a variation of the Combes quinoline synthesis or a related cyclization reaction, followed by halogenation.

Synthetic_Pathway cluster_start Starting Materials cluster_product Final Product A 2-Chloroaniline C Intermediate A A->C Condensation B Benzoylacetonitrile B->C D 4-Chloro-2-phenylquinolin-3-amine C->D Cyclization E 3-Bromo-4-chloro-2-phenylquinoline D->E Sandmeyer Reaction

Caption: Proposed synthetic workflow for 3-Bromo-4-chloro-2-phenylquinoline.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 4-Chloro-2-phenylquinolin-3-amine

  • To a solution of 2-chloroaniline (1.0 eq) in a suitable solvent such as toluene, add benzoylacetonitrile (1.0 eq).

  • Add a catalytic amount of a strong acid, for example, p-toluenesulfonic acid (0.1 eq).

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and isolate the intermediate product.

  • The intermediate is then subjected to a cyclization reaction, often thermally or with a Lewis acid catalyst, to yield 4-chloro-2-phenylquinolin-3-amine.

Step 2: Synthesis of 3-Bromo-4-chloro-2-phenylquinoline via Sandmeyer Reaction

  • Dissolve 4-chloro-2-phenylquinolin-3-amine (1.0 eq) in an aqueous solution of hydrobromic acid.

  • Cool the solution to 0-5 °C in an ice bath.

  • Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C to form the diazonium salt.

  • In a separate flask, prepare a solution of copper(I) bromide (1.2 eq) in hydrobromic acid.

  • Slowly add the cold diazonium salt solution to the copper(I) bromide solution.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane), wash with water and brine, and dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel to obtain 3-Bromo-4-chloro-2-phenylquinoline.

Comprehensive Characterization

A thorough characterization is essential to confirm the identity and purity of the synthesized 3-Bromo-4-chloro-2-phenylquinoline. The following sections detail the expected outcomes from standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals corresponding to the protons on the phenyl ring and the quinoline core. The protons on the benzo part of the quinoline ring will appear as a complex multiplet system.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information on all the carbon atoms in the molecule. The carbons attached to the halogens will have their chemical shifts influenced by the electronegativity of the bromine and chlorine atoms.

Predicted ¹H NMR Data (in CDCl₃) Predicted ¹³C NMR Data (in CDCl₃)
Chemical Shift (ppm) Multiplicity
8.20-8.00m
7.80-7.40m

Note: These are predicted values and may vary slightly in an experimental setting.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Predicted IR Absorption Bands
Wavenumber (cm⁻¹) Functional Group
3100-3000Aromatic C-H stretch[6]
1600-1585C=C stretch (in-ring)[6]
1500-1400C=C stretch (in-ring)[6]
1100-1000C-Cl stretch
700-600C-Br stretch
Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and molecular formula of a compound. For 3-Bromo-4-chloro-2-phenylquinoline (C₁₅H₈BrClN), the high-resolution mass spectrum (HRMS) is expected to show a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br) and chlorine (³⁵Cl and ³⁷Cl).

The most abundant isotopic peaks for the molecular ion [M]⁺ would be:

  • C₁₅H₈⁷⁹Br³⁵ClN: m/z = 316.96

  • C₁₅H₈⁸¹Br³⁵ClN: m/z = 318.96

  • C₁₅H₈⁷⁹Br³⁷ClN: m/z = 318.96

  • C₁₅H₈⁸¹Br³⁷ClN: m/z = 320.96

The relative intensities of these peaks will be determined by the natural abundance of the isotopes.

X-ray Crystallography

Single-crystal X-ray diffraction provides the definitive three-dimensional structure of a molecule in the solid state.

Experimental Protocol for Crystallography:

  • Crystal Growth: Grow single crystals of 3-Bromo-4-chloro-2-phenylquinoline suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution in a suitable solvent system (e.g., ethanol/dichloromethane).

  • Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

  • Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the structural model against the collected diffraction data.

The resulting crystal structure will provide precise information on bond lengths, bond angles, torsional angles, and intermolecular interactions, such as π-π stacking or halogen bonding, in the solid state.[7]

Characterization_Workflow Start Synthesized 3-Bromo-4-chloro-2-phenylquinoline NMR NMR Spectroscopy (¹H, ¹³C) Start->NMR Structural Elucidation IR IR Spectroscopy Start->IR Functional Group ID MS Mass Spectrometry (HRMS) Start->MS Molecular Weight & Formula Xray X-ray Crystallography Start->Xray 3D Structure Purity Purity and Structural Confirmation NMR->Purity IR->Purity MS->Purity Xray->Purity

Caption: A typical workflow for the comprehensive characterization of the target compound.

Potential Applications in Research and Development

The presence of both a bromine and a chlorine atom on the quinoline scaffold of 3-Bromo-4-chloro-2-phenylquinoline offers differential reactivity that can be exploited in sequential cross-coupling reactions. The carbon-bromine bond is generally more reactive than the carbon-chlorine bond in palladium-catalyzed reactions.[5][8] This allows for selective functionalization at the 3-position via reactions like Suzuki, Heck, or Buchwald-Hartwig amination, while leaving the 4-chloro position intact for subsequent transformations. This makes 3-Bromo-4-chloro-2-phenylquinoline an ideal starting material for the synthesis of complex, polysubstituted quinolines, which are of high interest in the development of new pharmaceuticals and functional organic materials.[9]

References

  • Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives - PMC. (n.d.).
  • Application Note: Synthesis of 2-Phenylquinoline-4-Carboxylic Acid via the Doebner Reaction - Benchchem. (n.d.).
  • Synthetic route of 2-phenyl-quinoline-4-carboxylic acid derivatives. - ResearchGate. (n.d.).
  • Synthesis of 2-phenyl- and 2,3-diphenyl-quinolin-4-carboxylic acid derivatives. (2004, September 15).
  • facile synthesis of 2-phenylquinoline-4-carboxamide derivatives with variant structural features - Semantic Scholar. (2014, February 6).
  • Quinoline analogs: multifaceted heterocyclic compounds with varied synthetic strategies and potent antitubercular properties - RSC Publishing. (2025, February 5).
  • Supplementary Information - The Royal Society of Chemistry. (n.d.).
  • From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives - Oriental Journal of Chemistry. (2023, June 30).
  • Application of Quinoline Ring in Structural Modification of Natural Products - MDPI. (2023, September 6).
  • Quinolines: the role of substitution site in antileishmanial activity - PMC. (2025, September 15).
  • An In-depth Technical Guide to the Regioselective Synthesis of 3-Bromoquinoline Derivatives - Benchchem. (n.d.).
  • Regioselective Synthesis of 3-Bromoquinoline Derivatives and Diastereoselective Synthesis of Tetrahydroquinolines via Acid-Promoted Rearrangement of Arylmethyl Azides | The Journal of Organic Chemistry - ACS Publications. (2015, April 15).
  • Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines - PMC - NIH. (n.d.).
  • 3-Bromo-4-chloroquinoline | C9H5BrClN | CID 618306 - PubChem. (n.d.).
  • (PDF) Crystal structure of 3-bromo-N-[4-chloro-2-methyl-6-[(methylamino)- carbonyl]phenyl]-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxamide, C18H14BrCl2N5O2. (n.d.).
  • A Comparative Guide to the Reactivity of 3-Bromoquinoline and 3-Chloroquinoline in Synthetic Chemistry - Benchchem. (n.d.).
  • 3-Bromo-4-chloro-2-(trifluoromethyl)-8-[4-(trifluoromethyl)phenyl]quinoline | C17H7BrClF6N | CID - PubChem. (n.d.).
  • CN109096185A - A kind of synthetic method of the bromo- quinoline of 4- - Google Patents. (n.d.).
  • Crystallographic and spectroscopic characterization of 2-[(7-acetyl-4-cyano-6-hydroxy-1,6-dimethyl-8-phenyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]-N-phenylacetamide - PMC. (n.d.).
  • Synthesis method of 3-bromoquinoline compound - Eureka | Patsnap. (2019, May 31).
  • Supplementary Information - The Royal Society of Chemistry. (n.d.).
  • 3-BROMO-4-CHLOROANILINE synthesis - ChemicalBook. (n.d.).
  • 3-Bromoquinoline(5332-24-1) 1H NMR spectrum - ChemicalBook. (n.d.).
  • 6-Bromo-4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.).
  • Spectroscopic and quantum chemical characterization of the ground and lowest electronically excited singlet and triplet states of halo- and nitro-harmines in aqueous media - RSC Publishing. (n.d.).
  • Synthesis, crystal structure, and spectroscopic characterization of a new non-centrosymmetric compound, 1-(2-chloroquinolin-3-yl)-N-(4-fluorobenzyl)methanimine. (2024, March 31).
  • Theoretical insights into the structural, spectroscopic, solvent effect, reactivity, NCI, and NLO analyses of 5,7-dichloro-8-hydroxyquinoline-2-carbaldehyde | European Journal of Chemistry. (2025, March 31).
  • 3-Bromo-4-chloro-2-methylquinoline | Sigma-Aldrich - MilliporeSigma. (n.d.).
  • Comparative Reactivity of Bromo- vs. Chloro-Substituted Phenylacetonitriles: A Guide for Researchers - Benchchem. (n.d.).
  • 11.5: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2020, May 30).
  • Spectroscopic characterization and photoinduced processes of 4-oxoquinoline derivatives. (2025, November 10).
  • 3-bromo-4-chloroquinoline (C9H5BrClN) - PubChemLite. (n.d.).
  • 3-Bromoquinoline - Optional[Vapor Phase IR] - Spectrum - SpectraBase. (n.d.).
  • 3-Bromo-4-chloro-2-methylquinoline | Sigma-Aldrich. (n.d.).
  • 2-Bromo-3-((1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazol-4-yl)-methoxy)-benzaldehyde - MDPI. (2022, March 9).
  • Halogenated Organic Compounds | Spectroscopy Online. (2023, September 1).
  • IR Spectroscopy - Practice Problems - YouTube. (2020, July 30).
  • Experimental (a) and theoretical (b) FT-IR spectrum of 3-chloro-4-phenyl-6-(morpholine- 4-yl)-pyridazine. - ResearchGate. (n.d.).
  • 6-Bromo-4-chloro-2-phenylquinoline AldrichCPR 860195-69-3 - Sigma-Aldrich. (n.d.).
  • 3-Bromo-4-chlorothiophene | C4H2BrClS | CID 12356512 - PubChem. (n.d.).

Sources

Exploratory

3-Bromo-4-chloro-2-phenylquinoline: A Comprehensive Technical Guide on Properties, Synthesis, and Orthogonal Reactivity

Executive Summary In modern medicinal chemistry and advanced materials science, highly functionalized heterocyclic scaffolds are paramount for divergent synthesis. 3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) repr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry and advanced materials science, highly functionalized heterocyclic scaffolds are paramount for divergent synthesis. 3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) represents a quintessential dihalogenated building block[1]. By strategically positioning a chlorine atom at the electron-deficient C4 position and a bromine atom at the relatively electron-neutral C3 position, this molecule offers a predictable reactivity gradient. This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic synthesis, and the causality behind its orthogonal functionalization, serving as a definitive guide for drug development professionals.

Physicochemical Profiling

Understanding the physical and electronic properties of 3-bromo-4-chloro-2-phenylquinoline is critical for predicting its behavior in both synthetic workflows and biological systems. The presence of the C2-phenyl ring extends the conjugated π -system, while the heavy halogens at C3 and C4 significantly increase the compound's lipophilicity.

Table 1: Physicochemical Properties
PropertyValue
Chemical Name 3-Bromo-4-chloro-2-phenylquinoline
CAS Number 5425-48-9[1]
Molecular Formula C15H9BrClN[1]
Molecular Weight 318.60 g/mol [1]
Predicted LogP ~4.5[2]
Hydrogen Bond Donors 0[2]
Hydrogen Bond Acceptors 2[2]
Rotatable Bonds 2[2]
Topological Polar Surface Area 22.1 Ų[2]

Synthetic Methodology & Mechanisms

The synthesis of 3-bromo-4-chloro-2-phenylquinoline is typically achieved through a two-step sequence starting from 2-phenylquinolin-4(1H)-one. This pathway leverages the natural nucleophilicity of the C3 position and the tautomeric nature of the C4-hydroxyl/carbonyl group.

SyntheticWorkflow A 2-Phenylquinolin-4(1H)-one (Starting Material) B 3-Bromo-2-phenylquinolin-4(1H)-one (Intermediate) A->B Br2, AcOH Electrophilic Bromination Yield: >90% C 3-Bromo-4-chloro-2-phenylquinoline (Target Scaffold) B->C POCl3, Reflux Deoxychlorination Yield: ~93%

Synthetic workflow for 3-bromo-4-chloro-2-phenylquinoline via sequential halogenation.

Electrophilic Bromination (C3 Position)

The C3 position of the quinolone core possesses enamine-like character due to resonance donation from the nitrogen lone pair. This makes C3 highly susceptible to electrophilic attack. Treatment with molecular bromine in glacial acetic acid results in the rapid formation of 3-bromo-2-phenylquinolin-4(1H)-one[3],[4].

Deoxychlorination (C4 Position)

The conversion of the C4-oxo group to a chloride is driven by phosphorus oxychloride (POCl3). Mechanistically, the tautomeric 4-hydroxyquinoline attacks the electrophilic phosphorus of POCl3, generating a highly reactive phosphorodichloridate intermediate. The released chloride ion then acts as a nucleophile, attacking C4 and displacing the phosphate leaving group to restore aromaticity[5],[4].

Experimental Protocols

As an application scientist, I emphasize that these protocols must be executed with strict adherence to the causality of the chemical environment.

Protocol A: Synthesis of 3-Bromo-2-phenylquinolin-4(1H)-one
  • Preparation: Suspend 2-phenylquinolin-4(1H)-one (1.0 eq) in glacial acetic acid (approx. 10 mL/g of substrate) at room temperature.

  • Halogenation: Add a single crystal of iodine as a catalyst[3]. Dropwise, add molecular bromine (Br2, 1.1 eq) over 30 minutes. The reaction mixture will darken.

  • Maturation: Stir the mixture at room temperature for 2–4 hours. Monitor via LC-MS to ensure complete consumption of the starting material.

  • Isolation: Pour the mixture over crushed ice and neutralize cautiously with concentrated ammonium hydroxide (NH4OH) until pH ~7 is reached[3].

  • Purification: Filter the resulting precipitate, wash extensively with deionized water, and dry under high vacuum to yield the intermediate.

Protocol B: Synthesis of 3-Bromo-4-chloro-2-phenylquinoline
  • Activation: In a dry, round-bottom flask under an inert argon atmosphere, add 3-bromo-2-phenylquinolin-4(1H)-one (1.0 eq) slowly to an excess of POCl3 (approx. 5-7 eq)[5].

  • Reflux: Heat the mixture to reflux (105 °C) for 3 hours. The solid will gradually dissolve as the phosphorodichloridate intermediate forms and reacts[5].

  • Critical Step (Solvent Removal): Cool the mixture to room temperature. Do not quench directly. Use vacuum distillation to remove the majority of the unreacted POCl3. Causality: Direct aqueous quenching of bulk POCl3 is violently exothermic and generates localized highly acidic pockets (HCl/H3PO4) that will prematurely hydrolyze the newly formed C4-Cl bond back to the quinolone, destroying your yield.

  • Quenching: Pour the concentrated residue over crushed ice and basify with aqueous NaOH to pH 8[5].

  • Extraction: Extract the aqueous layer with dichloromethane (DCM). Dry the organic layer over anhydrous Na2SO4, concentrate, and purify via silica gel chromatography to isolate the final product.

Orthogonal Functionalization Strategy

The true value of 3-bromo-4-chloro-2-phenylquinoline lies in its capacity for orthogonal functionalization. Understanding the electronic disparities between C3 and C4 is critical to avoiding complex reaction mixtures.

OrthogonalReactivity Core 3-Bromo-4-chloro-2-phenylquinoline SNAr Nucleophilic Aromatic Substitution (SNAr at C4-Cl) Core->SNAr Amines/Alkoxides Base, Heat Prod1 4-Substituted-3-bromo-2-phenylquinoline (e.g., 4-Amino derivative) SNAr->Prod1 Chemoselective Cl Displacement Coupling Pd-Catalyzed Cross-Coupling (Suzuki/Buchwald at C3-Br) Prod2 Fully Functionalized Trisubstituted Quinoline Core Coupling->Prod2 C-C Bond Formation at C3 Prod1->Coupling Boronic Acids, Pd(0) Ligand, Base

Orthogonal functionalization strategy exploiting differential halogen reactivity at C3 and C4.

The Causality of Sequence: The C4-chlorine is highly activated towards Nucleophilic Aromatic Substitution (SNAr) because the adjacent pyridinic nitrogen withdraws electron density, stabilizing the anionic Meisenheimer complex intermediate. Conversely, the C3-bromine is electronically isolated from this direct resonance activation but possesses a lower bond dissociation energy than the C-Cl bond, making it kinetically favored for oxidative addition by Palladium(0) complexes.

To prevent off-target reactions, a strict operational sequence must be adhered to: execute the SNAr at C4 first to install the desired nucleophile (e.g., an amine or alkoxide), followed by Pd-catalyzed cross-coupling at C3 [4]. Reversing this sequence risks premature insertion of the Pd catalyst into the highly activated C4-Cl bond, leading to inseparable oligomeric mixtures. This exact orthogonal logic is routinely employed in the synthesis of complex polycyclic systems, such as indoloquinoline alkaloids[4] and advanced KRAS G12C inhibitors[6].

References

  • Molaid. "3-bromo-4-chloro-2-phenylquinoline Physical and Chemical Properties". Molaid Chemical Database. URL: [Link]

  • Defense Technical Information Center (DTIC). "Synthesis of Rationally Designed Organic Compounds for Malaria Chemotherapy Studies". DTIC Archive. URL: [Link]

  • Semantic Scholar. "Identification, Design and Biological Evaluation of Bisaryl Quinolones Targeting Plasmodium falciparum Type II NADH: Quinone". Semantic Scholar Database. URL:[Link]

  • National Center for Biotechnology Information (NCBI). "Isolation and synthesis of cryptosanguinolentine (isocryptolepine), a naturally-occurring bioactive indoloquinoline alkaloid". PMC Archive. URL:[Link]

  • Google Patents. "Heterocyclic spiro compounds and methods of use (WO2022083569A1)". Patent Database.

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Foundational

The Strategic Utility of 3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) in Advanced Scaffold Functionalization

Introduction: A Privileged Poly-Substituted Scaffold In modern drug discovery and materials science, the quinoline core remains one of the most heavily relied-upon pharmacophores. As a Senior Application Scientist, I fre...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Privileged Poly-Substituted Scaffold

In modern drug discovery and materials science, the quinoline core remains one of the most heavily relied-upon pharmacophores. As a Senior Application Scientist, I frequently encounter the need for highly functionalized building blocks that allow for precise, site-selective modifications. 3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) is a premier example of such a scaffold[1].

Characterized by its unique halogen substitution pattern—a chlorine atom at the C-4 position and a bromine atom at the C-3 position—this molecule serves as a bifunctional linchpin. The electronic disparity between these two positions enables orthogonal reactivity, allowing researchers to perform sequential, highly controlled functionalizations without the need for complex protecting-group strategies. This whitepaper details the physicochemical properties, mechanistic synthesis, and downstream application protocols for this critical intermediate.

Physicochemical Profiling

Understanding the baseline physical properties of 3-Bromo-4-chloro-2-phenylquinoline is essential for optimizing reaction conditions, particularly regarding solvent selection and isolation techniques. The compound is highly lipophilic, which dictates its behavior during aqueous workups.

PropertyValueReference
CAS Number 5425-48-91[1]
Molecular Formula C₁₅H₉BrClN1[1]
Molecular Weight 318.60 g/mol 1[1]
Density 1.515 g/cm³2[2]
Boiling Point 398.9 ºC at 760 mmHg2[2]
LogP (Calculated) 4.53[3]

Mechanistic Synthesis Pathways

The construction of the 3-bromo-4-chloroquinoline architecture is typically achieved through a sequential halogenation strategy starting from the corresponding quinolin-4(3H)-one.

  • Electrophilic Bromination: The electron-rich C-3 position of the enolized quinolinone undergoes facile electrophilic aromatic substitution with molecular bromine.

  • Deoxychlorination: The C-4 hydroxyl group (enol tautomer) is converted into a chloride using phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂)[4]. This step is mechanistically driven by the addition of catalytic N,N-dimethylformamide (DMF), which forms a highly electrophilic Vilsmeier-Haack intermediate that activates the oxygen for nucleophilic displacement[5].

Synthesis A 2-Phenylquinolin- 4(3H)-one B 3-Bromo-2-phenylquinolin- 4(3H)-one A->B Br2, AcOH Electrophilic Bromination C 3-Bromo-4-chloro- 2-phenylquinoline (CAS: 5425-48-9) B->C POCl3, DMF (cat.) Deoxychlorination

Synthetic pathway for 3-Bromo-4-chloro-2-phenylquinoline via sequential halogenation.

Experimental Protocol: Deoxychlorination Workflow

To ensure scientific integrity and reproducibility, the following protocol outlines the critical deoxychlorination step. This methodology is designed as a self-validating system , where physical changes in the reaction mixture directly indicate kinetic progress.

Reagents:

  • 3-Bromo-2-phenylquinolin-4(3H)-one (1.0 equiv)

  • Phosphorus oxychloride (POCl₃) (5.0 - 10.0 equiv)

  • Anhydrous N,N-dimethylformamide (DMF) (0.1 equiv)

Step-by-Step Methodology:

  • Reagent Assembly: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the solid 3-bromo-2-phenylquinolin-4(3H)-one.

  • Catalytic Activation: Suspend the solid in neat POCl₃. Dropwise, add the catalytic DMF.

    • Causality: DMF reacts instantly with POCl₃ to generate chloromethylene-N,N-dimethyliminium chloride (the Vilsmeier reagent). This intermediate selectively attacks the tautomeric enol-hydroxyl group of the quinolinone, transforming it into an exceptional leaving group and drastically lowering the activation energy required for the subsequent nucleophilic attack by the chloride ion[4],[5].

  • Thermal Conversion: Heat the reaction mixture to a gentle reflux (approx. 105 °C).

    • Self-Validating Indicator: The reaction's progress is visually self-indicating. The initial heterogeneous suspension will gradually transition into a clear, homogeneous amber solution. This phase change occurs because the highly polar, hydrogen-bonded quinolinone precursor is being converted into the lipophilic, highly soluble 4-chloroquinoline product. Maintain reflux for an additional 60 minutes after complete dissolution to ensure quantitative conversion.

  • Quenching & Precipitation: Cool the mixture to room temperature. Slowly and cautiously pour the solution over a large excess of crushed ice with vigorous stirring.

    • Causality: The ice quench exothermically hydrolyzes the excess POCl₃ into water-soluble phosphoric and hydrochloric acids. Because the target compound (CAS: 5425-48-9) is highly hydrophobic (LogP 4.5)[3], it cannot remain dissolved in the aqueous acidic matrix and will rapidly crash out as a distinct, filterable precipitate.

  • Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake extensively with cold distilled water until the filtrate reaches a neutral pH. Dry under a high vacuum and recrystallize from a hexane/dichloromethane mixture to achieve >98% purity.

Orthogonal Reactivity: The Bifunctional Advantage

The true architectural value of 3-Bromo-4-chloro-2-phenylquinoline lies in its differential reactivity, allowing for programmable, site-specific functionalization.

  • C-4 Position (Nucleophilic Aromatic Substitution - SNAr): The C-4 chlorine is highly activated towards SNAr due to the strong electron-withdrawing effect of the adjacent quinoline nitrogen, which stabilizes the anionic Meisenheimer complex intermediate[6]. For example, treatment of this scaffold with sodium methoxide in methanol selectively displaces the C-4 chlorine, yielding 3-bromo-4-methoxy-2-phenylquinoline[3].

  • C-3 Position (Transition-Metal Cross-Coupling): The C-3 position is electronically deactivated towards SNAr. However, the C-Br bond is inherently weaker than the C-Cl bond. This allows for orthogonal functionalization via Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig). A Pd(0) catalyst will selectively undergo oxidative addition at the C-3 bromide over the C-4 chloride, enabling the introduction of aryl or amine groups[6].

Reactivity Core 3-Bromo-4-chloro-2-phenylquinoline SNAr C-4 Position Nucleophilic Aromatic Substitution (SNAr) Core->SNAr Amines/Alkoxides (Fast) CrossCoupling C-3 Position Pd-Catalyzed Cross-Coupling Core->CrossCoupling Boronic Acids, Pd(0) (Selective) Product1 4-Substituted-3-bromo- 2-phenylquinoline SNAr->Product1 Product2 4-Chloro-3-substituted- 2-phenylquinoline CrossCoupling->Product2

Orthogonal reactivity map highlighting C-4 SNAr and C-3 cross-coupling pathways.

Conclusion

3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) is far more than a simple heterocyclic building block; it is a strategically designed synthetic hub. By understanding the causality behind its synthesis—specifically the Vilsmeier-Haack activation during deoxychlorination—and leveraging the orthogonal reactivity of its C-3 and C-4 halogens, drug development professionals can rapidly generate diverse libraries of poly-substituted quinolines for high-throughput screening and lead optimization.

References

  • BLD Pharm. "5425-48-9 | 3-Bromo-4-chloro-2-phenylquinoline".
  • Molaid. "3-Brom-4-methoxy-2-phenyl-chinolin | 132543-06-7".
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  • PrepChem. "Synthesis of 4-chloro-2-phenylquinazoline".
  • ChemSrc. "5425-48-9_3-bromo-4-chloro-2-phenyl-quinoline".
  • Benchchem. "3,4-Dichloro-6-methylquinoline | CAS 1204812-13-4".

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Exploratory

Unlocking the Biological Potential of 2-Phenylquinoline Derivatives: A Technical Guide

Executive Summary The quinoline scaffold is a privileged structure in medicinal chemistry, deeply embedded in the history of drug discovery from natural alkaloids like quinine to synthetic fluoroquinolones. Among its der...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, deeply embedded in the history of drug discovery from natural alkaloids like quinine to synthetic fluoroquinolones. Among its derivatives, 2-phenylquinolines have emerged as highly versatile pharmacophores. By strategically modifying the C-4 and C-6 positions of the 2-phenylquinoline core, researchers have unlocked a broad spectrum of biological activities, ranging from reversing multidrug resistance in superbugs to targeted anticancer therapies.

As a Senior Application Scientist, the goal of this whitepaper is to deconstruct the mechanistic paradigms of 2-phenylquinoline derivatives, synthesize their quantitative efficacy profiles, and provide self-validating experimental workflows for their synthesis and biological evaluation.

Mechanistic Paradigms of 2-Phenylquinoline Activity

Reversal of Antimicrobial Resistance via Efflux Pump Inhibition

The emergence of multidrug-resistant (MDR) Staphylococcus aureus is largely driven by the overexpression of efflux pumps, which actively extrude antibiotics from the bacterial cell. The NorA efflux pump is a primary culprit, conferring resistance to fluoroquinolones like ciprofloxacin.

Recent ligand-based pharmacophore modeling has identified 2-phenylquinoline derivatives as potent NorA Efflux Pump Inhibitors (EPIs) 1. By binding to the NorA pump, these derivatives block the extrusion of antibiotics. This mechanism does not kill the bacteria directly (the derivatives often lack intrinsic antibacterial activity) but instead acts synergistically to restore the intracellular accumulation and bactericidal efficacy of ciprofloxacin 2.

NorA_Inhibition Bact S. aureus Cell NorA NorA Efflux Pump (Overexpressed) Bact->NorA expresses Accum Intracellular CPX Accumulation NorA->Accum blocked efflux CPX Ciprofloxacin (CPX) (Antibiotic) CPX->NorA pumped out by CPX->Accum enters cell PQ 2-Phenylquinoline Derivative (EPI) PQ->NorA binds & inhibits Death Bacterial Cell Death (Restored Efficacy) Accum->Death DNA gyrase inhibition

Mechanism of NorA efflux pump inhibition by 2-phenylquinoline derivatives.

Anticancer Efficacy: Tubulin Polymerization and Targeted Degradation

Beyond microbiology, 2-phenylquinoline-4-carboxamides have demonstrated profound antiproliferative activity against human cancer cell lines. Molecular docking and immunofluorescence assays reveal that these compounds act as tubulin polymerization inhibitors by competitively binding to the colchicine binding site of the tubulin heterodimer 3. This disruption prevents mitotic spindle assembly, forcing the cancer cell into G2/M phase cell cycle arrest and subsequent apoptosis.

Furthermore, advanced hybrid molecules combining 2-phenylquinoline with estradiol have been engineered to selectively photo-degrade the estrogen receptor-α (ER-α) under long-wavelength UV irradiation, offering a novel targeted approach for ER-dependent breast cancers 4.

Tubulin_Inhibition PQ 2-Phenylquinoline-4-carboxamide Tubulin Tubulin Heterodimer (Colchicine Site) PQ->Tubulin binds competitively Polymer Microtubule Polymerization PQ->Polymer inhibits Tubulin->Polymer normally forms Spindle Mitotic Spindle Assembly Polymer->Spindle requires Arrest G2/M Phase Arrest Spindle->Arrest disruption causes Apoptosis Cancer Cell Apoptosis Arrest->Apoptosis triggers

Tubulin polymerization inhibition pathway leading to cancer cell apoptosis.

Quantitative Efficacy Profiles

To contextualize the pharmacological potency of this scaffold, the following table synthesizes the quantitative biological data across various therapeutic targets.

Compound Class / DerivativePrimary Target / AssayTested Cell Line / StrainEfficacy Metric (MIC / IC50)Key Observation
O-alkylated 2-phenylquinoline NorA Efflux PumpS. aureus SA-1199BMPC4 = 1.56 µg/mLRestored ciprofloxacin efficacy; 96% EtBr efflux inhibition 2.
2-Phenylquinoline-4-carboxamide (7b) Tubulin (Colchicine site)HCT116 (Colon Cancer)IC50 = 0.2 µMG2/M phase arrest; potent antiproliferative activity 3.
5-ethyl-4-methoxy-2-phenylquinoline Cyclooxygenase / TXA2Human PlateletsIC50 = 0.08 µM~3-fold more active than indomethacin in antiplatelet activity 5.
2-Phenylquinoline-estradiol hybrid Estrogen Receptor-α (ER-α)MCF-7 (Breast Cancer)N/A (Targeted Degradation)Selective photo-degradation of ER-α under UV irradiation 4.

Self-Validating Experimental Methodologies

A robust experimental design relies on causality—understanding why a specific reagent or assay is chosen ensures the integrity of the data. Below are the field-proven protocols for synthesizing and evaluating 2-phenylquinoline derivatives 6.

Synthesis Workflow: Doebner Condensation and Amidation

Step 1: Core Assembly via Doebner Reaction

  • Protocol: Combine equimolar amounts of aniline, pyruvic acid, and a substituted benzaldehyde in ethanol. Add a catalytic amount of trifluoroacetic acid (TFA). Reflux the mixture and monitor via TLC until completion. Cool and collect the 2-phenylquinoline-4-carboxylic acid precipitate by filtration.

  • Causality: The Doebner multi-component reaction is selected because it allows for a highly modular, one-pot synthesis of the quinoline core. TFA acts as a Brønsted acid catalyst to activate the benzaldehyde carbonyl, accelerating the initial Schiff base formation with aniline. This intermediate subsequently undergoes nucleophilic attack by the enol form of pyruvic acid. This self-validating cyclization ensures the carboxylic acid moiety is perfectly positioned at C-4 for downstream functionalization.

Step 2: C-4 Amidation

  • Protocol: Dissolve the intermediate in DMF. Add the desired substituted amine (e.g., N-methylpiperazine), followed by HATU (coupling agent) and DIPEA (base). Stir at room temperature, extract, and purify via column chromatography.

  • Causality: Amidation of the C-4 carboxylic acid is sterically hindered. HATU is employed over standard carbodiimides (like DCC) because it generates a highly reactive HOAt ester intermediate, which drives the reaction forward rapidly while suppressing racemization. DIPEA serves as a non-nucleophilic base, deprotonating the carboxylic acid without competing with the amine nucleophile.

Experimental_Workflow Start Aniline + Pyruvic Acid + Benzaldehyde Doebner Doebner Condensation (Reflux, Catalyst) Start->Doebner Reactants Intermediate 2-Phenylquinoline-4-carboxylic Acid Doebner->Intermediate Cyclization Amidation Amidation (HATU, DIPEA) with Substituted Amines Intermediate->Amidation Activation Product 2-Phenylquinoline Derivatives Amidation->Product Purification InVitro In Vitro Assays (MIC, EtBr Efflux, MTT) Product->InVitro Biological Eval SAR Structure-Activity Relationship (SAR) Analysis InVitro->SAR Data Synthesis

Experimental workflow for the synthesis and biological evaluation of derivatives.

In Vitro Biological Validation: Efflux Pump Inhibition Assay
  • Protocol: Prepare a suspension of S. aureus SA-1199B (overexpressing NorA). Load the cells with Ethidium Bromide (EtBr) and treat with the synthesized 2-phenylquinoline derivative. Monitor the fluorescence of the bacterial suspension continuously over a 30-minute window using a spectrofluorometer.

  • Causality: This assay is a self-validating kinetic system. EtBr is a known substrate of the NorA efflux pump, but crucially, it only fluoresces strongly when intercalated with intracellular DNA. A rapid drop in fluorescence indicates that the pump is actively extruding EtBr into the extracellular space. Conversely, sustained high fluorescence directly proves that the 2-phenylquinoline derivative has successfully blocked the NorA pump, trapping the EtBr inside the cell and validating the compound's mechanism of action.

Conclusion

The 2-phenylquinoline scaffold represents a masterclass in rational drug design. By understanding the structure-activity relationships (SAR) and employing robust, causality-driven synthetic methodologies, researchers can fine-tune these molecules to target disparate biological pathways—from inhibiting bacterial efflux pumps to disrupting cancer cell mitosis. Future drug development efforts will likely focus on optimizing the pharmacokinetic profiles of these derivatives to transition them from in vitro success to clinical viability.

References

  • Re-evolution of the 2-Phenylquinolines: Ligand-Based Design, Synthesis, and Biological Evaluation of a Potent New Class of Staphylococcus aureus NorA Efflux Pump Inhibitors to Combat Antimicrobial Resistance. Journal of Medicinal Chemistry (2013). 1

  • Design, synthesis and biological evaluation of 2-phenylquinoline-4-carboxamide derivatives as a new class of tubulin polymerization inhibitors. Bioorganic & Medicinal Chemistry (2017). 3

  • Application Notes and Protocols: Antibacterial Activity of 2-Phenylquinoline Derivatives. Benchchem. 6

  • Synthesis of 4-alkoxy-2-phenylquinoline derivatives as potent antiplatelet agents. Bioorganic & Medicinal Chemistry Letters (2001). 5

  • Molecular design, chemical synthesis, and biological evaluation of agents that selectively photo-degrade the transcription factor estrogen receptor-α. Organic & Biomolecular Chemistry. 4

  • Microbial Efflux Pump Inhibitors: A Journey around Quinoline and Indole Derivatives. MDPI (2021). 2

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Foundational

The Modern Alchemist's Guide to a Privileged Scaffold: Unlocking the Therapeutic Targets of Substituted Quinolines

A Technical Guide for Drug Discovery Professionals Abstract The quinoline ring, a simple fusion of benzene and pyridine, represents one of medicinal chemistry's most enduring and versatile scaffolds.[1] Its inherent plan...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Drug Discovery Professionals

Abstract

The quinoline ring, a simple fusion of benzene and pyridine, represents one of medicinal chemistry's most enduring and versatile scaffolds.[1] Its inherent planarity, aromaticity, and capacity for diverse substitutions have made it a cornerstone in the development of therapeutics spanning a remarkable range of diseases. From the historic fight against malaria to the forefront of precision oncology, substituted quinolines have consistently yielded compounds capable of potent and specific interactions with critical biological targets.[2][3] This in-depth technical guide provides drug development professionals with a comprehensive overview of the key therapeutic targets of substituted quinolines. We will move beyond a simple catalog of activities to explore the underlying mechanisms of action, present quantitative data on structure-activity relationships, and provide detailed, field-proven protocols for the validation of these targets in a laboratory setting. This document is designed not as a rigid set of instructions, but as a foundational resource to empower researchers in their quest to design the next generation of quinoline-based medicines.

The Strategic Advantage of the Quinoline Scaffold

The success of the quinoline motif is not accidental. Its bicyclic aromatic structure allows it to participate in π-π stacking and hydrophobic interactions within protein binding pockets, particularly in ATP-binding sites of kinases and the DNA base-pair stack.[3] The nitrogen atom acts as a hydrogen bond acceptor, further anchoring the molecule to its target. Crucially, the ability to modify nearly any position on the ring system allows for the fine-tuning of a compound's pharmacological properties, including potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.[4] This guide will dissect the therapeutic applications of this scaffold by focusing on its primary molecular targets in major disease areas.

Targeting the Engines of Malignancy: Quinolines in Oncology

Substituted quinolines have emerged as formidable anticancer agents by targeting the fundamental processes that drive tumor growth, proliferation, and survival.[5] Their mechanisms are diverse, ranging from the inhibition of critical signaling enzymes to the disruption of the cellular machinery required for mitosis.[6][7]

Target: Receptor Tyrosine Kinases (RTKs)

Aberrant RTK signaling is a hallmark of many cancers. Quinolines have proven to be exceptional scaffolds for designing inhibitors that compete with ATP in the kinase domain, effectively shutting down these pro-proliferative pathways.[8]

2.1.1 Mechanism of Action: EGFR Inhibition

The Epidermal Growth Factor Receptor (EGFR) is a key driver in many epithelial cancers.[9] Ligand binding to EGFR triggers receptor dimerization and autophosphorylation of tyrosine residues in its intracellular domain. This initiates downstream cascades like the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, promoting cell proliferation and survival.[10] Substituted quinolines can bind to the ATP pocket of the EGFR kinase domain, preventing this phosphorylation and blocking all subsequent signaling.[9]

Diagram 1: The EGFR Signaling Pathway and Point of Inhibition

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR RAS RAS EGFR->RAS P PI3K PI3K EGFR->PI3K P RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Gene Transcription (Proliferation, Survival) ERK->Proliferation AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Proliferation Inhibitor Substituted Quinoline Inhibitor->EGFR Blocks ATP Binding Site EGF EGF (Ligand) EGF->EGFR

Caption: EGFR signaling cascade and inhibition by substituted quinolines.

2.1.2 Quantitative Data: EGFR Kinase Inhibitory Activity

The potency of quinoline derivatives against EGFR can be precisely quantified. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's effectiveness in inhibiting a specific biological or biochemical function.

Compound ClassSpecific DerivativeEGFR IC50 (nM)Target Cell Line / AssayReference
Sulfonylated Indeno[1,2-c]quinolinesSIQ17~0.6-10.2In vitro kinase assay[9]
4-Anilino-quinazoline AnalogCompound 51In vitro kinase assay[1]
4-(2-aryl-cyclopropylamino)-quinolineCompound 455In vitro kinase assay[10]
4,6,7-substituted quinolineCabozantinib Analog (27)19 (c-Met)In vitro kinase assay[10]
Indolo[1,2-a]quinolineIQSO2R-I280In vitro kinase assay[11]

2.1.3 Experimental Protocol: In Vitro EGFR Kinase Assay (Luminescence-Based)

This protocol outlines a robust method for determining the IC50 of a test compound against recombinant EGFR kinase by quantifying ADP production.

  • Objective: To measure the concentration-dependent inhibition of EGFR kinase activity by a substituted quinoline.

  • Principle: The amount of ADP produced in the kinase reaction is measured using a coupled enzyme system that ultimately generates a luminescent signal. The signal intensity is proportional to the ADP produced and thus, the kinase activity.

  • Materials:

    • Recombinant human EGFR kinase (e.g., from Invitrogen or BPS Bioscience).

    • Poly-Glu-Tyr (4:1) or other suitable peptide substrate.

    • Adenosine triphosphate (ATP), high purity.

    • Test quinoline compound, dissolved in 100% DMSO.

    • Kinase assay buffer (e.g., 20 mM Tris pH 7.5, 5 mM MgCl2, 1 mM EGTA).

    • ADP-Glo™ Kinase Assay kit (Promega) or similar.

    • White, opaque 96- or 384-well assay plates.

    • Plate-reading luminometer.

  • Procedure:

    • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test quinoline in 100% DMSO. Then, dilute this series into the kinase assay buffer.

    • Plate Setup: Add 5 µL of each diluted compound concentration to the wells of the assay plate. Include "no inhibitor" (DMSO vehicle) controls for 100% activity and "no enzyme" controls for background.

    • Kinase Reaction: Prepare a master mix containing the kinase substrate and ATP in assay buffer. The final ATP concentration should be at or near its Km for EGFR.

    • Initiation: Initiate the reaction by adding 10 µL of diluted EGFR enzyme to each well. The final reaction volume is typically 25 µL.

    • Incubation: Incubate the plate at 30°C for 60 minutes.

    • ADP Detection:

      • Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent.

      • Incubate at room temperature for 40 minutes to deplete unconsumed ATP.

      • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via luciferase.

      • Incubate at room temperature for 30 minutes.

    • Data Acquisition: Measure the luminescence of each well using a luminometer.

  • Data Analysis:

    • Subtract the average background luminescence (no enzyme control) from all other readings.

    • Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" control.

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a sigmoidal dose-response (variable slope) equation to determine the IC50 value.

Target: Tubulin Polymerization

The microtubule network is critical for mitotic spindle formation during cell division. Its disruption is a powerful anticancer strategy. Certain substituted quinolines act as microtubule-destabilizing agents by binding to the colchicine site on β-tubulin, preventing its polymerization into microtubules.[5][12] This leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[6]

2.2.1 Quantitative Data: Tubulin Polymerization Inhibitory Activity

Compound ClassSpecific DerivativeTubulin IC50Target Cell Line / AssayReference
Quinoline-Chalcone HybridCompound 24d1.71 µMIn vitro polymerization assay[13]
Pyridin-2-one substituted QuinolineCompound 4c17 µMIn vitro polymerization assay[5][14]
Quinoline-based CA-4 AnalogCompound 12c10 - 42 nM (antiproliferative)Cell-based assay (MCF-7, etc.)[6]
2,4-disubstituted QuinolineCompound 219.11 nMIn vitro polymerization assay[12]
2,4-disubstituted QuinolineCompound 3210.5 nMIn vitro polymerization assay[12]

2.2.2 Experimental Protocol: In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This assay provides a sensitive method to directly measure the effect of a compound on the assembly of purified tubulin into microtubules.

  • Objective: To quantify the inhibitory effect of a substituted quinoline on tubulin polymerization in a cell-free system.

  • Principle: A fluorescent reporter, which exhibits increased fluorescence upon binding to polymerized microtubules, is used to monitor the polymerization process in real-time.[15][16]

  • Materials:

    • Purified, polymerization-competent tubulin (>99% pure, e.g., from Cytoskeleton, Inc.).

    • General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA).

    • Guanosine triphosphate (GTP) solution.

    • Glycerol (for polymerization enhancement).

    • Fluorescent reporter (e.g., DAPI, as provided in some commercial kits).[17]

    • Test quinoline compound, positive control (e.g., Nocodazole), and vehicle control (DMSO).

    • Black, non-binding surface 384-well assay plates.

    • Temperature-controlled fluorescence plate reader (Excitation: ~360 nm, Emission: ~420 nm).

  • Procedure:

    • Instrument Setup: Pre-warm the fluorescence plate reader to 37°C.

    • Reagent Preparation: On ice, thaw all reagents. Prepare a tubulin reaction mix containing tubulin (e.g., 2 mg/mL final concentration), General Tubulin Buffer, GTP (1 mM), glycerol (10%), and the fluorescent reporter.[16] Keep this mix on ice.

    • Compound Plating: Add 5 µL of 10x concentrated test compound dilutions, controls, or vehicle to the appropriate wells of the pre-warmed 384-well plate.

    • Initiation: Using a multichannel pipette, initiate the reaction by adding 45 µL of the ice-cold tubulin reaction mix to each well.

    • Data Acquisition: Immediately place the plate in the reader and begin kinetic measurements of fluorescence intensity every 60 seconds for 60-90 minutes at 37°C.

  • Data Analysis:

    • Plot fluorescence intensity versus time for each concentration.

    • Determine the maximum polymerization rate (Vmax) from the steepest slope of the curve and the maximum polymer mass (Amax) from the plateau of the curve.

    • Plot the Vmax or Amax as a function of the logarithm of the inhibitor concentration.

    • Fit the data to a dose-response curve to calculate the IC50 value, representing the concentration that inhibits tubulin polymerization by 50%.

Combating Infectious Disease: Quinolines as Anti-Infective Agents

The legacy of quinolines is rooted in anti-infective therapy. Their mechanisms of action against parasites and bacteria are distinct from their anticancer effects but are equally vital.

Target: Bacterial DNA Gyrase and Topoisomerase IV

The fluoroquinolone class of antibiotics, characterized by a quinoline core, are potent inhibitors of two essential bacterial type II topoisomerases: DNA gyrase and topoisomerase IV.[18] These enzymes manage DNA topology, which is critical for replication and transcription. By trapping the enzyme-DNA complex after DNA cleavage, these drugs lead to an accumulation of double-strand breaks and bacterial cell death.[19]

Diagram 2: Bacterial DNA Replication and Topoisomerase Inhibition

DNA_Gyrase_Inhibition cluster_process Bacterial DNA Replication ReplicationFork Replication Fork (Positive Supercoils) DNA_Gyrase DNA Gyrase (Topoisomerase II) ReplicationFork->DNA_Gyrase Relieves Torsional Strain RelaxedDNA Relaxed DNA Topo_IV Topoisomerase IV RelaxedDNA->Topo_IV Decatenation DaughterDNA Separated Daughter Chromosomes DNA_Gyrase->RelaxedDNA Topo_IV->DaughterDNA Fluoroquinolone Fluoroquinolone Fluoroquinolone->DNA_Gyrase Inhibits Fluoroquinolone->Topo_IV Inhibits

Caption: Mechanism of fluoroquinolone action on bacterial topoisomerases.

3.1.1 Quantitative Data: Inhibition of Bacterial Topoisomerases

CompoundTarget EnzymeTarget OrganismIC50 (µg/mL)Reference
SitafloxacinDNA GyraseEnterococcus faecalis1.38[19]
SitafloxacinTopoisomerase IVEnterococcus faecalis1.42[19]
LevofloxacinDNA GyraseEnterococcus faecalis28.1[19]
LevofloxacinTopoisomerase IVEnterococcus faecalis8.49[19]
CiprofloxacinDNA GyraseStreptococcus pneumoniae40 (µM)[20]
CiprofloxacinTopoisomerase IVStreptococcus pneumoniae10 (µM)[20]
CiprofloxacinDNA GyraseNeisseria gonorrhoeae0.39 (µM)[21]
CiprofloxacinTopoisomerase IVNeisseria gonorrhoeae13.7 (µM)[21]

3.1.2 Experimental Protocol: DNA Gyrase Supercoiling Inhibition Assay

This gel-based assay visually demonstrates the inhibition of DNA gyrase's ability to introduce negative supercoils into relaxed plasmid DNA.

  • Objective: To determine the IC50 of a quinolone antibiotic against bacterial DNA gyrase.

  • Principle: DNA gyrase converts relaxed circular plasmid DNA into a more compact, supercoiled form in an ATP-dependent reaction. These two forms (relaxed and supercoiled) migrate differently on an agarose gel, allowing for quantification.

  • Materials:

    • Purified bacterial DNA gyrase (e.g., from E. coli or S. aureus).

    • Relaxed pBR322 plasmid DNA.

    • 5x Gyrase Assay Buffer (e.g., 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM Spermidine, 1 mM ATP, 6.5% glycerol, 0.1 mg/mL BSA).

    • Test quinolone compound and vehicle control (DMSO).

    • Stop Buffer/Loading Dye (containing SDS and a tracking dye).

    • Agarose, TAE or TBE buffer.

    • Ethidium bromide or other DNA stain.

  • Procedure:

    • Reaction Setup: In microcentrifuge tubes on ice, prepare reaction mixtures containing assay buffer, relaxed pBR322 DNA (e.g., 0.2 µg), and varying concentrations of the test quinolone.

    • Initiation: Add a pre-determined amount of DNA gyrase (e.g., 1-2 units) to each reaction tube. One unit is the amount of enzyme required to supercoil ~50% of the relaxed plasmid under standard conditions.

    • Incubation: Incubate the reactions at 37°C for 30-60 minutes.

    • Termination: Stop the reaction by adding the Stop Buffer/Loading Dye.

    • Agarose Gel Electrophoresis:

      • Load the samples onto a 1% agarose gel.

      • Run the gel at a constant voltage (e.g., 90V) until the supercoiled (fastest migrating) and relaxed (slower migrating) DNA bands are well separated.

    • Visualization: Stain the gel with ethidium bromide and visualize under UV light.

  • Data Analysis:

    • Quantify the band intensity of the supercoiled DNA in each lane using densitometry software (e.g., ImageJ).

    • Calculate the percentage of supercoiling relative to the "no inhibitor" control.

    • Plot the percentage of supercoiling against the logarithm of inhibitor concentration and fit to a dose-response curve to determine the IC50.

Target: Heme Detoxification in Plasmodium falciparum

The antimalarial action of classic quinolines like chloroquine is primarily due to their interference with the parasite's heme detoxification process.[22] Inside its digestive vacuole, the parasite digests host hemoglobin, releasing large quantities of toxic free heme. To protect itself, it crystallizes this heme into an inert substance called hemozoin (β-hematin).[23] Quinolines, being weak bases, accumulate in the acidic digestive vacuole and are thought to cap the growing faces of the hemozoin crystal, preventing further polymerization and leading to a buildup of toxic heme that kills the parasite.[2]

3.2.1 Quantitative Data: β-Hematin Formation Inhibition

CompoundIC50 (mM)Assay ConditionsReference
Chloroquine1.13In vitro BHIA[24]
Mefloquine1.79In vitro BHIA[24]
Amodiaquine-Potent Inhibitor[23]
Quinine-Moderate Inhibitor[2]

3.2.2 Experimental Protocol: β-Hematin Inhibition Assay (BHIA)

This colorimetric microplate assay provides a high-throughput method for screening compounds that inhibit heme crystallization.

  • Objective: To measure the ability of a quinoline derivative to inhibit the formation of β-hematin in vitro.

  • Principle: Hemin (heme chloride) is induced to precipitate as β-hematin under acidic conditions. Inhibitors prevent this precipitation, leaving more hemin in solution, which can be quantified spectrophotometrically after solubilization.

  • Materials:

    • Hemin chloride, dissolved in DMSO.

    • Test quinoline compounds and a standard inhibitor (e.g., chloroquine), dissolved in DMSO.

    • Sodium acetate buffer (e.g., 0.2 M, pH 4.4).

    • 96-well microplates.

    • NaOH solution (e.g., 0.1 M or 0.2 M).

    • Microplate reader (absorbance at ~405 nm).

  • Procedure:

    • Plate Setup: In a 96-well plate, add 50 µL of the test compound dilutions or controls to triplicate wells.

    • Hemin Addition: Add 50 µL of hemin solution to all wells.

    • Initiation: Start the reaction by adding 100 µL of the sodium acetate buffer to each well.

    • Incubation: Incubate the plate at 37°C for 24-48 hours to allow for β-hematin formation.

    • Washing and Solubilization:

      • Centrifuge the plate (e.g., 4000 rpm for 15 min) and carefully discard the supernatant.

      • Wash the pellet of β-hematin multiple times with DMSO to remove unreacted hemin.

      • After the final wash, dissolve the pellet in 200 µL of 0.2 M NaOH.

    • Data Acquisition: Measure the absorbance of the solubilized β-hematin at 405 nm.

  • Data Analysis:

    • Calculate the percentage inhibition of β-hematin formation for each compound concentration compared to the negative (DMSO only) control.

    • Plot the percent inhibition against the logarithm of compound concentration and fit to a dose-response curve to determine the IC50.

The Drug Discovery and Target Validation Workflow

The identification and validation of the targets discussed above follow a structured, albeit iterative, process. This workflow ensures that resources are focused on the most promising compounds and mechanisms.

Diagram 3: General Workflow for Target Identification and Validation

Caption: A streamlined workflow for drug discovery and target validation.

Conclusion and Future Outlook

The quinoline scaffold is a testament to the power of privileged structures in medicinal chemistry. Its continued success across diverse therapeutic areas is driven by its synthetic tractability and its ability to effectively engage with a wide array of biological targets, from kinases and topoisomerases to microbial-specific pathways. The structure-activity relationships elucidated for inhibitors of EGFR, tubulin, DNA gyrase, and heme detoxification provide a robust framework for the rational design of new chemical entities. As our understanding of disease biology deepens, new targets will undoubtedly emerge, and the versatile quinoline core will almost certainly be adapted to meet these future challenges. The protocols and data presented in this guide are intended to serve as a practical resource for researchers dedicated to this ongoing endeavor, providing the foundational tools necessary to translate chemical novelty into therapeutic reality.

References

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  • Combrinck, J. M., et al. (2013). Novel Antimalarial Aminoquinolines: Heme Binding and Effects on Normal or Plasmodium falciparum-Parasitized Human Erythrocytes. Antimicrobial Agents and Chemotherapy, 57(3), 1303–1313. [Link]

  • Takenouchi, T., et al. (1999). Target Preference of 15 Quinolones against Staphylococcus aureus, Based on Antibacterial Activities and Target Inhibition. Antimicrobial Agents and Chemotherapy, 43(10), 2428–2433. [Link]

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  • Al-Qaisi, Z. I., et al. (2025). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). Molecules, 30(14), 3123. [Link]

  • Ahmed, M., et al. (2010). Identification and structure-activity relationship of 8-hydroxy-quinoline-7-carboxylic acid derivatives as inhibitors of Pim-1 kinase. Bioorganic & Medicinal Chemistry Letters, 20(14), 4217-4220. [Link]

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Exploratory

The Renaissance of a Privileged Scaffold: A Technical Guide to the Discovery of Novel 2-Phenylquinoline Compounds

Abstract The 2-phenylquinoline scaffold represents a "privileged" heterocyclic motif in medicinal chemistry, consistently appearing in compounds with a broad spectrum of biological activities. This in-depth technical gui...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The 2-phenylquinoline scaffold represents a "privileged" heterocyclic motif in medicinal chemistry, consistently appearing in compounds with a broad spectrum of biological activities. This in-depth technical guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive overview of the core principles and practical methodologies for the discovery and development of novel 2-phenylquinoline-based therapeutic agents. We will navigate through the synthetic strategies, delve into the nuances of structure-activity relationships (SAR), and present detailed protocols for the evaluation of their anticancer, antiviral, and antimicrobial potential. This guide emphasizes the causality behind experimental choices and provides self-validating systems for the described protocols, ensuring scientific integrity and reproducibility.

The 2-Phenylquinoline Core: A Foundation for Diverse Bioactivity

The fusion of a quinoline ring system with a phenyl group at the 2-position creates a structurally rigid and electronically versatile scaffold. This unique architecture allows for diverse functionalization, enabling the fine-tuning of physicochemical properties and biological targets. The inherent planarity of the aromatic system facilitates interactions with biological macromolecules, such as DNA and enzymes, making it a fertile ground for the design of potent and selective therapeutic agents.[1]

Recent research has underscored the potential of 2-phenylquinoline derivatives in several key therapeutic areas:

  • Anticancer Activity: These compounds have demonstrated significant antiproliferative effects against a range of cancer cell lines. Key mechanisms of action include the targeting of G-quadruplexes, specialized DNA structures implicated in cancer cell proliferation, and the inhibition of enzymes crucial for cancer progression like histone deacetylases (HDACs).[1][2][3]

  • Antiviral Activity: The 2-phenylquinoline scaffold has emerged as a promising framework for the development of broad-spectrum antiviral agents, including activity against coronaviruses.[4]

  • Antimicrobial Activity: Derivatives of 2-phenylquinoline have shown potent activity against both Gram-positive and Gram-negative bacteria, offering a potential avenue to combat antibiotic resistance.[5][6]

Synthetic Strategies: Building the 2-Phenylquinoline Scaffold

The construction of the 2-phenylquinoline core can be efficiently achieved through several classic and modern synthetic methodologies. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

The Doebner Reaction: A Versatile Three-Component Synthesis

The Doebner reaction is a one-pot, three-component synthesis that provides a straightforward route to 2-substituted quinoline-4-carboxylic acids. This reaction involves the condensation of an aniline, an aldehyde (in this case, benzaldehyde), and pyruvic acid.[7][8] Modern iterations often employ catalysts to enhance reaction rates and yields.

Experimental Protocol: Iron(III) Triflate Catalyzed Doebner Reaction [7]

  • Reaction Setup: In a 50 mL round-bottom flask, combine pyruvic acid (1.0 mmol, 88 mg), aniline (1.1 mmol, 102 mg), benzaldehyde (1.0 mmol, 106 mg), and ethanol (5 mL).

  • Catalyst Addition: Add iron(III) trifluoromethanesulfonate (15 mol%, 76 mg) to the mixture.

  • Reflux: Equip the flask with a reflux condenser and heat the reaction mixture to 80°C with stirring for 3 hours.

  • Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, allow the mixture to cool to room temperature. The crude product will precipitate from the solution.

  • Isolation: Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum to yield 2-phenylquinoline-4-carboxylic acid.

Diagram: Doebner Reaction Workflow

Doebner_Reaction start Start: Aniline, Benzaldehyde, Pyruvic Acid reagents Add Ethanol and Fe(OTf)3 Catalyst start->reagents reflux Reflux at 80°C for 3 hours reagents->reflux monitor Monitor by TLC reflux->monitor monitor->reflux Incomplete cool Cool to Room Temperature monitor->cool Complete precipitate Precipitation of Product cool->precipitate filter Filter and Wash with Cold Ethanol precipitate->filter product Pure 2-Phenylquinoline-4-carboxylic Acid filter->product

Caption: General workflow for the Doebner synthesis of 2-phenylquinoline-4-carboxylic acid.

The Pfitzinger Reaction: Synthesis from Isatin

The Pfitzinger reaction offers an alternative route to quinoline-4-carboxylic acids, starting from isatin and a carbonyl compound.[9][10] The reaction proceeds via the base-catalyzed condensation of isatin with a compound containing an α-methylene group, such as acetophenone, to yield the 2-phenylquinoline-4-carboxylic acid.[11][12]

Experimental Protocol: Pfitzinger Synthesis of 2-Phenylquinoline-4-carboxylic Acid [13]

  • Reaction Setup: Dissolve isatin (1.0 eq) in an aqueous solution of a strong base (e.g., 30% KOH).

  • Addition of Carbonyl: Add acetophenone (1.1 eq) to the solution.

  • Reflux: Heat the mixture to reflux for several hours.

  • Monitoring: Monitor the reaction progress by TLC.

  • Work-up: After completion, cool the reaction mixture to room temperature.

  • Precipitation: Acidify the filtrate with a mineral acid (e.g., HCl) to a pH of approximately 4-5 to precipitate the product.

  • Isolation: Collect the solid by filtration, wash with water, and dry.

  • Purification: Further purification can be achieved by recrystallization.

Diagram: Pfitzinger Reaction Mechanism

Pfitzinger_Reaction Isatin Isatin + KOH Keto_acid Keto-acid Intermediate (2) Isatin->Keto_acid Hydrolysis Imine Imine (3) from Keto-acid + Acetophenone Keto_acid->Imine Condensation Enamine Enamine (4) Imine->Enamine Tautomerization Cyclization Intramolecular Cyclization & Dehydration Enamine->Cyclization Product {2-Phenylquinoline-4-carboxylic Acid (5)} Cyclization->Product

Caption: Simplified mechanism of the Pfitzinger reaction.

Elucidating Biological Activity: In Vitro Assay Protocols

A systematic evaluation of the biological activity of newly synthesized 2-phenylquinoline derivatives is crucial for identifying promising lead compounds. The following are detailed, self-validating protocols for assessing their anticancer, antiviral, and antimicrobial properties.

Anticancer Activity

The initial step in evaluating anticancer potential is to determine the compound's cytotoxic effect on various cancer cell lines. The MTT assay is a reliable and widely used colorimetric method for this purpose.[14]

Experimental Protocol: MTT Cell Viability Assay [1][14]

  • Cell Seeding: Seed human cancer cells (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[1][14]

  • Compound Treatment: Treat the cells with various concentrations of the 2-phenylquinoline derivatives for 48-72 hours.[14]

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours to allow for the formation of formazan crystals by viable cells.[14]

  • Solubilization: Dissolve the formazan crystals by adding a solubilization buffer (e.g., DMSO).[14]

  • Data Analysis: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50 (half-maximal inhibitory concentration) values from the dose-response curves.[1][14]

Once a compound demonstrates significant cytotoxicity, it is essential to investigate its mechanism of action. This often involves assessing its impact on the cell cycle and its ability to induce apoptosis (programmed cell death).

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry [15]

  • Cell Treatment: Treat cancer cells with the 2-phenylquinoline derivative at its IC50 concentration for 24 or 48 hours.

  • Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight.

  • Staining: Resuspend the fixed cells in a staining solution containing propidium iodide (PI) and RNase A.

  • Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M) to determine if the compound induces cell cycle arrest.[15]

Experimental Protocol: Apoptosis Assay using Annexin V-FITC [15]

  • Cell Treatment: Treat cancer cells with the 2-phenylquinoline derivative at its IC50 concentration for a predetermined time (e.g., 24 hours).

  • Staining: Resuspend the cells in a binding buffer and stain with Annexin V-FITC and propidium iodide (PI).

  • Flow Cytometry: Analyze the stained cells by flow cytometry.

  • Data Analysis: Differentiate between viable, early apoptotic, late apoptotic, and necrotic cells to quantify the extent of apoptosis induction.

Diagram: Anticancer Mechanism of Action

Anticancer_Mechanism Compound 2-Phenylquinoline Derivative Cell Cancer Cell Compound->Cell Apoptosis Induction of Apoptosis Compound->Apoptosis CellCycle Cell Cycle Arrest (G2/M) Compound->CellCycle G4 G-Quadruplex Stabilization Cell->G4 Targets HDAC HDAC Inhibition Cell->HDAC Targets Proliferation Inhibition of Cell Proliferation G4->Proliferation HDAC->Proliferation Apoptosis->Proliferation CellCycle->Proliferation

Caption: Potential anticancer mechanisms of 2-phenylquinoline derivatives.

Antiviral Activity

Experimental Protocol: In Vitro Antiviral Assay (e.g., against SARS-CoV-2) [1]

  • Cell Line: Use a suitable host cell line, such as VeroE6 cells.

  • Cell Infection: Infect the cells with the virus at a specific multiplicity of infection (MOI).

  • Compound Treatment: Immediately after infection, treat the cells with different concentrations of the 2-phenylquinoline derivatives.

  • Incubation: Incubate the plates for a period that allows for the observation of the virus-induced cytopathic effect (CPE).

  • Quantification: Quantify the viral CPE using methods like high-content imaging of a reporter gene (e.g., EGFP) or a cell viability assay (e.g., MTS assay).[4]

  • Cytotoxicity Assessment: In parallel, determine the cytotoxicity of the compounds in uninfected cells to calculate the selectivity index (SI = CC50/EC50).[1]

  • Data Analysis: Calculate the EC50 (half-maximal effective concentration) values from the dose-response curves.[1]

Antimicrobial Activity

Experimental Protocol: Agar Disk Diffusion Method [5]

  • Bacterial Inoculum: Prepare a standardized suspension of the test bacteria.

  • Plate Inoculation: Evenly spread the bacterial suspension on the surface of Mueller-Hinton agar plates.

  • Disk Application: Apply sterile filter paper disks impregnated with the test compounds onto the agar surface.

  • Incubation: Incubate the plates at 37°C for 24 hours.

  • Data Analysis: Measure the diameter of the zone of inhibition around each disk.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination [5][16]

  • Serial Dilutions: Prepare serial dilutions of the compounds in a suitable broth medium in 96-well microtiter plates.

  • Inoculation: Inoculate each well with a standardized bacterial suspension.

  • Incubation: Incubate the plates at 37°C for 24 hours.

  • Data Analysis: Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth.[1]

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-phenylquinoline derivatives is highly dependent on the nature and position of substituents on both the quinoline and the 2-phenyl rings.[1] Understanding these SARs is critical for the rational design of more potent and selective compounds.

PositionSubstituentEffect on ActivityReference
Quinoline Ring
C4CarboxamidePotent tubulin polymerization inhibitors.[13]
C6Phenyl groupEnhances anticancer activity.[1]
C6, C7, C8Methoxy groupsCan tune antiviral activity and cytotoxicity.[4]
2-Phenyl Ring
ParaPropoxyphenylImportant for SARS-CoV-2 inhibitory activity.[4]
OrthoNitro groupA common starting point for further derivatization.[8]

Key SAR Observations for Anticancer Activity: [1]

  • The position of the phenyl group on the quinoline ring significantly influences antiproliferative activity.

  • The nature of side chains, particularly those containing amino groups, plays a crucial role. For instance, dimethylaminopropylaminomethyl side chains have shown potent activity.

Conclusion and Future Directions

The 2-phenylquinoline scaffold continues to be a highly valuable template in the discovery of novel therapeutic agents. Its synthetic accessibility and the potential for diverse functionalization provide a robust platform for generating compound libraries with a wide range of biological activities. The detailed protocols and mechanistic insights provided in this guide serve as a foundational resource for researchers in the field. Future efforts should focus on exploring novel substitution patterns, elucidating the specific molecular targets for different biological activities, and optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds to translate the promise of this privileged scaffold into clinically effective therapies.

References

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Foundational

3-Bromo-4-chloro-2-phenylquinoline molecular structure and weight

An In-depth Technical Guide to 3-Bromo-4-chloro-2-phenylquinoline: Molecular Structure and Weight For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 3-Bromo-4-chloro-2-phenylquinoline: Molecular Structure and Weight

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a detailed analysis of the molecular structure and molecular weight of 3-Bromo-4-chloro-2-phenylquinoline. As a substituted quinoline derivative, this compound belongs to a class of heterocyclic aromatic organic compounds that are of significant interest in medicinal chemistry and materials science. This document delineates the structural characteristics, including substituent positions and the core quinoline scaffold. Furthermore, it presents the calculated molecular formula and corresponding molecular weight, providing foundational data for researchers engaged in the synthesis, characterization, and application of this molecule. The guide is structured to deliver core scientific information with clarity and precision, ensuring a reliable reference for laboratory and theoretical applications.

Introduction to the Quinoline Scaffold

Quinoline and its derivatives are fundamental heterocyclic scaffolds in organic chemistry and drug discovery. The bicyclic structure, consisting of a benzene ring fused to a pyridine ring, imparts unique electronic and steric properties that make it a privileged structure in medicinal chemistry. The nitrogen atom in the ring system can act as a hydrogen bond acceptor, and the planar aromatic nature allows for π-π stacking interactions with biological targets. The quinoline core can be functionalized at various positions, leading to a diverse array of compounds with a broad spectrum of biological activities, including antimalarial, anticancer, and antimicrobial properties. The specific substitution pattern on the quinoline ring system, as seen in 3-Bromo-4-chloro-2-phenylquinoline, is a critical determinant of its chemical reactivity and potential biological efficacy.

Molecular Structure of 3-Bromo-4-chloro-2-phenylquinoline

The molecular architecture of 3-Bromo-4-chloro-2-phenylquinoline is defined by a quinoline core with specific substitutions at the 2, 3, and 4 positions. A comprehensive understanding of this structure is paramount for predicting its chemical behavior and interactions.

Core Scaffold: Quinoline

The foundation of the molecule is the quinoline ring system, a bicyclic heteroaromatic compound with the chemical formula C₉H₇N. The numbering of the quinoline ring is standardized by IUPAC, which is crucial for unambiguously defining the positions of the substituents.

Substituent Analysis

The chemical properties and potential applications of 3-Bromo-4-chloro-2-phenylquinoline are significantly influenced by its three substituents:

  • 2-Phenyl Group: A phenyl group (C₆H₅) is attached to the C2 position of the quinoline ring. This large, non-polar substituent introduces significant steric bulk and can engage in hydrophobic and π-stacking interactions.

  • 3-Bromo Group: A bromine atom is located at the C3 position. The presence of this halogen atom can influence the electronic properties of the quinoline ring through inductive and resonance effects. It also provides a reactive site for further synthetic modifications, such as cross-coupling reactions.

  • 4-Chloro Group: A chlorine atom is situated at the C4 position. Similar to the bromo group, the chloro substituent alters the electron density of the ring and can serve as a leaving group in nucleophilic substitution reactions, offering another avenue for chemical derivatization.

IUPAC Name and Structural Representation

The systematic name for this compound, as defined by the International Union of Pure and Applied Chemistry (IUPAC), is 3-Bromo-4-chloro-2-phenylquinoline .

A 2D representation of the molecular structure is provided below:

Caption: 2D structure of 3-Bromo-4-chloro-2-phenylquinoline.

Molecular Formula and Weight

The molecular formula and molecular weight are critical parameters for any chemical compound, essential for stoichiometric calculations in synthesis, analytical characterization, and formulation development.

Determination of Molecular Formula

Based on the elucidated structure, the molecular formula for 3-Bromo-4-chloro-2-phenylquinoline has been determined to be:

C₁₅H₉BrClN

This formula indicates that the molecule is composed of 15 carbon atoms, 9 hydrogen atoms, 1 bromine atom, 1 chlorine atom, and 1 nitrogen atom.

Calculation of Molecular Weight

The molecular weight is calculated from the molecular formula using the atomic weights of each constituent element. While a similar compound, 6-Bromo-4-chloro-2-phenylquinoline, has a reported molecular weight of 318.60 g/mol , the calculated molecular weight for the 3-bromo isomer is identical.[1]

The calculated molecular weight for 3-Bromo-4-chloro-2-phenylquinoline is:

318.60 g/mol

A summary of the key identifiers for this compound is presented in the table below.

IdentifierValueSource
IUPAC Name 3-Bromo-4-chloro-2-phenylquinolineIUPAC Nomenclature
Molecular Formula C₁₅H₉BrClNCalculated
Molecular Weight 318.60 g/mol Calculated
Canonical SMILES C1=CC=C2C(=C1)C(=C(C(=N2)C3=CC=CC=C3)Br)Cl

Physicochemical Properties (Predicted)

Potential Applications in Research and Development

Substituted quinolines are extensively investigated for their potential therapeutic applications. The presence of bromo and chloro substituents on the quinoline ring of 3-Bromo-4-chloro-2-phenylquinoline offers versatile handles for synthetic elaboration through various cross-coupling reactions. This makes the compound a valuable building block for the generation of compound libraries for screening in drug discovery programs. The phenyl group at the 2-position can also be modified to explore structure-activity relationships. Given the biological activities of related quinoline derivatives, this compound could be a subject of interest in oncology, infectious diseases, and neuropharmacology research.

Conclusion

3-Bromo-4-chloro-2-phenylquinoline is a distinct chemical entity with a well-defined molecular structure and molecular weight. This guide has provided a comprehensive overview of these fundamental properties, which are essential for any scientific investigation involving this compound. The detailed structural analysis and calculated molecular data serve as a foundational reference for researchers in chemistry and drug development. While experimental data on its properties are sparse, its structural features suggest it is a promising scaffold for further chemical synthesis and biological evaluation.

References

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  • De Gruyter. Crystal structure of 3-bromo-N-[4-chloro-2-methyl-6-[(methylamino)- carbonyl]phenyl]-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxamide, C18H14BrCl2N5O2. De Gruyter. [Link]

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Exploratory

solubility of 3-Bromo-4-chloro-2-phenylquinoline in organic solvents

An In-depth Technical Guide to the Solubility of 3-Bromo-4-chloro-2-phenylquinoline in Organic Solvents Abstract The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailabilit...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility of 3-Bromo-4-chloro-2-phenylquinoline in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, formulation feasibility, and overall therapeutic efficacy. 3-Bromo-4-chloro-2-phenylquinoline is a halogenated quinoline derivative with a molecular structure that suggests complex solubility behavior. A comprehensive review of existing literature reveals a notable absence of specific quantitative solubility data for this compound. This guide, therefore, serves a dual purpose: first, to provide a predictive analysis of its solubility based on first principles of physical chemistry and structural analogy; and second, to offer detailed, field-proven experimental protocols for the precise determination of its thermodynamic and kinetic solubility in a range of organic solvents. By synthesizing theoretical insights with practical, step-by-step methodologies, this document aims to empower researchers to generate reliable and reproducible solubility data, thereby accelerating drug discovery and development workflows.

Introduction: The Critical Role of Solubility

In the realm of drug development, the adage "a drug must be in solution to be absorbed" remains a fundamental truth. Poor aqueous solubility is a major hurdle, with estimates suggesting that as many as 70-90% of new chemical entities (NCEs) are poorly water-soluble[1]. While aqueous solubility is paramount for bioavailability, understanding a compound's solubility profile in organic solvents is equally crucial for a variety of reasons:

  • Synthesis and Purification: Selecting appropriate solvents is essential for reaction chemistry, crystallization, and purification, directly impacting yield and purity.

  • Formulation Development: Organic solvents are often used in preclinical formulation strategies, such as creating stock solutions for in vitro assays or in the preparation of amorphous solid dispersions.[1]

  • Analytical Method Development: High-Performance Liquid Chromatography (HPLC), a ubiquitous analytical technique, relies on the solubility of the analyte in the mobile phase, which is often a mixture of aqueous and organic solvents.[1][2]

This guide focuses on 3-Bromo-4-chloro-2-phenylquinoline, a molecule whose structural features—a heterocyclic aromatic core, a nonpolar phenyl substituent, and two halogen atoms—predict a nuanced interaction with different solvent classes.

Predictive Solubility Analysis based on Molecular Structure

The solubility of a substance is governed by the balance of intermolecular forces between the solute and solvent molecules and the entropy change associated with mixing.[3] The principle of "like dissolves like" provides a foundational framework for predicting this behavior.[4]

Molecular Structure of 3-Bromo-4-chloro-2-phenylquinoline:

  • Quinoline Core: A bicyclic aromatic heterocycle. Its aromatic nature allows for π-π stacking interactions, while the nitrogen atom can act as a hydrogen bond acceptor.

  • 2-Phenyl Group: This large, nonpolar substituent significantly increases the molecule's lipophilicity and potential for van der Waals forces and π-π stacking.

  • Bromo and Chloro Substituents: These electronegative halogens induce polarity in the C-X bonds but also contribute to the molecule's overall size and potential for halogen bonding, a specific type of non-covalent interaction.[5][6]

Based on these features, we can predict the compound's relative solubility across a spectrum of common laboratory solvents.

Table 1: Predicted Solubility Profile of 3-Bromo-4-chloro-2-phenylquinoline

Solvent ClassExample SolventsDominant Intermolecular ForcesPredicted SolubilityRationale
Polar Aprotic Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)Dipole-dipoleHigh These solvents possess strong dipoles capable of interacting with the polar C-X bonds and the quinoline nitrogen, while also accommodating the large nonpolar structure.
Chlorinated Dichloromethane (DCM), ChloroformDipole-dipole, DispersionHigh The polarity and polarizability of these solvents are well-suited to dissolve both the polar and nonpolar regions of the molecule.[6]
Polar Protic Ethanol, MethanolHydrogen bonding, Dipole-dipoleModerate The phenyl group may limit solubility compared to simpler quinolines. The nitrogen atom can accept hydrogen bonds from the solvent.
Ethers Tetrahydrofuran (THF), Diethyl EtherDipole-dipole, DispersionModerate to Low THF is likely to be a better solvent than diethyl ether due to its higher polarity.
Aromatic Toluene, Benzeneπ-π stacking, DispersionModerate The aromatic nature of these solvents should facilitate favorable π-π interactions with the quinoline and phenyl rings.
Nonpolar Aliphatic Hexane, CyclohexaneDispersionLow The significant polarity introduced by the nitrogen and halogen atoms is unlikely to be overcome by weak dispersion forces alone.

Methodologies for Solubility Determination

Accurate solubility measurement requires robust experimental design. Two primary types of solubility are relevant in drug discovery: thermodynamic and kinetic.

  • Thermodynamic Solubility: The true equilibrium solubility, defined as the maximum concentration of a solute that can dissolve in a solvent at a specific temperature and pressure when the system is at equilibrium.[7] The "shake-flask" method is the gold standard for its determination.[8]

  • Kinetic Solubility: Often measured in high-throughput screening (HTS), this value reflects the concentration of a compound upon its rapid precipitation from a high-concentration stock solution (usually in DMSO).[7][8] It is often higher than thermodynamic solubility due to the formation of supersaturated solutions.[8]

The following sections provide detailed protocols for determining both.

Protocol 1: Thermodynamic Equilibrium Solubility via Shake-Flask Method

This method is considered the most accurate for determining equilibrium solubility and is essential for late-stage preclinical and formulation studies.[9]

Principle: An excess of the solid compound is agitated in the solvent for a prolonged period to ensure equilibrium is reached. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is quantified, typically by HPLC.

Diagram 1: Workflow for Thermodynamic Solubility Determination

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_quant Quantification A Add Excess Solid to Solvent B Seal Vial A->B C Agitate at Constant Temp (e.g., 24-48h @ 25°C) B->C D Centrifuge to Pellet Undissolved Solid C->D E Filter Supernatant (0.22 µm Syringe Filter) D->E F Dilute Sample E->F G Analyze via HPLC-UV F->G H Calculate Concentration (vs. Calibration Curve) G->H

Caption: A generalized workflow for the experimental determination of compound solubility.[10]

Step-by-Step Methodology:

  • Preparation of Standards:

    • Accurately prepare a high-concentration stock solution of 3-Bromo-4-chloro-2-phenylquinoline in a suitable solvent (e.g., DMSO or acetonitrile).

    • Perform serial dilutions of the stock solution with the analytical mobile phase to create a series of at least five calibration standards. The concentration range should bracket the expected solubility.

  • Sample Preparation:

    • Add an excess amount of solid 3-Bromo-4-chloro-2-phenylquinoline to a glass vial containing a known volume (e.g., 1 mL) of the test solvent. "Excess" means enough solid is present to be clearly visible after the equilibration period.

    • Seal the vials tightly with PTFE-lined caps to prevent solvent evaporation.[10] Prepare samples in triplicate for statistical validity.

  • Equilibration:

    • Place the vials in a thermostatic shaker or rotating incubator set to a constant temperature (e.g., 25°C for standard conditions or 37°C for physiological relevance).[10]

    • Agitate the samples for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typical for most compounds.[9][10]

    • Causality Insight: The equilibration step is critical. Insufficient time will lead to an underestimation of the true thermodynamic solubility. The system must reach a state where the rate of dissolution equals the rate of precipitation.

  • Phase Separation:

    • After equilibration, allow the vials to stand briefly to let larger particles settle.

    • Centrifuge the samples at high speed (e.g., >10,000 x g for 15 minutes) to pellet the remaining undissolved solid.[11]

    • Carefully withdraw an aliquot of the clear supernatant. For best results, filter this supernatant through a chemically-resistant 0.22 µm syringe filter (e.g., PTFE) to remove any fine particulates.

    • Trustworthiness Check: It is crucial to ensure the filter material does not bind the compound, which would lead to an artificially low solubility value. A quick binding study with a known standard concentration is recommended when establishing a new assay.

  • Quantification:

    • Accurately dilute the filtered supernatant with the mobile phase to a concentration that falls within the linear range of the calibration curve.

    • Analyze the calibration standards and the diluted samples by a validated HPLC-UV method.

    • Construct a calibration curve by plotting the peak area against the known concentration of the standards.

    • Determine the concentration of the diluted sample from the calibration curve.

  • Calculation of Solubility:

    • Calculate the final solubility by multiplying the concentration determined from the calibration curve by the dilution factor.

    • Express the result in appropriate units, such as mg/mL or µM.

Protocol 2: High-Throughput Kinetic Solubility Screening via Nephelometry

This method is ideal for early-stage discovery when large numbers of compounds need to be rapidly assessed with minimal material.[12][13]

Principle: A concentrated DMSO stock of the test compound is added to an aqueous or organic buffer in a microtiter plate. As the DMSO diffuses, the compound's solubility limit is exceeded, causing it to precipitate. The resulting turbidity (light scattering) is measured by a nephelometer, and the concentration at which precipitation occurs is defined as the kinetic solubility.[13]

Diagram 2: Decision Tree for Selecting a Solubility Assay

G A What is the project stage? B Early Discovery (>50 compounds) A->B Early Stage C Lead Optimization / Preclinical A->C Late Stage D High-Throughput Kinetic Assay B->D F Is compound scarce? C->F G Is high accuracy for formulation critical? C->G E Gold-Standard Thermodynamic Assay F->D Yes F->E No G->D No, screening only G->E Yes

Caption: A decision-making workflow for choosing the appropriate solubility measurement technique.

Step-by-Step Methodology:

  • Stock Solution Preparation:

    • Prepare a high-concentration stock solution of 3-Bromo-4-chloro-2-phenylquinoline (e.g., 10 mM) in 100% DMSO.

  • Assay Plate Preparation:

    • In a clear 96-well or 384-well microtiter plate, add the desired aqueous or organic buffer to the wells.

  • Compound Addition:

    • Using an automated liquid handler or multichannel pipette, add a small volume of the DMSO stock solution to the buffer in the wells to achieve the highest desired test concentration (e.g., adding 2 µL of 10 mM stock to 198 µL of buffer yields a 100 µM solution with 1% DMSO).

    • Perform serial dilutions directly in the plate to create a range of concentrations.

  • Incubation and Measurement:

    • Allow the plate to incubate for a set period (e.g., 1-2 hours) at a controlled temperature.

    • Measure the turbidity of each well using a laser nephelometer.[13] The instrument detects scattered light, which is proportional to the amount of precipitated material.

  • Data Analysis:

    • Plot the nephelometry signal against the compound concentration.

    • The kinetic solubility is determined as the concentration at which the signal begins to rise significantly above the background, indicating the onset of precipitation.

Conclusion and Future Directions

While specific solubility data for 3-Bromo-4-chloro-2-phenylquinoline is not currently published, a thorough analysis of its molecular structure allows for a strong predictive assessment of its behavior in various organic solvents. It is anticipated to have high solubility in polar aprotic and chlorinated solvents, with moderate to low solubility in polar protic and nonpolar solvents.

For drug development professionals, prediction is insufficient. The robust, step-by-step protocols provided herein for both thermodynamic and kinetic solubility determination offer a clear path to generating the precise, high-quality data necessary for informed decision-making. The shake-flask method coupled with HPLC analysis remains the definitive approach for obtaining accurate equilibrium solubility values critical for formulation and regulatory filings. In parallel, high-throughput nephelometric assays provide the speed and efficiency required to triage large sets of compounds in the early phases of discovery. By applying these methodologies, researchers can effectively characterize the physicochemical properties of 3-Bromo-4-chloro-2-phenylquinoline and similar NCEs, surmounting solubility challenges and paving the way for successful drug development.

References

  • Vertex AI Search. (2026). Determination of Solubility by Gravimetric Method.
  • BMG LABTECH. (2023, April 6).
  • Zhang, T., et al. (2019, May 15). Development of a high-throughput solubility screening assay for use in antibody discovery. mAbs, 11(5), 913-923.
  • WuXi AppTec. (n.d.). Solubility Study - DMPK.
  • BenchChem. (2025). An In-depth Technical Guide to the Solubility of Substituted Quinolines in Organic Solvents.
  • Barrett, S., et al. (2025, September 22).
  • Bevan, C. D., & Lloyd, R. S. (2000, March 10). A High-Throughput Screening Method for the Determination of Aqueous Drug Solubility Using Laser Nephelometry in Microtiter Plates. Analytical Chemistry, 72(8), 1781-1787.
  • Wikipedia. (2026). Solubility.
  • Llinas, A., et al. (2005, September 1). Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. Journal of Pharmaceutical Sciences, 94(9), 1954-1960.
  • Life Chemicals. (2022, May 31). Compound solubility measurements for early drug discovery.
  • Bergström, C. A. S. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
  • Tsinman, K., & Tsinman, O. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review.
  • Scribd. (n.d.).
  • PubChem. (n.d.). 3-Bromo-4-chloro-2-(trifluoromethyl)-8-[4-(trifluoromethyl)phenyl]quinoline.
  • Dunn, R. T., & Stovall, I. (2022, September 12). Biochemistry, Dissolution and Solubility.
  • Chem.Purdue.edu. (n.d.). Solubility.
  • Chemistry LibreTexts. (2026, January 27).
  • Sanger, D. G., & Ragsdale, J. W. (2003, May 5). A Simple Method for Determination of Solubility in the First-Year Laboratory.
  • Alsenz, J. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Pharmaceutical Review.
  • IJCRT.org. (2024, May).
  • Giraudeau, P., et al. (2023, January 27). Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. Analytical Chemistry.
  • PubChem. (n.d.). 3-Bromo-4-chloroquinoline.
  • BenchChem. (2025).
  • Waters Corporation. (n.d.). Solubility Screening by UPLC-MS/MS.
  • Novelty Journals. (2022, June 20).
  • Sigma-Aldrich. (n.d.). 3-Bromo-4-chloroquinoline AldrichCPR.
  • GeeksforGeeks. (2021, September 16). Factors affecting Solubility.
  • Jain, C. R., & Patil, R. D. (2026, February 1). SOLUBILITY ENHANCEMENT AND ANALYTICAL TECHNIQUES: A COMPREHENSIVE REVIEW ON IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EMPHASIS ON HPLC. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
  • Chemistry LibreTexts. (2026, January 27). 13.3: Factors Affecting Solubility.
  • AAT Bioquest. (n.d.). Overview of Common Solubility Factors.
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  • Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs.
  • PubChemLite. (n.d.). 3-bromo-4-chloroquinoline (C9H5BrClN).
  • Savjani, K. T., et al. (2012, December). Techniques for solubility enhancement of poorly soluble drugs: An overview. Journal of medical pharmaceutical and allied sciences.
  • Pharmaffiliates. (n.d.). CAS No : 101870-60-4| Chemical Name : 3-Bromo-2-chloroquinoline.
  • Mahapatra, A. P. K., et al. (2020). Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review.
  • ResearchGate. (n.d.).
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  • Sigma-Aldrich. (n.d.). 3-Bromo-4-chloro-2-methylquinoline.
  • Monti, D., et al. (2024, April 10).
  • BenchChem. (2025). Solubility Profile of 3-Bromo-3-phenylpropanoic Acid in Organic Solvents: A Technical Guide.
  • Wang, C., et al. (n.d.). Metal-free C5-selective halogenation of quinolines under aqueous conditions. Organic Chemistry Frontiers.

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Foundational

Spectroscopic Elucidation of 3-Bromo-4-chloro-2-phenylquinoline: A Comprehensive Analytical Guide

Executive Summary The rational design and structural validation of highly functionalized heterocycles are foundational to modern medicinal chemistry and materials science. 3-Bromo-4-chloro-2-phenylquinoline (1) is a synt...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design and structural validation of highly functionalized heterocycles are foundational to modern medicinal chemistry and materials science. 3-Bromo-4-chloro-2-phenylquinoline (1) is a synthetically demanding tri-substituted scaffold. Its unique array of halogens (Br, Cl) and aromatic systems provides a dense, information-rich spectroscopic profile.

This whitepaper provides an authoritative, first-principles breakdown of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. Rather than merely listing expected values, this guide explains the underlying physical chemistry—such as the heavy atom effect and isotopic probability distributions—that dictates the spectroscopic behavior of the 4-chloro-2-phenylquinoline core (2).

Structural Logic & Isotopic Profiling (HRMS)

High-Resolution Mass Spectrometry (HRMS) using Electron Ionization (EI) is the definitive tool for validating the molecular formula (C₁₅H₉BrClN) of this compound. The presence of both bromine and chlorine in the same molecule creates a highly diagnostic isotopic signature.

The Mathematics of the Molecular Ion Cluster

Chlorine exists naturally as ³⁵Cl (75.8%) and ³⁷Cl (24.2%). Bromine exists as ⁷⁹Br (50.7%) and ⁸¹Br (49.3%). Because these isotopes combine randomly in the synthesized molecule, the molecular ion [M]+∙ manifests as a distinct triplet cluster (M, M+2, M+4).

By calculating the binomial expansion of these probabilities, we determine the relative intensities:

  • M (m/z 317): Contains ⁷⁹Br and ³⁵Cl. Probability ≈0.507×0.758=38.4%

  • M+2 (m/z 319): Contains (⁸¹Br + ³⁵Cl) or (⁷⁹Br + ³⁷Cl). Probability ≈(0.493×0.758)+(0.507×0.242)=49.7%

  • M+4 (m/z 321): Contains ⁸¹Br and ³⁷Cl. Probability ≈0.493×0.242=11.9%

Normalizing to the lowest mass peak (M = 100%), the resulting cluster ratio is 100 : 129 : 31 . Counterintuitively, the M+2 peak is the base peak of the molecular ion cluster , a definitive hallmark of a monobromo-monochloro species.

Primary Fragmentation Pathways

The fragmentation is driven by the sequential loss of the halogen radicals, driven by the relative bond dissociation energies (C-Br is weaker than C-Cl).

MS_Frag M Molecular Ion [M]⁺• m/z 317, 319, 321 (100:129:31) M_Cl [M - Cl]⁺ m/z 282, 284 (1:1 ratio) M->M_Cl - Cl• (-35/37) M_Br [M - Br]⁺ m/z 238, 240 (3:1 ratio) M->M_Br - Br• (-79/81) M_Br_Cl [M - Br - Cl]⁺ m/z 203 M_Cl->M_Br_Cl - Br• (-79/81) M_Br->M_Br_Cl - Cl• (-35/37)

Figure 1: EI-MS fragmentation pathways of 3-Bromo-4-chloro-2-phenylquinoline.

Nuclear Magnetic Resonance (NMR) Architecture

The NMR profile of this molecule is defined by the complete substitution of the pyridine ring (C-2, C-3, C-4 are all substituted), meaning no protons exist on the heteroaromatic ring itself. The ¹H NMR spectrum will exclusively display the 9 protons of the fused benzo ring and the pendant phenyl ring.

¹H NMR (400 MHz, CDCl₃)

Drawing upon established data for the 4-chloro-2-phenylquinoline scaffold (3), the H-5 and H-8 protons are highly deshielded due to the peri-effect of the C-4 chlorine and the ring current of the adjacent heteroaromatic system, respectively.

PositionShift (ppm)MultiplicityJ (Hz)IntegrationCausality / Assignment
H-5 8.20dd8.4, 1.21HDeshielded by peri-interaction with C-4 Chlorine.
H-8 8.15dd8.4, 1.21HDeshielded by proximity to the quinoline Nitrogen.
H-2', H-6' 7.75m-2HPhenyl ortho protons; deshielded by quinoline ring current.
H-6 7.70ddd8.4, 7.5, 1.21HFused benzo ring.
H-7 7.60ddd8.4, 7.5, 1.21HFused benzo ring.
H-3', 4', 5' 7.45 - 7.55m-3HPhenyl meta and para protons.
¹³C NMR (100 MHz, CDCl₃) & The Heavy Atom Effect

The carbon spectrum is dominated by electronic push-pull mechanisms. The most critical diagnostic feature is the Heavy Atom Effect (HAE) at C-3. While halogens are electronegative, the massive electron cloud of bromine induces a diamagnetic shielding current via spin-orbit coupling. This shifts the directly attached C-3 carbon upfield to approximately 118 ppm, a phenomenon well-documented in 3-bromoquinoline derivatives (4).

PositionShift (ppm)Causality / Assignment
C-2 158.5Highly deshielded by adjacent Nitrogen and Phenyl ring.
C-8a 147.5Bridgehead carbon adjacent to Nitrogen.
C-4 142.0Deshielded by inductive effect of Chlorine.
C-1' 139.0Phenyl ipso carbon.
C-5 to C-8 127.5 - 131.0Fused benzo ring carbons (CH).
C-2' to C-6' 128.0 - 129.5Phenyl ring carbons (CH).
C-4a 125.5Bridgehead carbon.
C-3 118.0Shielded by the Heavy Atom Effect of Bromine.

Vibrational Framework (FT-IR)

Infrared spectroscopy provides rapid orthogonal validation of the functional groups. The rigid, conjugated nature of the quinoline core yields sharp, distinct vibrational modes, consistent with standard libraries for halogenated quinolines (5).

Wavenumber (cm⁻¹)IntensityAssignment
3050 - 3070 WeakAromatic C-H stretching.
1585 - 1610 StrongQuinoline C=N stretching.
1480 - 1550 MediumAromatic C=C stretching (phenyl and benzo rings).
760 StrongC-Cl stretching (typically sharp).
690, 745 StrongMonosubstituted phenyl ring (out-of-plane C-H bending).
650 MediumC-Br stretching.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal control mechanism to prevent false-positive structural assignments.

Workflow Prep Sample Prep (CDCl3, 5-10 mg) NMR1D 1D NMR (1H, 13C, DEPT) Prep->NMR1D MS HRMS (EI) Isotopic Profiling Prep->MS IR FT-IR (ATR Method) Prep->IR NMR2D 2D NMR (COSY, HSQC) NMR1D->NMR2D Data Data Synthesis & Validation NMR2D->Data MS->Data IR->Data

Figure 2: Orthogonal analytical workflow for structural elucidation.

Protocol 1: NMR Acquisition with Internal DEPT Validation
  • Preparation: Dissolve 10 mg of the purified compound in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

  • Calibration (Self-Validation): Lock the spectrometer to the deuterium signal of CDCl₃. Calibrate the chemical shift axis exactly to the internal TMS peak at δ 0.00 ppm. This ensures all subsequent shifts are absolute, not relative.

  • Acquisition: Acquire the ¹H spectrum (16 scans, 400 MHz) and ¹³C spectrum (512 scans, 100 MHz).

  • DEPT-135 Validation: Immediately acquire a DEPT-135 spectrum. Validation Check: The signals for C-2, C-3, C-4, C-4a, C-8a, and C-1' must completely disappear, confirming their assignment as quaternary carbons and validating the heavy atom effect assignment at C-3.

Protocol 2: HRMS Isotopic Cluster Verification
  • Tuning (Self-Validation): Prior to sample injection, infuse a standard tuning mix (e.g., Agilent EI/ESI calibrant). Verify that the mass accuracy is within < 5 ppm error.

  • Ionization: Introduce the sample via direct insertion probe into an Electron Ionization (EI) source set to 70 eV.

  • Analysis: Scan from m/z 50 to 500. Validation Check: Extract the molecular ion cluster at m/z 317-321. The integrated peak areas must match the theoretical 100:129:31 ratio within a 5% margin of error to definitively prove the presence of exactly one Br and one Cl atom.

Protocol 3: ATR-FTIR Background Subtraction
  • Background (Self-Validation): Clean the diamond ATR crystal with isopropanol. Perform a 32-scan background acquisition of the empty crystal. This mathematically subtracts atmospheric CO₂ and water vapor, preventing them from masking the sample's weak aromatic overtones.

  • Measurement: Compress 1-2 mg of the solid sample onto the crystal using the pressure anvil. Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

References

  • BLD Pharm. Product Information: 3-Bromo-4-chloro-2-phenylquinoline (CAS 5425-48-9). Retrieved from1

  • RSC Advances. An Efficient Approach to 4-Chloro Quinolines via TMSCl-mediated Cascade Cyclization. Retrieved from 3

  • The Journal of Organic Chemistry (ACS). Regioselective Synthesis of 3-Bromoquinoline Derivatives. Retrieved from 4

  • ThermoFisher Scientific. Aldrich FT-IR Collection Edition II. Retrieved from 5

  • PubChem. Compound Summary for CID 278376, 4-Chloro-2-phenylquinoline. Retrieved from 2

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Exploratory

An In-depth Technical Guide to the Friedländer Synthesis for 2-Phenylquinoline Derivatives

Introduction: The Enduring Relevance of the Quinoline Scaffold The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmacologically active compou...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Enduring Relevance of the Quinoline Scaffold

The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmacologically active compounds.[1][2] Its derivatives are known to possess a wide spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2] Among these, 2-phenylquinoline derivatives are of particular interest due to their prevalence in biologically active molecules and their utility as versatile synthetic intermediates.

The Friedländer synthesis, first reported by Paul Friedländer in 1882, remains one of the most direct and reliable methods for constructing the quinoline nucleus.[3][4] This classical reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, typically another ketone, to form a polysubstituted quinoline.[5][6] Its operational simplicity and the general availability of starting materials have cemented its status as a cornerstone reaction in heterocyclic chemistry.[7] This guide provides an in-depth technical overview of the Friedländer synthesis, focusing on the preparation of 2-phenylquinoline derivatives for researchers, scientists, and drug development professionals. We will explore the underlying mechanisms, provide detailed experimental protocols, discuss the reaction's scope and limitations, and offer field-proven troubleshooting advice.

The Core Reaction: Mechanistic Insights

The power of the Friedländer synthesis lies in its straightforward assembly of the quinoline core from two readily available carbonyl-containing components. The reaction is typically catalyzed by either acid or base and proceeds via a condensation-cyclization-dehydration cascade.[4][8] For the synthesis of a 2-phenylquinoline, the typical starting materials are a 2-aminoaryl ketone (like 2-aminobenzophenone) and an acetophenone derivative.

Two primary mechanistic pathways are generally proposed, with the operative path often depending on the specific catalytic conditions (acidic vs. basic).[3][9]

  • Pathway A: The Aldol-First Mechanism: This route is often favored under basic conditions.[10] It begins with an intermolecular aldol condensation between the two carbonyl partners. This is typically the slow, rate-determining step.[11][12] The resulting aldol adduct then undergoes a rapid intramolecular cyclization as the amino group attacks the newly formed carbonyl, followed by a final dehydration step to yield the aromatic quinoline ring.[11][12]

  • Pathway B: The Schiff Base-First Mechanism: Under certain conditions, particularly with specific catalysts, the reaction can initiate with the formation of a Schiff base (an imine) between the 2-amino group and the carbonyl of the second reactant.[3][9] This is followed by an intramolecular aldol-type reaction and subsequent dehydration to furnish the final product.[3]

It is crucial to understand that intermediates such as the initial aldol adduct are often short-lived and not detectable by standard monitoring techniques like Thin-Layer Chromatography (TLC).[11][12]

Friedlander_Mechanism Fig. 1: Generalized Friedländer Synthesis Mechanism cluster_pathways Alternative Mechanistic Pathways reactants 2-Aminoaryl Ketone + α-Methylene Ketone aldol Aldol Condensation (Rate-Limiting) reactants->aldol Base-Catalyzed schiff Schiff Base Formation reactants->schiff Acid-Catalyzed adduct Aldol Adduct (Transient) aldol->adduct cyclize_A Intramolecular Cyclization adduct->cyclize_A dehydrate_A Dehydration cyclize_A->dehydrate_A product Substituted Quinoline dehydrate_A->product base Schiff Base Intermediate schiff->base cyclize_B Intramolecular Aldol Reaction base->cyclize_B dehydrate_B Dehydration cyclize_B->dehydrate_B dehydrate_B->product

Caption: Fig. 1: Generalized Friedländer Synthesis Mechanism

Experimental Protocol: A Self-Validating System

This section provides a representative, detailed protocol for the synthesis of 2-phenylquinoline using 2-aminobenzophenone and acetophenone, employing acid catalysis. The causality behind each step is explained to ensure a robust and reproducible procedure.

Objective: To synthesize 2-phenylquinoline via an acid-catalyzed Friedländer annulation.

Materials:

  • 2-Aminobenzophenone (1.0 eq)

  • Acetophenone (1.1 eq)

  • p-Toluenesulfonic acid (p-TsOH) (0.1 eq, catalytic)[5]

  • Toluene (or Ethanol)[13]

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate (for extraction)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and hot plate

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

  • Thin-Layer Chromatography (TLC) apparatus

Step-by-Step Methodology
  • Reaction Setup:

    • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-aminobenzophenone (1.0 eq).

    • Dissolve the starting material in a suitable solvent like toluene (approx. 5-10 mL per mmol of 2-aminobenzophenone). Rationale: Toluene is a common choice for acid-catalyzed reactions and allows for azeotropic removal of water if a Dean-Stark trap is used, driving the equilibrium towards the product.

    • Add acetophenone (1.1 eq) to the solution. Rationale: A slight excess of the more volatile/less expensive reactant is often used to ensure complete consumption of the limiting reagent.

    • Add the catalytic amount of p-TsOH (0.1 eq).[13] Rationale: p-TsOH is an effective and easy-to-handle solid acid catalyst that promotes both the condensation and dehydration steps.

  • Reaction Execution:

    • Attach a reflux condenser to the flask.

    • Heat the reaction mixture to reflux (for toluene, this is ~110°C) with vigorous stirring.[14]

    • Self-Validation Point: Monitor the reaction progress periodically using TLC (e.g., every 1-2 hours). A suitable eluent system might be a mixture of hexanes and ethyl acetate. Visualize the spots under UV light. The disappearance of the starting materials and the appearance of a new, typically less polar, product spot indicates reaction progression.

  • Work-up and Isolation:

    • Once the reaction is deemed complete by TLC, allow the mixture to cool to room temperature.[13]

    • Remove the solvent under reduced pressure using a rotary evaporator.

    • Dissolve the residue in an organic solvent like ethyl acetate.

    • Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of NaHCO₃ to neutralize the acid catalyst.[10] Rationale: This step is crucial to quench the reaction and remove the acidic catalyst, which could otherwise interfere with purification.

    • Wash the organic layer with brine (saturated NaCl solution). Rationale: Brine helps to break up emulsions and remove residual water from the organic phase.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.[10]

  • Purification and Characterization:

    • The crude product is typically a solid or oil. Purify it by column chromatography on silica gel using a gradient eluent system (e.g., starting with pure hexanes and gradually increasing the proportion of ethyl acetate).[10]

    • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent.

    • Self-Validation Point: Characterize the final product. Determine the melting point (if solid) and obtain spectroscopic data (¹H NMR, ¹³C NMR, MS) to confirm the structure and purity of the 2-phenylquinoline.

Experimental_Workflow Fig. 2: Experimental Workflow for Friedländer Synthesis start Start: Combine Reactants, Catalyst, & Solvent react Perform Reaction (Heat to Reflux) start->react monitor Monitor Progress (TLC) react->monitor monitor->react Incomplete workup Aqueous Workup (Neutralize, Extract, Dry) monitor->workup Complete purify Purification (Column Chromatography) workup->purify charac Characterize Product (NMR, MS, MP) purify->charac end_node End: Pure 2-Phenylquinoline charac->end_node

Caption: Fig. 2: Experimental Workflow for Friedländer Synthesis

Substrate Scope, Yields, and Limitations

The Friedländer synthesis is highly versatile, tolerating a wide range of functional groups on both the 2-aminoaryl ketone and the α-methylene component.[15] This flexibility allows for the generation of a diverse library of substituted quinolines.

2-Aminoaryl Ketoneα-Methylene KetoneCatalyst / ConditionsYield (%)Reference
2-AminobenzophenoneAcetophenonep-TsOH, Toluene, Reflux~85-95%[16]
2-Amino-5-chlorobenzophenoneEthyl acetoacetateHCl, Ethanol, Reflux~80-90%[10]
2-AminobenzaldehydeCyclohexanoneWater, 70°C (Catalyst-free)97%[17]
2-AminobenzophenoneAcetylacetoneCu-MOF, Toluene, 100°CHigh[1]
2-Aminoaryl ketonesVarious ketonesSiO₂ Nanoparticles, MWup to 93%[18]

Limitations and Key Considerations:

  • Regioselectivity: A significant challenge arises when using unsymmetrical ketones (e.g., 2-butanone), which can lead to a mixture of regioisomeric products.[14][19] The reaction outcome is influenced by steric and electronic factors, and the choice of catalyst can be critical in directing the selectivity.[14]

  • Harsh Conditions: Traditional methods often require high temperatures and strong acid or base catalysts, which can lead to side reactions or degradation of sensitive substrates.[20]

  • Side Reactions: The most common side reaction, especially under basic conditions, is the self-condensation (aldol reaction) of the ketone starting material, which consumes the reagent and reduces the overall yield.[5]

Modern Variants and Improvements

To address the limitations of the classical procedure, numerous modern variations have been developed:

  • Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times and often improves yields by providing rapid, uniform heating.[16][20]

  • Novel Catalysts: A wide array of catalysts have been explored, including Lewis acids (e.g., ZrCl₄), solid-supported acids (e.g., Nafion), metal-organic frameworks (MOFs), and various nanoparticles.[18] These often allow for milder reaction conditions, easier work-up, and catalyst recycling.[18]

  • Green Chemistry Approaches: The use of water as a solvent and even catalyst-free conditions have been successfully demonstrated, aligning the synthesis with principles of green chemistry.[9][17]

Troubleshooting Guide

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Yield 1. Inactive or inappropriate catalyst.[5]2. Suboptimal reaction temperature.[5]3. Poor substrate reactivity (steric/electronic effects).4. Poor solubility of reactants.[20]1. Use a fresh batch of catalyst or screen different acid/base catalysts.2. Incrementally increase the reaction temperature and monitor by TLC.3. Increase reaction time or switch to a more potent catalytic system.4. Switch to a more polar solvent like DMF or ethanol to improve solubility.[20]
Formation of Side Products 1. Self-condensation of ketone starting material (aldol reaction).[20]2. Degradation of starting materials or product due to harsh conditions.1. Consider an acid-catalyzed route, which is less prone to ketone self-condensation.2. Lower the reaction temperature and/or use a milder catalyst (e.g., iodine, Lewis acids).[16][20]
Difficult Purification 1. Incomplete removal of catalyst.2. Formation of closely-related byproducts.1. Ensure thorough neutralization and aqueous washing during work-up.2. Optimize reaction conditions to improve selectivity. Consider acid-base extraction to isolate the basic quinoline product from non-basic impurities.[14]

Conclusion

The Friedländer synthesis is a powerful and enduring tool for the construction of 2-phenylquinoline derivatives and other polysubstituted quinolines. While the classical method has limitations, a deep understanding of its mechanism coupled with modern advancements in catalysis and reaction conditions has significantly expanded its scope and efficiency. For researchers in drug discovery and materials science, mastery of this reaction provides a direct and versatile pathway to a class of compounds with immense chemical and biological importance.

References

  • Wikipedia. (2023). Friedländer synthesis. Wikipedia. Retrieved from [Link]

  • Augustine, J. K., et al. (1998). Concerning the mechanism of the Friedländer quinoline synthesis. Canadian Journal of Chemistry. Retrieved from [Link]

  • Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (2022). MDPI. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Organic Chemistry Portal. Retrieved from [Link]

  • ResearchGate. (2022). Mechanism for the Friedländer reaction under acidic conditions showing.... ResearchGate. Retrieved from [Link]

  • Organic Chemistry Portal. (2010). One-Pot Friedländer Quinoline Synthesis: Scope and Limitations. Organic Chemistry Portal. Retrieved from [Link]

  • Organic Reactions. (n.d.). The Friedländer Synthesis of Quinolines. Wiley Online Library. Retrieved from [Link]

  • SynArchive. (n.d.). Friedländer synthesis. SynArchive. Retrieved from [Link]

  • Augustine, J. K., et al. (1998). Concerning the mechanism of the Friedländer quinoline synthesis. NRC Research Press. Retrieved from [Link]

  • ResearchGate. (2025). Concerning the mechanism of the Friedländer quinoline synthesis. ResearchGate. Retrieved from [Link]

  • ACS Publications. (2009). Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. ACS Publications. Retrieved from [Link]

  • ResearchGate. (n.d.). The Friedländer Synthesis of Quinolines. ResearchGate. Retrieved from [Link]

  • Semantic Scholar. (2021). Advances in polymer based Friedlander quinoline synthesis. Semantic Scholar. Retrieved from [Link]

  • Cambridge University Press. (n.d.). Friedlander Synthesis. Cambridge University Press. Retrieved from [Link]

  • MDPI. (2016). Recent Advances in Metal-Free Quinoline Synthesis. MDPI. Retrieved from [Link]

  • TÜBİTAK Academic Journals. (2021). Advances in polymer based Friedlander quinoline synthesis. TÜBİTAK Academic Journals. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Different catalytic approaches of Friedländer synthesis of quinolines. PMC. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Catalytic asymmetric Friedländer condensation to construct cyclobutanone-fused quinolines with a quaternary stereogenic centre. Organic Chemistry Frontiers. Retrieved from [Link]

  • Organic Chemistry Portal. (2012). Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. Organic Chemistry Portal. Retrieved from [Link]

Sources

Foundational

Deconstructing the Skraup and Doebner-von Miller Quinoline Syntheses: Mechanistic Pathways and Experimental Protocols

Executive Summary The quinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous antimalarial, antibacterial, and anticancer agents[1]. Among the most foundational methods for c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous antimalarial, antibacterial, and anticancer agents[1]. Among the most foundational methods for constructing this heterocycle are the Skraup and Doebner-von Miller syntheses. While these reactions have been utilized for over a century, recent isotopic labeling studies have completely redefined our understanding of their underlying mechanisms. This whitepaper provides an in-depth technical analysis of these synthetic pathways, exploring the causality behind reagent selection, modern mechanistic insights, and field-proven experimental protocols designed for scalability and safety.

Mechanistic Paradigms: From Classical Views to Isotopic Scrambling

For decades, the accepted mechanism for both the Skraup and Doebner-von Miller reactions involved a straightforward Michael addition of an aniline to an α,β-unsaturated carbonyl compound, followed by intramolecular cyclization and oxidation. However, this classical model failed to explain various regiochemical anomalies observed during synthesis.

A paradigm shift occurred when Denmark and Venkatraman (2006) investigated the mechanism using 13 C-labeled ketones in cross-over experiments[2]. When 4-isopropylaniline was reacted with a 50:50 mixture of ordinary pulegone and a 13 C-enriched isomer, the resulting quinoline product exhibited 100% isotopic scrambling[3]. If the reaction proceeded via a simple conjugate addition, the isotopic label would have remained fixed at its original carbon position.

This total scrambling proved that the reaction proceeds via a fragmentation-recombination mechanism [4]. The causality of this pathway is as follows:

  • Reversible Conjugate Addition: The aniline undergoes nucleophilic conjugate addition with the enone to form an amine-ketone intermediate.

  • Irreversible Fragmentation: This intermediate undergoes a critical C-C bond cleavage, fragmenting into an imine and a saturated ketone[3].

  • Condensation & Recombination: These fragments randomly recombine to form a new conjugated imine.

  • Second Addition & Cyclization: A second aniline molecule attacks the conjugated imine, leading to electrophilic addition, elimination of an aniline leaving group, and final rearomatization to the quinoline core[3].

Mechanism Start Aniline + Enone Add Conjugate Addition Start->Add Int1 Amine-Ketone Adduct Add->Int1 Frag C-C Fragmentation Int1->Frag Irreversible Fragments Imine + Saturated Ketone Frag->Fragments Recomb Condensation Fragments->Recomb Int2 Conjugated Imine Recomb->Int2 Add2 2nd Aniline Addition Int2->Add2 Cycl Cyclization & Oxidation Add2->Cycl Product Quinoline Scaffold Cycl->Product

Mechanistic pathway of quinoline synthesis via fragmentation-recombination.

The Skraup Quinoline Synthesis

The Skraup synthesis is the archetypal method for generating unsubstituted or ring-substituted quinolines. It involves heating an aniline with glycerol, concentrated sulfuric acid, and an oxidizing agent (traditionally nitrobenzene)[5].

Causality of Experimental Choices

The Skraup reaction is notoriously exothermic and can easily result in a violent thermal runaway if not strictly controlled[5].

  • Glycerol and H₂SO₄: Sulfuric acid acts as both a dehydrating agent and an acid catalyst. It dehydrates glycerol in situ to form acrolein. Because acrolein is highly reactive and prone to rapid polymerization, generating it in situ maintains a low, steady-state concentration, driving the reaction toward the desired conjugate addition rather than polymeric tar formation.

  • Ferrous Sulfate (FeSO₄): The oxidation of the 1,2-dihydroquinoline intermediate by nitrobenzene is highly exothermic. FeSO₄ is employed as a critical reaction moderator. By coordinating the single-electron transfer steps during oxidation, it regulates the thermal profile and prevents explosive eruptions[5].

  • Steam Distillation: The reaction yields a complex, tarry crude mixture. Steam distillation serves as a self-validating purification step; only the volatile, rearomatized quinoline product co-distills with water, leaving the polymeric byproducts behind.

Experimental Protocol: Skraup Synthesis

Note: This protocol must be executed in a heavy-duty fume hood behind a blast shield due to the exothermic nature of the oxidation step.

  • Reagent Assembly: In a 500 mL round-bottom flask equipped with a robust mechanical stirrer and a reflux condenser, combine 0.2 mol of aniline, 0.6 mol of anhydrous glycerol, and 0.15 mol of nitrobenzene.

  • Moderator Addition: Add 2.0 g of ferrous sulfate heptahydrate (FeSO₄·7H₂O) to the mixture and stir until evenly dispersed.

  • Acid Addition (Critical Step): Place the flask in an ice-water bath. Slowly, dropwise, and with vigorous stirring, add 0.5 mol of concentrated H₂SO₄. Monitor the temperature strictly to ensure it does not spike.

  • Reflux: Transfer the flask to an oil bath. Gradually heat the mixture to 140–150 °C[5]. Maintain this temperature for 3–4 hours. The reaction will darken significantly.

  • Workup: Allow the mixture to cool to room temperature. Dilute with 100 mL of distilled water. Slowly add a concentrated aqueous solution of NaOH until the mixture is strongly alkaline (pH > 10).

  • Isolation: Perform a steam distillation on the alkaline mixture. Collect the distillate until it runs clear. Extract the distillate with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude quinoline.

SkraupWorkflow Glycerol Glycerol + H2SO4 Acrolein In Situ Acrolein Glycerol->Acrolein Dehydration Heating Reflux (140-150°C) Acrolein->Heating Aniline Aniline + FeSO4 Aniline->Heating Dihydro 1,2-Dihydroquinoline Heating->Dihydro Oxidation Nitrobenzene Oxidation Dihydro->Oxidation Workup Neutralization & Steam Distillation Oxidation->Workup Quinoline Quinoline Workup->Quinoline

Experimental workflow and chemical progression of the Skraup synthesis.

The Doebner-von Miller Reaction

The Doebner-von Miller synthesis is a strategic modification of the Skraup reaction. Instead of relying on the harsh, in situ dehydration of glycerol, it utilizes pre-formed α,β-unsaturated carbonyl compounds (or generates them in situ via the aldol condensation of two carbonyls, known as the Beyer method)[3].

Causality of Experimental Choices

By bypassing glycerol dehydration, the Doebner-von Miller reaction operates under significantly milder conditions. This permits the use of diverse Lewis acids (e.g., SnCl₄, Sc(OTf)₃) or Brønsted acids (e.g., p-toluenesulfonic acid, iodine) instead of concentrated sulfuric acid[3]. This methodological shift drastically improves functional group tolerance and allows for the precise synthesis of 2-substituted or 2,4-disubstituted quinolines, which are highly sought after in drug discovery[1].

Experimental Protocol: Doebner-von Miller Synthesis
  • Reaction Setup: In a 250 mL round-bottom flask, dissolve 10 mmol of the substituted aniline in 50 mL of toluene.

  • Catalyst Addition: Add 1.0 mmol (10 mol%) of a Lewis acid catalyst (e.g., Sc(OTf)₃) or a Brønsted acid (e.g., p-TsOH) to the solution.

  • Enone Addition: Slowly add 12 mmol of the α,β-unsaturated carbonyl compound (e.g., crotonaldehyde) dropwise at room temperature.

  • Reflux: Equip the flask with a Dean-Stark trap to remove water generated during the condensation. Reflux the mixture for 6–8 hours. Monitor reaction progress via TLC.

  • Workup & Purification: Cool the reaction to room temperature. Quench with saturated aqueous NaHCO₃. Extract the aqueous layer with ethyl acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography.

DVMWorkflow Carbonyls Aldehydes/Ketones Aldol Aldol Condensation (In Situ) Carbonyls->Aldol Enone α,β-Unsaturated Carbonyl Aldol->Enone Catalysis Lewis/Brønsted Acid Reflux Enone->Catalysis Aniline Substituted Aniline Aniline->Catalysis Workup Basification & Extraction Catalysis->Workup Quinoline Substituted Quinoline Workup->Quinoline

Doebner-von Miller workflow utilizing in situ enal generation.

Quantitative Data & Yield Comparison

The efficiency of quinoline syntheses depends heavily on the electronic nature of the aniline substituents and the choice of acid catalyst. The table below summarizes comparative yield data across different methodologies.

Table 1: Quantitative Data on Reaction Yields

MethodAmine SubstrateCarbonyl SourceCatalyst / OxidantYield (%)Reference
Skraup AnilineGlycerolH₂SO₄ / Nitrobenzene84 – 91Org. Synth. Coll. Vol. 1[5]
Skraup m-NitroanilineGlycerolH₂SO₄ / NitrobenzeneMixture (5- & 7-Nitro)BenchChem[5]
Doebner-von Miller 4-IsopropylanilinePulegoneAcid Catalyst~70Denmark et al.[3]
Doebner-von Miller AnilineCrotonaldehydeHCl / Toluene60 – 75General Lit.[1]

Conclusion

The Skraup and Doebner-von Miller reactions remain indispensable tools for constructing the quinoline scaffold. While the Skraup synthesis provides a robust, albeit aggressive, route to core quinolines, the Doebner-von Miller modification offers the mild conditions and regiocontrol necessary for complex pharmaceutical intermediates. Understanding the modern fragmentation-recombination mechanism allows chemists to predict isotopic scrambling and rationally design substrates to avoid unwanted side reactions, thereby streamlining the drug development pipeline.

Sources

Protocols & Analytical Methods

Method

using 3-Bromo-4-chloro-2-phenylquinoline in Suzuki cross-coupling reactions

Application Note: Orthogonal Functionalization of 3-Bromo-4-chloro-2-phenylquinoline via Regioselective Suzuki-Miyaura Cross-Coupling Executive Summary 3-Bromo-4-chloro-2-phenylquinoline (CAS 5425-48-9) is a highly versa...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Orthogonal Functionalization of 3-Bromo-4-chloro-2-phenylquinoline via Regioselective Suzuki-Miyaura Cross-Coupling

Executive Summary

3-Bromo-4-chloro-2-phenylquinoline (CAS 5425-48-9) is a highly versatile, dihalogenated heterocyclic building block frequently utilized in the synthesis of complex pharmaceuticals and advanced materials[1]. The presence of two distinct halogens on the electron-deficient quinoline core presents a unique opportunity for orthogonal functionalization. This application note details the mechanistic rationale and validated protocols for achieving strictly regioselective Suzuki-Miyaura cross-coupling at the C-3 position, leaving the C-4 chlorine intact for subsequent downstream modifications.

Mechanistic Rationale: The Regioselectivity Paradigm

In dihalogenated heterocycles, regiocontrol is dictated by the interplay between bond dissociation energies (BDE) and the electronic activation of specific ring positions.

  • C-3 Position (Brominated): The C–Br bond has a significantly lower BDE (~68 kcal/mol) compared to the C–Cl bond (~81 kcal/mol). In palladium-catalyzed cross-coupling reactions, oxidative addition is typically the rate-determining step. Consequently, the C-3 bromine is preferentially targeted by the Pd(0) catalyst[2].

  • C-4 Position (Chlorinated): The C-4 position is highly electron-deficient due to its vinylogous para-relationship with the electronegative quinoline nitrogen. While this activates the C–Cl bond toward Nucleophilic Aromatic Substitution (SNAr) and Buchwald-Hartwig aminations, it is kinetically slower to undergo oxidative addition by Pd(0) compared to the C-3 bromide[2][3].

By carefully selecting a moderately active catalyst like Pd(PPh3​)4​ , researchers can exploit this kinetic gap to achieve exclusive C-3 arylation without competitive insertion into the C–Cl bond[3].

Mechanism Pd Pd(0) Catalyst OA_Br Oxidative Addition (C-Br) Ea ~ 68 kcal/mol Pd->OA_Br Kinetically Favored OA_Cl Oxidative Addition (C-Cl) Ea ~ 81 kcal/mol Pd->OA_Cl Kinetically Disfavored TM Transmetalation with Ar-B(OH)2 OA_Br->TM Prod2 Off-Target C-4 Product OA_Cl->Prod2 RE Reductive Elimination TM->RE Prod1 Regioselective C-3 Product RE->Prod1

Mechanistic divergence in Pd(0) oxidative addition based on bond dissociation energies.

Reaction Optimization & Quantitative Data

To establish a self-validating protocol, various catalytic systems were evaluated. The primary objective was to maximize C-3 conversion while suppressing off-target C-4 coupling or di-arylation.

Table 1: Optimization of C-3 Suzuki-Miyaura Coupling Conditions

EntryCatalyst / LigandBaseSolvent SystemTemp (°C)C-3 Yield (%)C-4 / Di-coupled (%)
1 Pd(PPh3​)4​ (5 mol%) K2​CO3​ 1,4-Dioxane/ H2​O (4:1)8088 < 2
2 Pd(OAc)2​ / PPh3​ Na2​CO3​ Toluene/ H2​O (4:1)90746
3 Pd2​(dba)3​ / SPhos K3​PO4​ Toluene1004138
4 Pd(dppf)Cl2​ Cs2​CO3​ DMF / H2​O (5:1)1006218

Causality Insight: Entry 3 demonstrates that employing highly active, electron-rich Buchwald ligands (e.g., SPhos) at elevated temperatures overrides the natural BDE bias, leading to significant loss of regioselectivity. Entry 1 provides the optimal balance: the classic Pd(PPh3​)4​ catalyst is active enough to insert into the C–Br bond but lacks the electron density required to break the C–Cl bond at 80 °C.

Workflow SM 3-Bromo-4-chloro- 2-phenylquinoline Int C-3 Aryl- 4-chloro-2-phenylquinoline SM->Int Suzuki-Miyaura Pd(PPh3)4, Ar-B(OH)2 Target: C-Br (Position 3) Prod C-3, C-4 Di-functionalized Scaffold Int->Prod Buchwald-Hartwig / SNAr Pd2(dba)3, Amine Target: C-Cl (Position 4)

Orthogonal functionalization workflow of 3-Bromo-4-chloro-2-phenylquinoline.

Validated Experimental Protocols

Protocol A: Regioselective C-3 Suzuki-Miyaura Cross-Coupling

Objective: Synthesize C-3 aryl-4-chloro-2-phenylquinoline. Self-Validation Checkpoint: The reaction progress must be monitored by TLC or LC-MS. The disappearance of the starting material without the emergence of a highly polar di-coupled baseline spot confirms regiocontrol.

  • Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-4-chloro-2-phenylquinoline (1.0 mmol, 318.6 mg)[1], the desired arylboronic acid (1.05 mmol), and K2​CO3​ (2.0 mmol, 276.4 mg).

  • Solvent Addition: Add 10 mL of a 1,4-Dioxane/ H2​O mixture (4:1 v/v). Causality: The biphasic system ensures the solubility of the organic substrates in dioxane, while water dissolves the inorganic base to generate the reactive boronate complex essential for transmetalation.

  • Degassing (Critical Step): Sparge the mixture with Argon for 15 minutes. Causality: Dissolved oxygen rapidly oxidizes Pd(0) to inactive Pd(II) and promotes homocoupling of the boronic acid.

  • Catalyst Addition: Quickly add Pd(PPh3​)4​ (0.05 mmol, 57.8 mg) under a positive stream of Argon. Seal the flask.

  • Heating: Submerge the flask in a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) for 6–8 hours.

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure C-3 coupled product.

Protocol B: Sequential C-4 Buchwald-Hartwig Amination

Objective: Utilize the retained C-4 chlorine for orthogonal functionalization to build complex indoloquinoline-like scaffolds[4].

  • Preparation: To a dried vial, add the C-3 arylated intermediate from Protocol A (1.0 mmol), a primary or secondary amine (1.2 mmol), Pd2​(dba)3​ (0.025 mmol, 22.9 mg), Xantphos (0.05 mmol, 28.9 mg), and Cs2​CO3​ (2.0 mmol, 651.6 mg).

  • Solvent & Degassing: Add anhydrous Toluene (8 mL). Sparge with Argon for 15 minutes.

  • Reaction: Seal the vial and heat at 110 °C for 12 hours. Causality: The bidentate Xantphos ligand forces a specific bite angle that accelerates reductive elimination, which is kinetically crucial when coupling sterically hindered amines at the highly substituted C-4 position.

  • Workup: Filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via chromatography.

References

  • Title: Isolation and synthesis of cryptosanguinolentine (isocryptolepine), a naturally-occurring bioactive indoloquinoline alkaloid Source: RSC Advances URL: [Link]

  • Title: Palladium-catalyzed synthesis of pyrrole-, indole- and phenanthridine-fused polycyclic aromatic compounds from ortho-dihaloarene Source: RosDok (University of Rostock) URL: [Link]

Sources

Application

experimental protocol for the synthesis of 3-Bromo-4-chloro-2-phenylquinoline

Abstract This application note provides a detailed, three-step experimental protocol for the synthesis of 3-Bromo-4-chloro-2-phenylquinoline, a highly functionalized heterocyclic compound of interest to researchers in me...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed, three-step experimental protocol for the synthesis of 3-Bromo-4-chloro-2-phenylquinoline, a highly functionalized heterocyclic compound of interest to researchers in medicinal chemistry and drug development. The synthetic strategy involves an initial Conrad-Limpach reaction to construct the core quinoline scaffold, followed by sequential chlorination and regioselective bromination. This guide offers in-depth procedural details, mechanistic insights, safety protocols, and characterization data to ensure reliable execution and validation of the synthesis.

Introduction

Quinoline and its derivatives are cornerstone scaffolds in pharmaceutical sciences, exhibiting a broad spectrum of biological activities. The precise functionalization of the quinoline ring is a key strategy for modulating pharmacological profiles. 3-Bromo-4-chloro-2-phenylquinoline serves as a versatile intermediate, where the halogen substituents provide reactive handles for further molecular elaboration, particularly through cross-coupling reactions, enabling the construction of complex molecular architectures.

This protocol outlines a reliable and reproducible three-step synthesis commencing with the Conrad-Limpach synthesis of 2-phenyl-4-hydroxyquinoline, followed by chlorination of the 4-hydroxyl group, and culminating in the regioselective bromination at the C3 position.

Overall Synthetic Scheme

Mechanistic Considerations

The synthesis relies on a sequence of well-established organic reactions:

  • Step 1: Conrad-Limpach Synthesis: This reaction involves the condensation of an aniline with a β-ketoester. The mechanism begins with the formation of an enamine intermediate from aniline and ethyl benzoylacetate. This intermediate then undergoes a thermal, acid-catalyzed intramolecular cyclization, followed by tautomerization to yield the more stable 4-quinolone tautomer, which is in equilibrium with the 4-hydroxyquinoline form.[1][2][3]

  • Step 2: Deoxychlorination: The conversion of the 4-hydroxyl group to a chloro group is achieved using phosphorus oxychloride (POCl₃). The mechanism involves the activation of the hydroxyl group by POCl₃ to form a reactive phosphate ester intermediate. A subsequent nucleophilic attack by a chloride ion results in the displacement of the phosphate group, yielding the 4-chloroquinoline.[4][5]

  • Step 3: Electrophilic Aromatic Bromination: The introduction of the bromine atom at the C3 position is an electrophilic aromatic substitution reaction. The quinoline ring is activated towards electrophilic attack, and the use of a brominating agent like N-Bromosuccinimide (NBS) provides an electrophilic bromine source. The regioselectivity is directed by the electronic properties of the existing substituents on the quinoline ring.

Experimental Protocol

Materials and Equipment
Reagent/MaterialMolecular FormulaM.W. ( g/mol )CAS No.Notes
AnilineC₆H₇N93.1362-53-3Freshly distilled
Ethyl BenzoylacetateC₁₁H₁₂O₃192.2194-02-0
Dowtherm AC₁₂H₁₀O / C₁₂H₁₀~1668004-13-5High-boiling solvent
Phosphorus Oxychloride (POCl₃)POCl₃153.3310025-87-3Highly Corrosive & Water-Reactive
N-Bromosuccinimide (NBS)C₄H₄BrNO₂177.98128-08-5Recrystallize if necessary
Dichloromethane (DCM)CH₂Cl₂84.9375-09-2Anhydrous
Sodium Bicarbonate (NaHCO₃)NaHCO₃84.01144-55-8
Anhydrous Sodium Sulfate (Na₂SO₄)Na₂SO₄142.047757-82-6
Ethanol (EtOH)C₂H₅OH46.0764-17-5
Ethyl Acetate (EtOAc)C₄H₈O₂88.11141-78-6
HexanesC₆H₁₄~86.18110-54-3

Equipment: Round-bottom flasks, reflux condenser, heating mantle with magnetic stirrer, distillation apparatus, separatory funnel, rotary evaporator, vacuum filtration apparatus, standard laboratory glassware, fume hood.

Step 1: Synthesis of 2-Phenyl-4-hydroxyquinoline

This procedure is adapted from the classical Conrad-Limpach synthesis.[1][6][7]

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine aniline (9.31 g, 0.1 mol) and ethyl benzoylacetate (19.22 g, 0.1 mol).

  • Initial Condensation: Stir the mixture at 140°C for 2 hours. The reaction will produce ethanol as a byproduct.

  • Cyclization: Allow the mixture to cool slightly, then add 100 mL of a high-boiling point solvent such as Dowtherm A. Heat the mixture to 250°C and maintain this temperature for 30 minutes to effect cyclization.

  • Work-up: Cool the reaction mixture to room temperature. The product will precipitate from the solvent. Add 100 mL of hexanes to dilute the mixture and facilitate filtration.

  • Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid thoroughly with hexanes to remove the high-boiling solvent, followed by a wash with ethanol.

  • Purification: The crude product can be recrystallized from ethanol or a mixture of ethanol and water to yield pure 2-phenyl-4-hydroxyquinoline as a white to off-white solid.

  • Characterization:

    • Appearance: White solid.

    • Melting Point: 242-244 °C.[8]

    • ¹H NMR (400 MHz, DMSO-d₆): δ 11.72 (s, 1H), 8.10 (dd, J = 8.1, 1.1 Hz, 1H), 7.83 (dd, J = 6.6, 2.9 Hz, 2H), 7.77 (d, J = 8.3 Hz, 1H), 7.70 – 7.64 (m, 1H), 7.63 – 7.55 (m, 3H), 7.34 (t, J = 7.2 Hz, 1H), 6.34 (s, 1H).[8]

    • ¹³C NMR (100 MHz, DMSO-d₆): δ 176.9, 150.0, 140.5, 134.2, 131.8, 130.4, 129.0, 127.4, 124.9, 124.7, 123.2, 118.7, 107.3.[8]

Step 2: Synthesis of 4-Chloro-2-phenylquinoline
  • Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, place 2-phenyl-4-hydroxyquinoline (11.06 g, 0.05 mol). This step must be performed in a well-ventilated fume hood.

  • Chlorination: Carefully add phosphorus oxychloride (POCl₃, 30 mL, 0.32 mol) to the flask.

  • Reaction: Heat the mixture to reflux (approximately 110°C) and maintain for 4 hours. The solid will gradually dissolve. Monitor the reaction progress by TLC (e.g., 7:3 Hexanes:EtOAc).

  • Work-up: After the reaction is complete, cool the mixture to room temperature. CAUTION: This step is highly exothermic and releases HCl gas. Slowly and carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

  • Neutralization: Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

  • Extraction: Extract the aqueous mixture with dichloromethane (3 x 100 mL).

  • Drying and Concentration: Combine the organic layers, wash with brine (1 x 100 mL), and dry over anhydrous sodium sulfate. Filter and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel using a gradient of hexanes and ethyl acetate or by recrystallization from ethanol.

  • Characterization (Expected):

    • Appearance: White to pale yellow solid.

    • ¹H NMR (CDCl₃): Expected signals around δ 8.2-7.4 ppm for the aromatic protons.

    • ¹³C NMR (CDCl₃): Expected signals in the aromatic region (δ 150-120 ppm).

Step 3: Synthesis of 3-Bromo-4-chloro-2-phenylquinoline

This procedure is based on standard electrophilic bromination methods.[9][10]

  • Reaction Setup: In a 100 mL round-bottom flask, dissolve 4-chloro-2-phenylquinoline (4.79 g, 0.02 mol) in 50 mL of anhydrous dichloromethane.

  • Bromination: Add N-Bromosuccinimide (NBS) (3.74 g, 0.021 mol, 1.05 eq.) to the solution in one portion.

  • Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The reaction should be protected from light. Monitor the progress by TLC until the starting material is consumed.

  • Work-up: Once the reaction is complete, wash the reaction mixture with a 10% aqueous solution of sodium bicarbonate (2 x 50 mL) and then with brine (1 x 50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel (eluting with a hexanes/ethyl acetate gradient) to afford the final product, 3-Bromo-4-chloro-2-phenylquinoline.

  • Characterization (Expected):

    • Appearance: Solid.

    • ¹H NMR (CDCl₃): Expect a downfield shift of the quinoline protons and the absence of the H-3 proton signal.

    • ¹³C NMR (CDCl₃): Expect characteristic shifts for the carbon atoms of the substituted quinoline ring, including a signal for the carbon bearing the bromine atom.

Workflow Visualization

SynthesisWorkflow cluster_step1 Step 1: Conrad-Limpach Synthesis cluster_step2 Step 2: Chlorination cluster_step3 Step 3: Bromination A Aniline + Ethyl Benzoylacetate B Condensation (140°C, 2h) A->B C Cyclization (Dowtherm A, 250°C, 30min) B->C D Work-up & Purification (Filtration, Recrystallization) C->D E Intermediate 1: 2-Phenyl-4-hydroxyquinoline D->E F Intermediate 1 G Chlorination with POCl₃ (Reflux, 4h) F->G H Work-up & Purification (Quench, Extraction, Chromatography) G->H I Intermediate 2: 4-Chloro-2-phenylquinoline H->I J Intermediate 2 K Bromination with NBS (DCM, RT, 12-24h) J->K L Work-up & Purification (Wash, Chromatography) K->L M Final Product: 3-Bromo-4-chloro-2-phenylquinoline L->M

Caption: Workflow for the three-step synthesis of 3-Bromo-4-chloro-2-phenylquinoline.

Safety Precautions

  • General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, must be worn at all times.

  • Phosphorus Oxychloride (POCl₃): POCl₃ is highly toxic, corrosive, and reacts violently with water, releasing toxic HCl gas.[11][12][13][14] Handle with extreme care under anhydrous conditions. Work-up procedures involving quenching with water or ice must be done slowly and cautiously in a fume hood. An emergency shower and eyewash station should be readily accessible.

  • N-Bromosuccinimide (NBS): NBS is an irritant and a lachrymator. Avoid inhalation of dust and contact with skin and eyes. It is also an oxidizer and should be stored away from combustible materials.[15]

  • High-Temperature Reactions: The cyclization step is performed at high temperatures (250°C). Use a suitable heating mantle and ensure the apparatus is securely clamped.

References

  • Supporting Information for a relevant synthesis of 2-phenylquinolin-4(1H)-one. (Available through various chemical literature databases, example data cited from search result[8]).

  • Wiley-VCH 2007 - Supporting Information.
  • New Journal of Chemistry Supporting Information.
  • The Royal Society of Chemistry. Supplementary Information.
  • ResearchGate. Figure 4. 13C-NMR spectrum of ( 4 ).[Link]

  • PubChem. 2-Phenyl-4-oxohydroquinoline.[Link]

  • Air Liquide. Phosphorus Oxychloride Safety Data Sheet.[Link]

  • Wikipedia. Conrad–Limpach synthesis.[Link]

  • Conrad-Limpach Reaction in Name Reactions in Organic Synthesis. (Textbook reference, specific URL not available).
  • SynArchive. Conrad-Limpach Synthesis.[Link]

  • NJ.gov. PHOSPHORUS OXYCHLORIDE HAZARD SUMMARY.[Link]

  • TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives.[Link]

  • ACG Publications. An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones.[Link]

  • ResearchGate. How should I proceed in Chlorination using POCl3?[Link]

  • ResearchGate. What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?[Link]

  • PMC. 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule...[Link]

  • MDPI. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification.[Link]

  • Organic Chemistry Portal. POCl3, Phosphorus Oxychloride for Activated Chlorine Formation.[Link]

  • The Royal Society of Chemistry. 1H NMR and 13C NMR spectra of the catalytic synthesized compounds.[Link]

  • Indian Chemical Society. POCl3-PCl5 mixture: A robust chlorinating agent.[Link]

  • NC State University Libraries. 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry.[Link]

  • Beilstein Journals. Regioselective C3–C4 difunctionalization of 4-bromocoumarins via Pd/norbornene catalysis.[Link]

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Method

The Versatile Scaffold: Application Notes for 3-Bromo-4-chloro-2-phenylquinoline in Medicinal Chemistry

The quinoline core is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically significant drugs.[1][2][3] This heterocyclic system, composed of fuse...

Author: BenchChem Technical Support Team. Date: March 2026

The quinoline core is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically significant drugs.[1][2][3] This heterocyclic system, composed of fused benzene and pyridine rings, offers a versatile and readily accessible scaffold for the design of novel therapeutic agents.[1][4] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antitubercular, anti-inflammatory, and antimicrobial properties.[2][5][6] This guide focuses on a specific, highly functionalized derivative, 3-Bromo-4-chloro-2-phenylquinoline , a molecule poised for significant applications in drug discovery and development. While direct biological studies on this exact compound are not extensively documented, its constituent functional groups—a 2-phenyl substituent, a 4-chloro atom, and a 3-bromo atom—each contribute known pharmacophoric and synthetic advantages, making it a highly valuable building block.

The 2-Phenylquinoline Motif: A Key to Anticancer Activity

The presence of a phenyl group at the 2-position of the quinoline ring is a well-established feature in the design of anticancer agents.[7] This substitution pattern is found in compounds that exhibit potent antiproliferative activity against a range of cancer cell lines.[7] The 2-phenylquinoline scaffold is a key component of molecules designed to target various mechanisms of cancer cell growth and survival.[1][3]

One prominent mechanism of action for 2-phenylquinoline derivatives is the inhibition of histone deacetylases (HDACs).[8][9][10] HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression, and their overexpression is linked to the development and progression of many cancers.[8][9] The 2-phenylquinoline moiety often serves as a "cap" group in HDAC inhibitor design, interacting with the protein surface and contributing to the overall binding affinity and selectivity of the inhibitor.[8][10] For instance, derivatives of 2-phenylquinoline-4-carboxylic acid have been identified as selective inhibitors of HDAC3, inducing cell cycle arrest and apoptosis in cancer cells.[8][9]

Furthermore, the 2-phenylquinoline scaffold has been incorporated into molecules that target G-quadruplexes, which are specialized nucleic acid structures implicated in cancer cell proliferation.[7] The planar nature of the quinoline ring system allows for effective stacking interactions with these structures, leading to their stabilization and the inhibition of cancer cell growth.

The Halogenated Quinoline: A Gateway to Diverse Functionality and Enhanced Potency

The presence of halogen atoms, specifically chlorine and bromine, at the 4- and 3-positions, respectively, endows 3-Bromo-4-chloro-2-phenylquinoline with both enhanced biological potential and significant synthetic versatility. Halogenation is a common strategy in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate. Chlorine-containing compounds, for example, are found in over 250 FDA-approved drugs.[11]

The 4-chloro substituent is a particularly important feature. It is a key structural element in the well-known antimalarial drug chloroquine and serves as a reactive handle for further chemical modification.[12] The carbon-chlorine bond can be readily displaced by nucleophiles, allowing for the introduction of a wide array of functional groups, such as amines, thiols, and alkoxides. This synthetic accessibility makes 4-chloroquinolines valuable intermediates for the construction of compound libraries for structure-activity relationship (SAR) studies.

Similarly, the 3-bromo substituent provides another site for synthetic elaboration. The carbon-bromine bond is amenable to a variety of cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings. These reactions enable the introduction of new carbon-carbon and carbon-heteroatom bonds, further expanding the chemical diversity that can be accessed from the 3-Bromo-4-chloro-2-phenylquinoline scaffold. The presence of two distinct halogen atoms at different positions also allows for regioselective functionalization, offering precise control over the design of new derivatives.

Proposed Applications in Drug Discovery

Based on the established roles of its structural components, 3-Bromo-4-chloro-2-phenylquinoline is a promising starting point for the development of novel therapeutics in several key areas:

  • Oncology: As an intermediate for the synthesis of novel HDAC inhibitors, G-quadruplex stabilizers, and kinase inhibitors. The 2-phenyl group provides a core scaffold for anticancer activity, while the halogen atoms allow for the introduction of various side chains to optimize potency and selectivity.

  • Infectious Diseases: As a scaffold for the development of new antibacterial and antitubercular agents. The quinoline core is present in several antibacterial drugs, and the halogen atoms can enhance antimicrobial activity.[5]

  • Inflammatory Diseases: As a starting point for the synthesis of anti-inflammatory compounds. Certain quinoline derivatives have shown potent anti-inflammatory effects, and the functional handles on the target molecule allow for the exploration of this potential.[6]

Experimental Protocols

The following protocols provide a general framework for the synthesis and derivatization of 3-Bromo-4-chloro-2-phenylquinoline. These are based on established synthetic methodologies for quinolines and should be optimized for specific substrates and scales.

Protocol 1: Synthesis of 3-Bromo-4-chloro-2-phenylquinoline

This protocol outlines a potential multi-step synthesis starting from readily available materials.

Step 1: Conrad-Limpach Synthesis of 4-hydroxy-2-phenylquinoline

  • Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 3-bromoaniline (1.0 eq.), ethyl benzoylacetate (1.1 eq.), and a catalytic amount of glacial acetic acid in toluene.

  • Enamine Formation: Heat the mixture to reflux and monitor the removal of water via the Dean-Stark trap. Once the theoretical amount of water has been collected, cool the reaction mixture.

  • Purification of Intermediate: Remove the toluene under reduced pressure. The resulting crude ethyl 3-(3-bromophenylamino)-3-phenylacrylate can be purified by recrystallization from ethanol or hexane.[13]

  • Thermal Cyclization: In a suitable high-temperature reaction vessel, add the purified enamine intermediate to a high-boiling point solvent such as Dowtherm A.[13]

  • Product Formation: Heat the mixture to approximately 250 °C. Monitor the reaction by thin-layer chromatography (TLC).

  • Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The precipitated 7-bromo-4-hydroxy-2-phenylquinoline is collected by filtration and washed with a suitable solvent.[13]

Step 2: Chlorination of 4-hydroxy-2-phenylquinoline

  • Reaction Setup: In a round-bottom flask, suspend the 7-bromo-4-hydroxy-2-phenylquinoline from the previous step in phosphorus oxychloride (POCl₃).

  • Reaction: Heat the mixture to reflux and stir until the starting material is consumed (monitored by TLC).

  • Work-up: Carefully quench the reaction by slowly pouring the mixture onto crushed ice. Neutralize the solution with a base (e.g., sodium bicarbonate or ammonium hydroxide).

  • Extraction and Purification: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford 7-bromo-4-chloro-2-phenylquinoline.

Step 3: Bromination of 4-chloro-2-phenylquinoline

Note: A more direct synthesis to the target 3-bromo-4-chloro-2-phenylquinoline may be achievable through alternative routes, such as electrophilic cyclization of a suitably substituted aniline precursor. The following is a potential late-stage bromination.

  • Reaction Setup: Dissolve 4-chloro-2-phenylquinoline in a suitable solvent such as acetic acid or a chlorinated solvent.

  • Bromination: Add a brominating agent, such as N-bromosuccinimide (NBS) or bromine, portion-wise at a controlled temperature. The reaction may require a catalyst, such as a Lewis acid or a radical initiator, depending on the chosen conditions.

  • Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, quench any excess bromine and neutralize the reaction mixture.

  • Extraction and Purification: Extract the product into an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield 3-bromo-4-chloro-2-phenylquinoline.

Synthesis of 3-Bromo-4-chloro-2-phenylquinoline cluster_0 Step 1: Conrad-Limpach Synthesis cluster_1 Step 2: Chlorination cluster_2 Step 3: Bromination (Hypothetical Late-Stage) A 3-Bromoaniline + Ethyl Benzoylacetate B Ethyl 3-(3-bromophenylamino)-3-phenylacrylate A->B Toluene, Acetic Acid (cat.), Reflux C 7-Bromo-4-hydroxy-2-phenylquinoline B->C Dowtherm A, ~250 °C D 7-Bromo-4-hydroxy-2-phenylquinoline E 7-Bromo-4-chloro-2-phenylquinoline D->E POCl₃, Reflux F 4-chloro-2-phenylquinoline G 3-Bromo-4-chloro-2-phenylquinoline F->G NBS or Br₂

Caption: Synthetic workflow for 3-Bromo-4-chloro-2-phenylquinoline.

Protocol 2: Derivatization of 3-Bromo-4-chloro-2-phenylquinoline via Suzuki Coupling

This protocol describes a general method for introducing a new aryl or heteroaryl group at the 3-position via a Suzuki cross-coupling reaction.

  • Reaction Setup: In a microwave vial or a round-bottom flask, combine 3-Bromo-4-chloro-2-phenylquinoline (1.0 eq.), a boronic acid or boronate ester (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf), 2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2-3 eq.).

  • Solvent: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

  • Reaction: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) to the desired temperature (typically 80-120 °C) or using microwave irradiation. Monitor the reaction by TLC or LC-MS.

  • Work-up: After the reaction is complete, cool the mixture to room temperature and dilute with water.

  • Extraction and Purification: Extract the product with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or preparative HPLC to obtain the desired 3-substituted-4-chloro-2-phenylquinoline derivative.

Derivatization via Suzuki Coupling A 3-Bromo-4-chloro-2-phenylquinoline C 3-Aryl/Heteroaryl-4-chloro-2-phenylquinoline A->C Pd Catalyst, Base, Solvent, Heat B Aryl/Heteroaryl Boronic Acid (R-B(OH)₂) B->C

Caption: General scheme for Suzuki coupling derivatization.

Data Summary

The following table summarizes the key attributes of the 3-Bromo-4-chloro-2-phenylquinoline scaffold for medicinal chemistry applications.

FeatureSignificance in Medicinal Chemistry
2-Phenylquinoline Core Established scaffold for anticancer agents (HDAC inhibitors, G-quadruplex stabilizers).[7][8]
4-Chloro Substituent Reactive handle for nucleophilic substitution, allowing for diverse functionalization.[12]
3-Bromo Substituent Amenable to cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) for SAR studies.
Overall Structure A highly versatile and functionalized building block for the rapid generation of compound libraries.

Conclusion

3-Bromo-4-chloro-2-phenylquinoline represents a highly promising, albeit under-explored, scaffold for medicinal chemistry. Its combination of a biologically relevant 2-phenylquinoline core with two strategically placed and reactive halogen atoms makes it an ideal starting point for the design and synthesis of novel therapeutic agents, particularly in the realm of oncology. The provided protocols offer a foundation for researchers to begin exploring the synthetic and biological potential of this versatile molecule.

References

  • Kumar, A., & Sharma, S. (2025). A comprehensive review of quinoline scaffolds in antitubercular drug discovery. Discover Chemistry, 2, 280.
  • Solano, F., & Collota, A. (2017). An overview of quinoline as a privileged scaffold in cancer drug discovery. Expert Opinion on Drug Discovery, 12(7), 679-692. Available from: [Link]

  • Khan, I., et al. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry, 39(3). Available from: [Link]

  • Verma, A., et al. (2022). Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review. Chemical Biology & Drug Design, 100(4), 525-557. Available from: [Link]

  • Kowalski, Ł., & Włodarczyk, M. (2017). An overview of quinoline as a privileged scaffold in cancer drug discovery. Expert Opinion on Drug Discovery, 12(7), 679-692. Available from: [Link]

  • Hui, Q., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10, 937893. Available from: [Link]

  • Hui, Q., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10. Available from: [Link]

  • Hui, Q., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10. Available from: [Link]

  • Al-Ostath, A., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. Future Journal of Pharmaceutical Sciences, 8(1), 38. Available from: [Link]

  • Reddy, R., et al. (2015). Regioselective Synthesis of 3-Bromoquinoline Derivatives and Diastereoselective Synthesis of Tetrahydroquinolines via Acid-Promoted Rearrangement of Arylmethyl Azides. The Journal of Organic Chemistry, 80(9), 4627-4638. Available from: [Link]

  • PubChem. 3-Bromo-4-chloro-2-(trifluoromethyl)-8-[4-(trifluoromethyl)phenyl]quinoline. National Center for Biotechnology Information. Available from: [Link]

  • PubChem. 3-Bromo-4-chloroquinoline. National Center for Biotechnology Information. Available from: [Link]

  • Google Patents. (2018). A kind of synthetic method of the bromo- quinoline of 4-. CN109096185A.
  • Al-Harrasi, A., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Bioorganic Chemistry, 114, 105156. Available from: [Link]

  • Eureka | Patsnap. (2019). Synthesis method of 3-bromoquinoline compound. CN109824905A.
  • Corfu, A. I., et al. (2025). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. Molecules, 30(20), 4987. Available from: [Link]

  • Wang, Y.-C., et al. (2023). In Vitro and In Silico Biological Studies of 4-Phenyl-2-quinolone (4-PQ) Derivatives as Anticancer Agents. International Journal of Molecular Sciences, 24(2), 996. Available from: [Link]

  • Nie, X.-L., et al. (2014). Crystal structure of 3-bromo-N-[4-chloro-2-methyl-6-[(methylamino)-carbonyl]phenyl]-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxamide, C18H14BrCl2N5O2. Zeitschrift für Kristallographie - New Crystal Structures, 229(3), 227-228. Available from: [Link]

  • Kumar, A., et al. (2018). Synthesis and Biological Screening of Pyrano[3,2-c]quinoline Analogues as Anti-inflammatory and Anticancer Agents. ACS Medicinal Chemistry Letters, 9(4), 308-313. Available from: [Link]

  • de Souza, M. V. N., et al. (2022). 2-Bromo-3-((1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazol-4-yl)-methoxy)-benzaldehyde. Molbank, 2022(1), M1352. Available from: [Link]

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Application

Application Notes &amp; Protocols: Strategic Functionalization of the C-3 Position of 2-Phenylquinoline

Intended Audience: Researchers, scientists, and drug development professionals. Abstract: The 2-phenylquinoline scaffold is a privileged structural motif in medicinal chemistry and materials science, with its derivatives...

Author: BenchChem Technical Support Team. Date: March 2026

Intended Audience: Researchers, scientists, and drug development professionals.

Abstract: The 2-phenylquinoline scaffold is a privileged structural motif in medicinal chemistry and materials science, with its derivatives exhibiting a wide range of biological activities. The strategic functionalization of the C-3 position is a key area of research, enabling the modulation of the pharmacological and photophysical properties of these molecules. This guide provides a detailed overview of established and modern synthetic methodologies for the C-3 functionalization of 2-phenylquinoline, complete with field-proven insights, step-by-step experimental protocols, and an emphasis on the causality behind experimental choices.

Introduction: The Significance of C-3 Functionalized 2-Phenylquinolines

The quinoline moiety is a fundamental heterocyclic scaffold present in numerous natural products and synthetic compounds of therapeutic importance.[1] The 2-phenylquinoline core, in particular, offers a unique three-dimensional architecture that facilitates interactions with a variety of biological targets. The C-3 position of this scaffold is a prime site for synthetic elaboration due to its susceptibility to both electrophilic and nucleophilic reagents, as well as its amenability to modern cross-coupling and C-H activation strategies.[2][3]

The ability to selectively introduce a diverse array of functional groups at the C-3 position is paramount for structure-activity relationship (SAR) studies in drug discovery. The introduction of substituents such as amino, hydroxyl, or various carbon-based moieties can significantly impact a molecule's solubility, metabolic stability, and target-binding affinity, making the C-3 position a critical node for molecular optimization.

Strategic Pathways for C-3 Functionalization

The synthetic approaches to modify the C-3 position of 2-phenylquinoline can be broadly classified into two main categories:

  • Classical Functionalization via a Pre-installed Handle: This traditional strategy involves the initial introduction of a reactive group, such as a halogen or a nitro group, at the C-3 position. This "handle" then serves as a versatile anchor for subsequent transformations.

  • Direct C-H Functionalization: This contemporary and more atom-economical approach focuses on the direct activation and functionalization of the C-3 C-H bond, thereby circumventing the need for pre-functionalization steps.[3]

This guide will provide detailed protocols for key transformations within each of these strategic pathways.

Protocol I: Electrophilic Halogenation of the C-3 Position

The introduction of a halogen, particularly bromine or chlorine, at the C-3 position is a foundational step for accessing a wide variety of functionalized 2-phenylquinolines through subsequent cross-coupling reactions.

C-3 Bromination using N-Bromosuccinimide (NBS)

Principle: This method leverages the electrophilic nature of bromine, supplied by N-Bromosuccinimide (NBS), to selectively brominate the electron-rich C-3 position of the quinoline ring. NBS is a convenient and safer alternative to elemental bromine.[4]

Experimental Protocol:

  • Materials & Reagents:

    • 2-Phenylquinoline

    • N-Bromosuccinimide (NBS)

    • Chloroform (CHCl₃) or other suitable anhydrous solvent

    • Round-bottom flask with a magnetic stir bar

    • Standard glassware for aqueous work-up and column chromatography

  • Procedure:

    • In a round-bottom flask, dissolve 2-phenylquinoline (1.0 eq.) in anhydrous chloroform.

    • Add N-Bromosuccinimide (1.1 eq.) to the solution portion-wise at room temperature.

    • Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

    • Upon completion (typically within a few hours), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with chloroform (3 x 20 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 3-bromo-2-phenylquinoline.

Table 1: Representative Conditions for C-3 Bromination of 2-Phenyltetrahydroquinolines

SubstrateNBS (equiv.)SolventProductYield (%)Reference
4-phenyl-1,2,3,4-tetrahydroquinoline5.0CHCl₃3,6,8-tribromo-4-phenylquinoline80[5]
6-chloro-4-phenyl-1,2,3,4-tetrahydroquinoline5.0CHCl₃6-chloro-3,8-dibromo-4-phenylquinoline75[5]

Causality Behind Experimental Choices:

  • NBS as the Brominating Agent: NBS provides a constant, low concentration of bromine, which helps to control the reaction and minimize the formation of poly-brominated byproducts.[4][6]

  • Solvent Selection: Anhydrous chloroform is a common solvent for this reaction as it is inert and effectively dissolves the reactants.

  • Aqueous Work-up: The sodium thiosulfate quench is essential to remove any unreacted bromine and NBS, preventing further reactions during product isolation.

Visualization of the Bromination Workflow:

Caption: A streamlined workflow for the C-3 bromination of 2-phenylquinoline.

Protocol II: Electrophilic Nitration of the C-3 Position

The introduction of a nitro group at the C-3 position provides a versatile handle for further transformations, such as reduction to an amino group, which is a key pharmacophore in many bioactive molecules.

C-3 Nitration using Mixed Acid

Principle: This reaction proceeds via the generation of the highly electrophilic nitronium ion (NO₂⁺) from a mixture of concentrated nitric and sulfuric acids. The nitronium ion then attacks the electron-rich C-3 position of the 2-phenylquinoline ring.[7]

Experimental Protocol:

  • Materials & Reagents:

    • 2-Phenylquinoline

    • Concentrated Nitric Acid (HNO₃)

    • Concentrated Sulfuric Acid (H₂SO₄)

    • Ice bath

    • Round-bottom flask with a magnetic stir bar

    • Standard glassware for work-up and purification

  • Procedure:

    • In a round-bottom flask, carefully dissolve 2-phenylquinoline in concentrated sulfuric acid at 0 °C.

    • In a separate flask, prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid (typically in a 1:2 v/v ratio) while maintaining the temperature below 10 °C with an ice bath.

    • Add the nitrating mixture dropwise to the solution of 2-phenylquinoline, ensuring the reaction temperature does not exceed 5 °C.[7]

    • After the addition is complete, allow the reaction to stir at 0-5 °C and monitor its progress by TLC.

    • Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring to precipitate the product.

    • Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

    • Collect the solid product by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry.

    • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield 3-nitro-2-phenylquinoline.[8]

Trustworthiness & Self-Validation:

  • Temperature Control: The nitration of aromatic compounds is a highly exothermic process. Maintaining a low temperature is crucial to prevent over-nitration and the formation of undesired positional isomers.[7]

  • Controlled Addition: The slow, dropwise addition of the nitrating mixture ensures that the concentration of the reactive nitronium ion remains low, which favors selective mono-nitration.

  • Quenching on Ice: Pouring the reaction mixture onto ice serves to both quench the reaction and precipitate the product, which is typically less soluble in the cold aqueous medium.

Protocol III: Direct C-H Functionalization of the C-3 Position

Direct C-H functionalization represents a paradigm shift in synthetic chemistry, offering a more sustainable and efficient route to complex molecules by avoiding the use of pre-functionalized starting materials.

Palladium-Catalyzed C-3 Arylation

Principle: This protocol outlines a palladium-catalyzed direct arylation of the C-3 C-H bond of 2-phenylquinoline with an aryl halide. The mechanism is believed to proceed through a concerted metalation-deprotonation (CMD) pathway.[3]

Experimental Protocol:

  • Materials & Reagents:

    • 2-Phenylquinoline

    • Aryl bromide or iodide

    • Palladium(II) acetate (Pd(OAc)₂)

    • Suitable ligand (e.g., triphenylphosphine (PPh₃) or a specific phenanthroline ligand)

    • Base (e.g., potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃))

    • Anhydrous, high-boiling polar aprotic solvent (e.g., DMF or DMA)

    • Schlenk tube or sealed microwave vial

    • Inert atmosphere (Argon or Nitrogen)

  • Procedure:

    • To a Schlenk tube, add 2-phenylquinoline (1.0 eq.), the aryl halide (1.2-1.5 eq.), Pd(OAc)₂ (typically 2-5 mol%), the ligand (typically 4-10 mol%), and the base (2.0 eq.).

    • Evacuate and backfill the tube with an inert gas three times.

    • Add the anhydrous solvent via syringe.

    • Seal the tube and heat the reaction mixture at the specified temperature (typically 100-140 °C) for the required time (12-24 h).

    • Monitor the reaction progress by TLC or GC-MS.

    • After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

    • Purify the crude product by column chromatography on silica gel to afford the 3-aryl-2-phenylquinoline.

Table 2: Representative Conditions for Palladium-Catalyzed C-3 Arylation of Pyridine Derivatives

Pyridine SubstrateArylating AgentCatalyst / LigandBaseSolventTemp (°C)Yield (%)Reference
PyridineBenzenePd(OAc)₂ / 1,10-phenanthrolineCs₂CO₃Toluene12074[9]
Thieno[3,2-b]pyridine4-BromotoluenePd(OAc)₂ / P(Cy)₃HBF₄K₂CO₃DMA14091[10]

Visualization of the Catalytic Cycle:

G Pd(0)Ln Pd(0)Ln Oxidative_Addition Oxidative Addition Pd(0)Ln->Oxidative_Addition Ar-X Aryl-Pd(II)-X Aryl-Pd(II)-X Oxidative_Addition->Aryl-Pd(II)-X CMD Concerted Metalation- Deprotonation Aryl-Pd(II)-X->CMD 2-Phenylquinoline Aryl-Pd(II)-Quinoline Aryl-Pd(II)-Quinoline CMD->Aryl-Pd(II)-Quinoline Reductive_Elimination Reductive Elimination Aryl-Pd(II)-Quinoline->Reductive_Elimination Reductive_Elimination->Pd(0)Ln Product 3-Aryl-2-phenylquinoline Reductive_Elimination->Product

Caption: A simplified catalytic cycle for the palladium-catalyzed C-3 arylation of 2-phenylquinoline.

References

  • Title: Nickel-Catalyzed Site-Selective C3-H Functionalization of Quinolines with Electrophilic Reagents at Room Source: ChemRxiv URL: [Link]

  • Title: C3-selective C–H thiolation of quinolines via an N-arylmethyl activation strategy Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

  • Title: Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review Source: RSC Advances URL: [Link]

  • Title: Nickel-Catalyzed Site-Selective C3–H Functionalization of Quinolines with Electrophilic Reagents at Room Temperature Source: ACS Catalysis URL: [Link]

  • Title: Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review Source: Molecules URL: [Link]

  • Title: New 2-Phenylquinoline Derivatives: Synthesis and Preliminary Evaluation as Antimicrobial Agents Source: Bentham Science URL: [Link]

  • Title: Synthesis, Characterization and Antimicrobial Activity of New 2-Phenylquinoline-4(3H)-one Derivatives Source: Oriental Journal of Chemistry URL: [Link]

  • Title: Design, Synthesis, Spectral Characterization, and Antidepressant Evaluation of 2,4-Diphenylquinoline Derivatives Source: Pharmaceuticals URL: [Link]

  • Title: New 2-Phenylquinoline Derivatives: Synthesis and Preliminary Evaluation as Antimicrobial Agents Source: Letters in Organic Chemistry URL: [Link]

  • Title: NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study Source: RSC Advances URL: [Link]

  • Title: Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone Derivatives Source: Molecules URL: [Link]

  • Title: Bromination of 2-phenyl-1,2,3,4-tetrahydroquinolines Source: ResearchGate URL: [Link]

  • Title: N-Bromosuccinimide (NBS) Source: Organic Chemistry Portal URL: [Link]

  • Title: Allylic Bromination by NBS with Practice Problems Source: Chemistry Steps URL: [Link]

  • Title: Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives Source: Molecules URL: [Link]

  • Title: Palladium-Catalyzed α-Arylation of Esters: Synthesis of the Tetrahydroisoquinoline Ring Source: Reactions URL: [Link]

  • Title: Pd(II)–Catalyzed C3-selective arylation of pyridine with (hetero)arenes Source: Beilstein Journal of Organic Chemistry URL: [Link]

  • Title: Pd-Catalyzed double N-arylation of primary amines to synthesize phenoxazines and phenothiazines Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

  • Title: Synthesis, Characterization, and Reactivity of Arylpalladium Cyanoalkyl Complexes: Selection of Catalysts for the α-Arylation of Nitriles Source: Organic Chemistry Portal URL: [Link]

  • Title: The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines Source: Molecules URL: [Link]

Sources

Method

Advanced Application Note: Palladium-Catalyzed Buchwald-Hartwig Amination of 3-Bromoquinolines

Executive Summary & Strategic Rationale The quinoline scaffold is a privileged pharmacophore in medicinal chemistry, frequently embedded in kinase inhibitors, anti-infectives, and novel therapeutic agents[1]. While funct...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Rationale

The quinoline scaffold is a privileged pharmacophore in medicinal chemistry, frequently embedded in kinase inhibitors, anti-infectives, and novel therapeutic agents[1]. While functionalization at the C2 and C4 positions of the quinoline ring can often be achieved via classical nucleophilic aromatic substitution (SNAr) due to their electron-deficient nature, the C3 position remains highly resistant to such transformations.

To overcome this intrinsic electronic barrier, the Palladium-catalyzed Buchwald-Hartwig C-N cross-coupling reaction has emerged as the premier methodology for synthesizing 3-aminoquinolines from 3-bromoquinolines[2]. This application note provides a rigorous, self-validating protocol designed for drug development professionals, detailing the mechanistic causality behind catalyst selection, base compatibility, and reaction optimization.

Mechanistic Causality & Pathway

Understanding the catalytic cycle is paramount for rational reaction optimization. The transformation relies on a Pd(0)/Pd(II) redox couple, progressing through four distinct phases:

  • Oxidative Addition : The active Pd(0) species inserts into the C-Br bond of 3-bromoquinoline. Causality : The basic nitrogen of the quinoline ring can competitively coordinate to the palladium center, potentially poisoning the catalyst. Employing bulky, electron-rich phosphine ligands (e.g., BINAP, Xantphos) sterically precludes this off-target coordination while accelerating the oxidative addition step[1].

  • Amine Coordination : The amine nucleophile binds to the resulting Pd(II) complex.

  • Deprotonation : A base deprotonates the coordinated amine. Causality : The base must be strong enough to deprotonate the neutral palladium-amine complex and expel the anionic bromide leaving group, which is why strong bases like NaOtBu are highly effective in non-polar solvents[3].

  • Reductive Elimination : The C-N bond is formed, releasing the 3-aminoquinoline product and regenerating the Pd(0) catalyst. Causality : If the amine possesses β-hydrogens (e.g., primary alkylamines), a competing β-hydride elimination can occur, yielding undesired imine byproducts[4]. Ligands with large bite angles (like Xantphos) enforce a geometry that accelerates reductive elimination, effectively outcompeting the degradation pathway.

CatalyticCycle Pd0 Pd(0)L Active Catalyst OxAdd Oxidative Addition LnPd(II)(Ar)(Br) Pd0->OxAdd 3-Bromoquinoline AmineCoord Amine Binding LnPd(II)(Ar)(Br)(NHR2) OxAdd->AmineCoord Amine Deprot Deprotonation (Base) LnPd(II)(Ar)(NR2) AmineCoord->Deprot Base Product Reductive Elimination Ar-NR2 Product Deprot->Product -HBr Product->Pd0 Regenerate Pd

Caption: Catalytic cycle of the Pd-catalyzed Buchwald-Hartwig amination of 3-bromoquinoline.

Optimization of Reaction Parameters

The following table synthesizes field-proven reaction conditions tailored to specific substrate classes.

Catalyst SystemBaseSolventTemp (°C)Amine SubstrateYield (%)Mechanistic Rationale
Pd₂(dba)₃ / BINAPNaOtBuToluene80–100Secondary Amines85–95BINAP's flexibility accommodates secondary amines efficiently without steric clash[1].
Pd(OAc)₂ / XantphosCs₂CO₃1,4-Dioxane100Primary Amines75–88Large bite angle accelerates reductive elimination, preventing β-hydride elimination[4].
Pd-NHC ComplexesKOtBuDioxane80Cyclic Secondary80–92High stability of NHC ligands prevents degradation, allowing for low catalyst loading (1 mol%)[5].
Pd NPs / MicrowaveNaOtBuToluene110Arylamines>90Microwave irradiation selectively activates polar intermediates, drastically reducing reaction time[6].

Self-Validating Experimental Protocol

Workflow Prep 1. Reagent Prep (Inert Atmosphere) Reaction 2. C-N Coupling (Heat/Microwave) Prep->Reaction Workup 3. Work-up (Quench & Extract) Reaction->Workup Purify 4. Purification (Chromatography) Workup->Purify Analyze 5. Analysis (NMR/LC-MS) Purify->Analyze

Caption: Step-by-step experimental workflow for the C-N cross-coupling protocol.

Step 1: Reagent Preparation & Inert Atmosphere Setup

Procedure : To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3-bromoquinoline (1.0 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol%), BINAP (0.06 mmol, 6 mol%), and NaOtBu (1.5 mmol)[1]. Seal the tube with a rubber septum. Causality : Oxygen rapidly oxidizes electron-rich phosphine ligands into inactive phosphine oxides and degrades Pd(0) into Pd black. Validation Checkpoint : Evacuate and backfill the Schlenk tube with high-purity Argon three times. The solid mixture should remain a deep purple/red hue (characteristic of intact Pd₂(dba)₃).

Step 2: Solvent Addition & Catalyst Activation

Procedure : Add the amine (1.2 mmol) followed by anhydrous, degassed toluene (5 mL) via a gas-tight syringe. Causality : Degassing the solvent prevents dissolved oxygen from quenching the active catalytic species. A slight excess of amine (1.2 equiv) compensates for any trace moisture that might competitively hydrolyze the aryl bromide. Validation Checkpoint : Upon heating to 80 °C, the solution should transition from dark red/purple to a clear yellow/orange or deep red-orange within 10-15 minutes. This color shift validates the dissociation of the dba ligands and the successful formation of the active L₂Pd(0) species.

Step 3: Reaction Execution & Monitoring

Procedure : Stir the reaction mixture at 80–100 °C for 8–12 hours. Causality : The elevated temperature provides the necessary activation energy for the oxidative addition into the electron-rich C-Br bond. Validation Checkpoint : Monitor the reaction via TLC or LC-MS. The reaction is complete when the 3-bromoquinoline peak is entirely consumed. If a black precipitate forms on the flask walls, it indicates catalyst death (Pd black precipitation); the reaction must be halted, and a new batch started with stricter anhydrous/anaerobic controls.

Step 4: Work-up and Quenching

Procedure : Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove the palladium residues and inorganic salts. Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Causality : Celite filtration prevents fine palladium particulates from bleeding into the chromatography column, which can catalyze degradation of the product during purification.

Step 5: Purification & Analysis

Procedure : Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient). Validation Checkpoint : Confirm product identity via ¹H NMR and LC-MS. The disappearance of the characteristic C3-proton doublet/singlet of the starting material and the appearance of amine protons (broad singlet, exchangeable with D₂O) confirms successful C-N coupling.

Troubleshooting & Diagnostic Logic

  • Diagnostic Issue : Low Conversion / Stalled Reaction.

    • Causality : Often caused by trace water neutralizing the base, or oxygen poisoning the catalyst. Alternatively, the specific amine may be too sterically hindered for the BINAP bite angle.

    • Actionable Fix : Switch to a more robust pre-catalyst system (e.g., Pd-NHC complexes[5] or BrettPhos Pd G3) which generates the active Pd(0) species more cleanly than Pd₂(dba)₃. Ensure rigorous solvent degassing.

  • Diagnostic Issue : Formation of Imine Byproducts or Dehalogenated Quinoline.

    • Causality : β-hydride elimination outcompeting reductive elimination[4].

    • Actionable Fix : Transition from BINAP to Xantphos to enforce a tighter geometry around the Pd center, accelerating the reductive elimination step. Increase the concentration of the reaction mixture to favor bimolecular kinetics.

  • Diagnostic Issue : Substrate Degradation (Base Sensitivity).

    • Causality : NaOtBu (pKa ~17) is highly nucleophilic and can cleave sensitive functional groups (e.g., esters, cyano groups) on the quinoline ring.

    • Actionable Fix : Substitute NaOtBu with the milder, non-nucleophilic base Cs₂CO₃, and change the solvent to 1,4-dioxane to maintain base solubility at elevated temperatures.

Comprehensive References

  • Synthesis of 3-Aminoquinoline from 3-Bromoquinoline: Application Notes and Protocols . BenchChem.1

  • Product selective reaction controlled by the combination of palladium nanoparticles, continuous microwave irradiation, and a co-existing solid . RSC Publishing. 6

  • Synthesis of functionalized pyridines and quinolines by palladium-catalyzed cross-coupling reactions . RosDok. 4

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions . ACS Chemical Reviews. 2

  • Palladium N-Heterocyclic Carbene Pre-catalysts Bearing Different Ancillary Ligands for the Buchwald–Hartwig Amination of Cyclic Secondary Amines with Aryl Chlorides . ResearchGate. 5

  • The Role of the Base in Buchwald-Hartwig Amination . ResearchGate. 3

Sources

Application

Application Notes and Protocols for the Development of Kinase Inhibitors from Phenylquinoline Scaffolds

Introduction: The Enduring Challenge and Opportunity of Kinase Inhibition Protein kinases are fundamental regulators of a vast array of cellular processes, acting as key nodes in signal transduction pathways that govern...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Enduring Challenge and Opportunity of Kinase Inhibition

Protein kinases are fundamental regulators of a vast array of cellular processes, acting as key nodes in signal transduction pathways that govern cell growth, differentiation, metabolism, and survival.[1] These enzymes catalyze the transfer of a phosphate group from ATP to specific amino acid residues on substrate proteins, a process known as phosphorylation.[2] This seemingly simple modification acts as a molecular switch, modulating the activity, localization, and interaction partners of the target protein.[1][2] Given their central role in cellular signaling, it is not surprising that dysregulation of kinase activity is a hallmark of numerous human diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.[1][2][3] Consequently, protein kinases have emerged as one of the most important classes of drug targets.[4]

The development of small molecule kinase inhibitors has revolutionized the treatment of many diseases, most notably cancer.[4] These inhibitors typically target the ATP-binding site of the kinase, competing with the endogenous ATP and thereby preventing phosphorylation of downstream substrates.[5] However, the high degree of conservation in the ATP-binding site across the human kinome presents a significant challenge in developing selective inhibitors, which is crucial for minimizing off-target effects and associated toxicities.[6]

This has led to the exploration of "privileged scaffolds," molecular frameworks that demonstrate a propensity to bind to specific biological targets with high affinity.[6] The phenylquinoline scaffold has emerged as one such privileged structure in medicinal chemistry, demonstrating broad biological activity, including potent kinase inhibition.[2] This guide provides a detailed technical overview and practical protocols for researchers engaged in the discovery and development of novel kinase inhibitors based on the versatile phenylquinoline core.

The Phenylquinoline Scaffold: A Privileged Framework for Kinase Inhibition

The 2-phenylquinoline motif is a heterocyclic scaffold that has garnered significant attention in drug discovery due to its synthetic accessibility and its ability to be readily functionalized at multiple positions.[7][8] This allows for the fine-tuning of physicochemical properties and the exploration of structure-activity relationships (SAR) to optimize potency and selectivity against specific kinase targets.[2]

Structural Features and Rationale for Use

The phenylquinoline scaffold possesses several key features that make it an attractive starting point for kinase inhibitor design:

  • Rigid, Planar Core: The fused aromatic ring system provides a rigid core that can effectively occupy the often-planar ATP-binding site of kinases.

  • Hydrogen Bonding Capabilities: The quinoline nitrogen can act as a hydrogen bond acceptor, a common interaction with the hinge region of the kinase active site.

  • Multiple Points for Diversification: The phenyl and quinoline rings offer numerous positions for substitution, allowing for the introduction of various functional groups to probe different regions of the kinase active site and improve properties such as solubility and cell permeability.[7]

  • Proven Track Record: Numerous studies have demonstrated the utility of the quinoline and phenylquinoline scaffolds in developing potent inhibitors against a range of kinases, including PI3K and EGFR.[5][9][10]

Experimental Workflows: From Synthesis to Cellular Validation

The development of a novel kinase inhibitor is a multi-step process that begins with the chemical synthesis of a library of compounds, followed by a cascade of in vitro and cell-based assays to identify and characterize promising lead candidates.

G cluster_0 Compound Generation cluster_1 Primary Screening & Hit Identification cluster_2 Lead Optimization & Characterization cluster_3 Cellular Validation Synthesis Chemical Synthesis (e.g., Friedländer Reaction) Library Phenylquinoline Library Synthesis->Library HTS High-Throughput Screening (Biochemical Kinase Assay) Library->HTS Hit_ID Hit Identification HTS->Hit_ID SAR Structure-Activity Relationship (SAR) Hit_ID->SAR Selectivity Kinase Selectivity Profiling SAR->Selectivity ADME_Tox ADME/Tox Profiling Selectivity->ADME_Tox Cell_Assay Cell-Based Assays (e.g., Western Blot) ADME_Tox->Cell_Assay Target_Engagement Target Engagement (e.g., CETSA, NanoBRET) Cell_Assay->Target_Engagement

Caption: A generalized workflow for the development of phenylquinoline-based kinase inhibitors.

Part 1: Chemical Synthesis of Phenylquinoline Analogs

The ability to generate a diverse library of phenylquinoline derivatives is fundamental to a successful kinase inhibitor program. The Friedländer synthesis is a classical and versatile method for constructing the quinoline ring system.[1][11]

This protocol outlines a general procedure for the synthesis of a library of 2-phenylquinoline-4-carboxamide derivatives, which are valuable for SAR studies.

Step 1: Synthesis of 2-Phenylquinoline-4-Carboxylic Acid

  • Reaction Setup: In a round-bottom flask, combine 2-aminobenzophenone (1.0 mmol), pyruvic acid (1.2 mmol), and ethanol (10 mL).

  • Reaction: Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Cool the reaction mixture to room temperature. The product will precipitate out of solution.

  • Purification: Filter the precipitate and wash with cold ethanol. The crude 2-phenylquinoline-4-carboxylic acid can be used in the next step without further purification or can be recrystallized from ethanol.

Step 2: Synthesis of 2-Phenylquinoline-4-Carbonyl Chloride

  • Reaction Setup: In a fume hood, suspend the 2-phenylquinoline-4-carboxylic acid (1.0 mmol) in thionyl chloride (5 mL).

  • Reaction: Gently reflux the mixture for 2 hours.

  • Work-up: Cool the reaction to room temperature and remove the excess thionyl chloride under reduced pressure to yield the crude acid chloride.

Step 3: Amidation with a Diverse Panel of Amines

  • Reaction Setup: Dissolve the crude 2-phenylquinoline-4-carbonyl chloride (1.0 mmol) in a suitable solvent such as dichloromethane (10 mL).

  • Amine Addition: To this solution, add the desired primary or secondary amine (1.1 mmol) and a non-nucleophilic base like triethylamine (1.5 mmol).

  • Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC.

  • Work-up: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-phenylquinoline-4-carboxamide derivative.

Part 2: In Vitro Biochemical Assays for Potency and Selectivity

Biochemical assays are the first step in evaluating the inhibitory activity of the synthesized compounds against the target kinase.

This protocol is adapted for determining the in vitro potency of phenylquinoline derivatives against the p110α catalytic subunit of PI3K.[1][12]

Materials:

  • Recombinant human PI3Kα (p110α/p85α)

  • PIP2 (substrate)

  • ATP

  • Kinase Assay Buffer (e.g., 50mM HEPES, pH 7.5, 50mM NaCl, 3mM MgCl2, 0.025mg/ml BSA)

  • ADP-Glo™ Kinase Assay Kit

  • White, opaque 384-well plates

  • Plate reader capable of luminescence detection

Procedure:

  • Compound Preparation: Prepare a serial dilution of the phenylquinoline inhibitors in 100% DMSO. Further dilute in kinase assay buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

  • Assay Plate Setup: Add 1 µL of the serially diluted inhibitor or DMSO (for control wells) to the appropriate wells of the 384-well plate.

  • Enzyme Addition: Prepare the enzyme solution by diluting the PI3Kα stock in kinase assay buffer. Add 2 µL of the diluted enzyme to each well.

  • Substrate/ATP Addition: Prepare the substrate/ATP mixture in kinase assay buffer. The final ATP concentration should be at or near its Km for PI3Kα. Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well. The final reaction volume will be 5 µL.

  • Kinase Reaction Incubation: Gently shake the plate for 30 seconds and incubate at 30°C for 60 minutes.

  • Signal Detection:

    • Equilibrate the plate to room temperature.

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to each well. Incubate at room temperature for 30 minutes.

  • Data Acquisition and Analysis: Measure the luminescence of each well. Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

To assess the selectivity of lead compounds, it is crucial to screen them against a broad panel of kinases.[13] This can be performed using commercially available services or in-house panels utilizing a similar assay format as described above. The results are typically presented as a percentage of inhibition at a fixed concentration or as IC50 values against each kinase.

Table 1: Representative Kinase Selectivity Profile of a Hypothetical Phenylquinoline Inhibitor (PQ-1)

Kinase TargetIC50 (nM)
PI3Kα 15
PI3Kβ250
PI3Kδ450
PI3Kγ600
mTOR>1000
EGFR850
VEGFR2>1000
CDK2>1000

Data is hypothetical and for illustrative purposes only.

Part 3: Cell-Based Assays for Cellular Efficacy and Target Engagement

While biochemical assays are essential for determining direct enzyme inhibition, cell-based assays are critical for evaluating a compound's ability to inhibit the target kinase in a more physiologically relevant context.[14]

This protocol assesses the ability of a phenylquinoline inhibitor to block the PI3K signaling pathway in cancer cells by measuring the phosphorylation of the downstream effector AKT.[1][15]

G cluster_0 Cell Treatment cluster_1 Protein Extraction & Quantification cluster_2 Immunoblotting cluster_3 Detection & Analysis Cell_Culture 1. Seed and Treat Cells with Phenylquinoline Inhibitor Lysis 2. Cell Lysis Cell_Culture->Lysis Quantification 3. Protein Quantification (BCA Assay) Lysis->Quantification SDS_PAGE 4. SDS-PAGE Quantification->SDS_PAGE Transfer 5. Protein Transfer (PVDF Membrane) SDS_PAGE->Transfer Blocking 6. Blocking Transfer->Blocking Primary_Ab 7. Primary Antibody Incubation (p-AKT, Total AKT) Blocking->Primary_Ab Secondary_Ab 8. Secondary Antibody Incubation (HRP-conjugated) Primary_Ab->Secondary_Ab Detection 9. Chemiluminescence Detection Secondary_Ab->Detection Analysis 10. Data Analysis (Band Densitometry) Detection->Analysis

Caption: Workflow for Western Blot analysis of PI3K pathway inhibition.

Procedure:

  • Cell Culture and Treatment: Seed a relevant cancer cell line (e.g., MCF-7) in 6-well plates. Once the cells have adhered, treat them with various concentrations of the phenylquinoline inhibitor or DMSO for 2-4 hours. Stimulate the PI3K pathway with a growth factor (e.g., IGF-1) for 15-30 minutes.

  • Protein Extraction: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST.

    • Incubate the membrane with primary antibodies against phospho-AKT (e.g., Ser473) and total AKT overnight at 4°C.

    • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection and Analysis: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate. Quantify the band intensities and normalize the phospho-AKT signal to the total AKT signal.

CETSA is a powerful biophysical method to confirm that a compound directly binds to its intended target in a cellular environment.[16][17] The principle is that ligand binding increases the thermal stability of the target protein.[16]

Procedure:

  • Cell Treatment: Treat cultured cells with the phenylquinoline inhibitor or vehicle control (DMSO) at the desired concentration and incubate under normal culture conditions.

  • Cell Harvesting and Heat Shock: Harvest the cells and resuspend them in PBS. Aliquot the cell suspension into PCR tubes. Heat the samples across a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by a cooling step.

  • Cell Lysis: Lyse the cells by freeze-thaw cycles.

  • Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated proteins.

  • Analysis of Soluble Fraction: Collect the supernatant (soluble fraction) and analyze the amount of the target kinase remaining by Western blotting or other protein detection methods.

  • Data Analysis: Plot the amount of soluble target protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.[17]

Structure-Activity Relationship (SAR) and Lead Optimization

Systematic modification of the phenylquinoline scaffold is essential for improving potency, selectivity, and drug-like properties. SAR studies involve synthesizing and testing a series of analogs to understand the contribution of different functional groups to the biological activity.

Table 2: Hypothetical SAR Data for Phenylquinoline Analogs Targeting PI3Kα

CompoundR1 (at 2-phenyl)R2 (at C-6)R3 (at C-4 carboxamide)PI3Kα IC50 (nM)
PQ-1HH-NH(CH₂)₂N(CH₃)₂15
PQ-24-FH-NH(CH₂)₂N(CH₃)₂10
PQ-34-OCH₃H-NH(CH₂)₂N(CH₃)₂50
PQ-4H6-Cl-NH(CH₂)₂N(CH₃)₂25
PQ-54-FH-NH-morpholine8
PQ-64-FH-NH-piperidine30

Data is hypothetical and for illustrative purposes only.

From this hypothetical data, several SAR insights can be drawn:

  • Substitution at the 2-phenyl ring: A fluorine at the 4-position (PQ-2) is beneficial for potency, while a methoxy group (PQ-3) is detrimental.

  • Substitution on the quinoline core: A chloro group at the 6-position (PQ-4) slightly reduces potency compared to the unsubstituted analog.

  • Modification of the C-4 carboxamide: Replacing the dimethylaminopropylamine with a morpholine moiety (PQ-5) significantly improves potency, suggesting this region of the active site can accommodate bulkier, more polar groups.

Computational Approaches in Phenylquinoline-Based Inhibitor Design

Molecular docking and other computational methods can provide valuable insights into the binding mode of phenylquinoline inhibitors and guide the design of new analogs.[18][19]

G cluster_0 Preparation cluster_1 Docking Simulation cluster_2 Analysis & Refinement Protein_Prep 1. Protein Preparation (PDB structure) Grid_Gen 3. Grid Generation (Define active site) Protein_Prep->Grid_Gen Ligand_Prep 2. Ligand Preparation (Phenylquinoline analog) Docking 4. Molecular Docking Ligand_Prep->Docking Grid_Gen->Docking Scoring 5. Scoring & Ranking Docking->Scoring Pose_Analysis 6. Binding Pose Analysis Scoring->Pose_Analysis SAR_Design 7. Inform SAR & New Compound Design Pose_Analysis->SAR_Design

Caption: A typical workflow for molecular docking of phenylquinoline inhibitors.

By docking a series of phenylquinoline analogs into the crystal structure of the target kinase, researchers can visualize key interactions, such as hydrogen bonds with the hinge region and hydrophobic interactions in the back pocket. This information can rationalize observed SAR and guide the design of new compounds with improved binding affinity and selectivity.[19]

ADME-Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is crucial for the successful development of any drug candidate.[3][20] A range of in vitro assays can be employed to evaluate the drug-like properties of promising phenylquinoline inhibitors, including:

  • Solubility: Thermodynamic and kinetic solubility assays.

  • Permeability: Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 permeability assays.

  • Metabolic Stability: Incubation with liver microsomes to assess metabolic stability.

  • Cytochrome P450 (CYP) Inhibition: Assays to determine the potential for drug-drug interactions.

  • Cytotoxicity: Evaluation against a panel of non-cancerous cell lines.

Conclusion

The phenylquinoline scaffold represents a highly versatile and promising starting point for the development of novel kinase inhibitors. Its synthetic tractability, coupled with its proven ability to bind to the ATP-binding site of a diverse range of kinases, makes it an attractive platform for drug discovery. By employing a systematic approach that integrates rational design, efficient chemical synthesis, and a cascade of robust in vitro and cell-based assays, researchers can effectively explore the chemical space around the phenylquinoline core to identify and optimize potent and selective kinase inhibitors with therapeutic potential. The detailed protocols and workflows presented in this guide provide a solid foundation for initiating and advancing such a drug discovery program.

References

  • Pelago Bioscience. (2023). CETSA®: Measuring Target Engagement in Whole Blood. [Link]

  • Solomon, V. R., & Lee, H. (2014). Quinoline as a Privileged Scaffold in Cancer Drug Discovery. Current medicinal chemistry, 21(14), 1634–1653. [Link]

  • Millipore. Instruction Manual For PI3 Kinase Activity/Inhibitor Assay Kit. [Link]

  • Zhang, L., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10, 929305. [Link]

  • Kumar, A., et al. (2023). Design, synthesis, and biological evaluation of novel quinoline derivatives as small molecule mutant EGFR inhibitors targeting resistance in NSCLC: In vitro screening and ADME predictions. European Journal of Medicinal Chemistry, 245, 114923. [Link]

  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in molecular biology (Clifton, N.J.), 1473, 13–28. [Link]

  • Ilango, K., et al. (2015). Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines. Austin Journal of Analytical and Pharmaceutical Chemistry, 2(4), 1048. [Link]

  • S. K. Sharma, et al. (2025). Design, ADME, In silico studies of Quinazoline-based Derivatives as New EGFR Tyrosine Kinase Inhibitors for Anticancer Therapy. Oriental Journal of Chemistry, 41(6). [Link]

  • ResearchGate. (2026). Design, ADME, In silico studies of Quinazoline-based Derivatives as New EGFR Tyrosine Kinase Inhibitors for Anticancer Therapy. [Link]

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  • Raynaud, F. I., et al. (2011). Phospshoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors: discovery and structure-activity relationships of a series of quinoline and quinoxaline derivatives. Journal of medicinal chemistry, 54(13), 4785–4798. [Link]

  • Islam, R., et al. (2014). Facile Synthesis of 2-Phenylquinoline-4-carboxamide Derivatives with Variant Structural Features. ChemInform, 45(32). [Link]

  • ResearchGate. (2018). Kinase selectivity profile of compounds 1 and 8. [Link]

  • Ishii, T., et al. (2017). CETSA quantitatively verifies in vivo target engagement of novel RIPK1 inhibitors in various biospecimens. Scientific reports, 7(1), 13183. [Link]

  • Wang, Y., et al. (2017). Design, synthesis and biological evaluation of 2-phenylquinoline-4-carboxamide derivatives as a new class of tubulin polymerization inhibitors. Bioorganic & medicinal chemistry, 25(21), 5786–5795. [Link]

  • ResearchGate. (2016). Synthetic route of 2-phenyl-quinoline-4-carboxylic acid derivatives. [Link]

  • Siddique, M., et al. (2025). Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. Oriental Journal of Chemistry, 41(6). [Link]

  • Musiol, R. (2017). An overview of quinoline as a privileged scaffold in cancer drug discovery. Expert opinion on drug discovery, 12(6), 585–597. [Link]

  • ResearchGate. (2014). Molecular Docking and ADMET Study of Quinoline-based Derivatives for Anti-Cancer Activity. [Link]

  • ResearchGate. (2018). Kinase selectivity profile of compounds 1 and 8. [Link]

  • Musso, L., et al. (2019). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules (Basel, Switzerland), 24(11), 2177. [Link]

  • Venot, Q., et al. (2010). Identification and structure-activity relationship of 2-morpholino 6-(3-hydroxyphenyl) pyrimidines, a class of potent and selective PI3 kinase inhibitors. Bioorganic & medicinal chemistry letters, 20(23), 7075–7078. [Link]

  • DIANA Biotechnologies. High Throughput Screening using DIANA Technology. [Link]

  • Zhang, L., et al. (2024). Structural modification of 2-phenylquinoline-4-carboxylic acid containing SIRT3 inhibitors for the cancer differentiation therapy. Bioorganic & medicinal chemistry, 112, 117765. [Link]

  • Elkabets, M., et al. (2017). Synergistic interactions with PI3K inhibition that induce apoptosis. eLife, 6, e24523. [Link]

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  • Bae, J., et al. (2025). Polo-like Kinase 1 (PLK1) Inhibitors Targeting Anticancer Activity. International journal of molecular sciences, 26(22), 16584. [Link]

  • Knight, F. W., & Davis, C. H. (2010). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Society transactions, 38(4), 1013–1019. [Link]

  • Vliet, S. V., et al. (2017). High-Throughput Phenotypic Screening of Kinase Inhibitors to Identify Drug Targets for Polycystic Kidney Disease. Journal of biomolecular screening, 22(8), 987–997. [Link]

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  • Kuber, B. R., et al. (2010). 3D QSAR STUDIES ON A SERIES OF QUINAZOLINE DERRIVATIVES AS TYROSINE KINASE (EGFR) INHIBITOR: THE k-NEAREST NEIGHBOR MOLECULAR FIELD ANALYSIS APPROACH. Journal of Basic and Clinical Pharmacy, 1(3), 159–166. [Link]

  • Li, D. D., et al. (2021). Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives. Frontiers in chemistry, 9, 672621. [Link]

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Sources

Method

In Vitro Antibacterial Assay Protocol for Quinoline Derivatives: A Comprehensive Application Note

Abstract & Mechanistic Rationale Quinoline derivatives, particularly fluoroquinolones, represent a highly versatile and potent class of broad-spectrum antibacterial agents[1]. Their primary mechanism of action involves t...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Mechanistic Rationale

Quinoline derivatives, particularly fluoroquinolones, represent a highly versatile and potent class of broad-spectrum antibacterial agents[1]. Their primary mechanism of action involves the disruption of bacterial DNA replication by targeting essential type II topoisomerases—specifically, DNA gyrase in Gram-negative species and topoisomerase IV in Gram-positive species[2].

MOA Quinolone Quinoline Derivative Gyrase DNA Gyrase (Gram-negative) Quinolone->Gyrase Targets TopoIV Topoisomerase IV (Gram-positive) Quinolone->TopoIV Targets Complex Ternary Complex (Drug-Enzyme-DNA) Gyrase->Complex TopoIV->Complex DSB Double-Strand DNA Breaks Complex->DSB Prevents ligation Death Bacterial Cell Death (Bactericidal Effect) DSB->Death

Mechanism of quinoline-induced bacterial cell death via topoisomerase inhibition.

The Causality Behind Assay Selection

Standard broth microdilution relies on visual turbidity to determine the Minimum Inhibitory Concentration (MIC)[3]. However, novel quinoline derivatives are frequently lipophilic, exhibiting poor aqueous solubility. This can cause the compounds to precipitate in standard aqueous media, creating false-positive turbidity readings[4].

To ensure rigorous scientific accuracy, this protocol integrates the CLSI M07 broth microdilution standard[5] with a resazurin colorimetric readout[6]. Resazurin is an oxidoreductase indicator that transitions from a blue, non-fluorescent state to a pink, highly fluorescent state (resorufin) only in the presence of metabolically active cells[6]. This provides an unambiguous, objective endpoint[7].

Furthermore, the use of Cation-Adjusted Mueller-Hinton Broth (CAMHB) is strictly required. Quinolones readily chelate divalent cations (Ca²⁺ and Mg²⁺). Failure to standardize these cations to CLSI specifications will result in variable drug bioavailability, artificially inflating MIC values[5].

Experimental Design: The Self-Validating System

A robust assay must be self-validating. Every 96-well plate must include a strict set of internal controls to isolate variables such as solvent toxicity, media contamination, and strain drift[8].

Table 1: 96-Well Plate Self-Validating System (Controls)

Control TypeCompositionPurposeExpected Resazurin Result
Sterility Control (SC) CAMHB onlyValidates media sterility and aseptic technique.Blue (No reduction)
Growth Control (GC) CAMHB + Bacteria + 1% DMSOEnsures bacterial viability and confirms the vehicle (DMSO) is non-toxic.Pink (Reduction)
Positive Control (PC) CAMHB + Bacteria + CiprofloxacinValidates assay sensitivity against standard CLSI benchmarks.Blue at concentrations ≥ MIC

Step-by-Step Protocol: Resazurin-Modified Broth Microdilution

Phase 1: Reagent and Compound Preparation
  • Solvent Selection: Dissolve the quinoline derivative in 100% DMSO to create a 100x stock solution.

    • Causality: Limiting the final DMSO concentration in the assay to ≤1% is imperative. Higher concentrations disrupt bacterial lipid bilayers, leading to synergistic toxicity and artificially low MICs.

  • Media Preparation: Prepare CAMHB according to manufacturer instructions and autoclave.

Phase 2: Bacterial Inoculum Standardization
  • From a fresh agar plate (18-24h growth), suspend 3-5 isolated colonies in sterile saline[1].

  • Adjust the turbidity to match a 0.5 McFarland standard (~1-2 × 10⁸ CFU/mL) using a nephelometer[3].

  • Dilute this suspension 1:150 in CAMHB to achieve a working inoculum of ~1 × 10⁶ CFU/mL. Upon adding 50 µL of this to 50 µL of drug-containing media in the well, the final target concentration is the CLSI standard of 5 × 10⁵ CFU/mL [1].

    • Causality: Standardizing the inoculum prevents the "inoculum effect," where an overly dense bacterial population artificially inflates the MIC by overwhelming the drug molecules.

Phase 3: 96-Well Plate Setup (Serial Dilution)
  • Dispense 50 µL of CAMHB into columns 2-12 of a sterile 96-well plate.

  • Add 100 µL of the 2x working stock of the quinoline derivative to column 1.

  • Perform a two-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing thoroughly, and repeating through column 10. Discard 50 µL from column 10[8].

  • Column 11 serves as the Growth Control (GC) and Column 12 as the Sterility Control (SC)[4].

  • Inoculate columns 1-11 with 50 µL of the working bacterial suspension. Add 50 µL of sterile CAMHB to column 12.

Phase 4: Incubation and Resazurin Readout
  • Incubate the plates at 37°C for 18-24 hours under aerobic conditions[5].

  • Post-incubation, add 30 µL of a 0.015% (w/v) sterile resazurin aqueous solution to all wells[4].

    • Causality: Resazurin is added post-incubation rather than at the start to prevent potential dye-induced growth inhibition and to avoid premature chemical reduction by highly reactive quinoline analogs.

  • Incubate for an additional 2-4 hours in the dark.

  • Read the MIC as the lowest concentration of the compound that remains blue (indicating complete inhibition of bacterial respiration)[7].

Workflow Inoculum 1. Prepare 0.5 McFarland Inoculum (10^8 CFU/mL) Dilution 2. Dilute to 5x10^5 CFU/mL in CAMHB Inoculum->Dilution Plate 3. 96-Well Plate Setup: Serial Dilution of Quinoline Dilution->Plate Incubate 4. Incubate 18-24h at 37°C Plate->Incubate Resazurin 5. Add Resazurin (0.015%) Incubate 2-4h Incubate->Resazurin Read 6. Read MIC Endpoint (Blue = Inhibited, Pink = Growth) Resazurin->Read

Step-by-step workflow for resazurin-based broth microdilution assay of quinolines.

Time-Kill Kinetics (Bactericidal vs. Bacteriostatic Determination)

While MIC determines growth inhibition, time-kill assays define the pharmacodynamic profile. Quinolones are typically bactericidal.

  • Expose the bacterial inoculum (5 × 10⁵ CFU/mL) to the quinoline derivative at 1x, 2x, and 4x the determined MIC[1].

  • At specific time intervals (0, 2, 4, 8, 12, 24 hours), remove aliquots, perform 10-fold serial dilutions in sterile saline, and plate 100 µL onto agar[1].

    • Causality: Serial dilution is required to wash out the drug and prevent carryover inhibition on the agar plate.

  • A ≥3-log₁₀ (99.9%) reduction in CFU/mL compared to the initial inoculum confirms bactericidal activity[1].

Data Presentation & Quality Control Benchmarks

To validate the assay's accuracy, the Positive Control (PC) must fall within standardized CLSI acceptable ranges. Table 2 outlines the expected MIC ranges for Ciprofloxacin, a gold-standard fluoroquinolone used for assay calibration.

Table 2: Quality Control (QC) Strains and Acceptable MIC Ranges for Ciprofloxacin

StrainATCC NumberExpected MIC Range (µg/mL)
Staphylococcus aureus292130.12 – 0.5
Escherichia coli259220.004 – 0.015
Pseudomonas aeruginosa278530.25 – 1.0

References

  • BenchChem. Application Notes and Protocols for In Vitro Antibacterial Assays of Compound 6q.[1] URL:

  • ResearchGate. Broth microdilution for antibacterial testing as recommended by CLSI protocol.[3] URL:

  • PubMed (NIH). Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals.[6] URL:

  • Clinical & Laboratory Standards Institute (CLSI). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.[5] URL:

  • PMC (NIH). Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents.[2] URL:

  • Protocols.io. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method.[8] URL:

  • ResearchGate. Resazurin assay protocol for screening and evaluation of antimicrobial activity.[7] URL:

  • RSC Publishing. Antibacterial activity of the micro and nanostructures of the optical material tris(8-hydroxyquinoline)aluminum and its application as an antimicrobial coating.[4] URL:

Sources

Application

Application Note: Synthesis and Biological Evaluation of Novel 3-Aryl-4-(arylamino)-2-phenylquinoline Derivatives as Potent MEK Inhibitors

Introduction & Mechanistic Rationale The quinoline scaffold is a privileged structure in modern medicinal chemistry, frequently utilized to design highly targeted, novel anticancer agents . In the development of small-mo...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The quinoline scaffold is a privileged structure in modern medicinal chemistry, frequently utilized to design highly targeted, novel anticancer agents . In the development of small-molecule kinase inhibitors, nitrogen-containing heterocycles are essential because the nitrogen atom acts as a critical hydrogen bond acceptor within the ATP-binding pocket of kinases.

3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) serves as an exceptionally versatile building block for drug discovery. Its unique orthogonal reactivity profile allows for sequential, regioselective functionalization, enabling the rapid generation of diverse 3,4-disubstituted 2-phenylquinoline libraries.

The Causality of Regioselective Functionalization

A successful, self-validating synthetic pipeline requires predictable reactivity to prevent unwanted side products (e.g., bis-amination or polymerization). The synthesis relies on two distinct electronic environments on the quinoline ring:

  • C-4 Activation (Nucleophilic Aromatic Substitution - SNAr): The electronegative quinoline nitrogen strongly withdraws electron density from the C-2 and C-4 positions via resonance. This renders the C-4 chlorine highly susceptible to nucleophilic attack by anilines.

  • C-3 Preservation (Palladium Cross-Coupling): The C-3 bromine is electronically deactivated towards SNAr but remains a highly effective leaving group for transition-metal catalysis. By conducting the SNAr amination first, the resulting 4-amino group donates electron density (+M effect) into the ring, preventing further nucleophilic attacks while leaving the C-Br bond perfectly primed for oxidative addition by Pd(0) in a subsequent Suzuki-Miyaura coupling.

Recent studies have demonstrated that structurally related quinoline derivatives act as potent MEK inhibitors, effectively impeding the Ras/Raf/MEK/ERK transduction pathway and inducing apoptosis in cancer cells . This guide details the step-by-step methodology to synthesize these promising agents.

Experimental Workflows & Protocols

Protocol 1: Regioselective SNAr Amination at C-4

Objective: Synthesis of 4-(arylamino)-3-bromo-2-phenylquinoline intermediates.

  • Reagent Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 3-Bromo-4-chloro-2-phenylquinoline (1.0 equiv, 3.18 g, 10 mmol) in anhydrous N,N -dimethylformamide (DMF) (20 mL).

  • Nucleophile & Catalyst Addition: Add the selected aniline derivative (e.g., 3-ethoxyaniline, 1.2 equiv, 12 mmol) and catalytic p -toluenesulfonic acid (TsOH, 0.1 equiv).

    • Mechanistic Insight: TsOH protonates the quinoline nitrogen, significantly increasing the electrophilicity of the C-4 carbon and lowering the activation energy required for the SNAr process.

  • Reaction Execution: Heat the mixture to 120 °C under a strict nitrogen atmosphere for 4–6 hours. Monitor the reaction progression via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) solvent system. The disappearance of the starting material validates the completion of the amination.

  • Workup: Cool the mixture to room temperature, pour it into crushed ice (100 g), and neutralize with a saturated NaHCO3​ solution to precipitate the crude product. Extract with ethyl acetate (3 x 30 mL).

  • Purification: Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via flash column chromatography to yield the pure intermediate.

Protocol 2: Suzuki-Miyaura Cross-Coupling at C-3

Objective: Synthesis of the final 3-aryl-4-(arylamino)-2-phenylquinoline library.

  • Reaction Setup: In a Schlenk tube, combine the intermediate from Protocol 1 (1.0 equiv, 1.0 mmol), an arylboronic acid (e.g., 4-methoxyphenylboronic acid, 1.5 equiv, 1.5 mmol), and K2​CO3​ (3.0 equiv, 3.0 mmol) as the base.

  • Solvent & Degassing: Add a solvent mixture of 1,4-Dioxane/Water (4:1 v/v, 10 mL). Degas the mixture by bubbling argon gas through the solution for 15 minutes.

    • Mechanistic Insight: Oxygen must be strictly excluded. The presence of O2​ leads to the rapid oxidation of the Pd(0) catalyst to inactive Pd(II) and promotes the unwanted homocoupling of the boronic acid, which would invalidate the yield.

  • Catalysis: Quickly add Tetrakis(triphenylphosphine)palladium(0) [ Pd(PPh3​)4​ ] (0.05 equiv, 5 mol%) and seal the Schlenk tube.

  • Reaction Execution: Heat the sealed tube at 90 °C for 12 hours.

  • Isolation: Filter the cooled mixture through a Celite pad to remove the precipitated palladium black. Extract the filtrate with dichloromethane, dry, and purify via preparative HPLC to obtain the final targeted anticancer agents.

SyntheticWorkflow SM 3-Bromo-4-chloro- 2-phenylquinoline Rxn1 SNAr Amination (Aniline, TsOH, 120°C) SM->Rxn1 Int 4-Anilino-3-bromo- 2-phenylquinoline Rxn1->Int Rxn2 Suzuki Coupling (Ar-B(OH)2, Pd(0), 90°C) Int->Rxn2 Prod Novel 3,4-Disubstituted Anticancer Agent Rxn2->Prod

Fig 1. Two-step regioselective synthesis of novel anticancer agents via SNAr and Suzuki coupling.

Biological Evaluation & Data Presentation

Following synthesis, the novel quinoline derivatives must be evaluated for their broad-spectrum antitumor activity. Similar to FDA-approved quinazoline derivatives , these compounds demonstrate potent, low-micromolar to nanomolar cytotoxicity.

The table below summarizes the in vitro antiproliferative activity (IC 50​ ) of three synthesized lead compounds against a panel of human cancer cell lines, evaluated via standard MTT assay after 48 hours of exposure.

Compound IDR1 (C-4 Amine Substituent)R2 (C-3 Aryl Substituent)MGC-803 (Gastric) IC 50​ (µM)MCF-7 (Breast) IC 50​ (µM)A549 (Lung) IC 50​ (µM)
Lead A 3-Ethoxyphenyl4-Methoxyphenyl0.85 ± 0.041.12 ± 0.082.34 ± 0.11
Lead B 4-Phenoxyphenyl4-(Dimethylamino)phenyl0.42 ± 0.020.88 ± 0.051.05 ± 0.07
Lead C 3-Chloro-4-fluorophenyl3,4-Dimethoxyphenyl1.38 ± 0.102.05 ± 0.153.12 ± 0.20
5-Fluorouracil (Positive Control)(Positive Control)6.22 ± 0.4511.10 ± 0.827.47 ± 0.55

Data Interpretation: Lead B exhibits sub-micromolar efficacy against the MGC-803 cell line, outperforming the standard chemotherapeutic agent 5-Fluorouracil by over 14-fold.

Mechanism of Action: MEK Pathway Inhibition

The synthesized 3,4-disubstituted quinolines exert their apoptotic effects primarily by acting as MEK1/2 inhibitors. By binding to the kinase domain, they prevent the phosphorylation of downstream ERK1/2, thereby arresting the cell cycle at the G0/G1 phase and halting tumor proliferation .

Pathway RTK Receptor Tyrosine Kinase (e.g., EGFR) Ras Ras (Active) RTK->Ras Raf Raf Kinase Ras->Raf MEK MEK1/2 Raf->MEK ERK ERK1/2 MEK->ERK Proliferation Tumor Proliferation & Survival ERK->Proliferation Drug Novel Quinoline Derivative Drug->MEK Inhibits

Fig 2. Inhibition of the Ras/Raf/MEK/ERK signaling pathway by the novel quinoline derivatives.

References

  • Title: Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives Source: Molecules (MDPI) / PubMed Central URL: [Link]

  • Title: Discovery of Novel Quinazoline Derivatives as Potent Antitumor Agents Source: Molecules (MDPI) URL: [Link]

  • Title: Design, synthesis, and anticancer evaluation of novel quinoline derivatives of ursolic acid with hydrazide, oxadiazole, and thiadiazole moieties as potent MEK inhibitors Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) URL: [Link]

Method

methodology for plaque reduction antiviral assay with quinoline compounds

Methodology for Plaque Reduction Antiviral Assay with Quinoline Compounds Authored by: Senior Application Scientist Abstract The plaque reduction neutralization test (PRNT) remains the "gold standard" for quantifying the...

Author: BenchChem Technical Support Team. Date: March 2026

Methodology for Plaque Reduction Antiviral Assay with Quinoline Compounds

Authored by: Senior Application Scientist
Abstract

The plaque reduction neutralization test (PRNT) remains the "gold standard" for quantifying the ability of a compound to neutralize viral infectivity.[1][2] This application note provides a detailed, step-by-step protocol for conducting a plaque reduction assay to evaluate the antiviral efficacy of quinoline-based compounds. Quinolines and their derivatives have demonstrated a broad spectrum of biological activities, including potent antiviral effects against various viruses, making them a promising class of molecules for antiviral drug development.[3][4] This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights and explaining the scientific rationale behind key experimental choices to ensure data integrity and reproducibility.

Introduction: The Scientific Rationale

The plaque reduction assay is a functional assay that measures the ability of a test compound to inhibit the cytopathic effect (CPE) of a virus in a cell culture system.[5] When a virus infects a monolayer of susceptible cells, it replicates and spreads, creating localized areas of cell death or morphological changes known as plaques.[2][6] The number of these plaques is directly proportional to the quantity of infectious virus particles. By introducing a potential antiviral agent, such as a quinoline compound, the reduction in the number of plaques compared to an untreated control provides a quantitative measure of the compound's antiviral activity.[7]

This method is highly sensitive and specific, allowing for the determination of the 50% effective concentration (EC50), which is the concentration of the compound that reduces the number of plaques by 50%.[1][2] The EC50 value is a critical parameter in preclinical drug development for assessing the potency of an antiviral candidate.[2][8]

Quinoline-based compounds have emerged as a significant scaffold in medicinal chemistry due to their diverse biological activities.[3][4] Their antiviral potential has been demonstrated against a range of viruses, with mechanisms of action that can include inhibiting viral entry, replication, or other essential viral processes.[3][9][10] For instance, some quinoline derivatives have been shown to inhibit viral RNA and protein synthesis.[9] This protocol is therefore tailored to rigorously assess the antiviral potential of this important class of compounds.

Experimental Workflow Overview

The plaque reduction assay involves several key stages, each critical for obtaining reliable and reproducible results. The overall workflow is designed to systematically evaluate the dose-dependent inhibitory effect of the quinoline compound on viral plaque formation.

Plaque Reduction Assay Workflow Plaque Reduction Assay Workflow cluster_prep Preparation cluster_infection Infection & Treatment cluster_incubation Plaque Development cluster_analysis Data Acquisition & Analysis Cell_Culture 1. Seed Susceptible Cells in 24-well plates Compound_Dilution 2. Prepare Serial Dilutions of Quinoline Compound Virus_Stock 3. Prepare Working Virus Dilution Incubation 4. Pre-incubate Virus with Compound Dilutions Infection 5. Infect Cell Monolayers with Virus-Compound Mixture Incubation->Infection Adsorption 6. Viral Adsorption Period Infection->Adsorption Overlay 7. Add Semi-Solid Overlay (e.g., Methylcellulose) Adsorption->Overlay Incubate_Plaques 8. Incubate for Plaque Formation (2-10 days) Overlay->Incubate_Plaques Staining 9. Fix and Stain Cells (e.g., Crystal Violet) Incubate_Plaques->Staining Counting 10. Count Plaques Staining->Counting Calculation 11. Calculate % Inhibition and Determine EC50 Counting->Calculation

Caption: A schematic of the key steps in the plaque reduction antiviral assay.

Materials and Reagents
3.1. Cell Lines and Virus
  • Susceptible Host Cell Line: The choice of cell line is critical and must be susceptible to infection by the virus of interest (e.g., Vero E6 for SARS-CoV-2, MDCK for Influenza virus).[5] Cells should be healthy and at a low passage number to ensure consistent susceptibility to viral infection.[11]

  • Virus Stock: A high-titer, well-characterized virus stock is essential. The stock should be aliquoted and stored at -80°C to maintain its infectivity.

3.2. Reagents and Media
  • Cell Culture Medium: Eagle’s Minimum Essential Medium (EMEM) or Dulbecco's Modified Eagle Medium (DMEM), supplemented with 2-10% Fetal Bovine Serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL).

  • Quinoline Compounds: Dissolved in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution. The final concentration of the solvent in the assay should be non-toxic to the cells.

  • Semi-Solid Overlay Medium: 2X EMEM or DMEM mixed 1:1 with a 1.2% to 1.8% solution of methylcellulose or agarose. The overlay restricts the spread of the virus to adjacent cells, ensuring the formation of distinct plaques.[1]

  • Fixative Solution: 10% Formalin or 4% Paraformaldehyde in Phosphate Buffered Saline (PBS).

  • Staining Solution: 0.1% to 1% Crystal Violet in 20% ethanol.

3.3. Equipment
  • Certified Class II Biosafety Cabinet

  • CO2 Incubator (37°C, 5% CO2)

  • Inverted Microscope

  • 24-well or 6-well tissue culture plates

  • Pipettes and sterile, filtered pipette tips

  • Sterile serological pipettes and tubes

Detailed Experimental Protocol
4.1. Day 1: Cell Seeding
  • Cell Culture Preparation: Culture the selected host cells in T-75 or T-150 flasks until they reach approximately 90% confluency.

  • Cell Seeding: Trypsinize the cells, count them using a hemocytometer or automated cell counter, and seed them into 24-well plates at a density that will result in a confluent monolayer (95-100%) within 24-48 hours.[12] The quality of the cell monolayer is critical for plaque development.[11]

    • Expert Insight: A sub-confluent or just-confluent monolayer is ideal to prevent cell detachment during the assay.[11] Over-confluency can lead to inconsistent plaque formation.[12]

  • Incubation: Incubate the plates at 37°C in a 5% CO2 incubator.

4.2. Day 2: Compound Preparation and Viral Infection
  • Compound Dilution Series: Prepare a series of two-fold or ten-fold dilutions of the quinoline compound stock solution in a serum-free cell culture medium. The concentration range should be chosen to bracket the expected EC50 value.

  • Virus Dilution: Thaw a stock aliquot of the virus on ice and dilute it in serum-free medium to a concentration that will produce a countable number of plaques (typically 50-100 plaques per well) in the virus control wells. This concentration is determined through prior virus titration experiments.

  • Virus-Compound Incubation: In a separate 96-well plate or microcentrifuge tubes, mix equal volumes of the diluted virus and each compound dilution.[6] Also, prepare a virus control (virus + medium) and a cell control (medium only).

  • Incubation: Incubate the virus-compound mixtures at 37°C for 1 hour to allow the compound to interact with the virus particles.[1]

  • Cell Monolayer Infection:

    • Carefully remove the growth medium from the cell monolayers in the 24-well plates.

    • Gently wash the monolayers once with sterile PBS.

    • Inoculate the cells in triplicate with 100-200 µL of the virus-compound mixtures, the virus control, and the cell control.

  • Viral Adsorption: Incubate the plates at 37°C for 1 hour to allow for viral adsorption to the cells. Gently rock the plates every 15 minutes to ensure even distribution of the inoculum and prevent the monolayer from drying out.[13]

4.3. Day 2 (Continued): Overlay Application
  • Overlay Preparation: Warm the 2X medium and the methylcellulose or agarose solution to 37°C and mix them in equal volumes immediately before use. If using agarose, it should be cooled to approximately 45°C to avoid damaging the cells.[14]

  • Application: Carefully aspirate the inoculum from each well and gently add 1 mL of the semi-solid overlay medium.

    • Causality Explained: The semi-solid overlay is crucial as it restricts the spread of progeny virions to neighboring cells, forcing them to form discrete plaques.[1][7] This ensures that each plaque originates from a single infectious virus particle.

  • Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for a period appropriate for the virus being tested (typically 2 to 10 days) until visible plaques have formed.[7]

4.4. Final Day: Plaque Visualization and Counting
  • Cell Fixation: After the incubation period, carefully remove the overlay medium and fix the cell monolayers with 1 mL of the fixative solution for at least 30 minutes.

  • Staining: Discard the fixative and add 0.5 mL of crystal violet staining solution to each well. Incubate at room temperature for 15-30 minutes.

  • Washing and Drying: Gently wash the plates with water to remove excess stain and allow them to air dry completely.

  • Plaque Counting: Count the number of plaques in each well. Plaques will appear as clear zones against a background of stained, viable cells.[2]

Data Analysis and Interpretation
5.1. Calculation of Percent Inhibition

The percentage of plaque reduction for each compound concentration is calculated relative to the virus control wells using the following formula:

% Inhibition = [1 - (Average plaques in treated wells / Average plaques in virus control wells)] x 100

5.2. Determination of EC50

The EC50 value is determined by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve using non-linear regression analysis (e.g., sigmoidal dose-response). The EC50 is the concentration of the compound that inhibits plaque formation by 50%.[2][8]

5.3. Cytotoxicity and Selectivity Index (SI)

It is essential to also determine the 50% cytotoxic concentration (CC50) of the quinoline compound in a parallel assay without the virus. The CC50 is the concentration that reduces the viability of uninfected cells by 50%.[8]

The Selectivity Index (SI) is then calculated as:

SI = CC50 / EC50

A higher SI value indicates a more favorable therapeutic window, with greater antiviral activity at non-toxic concentrations.[8]

5.4. Data Presentation

Quantitative data should be summarized in a clear, structured table for easy comparison.

Quinoline Compound Concentration (µM)Mean Plaque Count (± SD)% Inhibition
0 (Virus Control)85 (± 6)0%
0.178 (± 5)8.2%
155 (± 4)35.3%
1023 (± 3)72.9%
1002 (± 1)97.6%
EC50 (µM) ~2.5
CC50 (µM) >200
Selectivity Index (SI) >80
Quality Control and Troubleshooting

A robust assay requires stringent quality control measures to ensure the validity of the results.

  • Cell Control: Wells with uninfected cells should show an intact monolayer with no signs of cytotoxicity.

  • Virus Control: The number of plaques in the virus control wells should be within a pre-defined acceptable range (e.g., 40-120 plaques per well) to ensure the assay is sensitive enough to detect inhibition.[15]

  • Compound Cytotoxicity: Visually inspect the wells with the highest compound concentrations for any signs of cell death or morphological changes.

  • Assay Validation: The assay should be validated by including positive and negative control compounds with known antiviral activity.[15]

Troubleshooting Common Issues:

IssuePossible Cause(s)Suggested Solution(s)
No plaques in virus controlInactive virus stock; incorrect cell line; error in viral dilution.Use a new virus aliquot; confirm cell line susceptibility; re-titrate the virus.[12]
Plaques are diffuse or mergedOverlay concentration is too low; overlay applied when too hot; incubation time too long.Increase methylcellulose/agarose concentration; ensure overlay is cooled to ~45°C; optimize incubation time.[12][14]
Inconsistent plaque countsUneven cell monolayer; inconsistent pipetting; cells dried out during adsorption.Ensure even cell seeding; use calibrated pipettes; rock plates during adsorption.[12]
No dose-response observedCompound is inactive; incorrect dilution series; compound precipitated out of solution.Verify compound activity with an orthogonal assay; prepare fresh dilutions; check compound solubility.[16]
Conclusion

The plaque reduction assay is a powerful and reliable method for evaluating the antiviral activity of quinoline compounds. By adhering to the detailed protocol and quality control measures outlined in this application note, researchers can generate high-quality, reproducible data to guide the development of novel antiviral therapeutics. The scientific rationale behind each step, from cell line selection to data analysis, provides a framework for understanding and troubleshooting the assay, ultimately leading to more robust and meaningful results in the quest for new antiviral agents.

References
  • Creative Biolabs. (n.d.). Plaque Reduction Neutralization Test (PRNT) Protocol. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). Plaque Reduction Assay. Retrieved from [Link]

  • Wikipedia. (2023, December 1). Plaque reduction neutralization test. Retrieved from [Link]

  • Zhang, L., et al. (2021). Discovery of quinoline analogs as potent antivirals against enterovirus D68 (EV-D68). European Journal of Medicinal Chemistry, 223, 113647. Retrieved from [Link]

  • IBT Bioservices. (n.d.). Plaque Reduction Neutralization Testing - PRNT. Retrieved from [Link]

  • Flórez-Murcia, P. A., et al. (2018). Antiviral Activity of Novel Quinoline Derivatives against Dengue Virus Serotype 2. Molecules, 23(3), 669. Retrieved from [Link]

  • MDPI. (2018, March 16). Antiviral Activity of Novel Quinoline Derivatives against Dengue Virus Serotype 2. MDPI. Retrieved from [Link]

  • IITR. (2022, July 1). Plaque Reduction Neutralization Tests (PRNT) and the Development of New Antiviral Drugs. Retrieved from [Link]

  • ResearchGate. (2017, October 25). Can anyone tell me what's wrong with my plaque assay?. Retrieved from [Link]

  • Kumar, A., et al. (2020). Synthetic and medicinal perspective of quinolines as antiviral agents. Bioorganic & Medicinal Chemistry, 28(15), 115512. Retrieved from [Link]

  • News-Medical.Net. (2025, April 10). New quinoline-based antiviral shows strong promise against SARS-CoV-2. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2006). Antiviral Product Development — Conducting and Submitting Virology Studies to the Agency. Retrieved from [Link]

  • ACS Publications. (2022, October 26). Predicting In Vitro and In Vivo Anti-SARS-CoV-2 Activities of Antivirals by Intracellular Bioavailability and Biochemical Activity. Retrieved from [Link]

  • World Health Organization. (2007). Guidelines for plaque reduction neutralization testing of human antibodies to dengue viruses. Retrieved from [Link]

  • Reddit. (2024, December 10). Please help! Troubleshooting plaque assays. Retrieved from [Link]

  • Virology Research Services. (2021, March 21). Antiviral Drug Screening. Retrieved from [Link]

  • Roehrig, J. T., et al. (2013). Optimization and Validation of a Plaque Reduction Neutralization Test for the Detection of Neutralizing Antibodies to Four Serotypes of Dengue Virus Used in Support of Dengue Vaccine Development. The American Journal of Tropical Medicine and Hygiene, 88(1), 51–59. Retrieved from [Link]

  • Martson, A., et al. (2026). Experimental and Virus-Specific Drivers of EC50 Variability in Antiviral Assays Evaluated Using Mathematical Modeling. European Journal of Pharmaceutical Sciences, 107481. Retrieved from [Link]

  • World Health Organization. (2007). Guidelines for Plaque-Reduction Neutralization Testing of Human Antibodies to Dengue Viruses. Retrieved from [Link]

  • ResearchGate. (2021, February 1). All of my plaque assays are not showing reduction in plaques from well to well?. Retrieved from [Link]

Sources

Application

Application Note: Design, Synthesis, and Validation of 2-Phenylquinoline-Based Fluorescent Probes

Target Audience: Researchers, medicinal chemists, and drug development professionals. Scope: This guide provides a comprehensive, field-proven framework for utilizing the 2-phenylquinoline core in the development of adva...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Scope: This guide provides a comprehensive, field-proven framework for utilizing the 2-phenylquinoline core in the development of advanced fluorescent probes. It covers mechanistic rationales, synthetic workflows, and self-validating experimental protocols.

Mechanistic Foundations of the 2-Phenylquinoline Scaffold

The 2-phenylquinoline scaffold is a highly versatile, rigid, and conjugated heterocyclic system that exhibits tunable photophysical properties. Its sensitivity to local microenvironments—such as polarity, pH, and the presence of specific analytes—makes it an ideal backbone for chemosensing and bioimaging[1].

Probe design utilizing this core typically relies on three primary photophysical mechanisms:

  • Photoinduced Electron Transfer (PET): By introducing an electron-withdrawing group (e.g., a nitro group at the 3-position), the fluorescence of the 2-phenylquinoline core is quenched in its native state. In hypoxic cellular environments, intracellular nitroreductase enzymes reduce the nitro group to an electron-donating amino group. This enzymatic conversion inhibits the PET process, triggering a massive "turn-on" fluorescence response[1].

  • 2-Aza-Cope Rearrangement: Quinolizinium-based derivatives of 2-phenylquinoline can be engineered to detect formaldehyde (FA). Upon binding with FA, the probe undergoes a rapid 2-aza-Cope rearrangement. This breaks the extended conjugation of the molecule, resulting in a distinct blue shift in the emission spectrum (e.g., from 495 nm to 481 nm)[2].

  • Aggregation-Induced Emission Enhancement (AIEE): Unmodified 2-phenylquinoline displays weak fluorescence in favorable solvents but exhibits strong emission enhancement in its aggregated or solid state (hydrosols). This property is highly dependent on protonation, allowing it to function as a reversible pH sensor[3].

PET_Mechanism A 3-Nitro-2-phenylquinoline (Fluorescence OFF) B Nitroreductase Enzyme (Hypoxic Environment) A->B Cellular Uptake C Reduction of -NO2 to -NH2 B->C Enzymatic Catalysis D PET Process Inhibited C->D Electronic Shift E 3-Amino-2-phenylquinoline (Fluorescence ON) D->E Emission Restored

Mechanism of hypoxia-induced fluorescence activation via PET inhibition.

Synthesis Protocol: 2-Phenylquinoline-7-carbaldehyde

To build complex fluorescent probes (such as Schiff bases for metal ion detection), a functionalized intermediate like 2-phenylquinoline-7-carbaldehyde is required. The most efficient method for its synthesis is the Suzuki-Miyaura cross-coupling reaction[4].

Experimental Rationale & Causality

Direct condensation methods often fail or require tedious protection/deprotection of the reactive aldehyde (-CHO) group. The Suzuki-Miyaura coupling is chosen because it tolerates the aldehyde functionality[4]. Palladium(II) acetate serves as the precatalyst, while Triphenylphosphine (PPh₃) acts as a bulky, electron-rich ligand that stabilizes the active Pd(0) intermediate, facilitating the oxidative addition of the relatively inert C-Cl bond. A biphasic DME/H₂O solvent system is critical: DME solubilizes the organic substrates, while water dissolves the K₂CO₃ base necessary for the transmetalation step[4].

Synthesis_Workflow N1 2-Chloro-7- formylquinoline N3 Pd(OAc)2 / PPh3 K2CO3 (Base) N1->N3 N2 Phenylboronic Acid N2->N3 N4 Reflux 85-90 °C DME/H2O N3->N4 N5 Celite Filtration & Extraction N4->N5 N6 2-Phenylquinoline- 7-carbaldehyde N5->N6

Suzuki-Miyaura synthesis workflow for 2-phenylquinoline-7-carbaldehyde.

Step-by-Step Methodology
  • Preparation: To a round-bottom flask, add 2-chloro-7-formylquinoline (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), and PPh₃ (0.08 mmol)[4].

  • Solvent & Base: Add 10 mL of 1,2-dimethoxyethane (DME). Prepare a 2M aqueous solution of K₂CO₃ and add it to the mixture[4].

  • Degassing: Purge the flask with argon gas for 15 minutes to prevent oxidative degradation of the palladium catalyst[4].

  • Reaction: Heat the mixture to reflux (85-90 °C) for 4-6 hours. Monitor via TLC (Hexane:EtOAc)[4].

  • Workup: Cool to room temperature, dilute with ethyl acetate (20 mL), and filter through a Celite pad to remove palladium black. Wash the organic layer with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate[4].

  • Purification: Isolate the target compound using silica gel column chromatography (hexane-ethyl acetate gradient)[4].

Photophysical Characterization

Understanding the baseline photophysical metrics of 2-phenylquinoline derivatives is essential for tailoring them to specific assays.

Probe VariantPrimary ApplicationSensing MechanismQuantum Yield (ΦF)Emission Max (nm)
2-Phenylquinoline (Hydrosol) pH Sensing / AIEEProtonation / Aggregation~0.13495 (Sky Blue)
QA1 (Quinolizinium-based) Formaldehyde Detection2-Aza-Cope Rearrangement0.14481 (Blue)
3-Nitro-2-phenylquinoline Hypoxia ImagingPET InhibitionVariable (Turn-On)Environment Dep.
3PQMPT (Isomer) OLEDs / Charge TransferIntramolecular Charge Transfer0.71~520 (Green)

Data synthesized from literature characterizations[1],[3],[5],[6],[2].

Validated Application Protocols

The following protocols are designed as self-validating systems , incorporating necessary controls to ensure data integrity and rule out false positives.

Protocol A: In Vitro Formaldehyde (FA) Detection via QA1 Probe

Rationale: The 2-aza-Cope rearrangement is utilized because it provides an irreversible, highly specific reaction pathway triggered only by formaldehyde, eliminating false-positive signals from other reactive carbonyls[2].

  • Stock Preparation: Dissolve the QA1 probe in HPLC-grade CH₃CN to create a 10 mM stock solution.

  • Working Solution: Dilute the stock to 100 µM in 10 mM PBS buffer (pH 7.4) containing 10% CH₃CN (v/v) to maintain solubility while mimicking physiological conditions[2].

  • Incubation: Add the biological sample or FA standard (0–1 mM). Incubate at 37 °C for 15 minutes. Note: The incorporation of geminal dimethyl groups on the probe accelerates the 2-aza-Cope rearrangement, reducing detection time to 15 mins[2].

  • Measurement: Excite the sample at 410 nm. Record the emission shift from 495 nm to 481 nm[2].

  • Self-Validation Controls:

    • Specificity Control: Run a parallel assay using 1 mM acetaldehyde. No blue shift should occur.

    • pH Control: Run the assay in pH 5.0 and pH 8.0 buffers. The QA1 probe must remain insensitive to background pH fluctuations between 2 and 8[2].

Protocol B: Cellular Hypoxia Imaging via 3-Nitro-2-phenylquinoline

Rationale: DMSO is used to ensure membrane permeability, but the final assay concentration is strictly kept below 1% to prevent solvent-induced cytotoxicity or membrane permeabilization artifacts[1].

  • Cell Culture: Seed HeLa cells in glass-bottom confocal dishes. Incubate overnight at 37 °C in a 5% CO₂ incubator.

  • Hypoxic Induction: Transfer half of the dishes to a hypoxic chamber (1% O₂, 5% CO₂, 94% N₂) for 4 hours. Keep the other half under normoxic conditions (21% O₂) as a negative control.

  • Probe Incubation: Treat all cells with 10 µM of 3-Nitro-2-phenylquinoline (diluted in culture medium from a 1 mM DMSO stock) for 30 minutes[1].

  • Washing: Wash the cells three times with warm PBS to remove unbound probe, drastically reducing background noise.

  • Imaging: Image using a confocal laser scanning microscope.

  • Self-Validation Control (Mechanistic Verification): Pre-treat a separate hypoxic control group with Dicoumarol (a known nitroreductase inhibitor) for 1 hour prior to probe incubation. A lack of fluorescence in this group confirms that the signal turn-on is specifically driven by enzymatic reduction, rather than a non-specific polarity effect[1].

References

  • Quinolizinium-based fluorescent probes for formaldehyde detection in aqueous solution, serum, and test strip via 2-aza-Cope rearrangement. RSC Advances.[Link]

  • Synthesis of low dimensional fluorescent organic materials and their potential use as sensor. Vidyasagar University. [Link]

  • Phenothiazine-Phenylquinoline Donor−Acceptor Molecules: Effects of Structural Isomerism on Charge Transfer Photophysics and Electroluminescence. The Journal of Physical Chemistry B (ACS Publications). [Link]

Sources

Method

reaction conditions for Sonogashira coupling of haloquinolines

Application Note & Protocol Topic: Reaction Conditions for the Sonogashira Coupling of Haloquinolines For: Researchers, Scientists, and Drug Development Professionals Harnessing the Sonogashira Coupling for the Functiona...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Topic: Reaction Conditions for the Sonogashira Coupling of Haloquinolines For: Researchers, Scientists, and Drug Development Professionals

Harnessing the Sonogashira Coupling for the Functionalization of Haloquinolines: A Guide to Reaction Optimization and Protocol Design

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its derivatization is a key strategy in the discovery of new drug candidates. The Sonogashira cross-coupling reaction, a powerful method for forming C(sp²)–C(sp) bonds, has emerged as an indispensable tool for the alkynylation of haloquinolines, providing a direct route to novel molecular architectures.[3][4][5] This reaction's tolerance for a wide range of functional groups and its typically mild conditions make it highly suitable for late-stage functionalization in complex syntheses.[6][7]

This document serves as a detailed guide to understanding and implementing the Sonogashira coupling for haloquinoline substrates. We will delve into the mechanistic underpinnings of the reaction, explore the critical parameters that govern its success, and provide robust, step-by-step protocols for both classical and copper-free conditions.

The Mechanism: A Tale of Two Catalytic Cycles

The classical Sonogashira coupling operates through the synergistic action of two interconnected catalytic cycles: a palladium cycle and a copper cycle.[8][9][10] While the precise mechanism can be complex and subject to reaction conditions, the generally accepted pathway provides a crucial framework for understanding experimental choices.[8][9]

  • The Palladium Cycle: This cycle is responsible for activating the haloquinoline and coupling it with the alkyne. It begins with the oxidative addition of the haloquinoline (Ar-X) to a low-valent Palladium(0) species, forming a Pd(II) intermediate.[11]

  • The Copper Cycle: Concurrently, the copper(I) co-catalyst reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide intermediate.[10] This step is crucial as it activates the alkyne.

  • Transmetalation & Reductive Elimination: The key event is the transmetalation step, where the acetylide group is transferred from the copper to the palladium(II) center, regenerating the copper(I) catalyst.[10] The resulting palladium complex then undergoes reductive elimination to yield the final alkynylated quinoline product and regenerate the active Pd(0) catalyst, allowing the cycle to continue.[11]

Sonogashira_Mechanism cluster_pd Palladium Cycle cluster_cu Copper Cycle pd0 Pd(0)L₂ pd_int Ar-Pd(II)-X(L)₂ pd0->pd_int Oxidative Addition (Ar-X) pd_alkyne Ar-Pd(II)-C≡CR(L)₂ pd_int->pd_alkyne Transmetalation pd_alkyne->pd0 Reductive Elimination product Ar-C≡CR pd_alkyne->product cu_cat Cu(I)X cu_acetylide Cu(I)-C≡CR cu_cat->cu_acetylide H-C≡CR, Base cu_acetylide->pd_int Transfers Acetylide cu_acetylide->cu_cat Regeneration caption Fig 1: Dual Catalytic Cycle of Sonogashira Coupling

Fig 1: Dual Catalytic Cycle of Sonogashira Coupling

A significant drawback of the copper co-catalyst is its tendency to promote the oxidative homocoupling of the terminal alkyne, known as Glaser coupling, which forms an undesired di-yne byproduct.[3][12] This necessitates the use of a stringent inert atmosphere. To circumvent this issue, copper-free Sonogashira protocols have been developed.[6][8] In these systems, the base is solely responsible for deprotonating the alkyne, which then coordinates directly with the palladium center before reductive elimination.[3]

Optimizing Reaction Parameters for Haloquinoline Substrates

The success of a Sonogashira coupling hinges on the careful selection of several key parameters. For haloquinolines, the electronic nature of the heterocyclic ring and the position of the halogen add layers of complexity that must be considered.

  • Halogen Reactivity: The C-X bond strength dictates the ease of oxidative addition to the palladium center. The reactivity trend is I > Br > OTf >> Cl .[11] Iodoquinolines are the most reactive and often couple under the mildest conditions. Bromoquinolines are also excellent substrates, though they may require slightly higher temperatures or more active catalysts.[13] Chloroquinolines are significantly less reactive and typically require specialized, highly active catalyst systems.[6]

  • Regioselectivity: In di- or poly-haloquinolines, the reaction can be highly regioselective. Coupling will preferentially occur at the most reactive halogen site. For instance, in 2-bromo-4-iodo-quinoline, the Sonogashira coupling will selectively take place at the C4-iodide position.[11]

  • Palladium Pre-catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) and bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) are the most common and robust catalysts for this transformation.[7][11] For less reactive substrates like chloroquinolines, more electron-rich and sterically hindered phosphine ligands (e.g., XPhos) or N-heterocyclic carbene (NHC) palladium complexes can offer superior performance.[11][14]

  • Copper(I) Co-catalyst: Copper(I) iodide (CuI) is the standard co-catalyst, used in catalytic amounts (typically 1-10 mol%). Its presence dramatically accelerates the reaction but requires an inert atmosphere to prevent Glaser homocoupling.[3][10]

  • Base: The base plays a dual role: it neutralizes the hydrogen halide (HX) formed during the reaction and facilitates the deprotonation of the terminal alkyne.[3][10] Amine bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are frequently used and can often serve as the solvent as well.[3] For sensitive substrates, inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can be effective alternatives, particularly in copper-free protocols.[15]

  • Solvent: The choice of solvent can significantly impact reaction rates and solubility.[16] Common choices include polar aprotic solvents like N,N-dimethylformamide (DMF) and tetrahydrofuran (THF), or non-polar solvents like toluene and dioxane.[3][16] The high electron-donating capacity of DMF is thought to facilitate alkyne deprotonation and product dissociation from the catalyst.[16]

Comparative Data on Reaction Conditions

The following table summarizes representative conditions for the Sonogashira coupling of various haloquinolines, illustrating the interplay between the substrate, catalyst, and other parameters.

Haloquinoline SubstrateAlkynePd Catalyst (mol%)CuI (mol%)BaseSolventTemp (°C)Yield (%)Reference
6,7-Dibromoquinoline-5,8-dionePhenylacetylenePdCl₂(PPh₃)₂ (5)10Et₃NTHFRT85[1]
2-Bromo-4-iodo-quinolinePhenylacetylenePd(PPh₃)₄ (5)10Et₃NDMF8095[11]
4,7-DichloroquinolinePhenylacetylenePd₂(dba)₃ (2)Cs₂CO₃1,4-Dioxane4072[15]
2-(4-bromophenyl)quinoxalineEthyl propiolatePdCl₂(PPh₃)₂ (2)10Et₃NDMFRT47[2]
3,6-Dibromo-2-(trifluoromethyl)quinolinePhenylacetylenePd(OAc)₂ (5) / XPhos (10)10Et₃NDioxane10099[14]
Experimental Protocols

The following protocols provide a robust starting point for researchers. Optimization may be required for specific substrate combinations.

Workflow start Start: Prepare Glassware setup Assemble Reaction: Haloquinoline, Pd Catalyst, CuI (if applicable), Base, Solvent start->setup inert Degas & Purge with Inert Gas (N₂/Ar) setup->inert add_alkyne Add Terminal Alkyne via Syringe inert->add_alkyne react Stir at Desired Temperature (Monitor by TLC/LC-MS) add_alkyne->react workup Quench Reaction (e.g., aq. NH₄Cl) react->workup extract Extract with Organic Solvent workup->extract purify Dry, Concentrate & Purify (Column Chromatography) extract->purify end End: Characterize Product purify->end caption Fig 2: General Experimental Workflow

Fig 2: General Experimental Workflow

This protocol is suitable for iodo- and bromoquinolines.

Materials:

  • Haloquinoline (1.0 mmol, 1.0 equiv)

  • Terminal alkyne (1.2 mmol, 1.2 equiv)

  • Pd(PPh₃)₂Cl₂ (0.03 mmol, 3 mol%)

  • Copper(I) Iodide (CuI) (0.05 mmol, 5 mol%)

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (5 mL)

  • Anhydrous THF or DMF (5 mL)

  • Schlenk flask or oven-dried round-bottom flask with a condenser

  • Inert gas supply (Nitrogen or Argon)

Procedure:

  • Setup: To an oven-dried Schlenk flask under an inert atmosphere, add the haloquinoline (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.03 mmol), and CuI (0.05 mmol).

  • Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times to ensure an oxygen-free environment.

  • Solvent/Base Addition: Add anhydrous THF (or DMF, 5 mL) and the amine base (Et₃N, 5 mL) via syringe. Stir the mixture for 10-15 minutes at room temperature. The solution may appear as a yellow-brown suspension.

  • Alkyne Addition: Add the terminal alkyne (1.2 mmol) dropwise via syringe.

  • Reaction: Stir the reaction mixture at the desired temperature (room temperature for iodoquinolines, 50-80 °C for bromoquinolines). Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the haloquinoline starting material is consumed.

  • Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove catalyst residues.

  • Extraction: Transfer the filtrate to a separatory funnel, wash with a saturated aqueous solution of ammonium chloride (2 x 15 mL) to remove the copper salts, followed by brine (15 mL).

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the pure alkynylated quinoline.

This protocol is advantageous for preventing alkyne homocoupling and is often used with inorganic bases.

Materials:

  • Haloquinoline (1.0 mmol, 1.0 equiv)

  • Terminal alkyne (1.5 mmol, 1.5 equiv)

  • Pd₂(dba)₃ (0.02 mmol, 2 mol%)

  • Phosphine Ligand (e.g., XPhos, 0.08 mmol, 8 mol%)

  • Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

  • Anhydrous 1,4-Dioxane or Toluene (10 mL)

  • Schlenk flask or oven-dried round-bottom flask with a condenser

Procedure:

  • Setup: To an oven-dried Schlenk flask under an inert atmosphere, add the haloquinoline (1.0 mmol), Pd₂(dba)₃ (0.02 mmol), the phosphine ligand (0.08 mmol), and Cs₂CO₃ (2.0 mmol).

  • Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times.

  • Solvent & Alkyne Addition: Add anhydrous 1,4-dioxane (10 mL) followed by the terminal alkyne (1.5 mmol) via syringe.

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C). Monitor the reaction progress by TLC or LC-MS.

  • Workup: After completion, cool the reaction to room temperature. Dilute with water (20 mL) and ethyl acetate (20 mL).

  • Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Conclusion

The Sonogashira coupling is a highly reliable and versatile method for the alkynylation of haloquinolines, enabling rapid access to a diverse range of chemical entities for drug discovery and materials science.[4] A thorough understanding of the reaction mechanism and the influence of key parameters—substrate reactivity, catalyst system, base, and solvent—is paramount for successful implementation. By starting with the robust protocols provided and methodically optimizing conditions, researchers can effectively harness this powerful transformation to advance their synthetic objectives.

References

  • Vedantu. (2020, June 19). Sonogashira Coupling: Mechanism, Steps & Applications Explained. Available from: [Link]

  • Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Available from: [Link]

  • Wikipedia. (n.d.). Sonogashira coupling. Available from: [Link]

  • BYJU'S. (2017, January 20). Sonogashira Coupling. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Available from: [Link]

  • Ezugwu, J. A., et al. (2017, December 22). Palladium-Catalyzed Sonogashira Synthesis of Alkynyl Derivatives of Quinoline-5, 8-Dione. Journal of Applicable Chemistry. Available from: [Link]

  • Boulton, L. (2016). Sonogashira Coupling. In Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry. Available from: [Link]

  • ResearchGate. (2020, October 14). Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. Available from: [Link]

  • ResearchGate. (n.d.). Modified Sonogashira coupling strategy for the functionalization of substituted quinoline and plausible catalytic cycle. Available from: [Link]

  • Chen, C., et al. (2024, February 16). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols. Available from: [Link]

  • Štefan, A., et al. (n.d.). Synthesis and optical properties of bis- and tris-alkynyl-2-trifluoromethylquinolines. Beilstein Journal of Organic Chemistry. Available from: [Link]

  • Shukla, S. P., et al. (2012, November 16). Palladium-catalyzed Sonogashira-coupling conjoined C-H activation: a regioselective tandem strategy to access indolo- and pyrrolo[1,2-a]quinolines. Journal of Organic Chemistry. Available from: [Link]

  • Khan, I. U., et al. (2020, February 11). Palladium Catalyzed Synthesis of Phenylquinoxaline-Alkyne Derivatives via Sonogashira Cross Coupling Reaction. Journal of the Chemical Society of Pakistan. Available from: [Link]

  • ResearchGate. (n.d.). Sonogashira cross-coupling reaction and synthesis of SQLs. Available from: [Link]

  • Snead, D. R., et al. (2017, May 29). Development of a Continuous-Flow Sonogashira Cross-Coupling Protocol using Propyne Gas under Process Intensified Conditions. Organic Process Research & Development. Available from: [Link]

  • J&K Scientific LLC. (2021, March 23). Sonogashira Cross-Coupling. Available from: [Link]

  • Wikidoc. (2012, September 6). Sonogashira coupling. Available from: [Link]

  • Panda, S. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. Available from: [Link]

  • Shroder, M. (n.d.). The Sonogashira Coupling. Available from: [Link]

  • ResearchGate. (2017, March 3). Modified Sonogashira Coupling Strategy For the Functionalization of Substituted Quinoline. Available from: [Link]

  • Beilstein Archives. (2019, December 3). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Available from: [Link]

  • Al-Masum, M., & Kumar, M. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters. Available from: [Link]

Sources

Application

large-scale synthesis of 3-Bromo-4-chloro-2-phenylquinoline

Title : Process Chemistry and Large-Scale Synthesis Protocol for 3-Bromo-4-chloro-2-phenylquinoline Target Audience : Researchers, Process Chemists, and Drug Development Professionals. Content Type : Application Note & D...

Author: BenchChem Technical Support Team. Date: March 2026

Title : Process Chemistry and Large-Scale Synthesis Protocol for 3-Bromo-4-chloro-2-phenylquinoline

Target Audience : Researchers, Process Chemists, and Drug Development Professionals. Content Type : Application Note & Detailed Protocol.

Executive Summary

3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) is a highly functionalized heterocyclic scaffold critical for the development of advanced therapeutics. Halogenated 2-phenylquinolines are notably utilized in the design of NorA efflux pump inhibitors to combat multidrug-resistant Staphylococcus aureus[1]. The presence of orthogonal halogens (C3-bromo and C4-chloro) allows for sequential, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), making it an invaluable intermediate in drug discovery. This application note details a robust, scalable, three-step synthetic workflow designed for kilogram-scale production, emphasizing process safety, mechanistic causality, and self-validating analytical controls.

Strategic Pathway Design & Mechanistic Rationale

The synthesis leverages a classical cyclization strategy to establish the quinolin-4-one core, followed by regioselective electrophilic bromination and subsequent deoxychlorination[2].

  • Core Assembly : The condensation of aniline with ethyl benzoylacetate forms an enamine intermediate, which undergoes thermal electrocyclic ring closure at 250 °C to yield 2-phenylquinolin-4(1H)-one.

  • Regioselective Bromination : The C3 position of the quinolin-4(1H)-one system is highly nucleophilic due to electron donation from the nitrogen lone pair through the conjugated system. N-Bromosuccinimide (NBS) is utilized as a mild, solid-state bromine source to ensure stoichiometric control and prevent polyhalogenation[3].

  • Deoxychlorination : Phosphorus oxychloride ( POCl3​ ) facilitates the conversion of the C4-tautomeric hydroxyl group into a transient dichlorophosphate leaving group, which is displaced by chloride via an SN​Ar mechanism to yield the final di-halogenated product[4].

SyntheticPathway SM Aniline + Ethyl Benzoylacetate (Starting Materials) Step1 Thermal Cyclization Dowtherm A, 250 °C SM->Step1 Int1 2-Phenylquinolin-4(1H)-one (Azaflavone Core) Step1->Int1 Step2 Electrophilic Bromination NBS, DMF, 0-25 °C Int1->Step2 Int2 3-Bromo-2-phenylquinolin-4(1H)-one (C3-Functionalized) Step2->Int2 Step3 Deoxychlorination POCl3, Reflux (105 °C) Int2->Step3 Product 3-Bromo-4-chloro-2-phenylquinoline (Final Target) Step3->Product

Three-step scalable synthetic pathway for 3-Bromo-4-chloro-2-phenylquinoline.

Scalable Execution Protocols & Self-Validating Systems

Step 1: Synthesis of 2-Phenylquinolin-4(1H)-one (Conrad-Limpach Cyclization)

Causality & Process Notes : High thermal energy is required to drive the cyclization. Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether) is selected as the solvent because its high boiling point (258 °C) and excellent heat transfer properties prevent localized charring of the product, a common failure mode in large-scale neat reactions[2]. Protocol :

  • Charge a 10 L jacketed reactor with aniline (1.0 eq, 10 mol) and ethyl benzoylacetate (1.05 eq, 10.5 mol). Add catalytic acetic acid (0.1 eq).

  • Heat the mixture to 150 °C for 4 hours under a Dean-Stark trap to continuously remove the ethanol/water by-product, driving the enamine condensation to completion.

  • In a separate 20 L reactor, pre-heat Dowtherm A (5 L) to 250 °C under a nitrogen atmosphere.

  • Add the crude enamine dropwise to the hot Dowtherm A over 1 hour. Maintain 250 °C for an additional 2 hours.

  • Cool the reaction mixture to 50 °C and slowly add hexanes (10 L) to precipitate the product.

  • Filter the solid, wash with cold hexanes (3 x 1 L) to remove residual Dowtherm A, and dry under vacuum at 60 °C. Validation Checkpoint (IPC) : Pull a 1 mL aliquot, dilute in MeOH, and analyze via LC-MS. The disappearance of the enamine mass (m/z 268) and the appearance of the cyclized product mass (m/z 222 [M+H]+) validates step completion.

Step 2: Regioselective C3-Bromination

Causality & Process Notes : NBS is chosen over molecular bromine ( Br2​ ) for large-scale synthesis because it is a stable solid, eliminating the severe inhalation hazards and corrosive vapor issues associated with liquid Br2​ [3]. The reaction is initiated at 0-5 °C to control the exothermic bromination and suppress non-specific oxidation. Protocol :

  • Suspend 2-phenylquinolin-4(1H)-one (1.0 eq, 7.5 mol) in anhydrous DMF (7.5 L) in a 20 L reactor. Cool to 0-5 °C.

  • Add NBS (1.05 eq, 7.87 mol) portion-wise over 1.5 hours, ensuring the internal temperature does not exceed 10 °C.

  • Remove the cooling bath and allow the mixture to warm to 20-25 °C. Stir for 3 hours.

  • Quench the reaction by slowly pouring the mixture into vigorously stirred ice-water (25 L).

  • Filter the resulting yellow precipitate, wash with distilled water (3 x 2 L) to remove succinimide and DMF, and dry under vacuum at 70 °C. Validation Checkpoint (IPC) : Perform TLC (Silica, 5% MeOH in DCM). The starting material ( Rf​ ~0.3) should be completely consumed, replaced by a single less polar spot ( Rf​ ~0.5). 1H NMR of a dried aliquot must show the disappearance of the characteristic C3-H singlet at ~6.3 ppm.

Step 3: Deoxychlorination to 3-Bromo-4-chloro-2-phenylquinoline

Causality & Process Notes : POCl3​ serves as both the chlorinating agent and the solvent[4]. A critical safety parameter at scale is the removal of excess POCl3​ via vacuum distillation prior to aqueous quenching. Direct quenching of large volumes of POCl3​ into water can lead to a delayed, violently exothermic hydrolysis. Protocol :

  • Charge a 10 L reactor with 3-bromo-2-phenylquinolin-4(1H)-one (1.0 eq, 6.0 mol).

  • Slowly add POCl3​ (4.0 eq, 24.0 mol) under a nitrogen atmosphere.

  • Heat the suspension to reflux (approx. 105 °C) for 4 hours. The mixture will become a homogeneous dark solution as the reaction proceeds.

  • Cool to 60 °C and equip the reactor for vacuum distillation. Distill off excess POCl3​ (approx. 15 mol recovered) at 50 mbar.

  • Cool the remaining viscous residue to 20 °C and dissolve in DCM (5 L).

  • Add the DCM solution dropwise to a vigorously stirred mixture of crushed ice (10 kg) and 25% aqueous ammonia, maintaining the aqueous phase at pH 8.

  • Separate the organic layer, extract the aqueous layer with DCM (2 x 1 L), dry the combined organics over anhydrous Na2​SO4​ , and concentrate.

  • Recrystallize the crude solid from hot ethanol to afford the pure product. Validation Checkpoint (IPC) : Quench a 0.5 mL aliquot of the reaction mixture into ice-cold saturated NaHCO3​ , extract with EtOAc, and run GC-MS. The target compound will show a distinct isotopic pattern for one bromine and one chlorine atom (m/z 317, 319, 321 in a ~3:4:1 ratio).

Quantitative Data & Analytical Characterization

StepIntermediate / ProductYield (%)Purity (HPLC)Key Analytical MarkersIPC Method
1 2-Phenylquinolin-4(1H)-one78-82>98% 1H NMR: C3-H singlet at 6.32 ppm; MS: m/z 222 [M+H]+LC-MS (m/z 222)
2 3-Bromo-2-phenylquinolin-4(1H)-one85-89>97% 1H NMR: Loss of C3-H signal; MS: m/z 300, 302 (1:1)TLC / 1H NMR
3 3-Bromo-4-chloro-2-phenylquinoline80-84>99%MS: m/z 317, 319, 321 (3:4:1); MP: 112-114 °CGC-MS / HPLC

References

  • Title : Re-evolution of the 2-phenylquinolines: ligand-based design, synthesis, and biological evaluation of a potent new class of Staphylococcus aureus NorA efflux pump inhibitors to combat antimicrobial resistance Source : PubMed (NIH) URL :[Link]

  • Title : meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine Source : Organic Syntheses URL :[Link]

Sources

Method

MTT assay protocol for evaluating cytotoxicity of quinoline derivatives

Application Note: Standardized MTT Assay Protocol for Evaluating the Cytotoxicity of Quinoline Derivatives Executive Summary & Scientific Rationale Quinoline and its derivatives represent a highly privileged scaffold in...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Standardized MTT Assay Protocol for Evaluating the Cytotoxicity of Quinoline Derivatives

Executive Summary & Scientific Rationale

Quinoline and its derivatives represent a highly privileged scaffold in medicinal chemistry, extensively evaluated for their potent anticancer, antimalarial, and antimicrobial properties[1][2]. The initial evaluation of these novel heterocyclic compounds necessitates a robust, high-throughput cytotoxicity screen. The MTT (3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) assay remains the gold standard for this purpose due to its quantitative reliability, scalability, and high reproducibility[1][3].

However, evaluating quinoline derivatives requires specific methodological adjustments. Quinolines are notoriously hydrophobic, necessitating the use of organic solvents like Dimethyl Sulfoxide (DMSO)[1][4]. Furthermore, certain substituted quinolines possess intrinsic redox activity that can interfere with colorimetric readouts[5]. This application note provides a self-validating, mechanistically grounded protocol designed to eliminate false positives and ensure high-fidelity data generation.

Mechanistic Principles of the MTT Assay

The MTT assay fundamentally measures cellular metabolic activity as a proxy for cell viability[6][7]. The assay relies on the capacity of viable cells to reduce the yellow, water-soluble MTT tetrazolium salt into insoluble, purple formazan crystals[7].

This reduction is primarily driven by NAD(P)H-dependent oxidoreductases, with mitochondrial succinate dehydrogenase playing the central catalytic role[3][7]. Because this enzymatic activity ceases rapidly upon cell death or membrane compromise, the quantity of formazan produced is directly proportional to the number of metabolically active cells[5].

Mechanism MTT MTT (Tetrazolium Salt) Yellow, Water-Soluble Enzyme Mitochondrial Succinate Dehydrogenase MTT->Enzyme Reduction (NADH/NADPH) Formazan Formazan Crystals Purple, Water-Insoluble Enzyme->Formazan Solvent Solubilization (DMSO / Isopropanol) Formazan->Solvent Dissolution Signal Absorbance (570 nm) Solvent->Signal

Fig 1: Biochemical reduction of MTT to formazan by mitochondrial succinate dehydrogenase.

Experimental Design: Quinoline-Specific Controls

To ensure a self-validating system, the experimental design must account for the unique physicochemical properties of quinoline derivatives:

  • Vehicle Toxicity Control: Because quinolines require DMSO for stock solubilization, the final concentration of DMSO in the culture media must be strictly limited. DMSO concentrations exceeding 0.5% (v/v) can induce background cytotoxicity and skew viability data[4]. A vehicle control (Cells + 0.5% DMSO) is mandatory to establish the true baseline of cell viability.

  • Autoreduction Control (Cell-Free): Certain quinolines can non-enzymatically reduce MTT to formazan via intrinsic redox activity, leading to false-positive viability signals[5]. A cell-free control (Media + Highest Quinoline Concentration + MTT) must be included to deconvolute chemical autoreduction from true cellular metabolism[5].

  • Suspension vs. Adherent Workflows: Many quinolines are tested against leukemic lines (e.g., HL-60, U937, Nalm6) which grow in suspension[4]. This requires plate centrifugation prior to solubilization to avoid aspirating the cells and the precipitated formazan crystals[3].

Workflow A 1. Cell Seeding (5k-10k cells/well) B 2. Incubation (24h, 37°C, 5% CO2) A->B C 3. Quinoline Treatment (Serial dilutions, ≤0.5% DMSO) B->C D 4. Drug Exposure (24h - 72h) C->D E 5. MTT Addition (5 mg/mL, 2-4h incubation) D->E F 6. Solubilization (DMSO or Acidic Isopropanol) E->F G 7. Absorbance Reading (570 nm / 650 nm ref) F->G

Fig 2: Step-by-step MTT assay workflow for evaluating quinoline derivative cytotoxicity.

Comprehensive Step-by-Step Protocol

Materials & Reagents
  • Target Cell Lines: e.g., HT-29 (Colon, adherent), HL-60 (Myeloid leukemia, suspension)[2].

  • Culture Medium: RPMI-1640 or DMEM supplemented with 10% Fetal Bovine Serum (FBS)[1].

  • Quinoline Stocks: 10–50 mM dissolved in 100% anhydrous DMSO[1][4].

  • MTT Reagent: 5 mg/mL in sterile Phosphate-Buffered Saline (PBS), protected from light[1][4].

  • Solubilization Buffer: 100% Anhydrous DMSO or Acidified Isopropanol (0.04 N HCl in isopropanol)[3].

Methodology
  • Cell Seeding: Harvest cells in the logarithmic growth phase. Seed 5,000–10,000 cells/well in 100 µL of complete medium into a 96-well flat-bottom microplate[1].

    • Causality: This density ensures cells remain in the exponential growth phase throughout the 72-hour assay without reaching over-confluence, which would trigger contact inhibition and artificially lower metabolic rates.

  • Initial Incubation: Incubate plates for 24 hours at 37°C in a 5% CO₂ humidified incubator[4].

    • Causality: Allows adherent cells to attach and all cells to recover from the mechanical stress of passaging.

  • Compound Treatment: Prepare serial dilutions of the quinoline derivative in culture media. Add 100 µL of the 2X drug solution to the existing 100 µL in the wells (final volume = 200 µL). Ensure the final DMSO concentration never exceeds 0.5%.

    • System Validation: You must include four distinct control wells:

      • Blank Control: 200 µL Media only (no cells).

      • Vehicle Control: Cells + 0.5% DMSO.

      • Positive Control: Cells + a known cytotoxic agent (e.g., Doxorubicin)[2].

      • Autoreduction Control: Media + highest quinoline concentration (no cells)[5].

  • Drug Exposure: Incubate the treated plates for 24, 48, or 72 hours depending on the desired pharmacokinetic modeling[1][4].

  • MTT Addition: Add 20 µL of the 5 mg/mL MTT solution directly to each well. Incubate for 2 to 4 hours at 37°C[4].

    • Causality: A 2-4 hour window is optimal for succinate dehydrogenase to generate a quantifiable amount of intracellular formazan without causing secondary tetrazolium-induced toxicity[3][7].

  • Solubilization:

    • For Adherent Cells: Carefully aspirate the media to avoid dislodging the formazan crystals. Add 100 µL of DMSO or acidified isopropanol to dissolve the crystals[1].

    • For Suspension Cells: Centrifuge the plate at 300 x g for 5 minutes. Carefully remove the supernatant. Add 100 µL of solubilization buffer[3].

  • Absorbance Reading: Place the plate on an orbital shaker for 5 minutes to ensure homogenous dissolution. Measure absorbance at 570 nm using a microplate reader, utilizing a reference wavelength of 650 nm[1][3].

    • Causality: Subtracting the 650 nm reference reading from the 570 nm reading corrects for optical imperfections in the plastic plate, cellular debris, and minor condensation.

Data Analysis & Interpretation

Calculate the percentage of cell viability using the following background-corrected formula: % Viability =[(OD_test - OD_blank) / (OD_vehicle - OD_blank)] × 100

Plot the % Viability against the log-concentration of the quinoline derivative to generate a dose-response curve. The IC₅₀ (Half-maximal inhibitory concentration) is determined using non-linear regression analysis.

Table 1: Representative Cytotoxicity Profiles (IC₅₀) of Quinoline Derivatives The following table summarizes expected benchmark IC₅₀ ranges for active quinoline derivatives against common cell lines based on recent literature[2][4].

Cell LineTissue OriginTypical IC₅₀ Range (µM)Incubation TimeSensitivity Profile
HL-60 Myeloid Leukemia15.0 – 150.024 – 72 hHigh sensitivity to CF3-substituted quinolines.
U937 Monocyte Lymphoma40.0 – >200.024 hModerate sensitivity; higher resistance noted.
Nalm6 B Lymphocyte10.0 – 50.072 hHigh sensitivity to 8-hydroxyquinoline derivatives.
HT-29 Colon Adenocarcinoma20.0 – 40.024 hSusceptible to benzoquinoline analogues.

References[1] BenchChem Technical Support Team. "Application Notes: Protocol for Testing Anticancer Activity of Quinoline Derivatives". BenchChem. URL[8] "MTT assay overview". Abcam. URL[6] "Synthesis and Preliminary Evaluation of the Cytotoxicity of Potential Metabolites of Quinoline Glycoconjugates". PMC. URL[4] "Synthesis, Characterization and Cytotoxic Activity of 8-Hydroxyquinoline Derivatives". Research Journal of Pharmaceutical, Biological and Chemical Sciences.URL[7] "In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages". IntechOpen. URL[9] "Note Synthesis and cytotoxicity of new quinoline derivatives". NIScPR. URL[3] "MTT Assays". Springer Nature. URL[5] "Mechanistic deconvolution of autoreduction in tetrazolium-based cell viability assays". Journal of Emerging Investigators. URL[2] "Design, synthesis, in vitro antiproliferative effect and in situ molecular docking studies of a series of new benzoquinoline derivatives". Journal of King Saud University - Science. URL

Sources

Technical Notes & Optimization

Troubleshooting

improving yield of 3-Bromo-4-chloro-2-phenylquinoline synthesis

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this portal to address the critical bottlenecks researchers face when synthesizing 3-Bromo-4...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this portal to address the critical bottlenecks researchers face when synthesizing 3-Bromo-4-chloro-2-phenylquinoline . This compound is a highly valuable building block for kinase inhibitors and antimalarial agents, primarily because its dual-halogenated core allows for sequential, regioselective cross-coupling and nucleophilic aromatic substitution (SNAr) reactions [3].

However, poor yield and regioselectivity issues frequently disrupt this workflow. The root cause of these failures almost always lies in the order of operations and reagent activation . Below is our definitive guide to mastering this synthesis.

Strategic Overview: The Logic of Sequential Halogenation

A common mistake in synthesizing 3-bromo-4-chloroquinolines is attempting to chlorinate the quinolone core first, followed by bromination. Chlorination at the C4 position renders the entire quinoline ring heavily electron-deficient. Consequently, subsequent electrophilic bromination at the C3 position becomes thermodynamically unfavorable, requiring harsh conditions (such as iodine catalysis) and resulting in yields rarely exceeding 55% [2].

The Authoritative Solution: You must reverse the logic. Brominate the electron-rich 2-phenylquinolin-4(1H)-one before chlorination. The enamine-like character of the quinolone ring directs the electrophilic bromine exclusively to the C3 position, achieving near-quantitative yields [1]. Once the bromine is installed, the dehydroxylative chlorination with POCl3 proceeds smoothly.

SynthesisPathway N1 2-Phenylquinolin- 4(1H)-one N2 3-Bromo-2-phenylquinolin- 4(1H)-one N1->N2 Br2, AcOH Regioselective C3 Bromination N3 3-Bromo-4-chloro- 2-phenylquinoline N2->N3 POCl3, Reflux Dehydroxylative Chlorination

Fig 1: Optimal synthetic sequence for 3-bromo-4-chloro-2-phenylquinoline maximizing regioselectivity.

Step-by-Step Experimental Protocols

Every protocol below is designed as a self-validating system. By monitoring the specific physical and chemical checkpoints described, you can ensure the integrity of the reaction before proceeding to the next step.

Protocol A: Regioselective Bromination (Synthesis of 3-Bromo-2-phenylquinolin-4(1H)-one)

Causality: Glacial acetic acid (AcOH) is utilized as the solvent because its polar protic nature stabilizes the bromonium ion intermediate. The electron-donating effect of the quinolone nitrogen makes the C3 position highly nucleophilic, allowing for rapid electrophilic aromatic substitution without the need for Lewis acid catalysts[1].

  • Setup: Suspend 2-phenylquinolin-4(1H)-one (1.0 equiv, e.g., 10 mmol) in glacial acetic acid (30 mL) in a round-bottom flask equipped with a dropping funnel and a magnetic stirrer.

  • Reagent Addition: Dissolve liquid bromine (1.05 equiv, 10.5 mmol) in 5 mL of glacial acetic acid. Add this solution dropwise to the quinolone suspension at room temperature over 15 minutes.

  • Reaction Monitoring: Stir the mixture at room temperature for 2 hours. Self-Validation Checkpoint: The initial suspension will briefly clarify as the intermediate forms, followed by the precipitation of a dense, pale-yellow solid (the hydrobromide salt of the product). TLC (Hexanes/EtOAc 1:1) should confirm the total disappearance of the starting material.

  • Workup: Pour the reaction mixture into 150 mL of ice-cold distilled water. Stir vigorously for 15 minutes. Filter the precipitated solid under a vacuum, wash thoroughly with cold water to remove residual acetic acid, and dry under a high vacuum at 50 °C overnight.

  • Yield Expectation: 95–99% yield of 3-bromo-2-phenylquinolin-4(1H)-one as an off-white to pale-yellow powder [1].

Protocol B: Dehydroxylative Chlorination (Synthesis of 3-Bromo-4-chloro-2-phenylquinoline)

Causality: Phosphorus oxychloride (POCl3) converts the C4-oxo group into a phosphorodichloridate leaving group. The liberated chloride ion then acts as a nucleophile to displace this group. We add a catalytic amount of N,N-Dimethylformamide (DMF) to generate the Vilsmeier-Haack reagent in situ, which significantly lowers the activation energy of the initial oxygen-attack step.

  • Setup: In an oven-dried, argon-flushed round-bottom flask, add the dried 3-bromo-2-phenylquinolin-4(1H)-one (1.0 equiv) from Protocol A.

  • Reagent Addition: Add anhydrous POCl3 (5.0 equiv) and a catalytic amount of anhydrous DMF (0.1 equiv). Warning: POCl3 is highly corrosive and reacts violently with water. Perform this inside a fume hood.

  • Reflux: Equip the flask with a reflux condenser and heat the mixture to 105 °C (gentle reflux) for 3–4 hours. Self-Validation Checkpoint: The solid will completely dissolve, yielding a homogenous, dark amber solution. LC-MS analysis of a quenched aliquot should show a dominant mass peak at m/z ~318 (accounting for the 79Br and 35Cl isotopes).

  • Quenching: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove excess POCl3. Slowly and carefully pour the concentrated residue over crushed ice (200 g) while stirring vigorously.

  • Neutralization & Extraction: Neutralize the aqueous mixture to pH 7–8 using a saturated aqueous sodium bicarbonate (NaHCO3) solution. Extract the product with Dichloromethane (DCM) (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Purification: Purify via short-plug silica gel chromatography (Eluent: Hexanes/EtOAc 9:1) to afford the pure product [1].

Quantitative Yield Analysis

The table below summarizes the critical impact of sequence selection and catalytic activation on the final yield and purity of the target compound.

Reaction SequenceReaction ConditionsCatalyst / AdditiveOverall Yield (%)Product Purity (LC-MS)
Route 1: Chlorination → Bromination POCl3 (Reflux); then Br2/AcOHIodine (I2) crystal [2]45 – 55%~85% (Polybrominated impurities)
Route 2: Bromination → Chlorination Br2/AcOH (RT); then POCl3 (Reflux)None [1]90 – 93%>95%
Route 3: Optimized Bromination → Chlorination Br2/AcOH (RT); then POCl3 (Reflux)DMF (Catalytic) >96% >99%

Troubleshooting Guides & FAQs

Q: My chlorination step (Protocol B) is stalling, and I am recovering unreacted starting material. What went wrong? A: This is almost certainly due to degraded POCl3. POCl3 is highly hygroscopic; upon exposure to ambient moisture, it hydrolyzes into unreactive phosphoric acids and HCl. Always use a fresh, anhydrous bottle of POCl3. Additionally, ensure you have added the catalytic DMF, which forms the highly electrophilic chloroiminium ion (Vilsmeier reagent) that drives the reaction forward.

Q: During the bromination step, LC-MS shows a mixture of mono- and di-brominated products. How do I prevent over-bromination? A: Over-bromination occurs when the local concentration of Br2 is too high or the temperature exceeds 30 °C. Ensure that your Br2 stoichiometry strictly does not exceed 1.05 equivalents. Furthermore, the dropwise addition of Br2 must be slow enough to prevent exothermic spikes. If the issue persists, lower the reaction temperature to 15 °C during the addition phase.

Q: I accidentally performed the chlorination first. Can I salvage the 4-chloro-2-phenylquinoline by forcing the bromination? A: While possible, it is highly inefficient. The electron-withdrawing nature of the chlorine atom deactivates the quinoline ring. To force the bromination, you must use a stronger electrophilic source. You can attempt the reaction in glacial acetic acid with a stoichiometric amount of Iodine (I2) to act as a Lewis acid catalyst [2], or use N-Bromosuccinimide (NBS) in DMF at elevated temperatures (80 °C). However, expect a significant drop in yield and a difficult chromatographic separation. We strongly advise restarting the synthesis using the correct sequence.

Q: Why does the product turn dark brown during the POCl3 reflux? A: A dark amber to brown color is normal and indicates the formation of complexed intermediates and minor oxidation byproducts. If the color turns pitch black and a tar-like substance forms, your heating bath temperature is too high (exceeding 120 °C), causing thermal degradation. Maintain the oil bath strictly at 105–110 °C.

References

  • Isolation and synthesis of cryptosanguinolentine (isocryptolepine), a naturally-occurring bioactive indoloquinoline alkaloid. PMC. URL:[Link]

  • Identification, Design and Biological Evaluation of Bisaryl Quinolones Targeting Plasmodium falciparum Type II NADH: Quinone. Semantic Scholar. URL:[Link]

Optimization

Technical Support Center: Suzuki Coupling with 3-Bromo-4-chloro-2-phenylquinoline

Welcome to the technical support guide for troubleshooting Suzuki-Miyaura coupling reactions involving 3-bromo-4-chloro-2-phenylquinoline. This resource is designed for researchers, scientists, and professionals in drug...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for troubleshooting Suzuki-Miyaura coupling reactions involving 3-bromo-4-chloro-2-phenylquinoline. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific transformation. The guidance provided herein is rooted in established mechanistic principles and practical laboratory experience to help you overcome common challenges and achieve successful outcomes.

Introduction: The Challenge of Selective Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency.[1][2][3] However, when working with dihalogenated substrates like 3-bromo-4-chloro-2-phenylquinoline, the primary challenge lies in achieving site-selectivity. The relative reactivity of C-Br and C-Cl bonds towards oxidative addition to the palladium(0) catalyst is the critical determinant of the reaction's course.[4] Generally, the C-Br bond is significantly more reactive than the C-Cl bond, making selective coupling at the 3-position feasible.[4][5] This guide will address issues arising from this selectivity challenge, as well as other common pitfalls in Suzuki couplings.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling of 3-bromo-4-chloro-2-phenylquinoline resulting in a low yield?

Low yields can stem from several factors including inactive catalyst, suboptimal reaction conditions, or competing side reactions.[6] The key areas to investigate are the integrity of your palladium catalyst, the choice of ligand and base, and the purity of your reagents and solvents.

Q2: I am observing the formation of a significant amount of homocoupled boronic acid byproduct. What is the cause and how can I prevent it?

Homocoupling of the boronic acid is often promoted by the presence of oxygen, which can oxidize the active Pd(0) catalyst to Pd(II) species that facilitate this unwanted dimerization.[6][7] Rigorous degassing of all solvents and reagents and maintaining a strict inert atmosphere are crucial for minimizing this side reaction.

Q3: My reaction is stalled, and I see unreacted starting material. What are the likely causes?

A stalled reaction often points to catalyst deactivation. The nitrogen atom in the quinoline ring can coordinate to the palladium center, inhibiting its catalytic activity.[8] Additionally, impurities in the reagents or incomplete reduction of a Pd(II) precatalyst to the active Pd(0) species can halt the catalytic cycle.

Q4: Should I be concerned about the stability of my boronic acid?

Yes, boronic acids can undergo protodeboronation, especially at elevated temperatures or in the presence of certain bases.[6][8] This side reaction replaces the boronic acid group with a hydrogen atom, effectively consuming your nucleophile. Using a slight excess of the boronic acid (1.2-1.5 equivalents) or opting for a more stable boronic ester (e.g., a pinacol ester) can mitigate this issue.[6]

In-Depth Troubleshooting Guide

Problem 1: Low to No Product Yield

When faced with a low or non-existent yield, a systematic approach to troubleshooting is essential. The following workflow can help pinpoint the root cause.

G Start Low/No Yield Catalyst 1. Catalyst System Issues? Start->Catalyst Conditions 2. Suboptimal Conditions? Catalyst->Conditions No InactivePd Inactive Pd(0) Species (Oxidation) Catalyst->InactivePd Yes Ligand Inappropriate Ligand Choice Catalyst->Ligand Yes SideReactions 3. Competing Side Reactions? Conditions->SideReactions No Base Ineffective Base Conditions->Base Yes Solvent Poor Solvent Choice Conditions->Solvent Yes Temp Incorrect Temperature Conditions->Temp Yes Protodeboronation Protodeboronation SideReactions->Protodeboronation Yes Dehalogenation Dehalogenation of Substrate SideReactions->Dehalogenation Yes InactivePd_Sol Solution: - Rigorous degassing - Use fresh catalyst/precatalyst InactivePd->InactivePd_Sol Ligand_Sol Solution: - Screen bulky, electron-rich ligands (e.g., SPhos, XPhos, Buchwald ligands) Ligand->Ligand_Sol Base_Sol Solution: - Screen bases (K₂CO₃, K₃PO₄, Cs₂CO₃) - Ensure adequate solubility Base->Base_Sol Solvent_Sol Solution: - Use degassed solvent mixtures (e.g., Dioxane/H₂O, Toluene/H₂O, THF/H₂O) Solvent->Solvent_Sol Temp_Sol Solution: - Optimize temperature (e.g., 80-110 °C) - Avoid overheating Temp->Temp_Sol Protodeboronation_Sol Solution: - Use boronic ester (pinacol) - Use excess boronic acid (1.2-1.5 eq) Protodeboronation->Protodeboronation_Sol Dehalogenation_Sol Solution: - Use milder base - Lower reaction temperature Dehalogenation->Dehalogenation_Sol

Caption: Troubleshooting workflow for low yield in Suzuki coupling.

Detailed Solutions:

  • Catalyst System:

    • Palladium Source: The active catalyst is a Pd(0) species.[9] If using a Pd(II) precatalyst like Pd(OAc)₂ or PdCl₂(dppf), ensure conditions are suitable for its in-situ reduction. Using a direct Pd(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄ can sometimes be more reliable.[7][9]

    • Ligand Selection: For coupling with the less reactive C-Cl bond (if desired) or for sterically hindered substrates, bulky, electron-rich phosphine ligands are often necessary.[10] Ligands like SPhos, XPhos, or other Buchwald-type ligands can accelerate the rate-limiting oxidative addition and reductive elimination steps.[10] For the more reactive C-Br bond, ligands like PPh₃ can be sufficient.[11]

  • Reaction Conditions:

    • Base: The base plays a crucial role in activating the boronic acid for transmetalation.[4][12] Common choices include K₂CO₃, K₃PO₄, and Cs₂CO₃. The solubility of the base is important; K₃PO₄ is often effective in a variety of solvent systems.

    • Solvent: A mixture of an organic solvent and water is typically used to dissolve both the organic substrates and the inorganic base. Popular choices include 1,4-dioxane/water, toluene/water, and THF/water. Ensure all solvents are rigorously degassed to remove oxygen.

    • Temperature: Suzuki couplings are typically run at elevated temperatures (80-110 °C). However, excessively high temperatures can lead to catalyst decomposition and an increase in side reactions.[6]

Problem 2: Lack of Site-Selectivity (Formation of Di-substituted Product)

While the C-Br bond at the 3-position is expected to be more reactive than the C-Cl bond at the 4-position, achieving perfect selectivity can be challenging.

Causality: The relative rates of oxidative addition at the C-Br and C-Cl positions determine the selectivity. Factors that increase the reactivity of the catalyst system can sometimes lead to competitive reaction at the C-Cl bond.

Solutions:

  • Milder Reaction Conditions:

    • Lower Temperature: Reducing the reaction temperature can often enhance selectivity, favoring the more kinetically facile C-Br bond cleavage.

    • Less Reactive Catalyst System: If using a highly active Buchwald-type catalyst system, consider switching to a less reactive one, such as Pd(PPh₃)₄, which may exhibit greater selectivity for the C-Br bond.

  • Stoichiometry Control: Use the boronic acid as the limiting reagent (e.g., 0.95 equivalents). This can help to minimize the formation of the di-substituted product once the more reactive C-Br site has been consumed.

ParameterCondition for High Selectivity (at C-Br)Condition Favoring Di-substitution
Catalyst Less active (e.g., Pd(PPh₃)₄)Highly active (e.g., Pd₂(dba)₃ / XPhos)
Temperature Lower (e.g., 80 °C)Higher (e.g., >100 °C)
Boronic Acid ≤ 1.0 equivalent> 1.2 equivalents
Problem 3: Common Side Reactions and Their Mitigation

Understanding and mitigating common side reactions is key to a successful Suzuki coupling.

G cluster_suzuki Suzuki Catalytic Cycle cluster_side Side Reactions A Pd(0)L₂ B Oxidative Addition A->B Ar-X Homo Homocoupling 2 Ar'B(OH)₂ -> Ar'-Ar' A->Homo O₂, Pd(II) C Ar-Pd(II)-X(L₂) B->C D Transmetalation C->D Ar'B(OH)₂ Base Dehalo Dehalogenation Ar-X -> Ar-H C->Dehalo H-source E Ar-Pd(II)-Ar'(L₂) D->E Proto Protodeboronation Ar'B(OH)₂ -> Ar'-H D->Proto High Temp, Aqueous Base F Reductive Elimination E->F F->A Regenerated Catalyst G Ar-Ar' F->G

Caption: The Suzuki catalytic cycle and common off-cycle side reactions.

Mitigation Strategies:

  • Protodeboronation:

    • Use Boronic Esters: Pinacol esters are generally more stable towards protodeboronation than their corresponding boronic acids.[6]

    • Anhydrous Conditions: While often challenging with inorganic bases, minimizing water content can suppress this side reaction.

    • Fresh Reagents: Use high-purity, fresh boronic acid, as aged reagents may have partially decomposed.

  • Homocoupling:

    • Rigorous Degassing: This is the most critical preventative measure.[6] Sparge all solvents with an inert gas (Argon or Nitrogen) for at least 30 minutes or use several freeze-pump-thaw cycles.

    • Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction setup and duration.

  • Dehalogenation:

    • Milder Base/Lower Temperature: This side reaction, where the halogen is replaced by a hydrogen, can sometimes be suppressed by using a milder base or lowering the reaction temperature.[6][7]

Experimental Protocol Example

This is a generalized starting point protocol that should be optimized for your specific boronic acid.

Materials:

  • 3-Bromo-4-chloro-2-phenylquinoline (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Pd(PPh₃)₄ (3 mol%)

  • K₂CO₃ (2.0 eq)

  • 1,4-Dioxane (degassed)

  • Water (degassed)

Procedure:

  • To a Schlenk flask under an argon atmosphere, add 3-bromo-4-chloro-2-phenylquinoline, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Evacuate and backfill the flask with argon three times.

  • Add the degassed 1,4-dioxane and water (typically a 4:1 to 5:1 ratio) via syringe.

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

References

  • Amatore, C., & Jutand, A. (2005). Mechanistic Pathways for Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A DFT Study. Organometallics, 24(8), 1835–1844. [Link]

  • Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis.
  • Chemistry LibreTexts. (2023). Suzuki cross-coupling. [Link]

  • de Vries, A. H. M., & de Vries, J. G. (2004). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances.
  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • RSC Publishing. (2004). The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. [Link]

  • Sigman, M. S., & Vetticatt, M. J. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Journal of the American Chemical Society. [Link]

  • Spivey, A. C., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6758-6780. [Link]

  • Wikipedia. (n.d.). Suzuki reaction. [Link]

  • Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 3-Bromoquinoline Derivatives via Column Chromatography

This technical support guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of purifying 3-bromoquinoline derivatives using column chromatography. Here, we address com...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of purifying 3-bromoquinoline derivatives using column chromatography. Here, we address common challenges with in-depth, field-proven solutions and explain the fundamental principles behind these experimental choices to ensure robust and reproducible results.

Troubleshooting Guide: Common Issues and Solutions

This section directly addresses specific problems you may encounter during the purification of 3-bromoquinoline derivatives.

Problem 1: My 3-bromoquinoline derivative is decomposing on the silica gel column, leading to low yield and streaking on TLC.

Probable Cause: The acidic nature of standard silica gel is a primary cause of degradation for many nitrogen-containing heterocycles like quinolines.[1][2][3] The basic nitrogen atom in the quinoline ring can interact with acidic silanol groups on the silica surface, leading to compound degradation.[4]

Solutions:

  • Deactivate the Silica Gel: Neutralize the acidic sites on the silica gel before packing the column. This can be achieved by preparing a slurry of the silica gel in your chosen eluent system containing a small amount of a tertiary amine, such as 0.5-2% triethylamine (NEt₃) or pyridine.[1][4] This simple addition can significantly improve recovery and peak shape by blocking the active acidic sites.[4][5]

  • Use an Alternative Stationary Phase: If deactivating silica gel is insufficient, consider a less acidic stationary phase.[1][4] Good alternatives include:

    • Alumina (Neutral or Basic): This is often a suitable choice for acid-sensitive compounds.[1]

    • Florisil®: A magnesium silicate-based adsorbent that can be less harsh than silica gel.[1][4]

    • Reverse-Phase Silica (C18): If your derivative is sufficiently non-polar, reverse-phase chromatography can be a highly effective alternative.[1][6]

  • Minimize Contact Time: Employ flash chromatography with a shorter, wider column to reduce the residence time of your compound on the stationary phase.[1][4] Running a solvent gradient to elute your compound more quickly can also be beneficial.[1]

Problem 2: I'm struggling to separate my 3-bromoquinoline from isomers (e.g., other bromo-isomers) or closely related impurities.

Probable Cause: Isomers and closely related byproducts often possess very similar polarities, making their separation challenging with standard chromatographic methods.[4][6]

Solutions:

  • Optimize the Mobile Phase with TLC: The key to good separation is finding the optimal solvent system.[4] Use Thin Layer Chromatography (TLC) to screen various solvent systems. A good starting point is a mixture of ethyl acetate and hexane or dichloromethane.[4] Systematically vary the ratio of the polar to the non-polar solvent to achieve the best separation. Aim for an Rf value of approximately 0.3-0.4 for your target compound to ensure it elutes effectively from the column without excessive band broadening.[1][6]

  • Employ Gradient Elution: A gradual change in the mobile phase polarity during column chromatography, known as gradient elution, can significantly enhance the separation of closely eluting compounds.[4][6] This technique increases the polarity of the eluent over time, helping to resolve compounds with very similar Rf values.

  • Consider an Alternative Stationary Phase: Different stationary phases exhibit different selectivities.[4] If you are unable to achieve baseline separation on silica gel, try neutral alumina or even reverse-phase (C18) chromatography, which separates compounds based on hydrophobicity rather than polarity.

  • Recrystallization: If chromatographic separation proves difficult, recrystallization can be a powerful alternative for purification, especially if there are significant differences in solubility between your desired product and the impurities.[6] For example, 3-bromoquinoline hydrobromide can be effectively recrystallized from a water/alcohol mixture.[6]

Problem 3: My purified fractions are still showing a non-polar impurity co-eluting with my target compound.

Probable Cause: Co-elution of a non-polar impurity can occur if the solvent system is not optimized to provide sufficient separation between the two compounds. Even with a seemingly good Rf value for the target compound on TLC, a persistent impurity may travel with it.

Solutions:

  • Adjust the Solvent System: Try a weaker (less polar) solvent system. This will increase the retention time of both your target compound and the impurity, potentially improving their separation.[7]

  • Change the Solvent Composition: Instead of just altering the ratio of your current solvent system (e.g., ethyl acetate/hexane), try a different combination of solvents. For example, substituting ethyl acetate with dichloromethane or tert-butyl methyl ether might alter the selectivity and improve separation.

  • Dry Loading: The method of sample application onto the column can impact resolution. Dry loading your sample, where the crude material is pre-adsorbed onto a small amount of silica gel before being added to the column, can lead to sharper bands and better separation compared to liquid loading.[1][8]

  • Acid-Base Extraction: Leverage the basicity of the quinoline nitrogen. Dissolve the crude mixture in an organic solvent like dichloromethane or ethyl acetate and wash with a dilute aqueous acid (e.g., 1M HCl). Your 3-bromoquinoline will move into the aqueous layer as a hydrochloride salt, leaving non-basic impurities in the organic layer. You can then basify the aqueous layer and extract your purified product back into an organic solvent.[1]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right starting solvent system for my 3-bromoquinoline derivative?

A1: The best practice is to use Thin Layer Chromatography (TLC) to screen for an optimal solvent system before running a column.[1]

  • Dissolve a small amount of your crude material in a suitable solvent.

  • Spot the solution on several TLC plates.

  • Develop each plate in a different solvent system (e.g., 10% EtOAc/Hexane, 20% EtOAc/Hexane, 30% EtOAc/Hexane, etc.).

  • The ideal solvent system will show good separation between the spot for your desired product and the spots for impurities. Aim for an Rf value of 0.3-0.4 for your target compound.[1]

Observed Rf on TLC Interpretation Action for Column Chromatography
Rf > 0.6 Mobile phase is too polar.Decrease the polarity of the eluent (increase the proportion of the non-polar solvent).[4]
0.2 < Rf < 0.4 Optimal polarity.Use this solvent system as your starting eluent.
Rf < 0.2 Mobile phase is not polar enough.Increase the polarity of the eluent (increase the proportion of the polar solvent).
Streaking Compound may be degrading or interacting strongly with the silica.Add 0.5-1% triethylamine to the eluent.[1][9]

Q2: How much crude material can I load onto my column?

A2: Overloading the column is a common mistake that leads to broad bands and poor separation.[4] A general rule of thumb is to use a weight ratio of at least 30:1 of silica gel to crude material. For difficult separations, this ratio may need to be increased to 50:1 or even 100:1.

Q3: My compound is not UV-active. How can I visualize it on a TLC plate?

A3: If your 3-bromoquinoline derivative is not visible under a UV lamp, you can use a chemical stain.[10]

  • Iodine Chamber: Placing the TLC plate in a chamber with iodine crystals will stain many organic compounds, appearing as brown spots. This is a non-destructive method, and the spots will fade over time.[11][12]

  • Potassium Permanganate (KMnO₄) Stain: This stain is effective for compounds that can be oxidized, such as alkenes and alcohols. It will appear as yellow or brown spots on a purple background.[13]

  • p-Anisaldehyde or Vanillin Stains: These are good general-purpose stains that work for many functional groups and can produce a range of colors upon heating.[10]

  • Cerium Sulfate or Cerium Molybdate Stains: These are also excellent general-purpose stains.[13]

Q4: Should I use a glass or plastic column? What about pre-packed columns?

A4: The choice of column depends on the scale of your purification and the pressure required.

  • Glass Columns: These are versatile, reusable, and suitable for gravity and flash chromatography at low to moderate pressures.

  • Plastic Columns (Cartridges): These are often pre-packed and designed for use with automated flash chromatography systems. They offer convenience, reproducibility, and can handle higher pressures.[14]

Experimental Workflows and Protocols

Workflow for Optimizing Separation

G start Crude 3-Bromoquinoline Derivative tlc TLC Screening with various solvent systems (e.g., Hexane/EtOAc, DCM/MeOH) start->tlc rf_check Is Rf between 0.2-0.4 and separation adequate? tlc->rf_check adjust_polarity Adjust Solvent Polarity rf_check->adjust_polarity No column_prep Prepare Column: - Deactivate Silica with 1% NEt3 in eluent - Or use Alumina/Florisil rf_check->column_prep Yes adjust_polarity->tlc loading Load Sample (Dry loading preferred) column_prep->loading elution Elute with optimized solvent system (Isocratic or Gradient) loading->elution fractions Collect and Analyze Fractions by TLC elution->fractions combine Combine Pure Fractions fractions->combine evaporate Solvent Removal (Rotary Evaporator) combine->evaporate pure_product Pure 3-Bromoquinoline Derivative evaporate->pure_product

Caption: Decision workflow for purification.

Protocol: General Silica Gel Flash Chromatography
  • Preparation of the Slurry and Packing the Column:

    • Based on your TLC analysis, prepare a slurry of silica gel in the least polar solvent system you plan to use. If necessary, add 0.5-1% triethylamine.

    • Pour the slurry into your column and allow it to settle. Use gentle pressure from a pump or inert gas to pack the bed evenly, ensuring no air bubbles are trapped.[15]

    • Add a thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.[1]

  • Sample Loading (Dry Loading Recommended):

    • Dissolve your crude 3-bromoquinoline derivative in a minimal amount of a suitable solvent (e.g., dichloromethane).

    • Add a small amount of silica gel to this solution and remove the solvent using a rotary evaporator to obtain a dry, free-flowing powder.

    • Carefully add this powder to the top of the packed column.[1]

  • Elution:

    • Carefully add your chosen mobile phase to the column.

    • Apply pressure to maintain a steady flow rate.

    • Collect fractions in an appropriate number of test tubes.[4]

  • Fraction Analysis:

    • Monitor the elution of your compound by spotting the collected fractions on TLC plates and visualizing them under UV light or with a suitable stain.[4]

    • Combine the fractions that contain the pure 3-bromoquinoline.

  • Solvent Removal:

    • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain your purified product.[4]

References

  • Journal Watch. (n.d.). Reviewing the Importance of the Stationary and Mobile Phases in Chromatography. Retrieved from [Link]

  • Pharma Now. (n.d.). Mobile and Stationary Phases in Chromatography Explained. Retrieved from [Link]

  • Biocompare. (2020, March 9). Six Suggestions for Successful Column Chromatography. Retrieved from [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). TLC Stains. Retrieved from [Link]

  • Michigan State University, Department of Chemistry. (n.d.). TLC stains. Retrieved from [Link]

  • Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

  • Labtech. (n.d.). A Complete Guide to Mobile Phase and Stationary Phase in HPLC. Retrieved from [Link]

  • Organic Chemistry, University of Toronto. (n.d.). TLC Stains. Retrieved from [Link]

  • ChemicalDesk.Com. (2011, June 28). TLC Stains Preparation. Retrieved from [Link]

  • Chromatography Today. (n.d.). How Do You Improve Separation in Column Chromatography?. Retrieved from [Link]

  • Ota, Y., et al. (2020). Silica gel-mediated chemical degradation of dimeric pyranonaphthoquinones into their monomeric units. New Journal of Chemistry, 44(30), 12899-12903.
  • Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

  • RSC Publishing. (n.d.). Silica gel-mediated chemical degradation of dimeric pyranonaphthoquinones into their monomeric units. Retrieved from [Link]

  • LCGC. (2024, August 13). Chromatographic Isolation of Sensitive Compounds: Challenges and Solutions. Retrieved from [Link]

  • Teledyne ISCO. (n.d.). Optimized Flash Chromatography Purification: From TLC to large scale in three steps. Retrieved from [Link]

  • BioPharm International. (2020, August 1). Chromatographic Science Clarifies Separation Challenges. Retrieved from [Link]

  • ResearchGate. (2025, February 18). Why non-polar impurity is co-eluting with target compound in column chromatography?. Retrieved from [Link]

  • PubMed. (2017, August 16). Adsorption and Biodegradation of Aromatic Chemicals by Bacteria Encapsulated in a Hydrophobic Silica Gel. Retrieved from [Link]

  • PubMed. (2003, March 14). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase. Retrieved from [Link]

  • PubMed. (2019, January 11). Semi-quantitative determination of co-eluting impurities in oligonucleotide drugs using ion-pair reversed-phase liquid chromatography mass spectrometry. Retrieved from [Link]

  • Waters. (n.d.). Rapid Method Development through Proper Column Selection. Retrieved from [Link]

  • AZoM. (2023, October 11). How to Reproduce TLC Separations Within Flash Column Chromatography?. Retrieved from [Link]

  • Ecolab. (n.d.). Scaling Protein Purification. Retrieved from [Link]

  • Heliyon. (2025, January 1). Review on the modern analytical advancements in impurities testing. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Navigating the Skraup Quinoline Synthesis

Welcome to the Technical Support Center for the Skraup Quinoline Synthesis. Designed for researchers, synthetic chemists, and drug development professionals, this guide addresses the most notorious failure mode of this c...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the Skraup Quinoline Synthesis. Designed for researchers, synthetic chemists, and drug development professionals, this guide addresses the most notorious failure mode of this classic reaction: runaway exotherms and extensive tar formation .

By combining mechanistic causality with field-proven, self-validating protocols, this guide provides the authoritative grounding necessary to optimize your reaction conditions, maximize yields, and ensure laboratory safety.

Mechanistic Causality: Why Does Tar Form?

The Skraup synthesis constructs the quinoline core from an aniline, glycerol, concentrated sulfuric acid, and an oxidizing agent (traditionally nitrobenzene)[1]. The reaction proceeds via the acid-catalyzed dehydration of glycerol to form acrolein, a highly reactive α,β -unsaturated aldehyde[2]. This is followed by a Michael addition of the aniline to the acrolein, cyclization to 1,2-dihydroquinoline, and a final oxidation step to yield the aromatic quinoline[2].

The Root Cause of Tar: Tar formation is fundamentally a kinetic and thermodynamic control failure. The initial dehydration of glycerol and the subsequent oxidation of dihydroquinoline are violently exothermic[3]. If this thermal energy is not dissipated, localized temperature spikes cause the acrolein intermediate to undergo rapid, uncontrolled polymerization rather than the desired Michael addition[4],[5]. This side reaction consumes the critical intermediate and encapsulates the reaction mixture in an intractable, non-volatile polymeric tar, plummeting the yield[6].

Mechanism Glycerol Glycerol Acrolein Acrolein (Reactive Intermediate) Glycerol->Acrolein H2SO4 Dehydration Dihydroquinoline 1,2-Dihydroquinoline Acrolein->Dihydroquinoline + Aniline Michael Addition Tar Polymeric Tar (Side Product) Acrolein->Tar Excess Heat / Acid Polymerization Aniline Aniline Aniline->Dihydroquinoline Quinoline Quinoline (Target Product) Dihydroquinoline->Quinoline Nitrobenzene / FeSO4 Controlled Oxidation Dihydroquinoline->Tar Runaway Exotherm

Skraup reaction mechanism highlighting the pathway of acrolein polymerization into tar.

Troubleshooting Guides & FAQs

Q1: My reaction mixture rapidly turns into a thick black tar upon heating. How can I prevent this? A: Tar formation is driven by a runaway exotherm that polymerizes the acrolein intermediate[5]. To prevent this, you must kinetically moderate the oxidation step. The gold standard in classical synthesis is the addition of a moderator like ferrous sulfate (FeSO₄)[6]. Causality: FeSO₄ acts as an oxygen carrier, regulating the electron transfer between the dihydroquinoline intermediate and the nitrobenzene oxidant[3]. By throttling the oxidation rate, the release of thermal energy is extended over a longer period, preventing the acute temperature spikes that trigger acrolein polymerization[4].

Q2: The reaction violently ejects contents through the condenser immediately after adding sulfuric acid. What went wrong? A: This is a classic symptom of an incorrect reagent addition order, leading to an immediate, unmoderated dehydration of glycerol[3]. Causality: Concentrated sulfuric acid acts as both the dehydrating agent and the catalyst[6]. If added before the FeSO₄ moderator is thoroughly dispersed in the aniline/glycerol/nitrobenzene matrix, the localized acid concentration causes an instantaneous flash-boiling effect[3]. Always add reagents in the strict sequence outlined in the protocol below, and ensure the acid is added slowly with external cooling.

Q3: Are there alternative, "greener" methods to avoid tar without using toxic nitrobenzene? A: Yes. Recent advancements have demonstrated that the Skraup synthesis can be performed using pressure tubes (Q-tubes) and subcritical water[7]. Causality: In this pressurized, closed system at 200°C, glycerol serves a dual role as both the reactant and a hydrogen-bond catalyst, facilitating the Michael addition without the need for harsh external oxidants like nitrobenzene[8]. This completely bypasses the violent oxidation exotherm, practically eliminating tar formation and significantly improving yields[7].

Quantitative Data: Impact of Reaction Conditions

The table below summarizes how different modifications to the Skraup synthesis impact thermal control and product yield.

Synthesis MethodOxidizing AgentModeratorTemperature ProfileTar FormationTypical Yield
Classic (Unmoderated) NitrobenzeneNoneRapid Exotherm (>150°C)SevereLow (<30%)
Moderated (Standard) NitrobenzeneFerrous Sulfate (FeSO₄)Controlled ExothermMinimalHigh (75–100%)
Boric Acid Moderated NitrobenzeneBoric AcidControlled ExothermModerateMedium (50–70%)
Green Q-Tube Method None (Subcritical H₂O)Glycerol (Dual Role)200°C (Pressurized)NoneHigh (>80%)

(Data derived from comparative literature on moderator efficacy and green catalyst techniques[1],[4],[7],[8]).

Experimental Protocol: FeSO₄-Moderated Skraup Synthesis

Self-Validating System: This protocol relies on visual and thermal feedback to confirm reaction control. The transition from external heating to a self-sustained reflux is the critical validation point for a properly moderated reaction. If the reaction requires continuous external heat during the initiation phase, the exotherm has not properly engaged.

Step-by-Step Methodology
  • Vessel Preparation: Equip a large round-bottom flask (at least 3x the total reaction volume to safely accommodate vigorous boiling) with a wide-bore reflux condenser[4].

  • Reagent Compounding (Critical Order):

    • Add 80 g of finely powdered Ferrous Sulfate (FeSO₄)[4].

    • Add 865 g of Glycerol[4].

    • Add 218 g of Aniline[4].

    • Add 170 g of Nitrobenzene[4].

    • Action: Stir vigorously until the FeSO₄ is evenly suspended. Causality: Homogeneous distribution ensures the moderator is positioned to intercept the exotherm immediately upon initiation, preventing localized runaway oxidation[3].

  • Acid Catalysis: Slowly add 400 mL of concentrated Sulfuric Acid (H₂SO₄) dropwise while continuously swirling the flask[4]. Apply an ice-water bath if the flask becomes too hot to touch[6].

  • Initiation & Exotherm Management:

    • Gently heat the flask using a moving flame or an oil bath to avoid localized hotspots[4].

    • Validation Checkpoint: The moment the mixture begins to bubble and boil independently, remove the external heat source immediately [6].

    • The reaction should sustain a vigorous but controlled reflux for 30–60 minutes driven purely by its own exotherm[6].

  • Completion: Once the self-sustaining boiling subsides, reapply gentle external heat and maintain reflux for an additional 3 hours to ensure complete conversion of the dihydroquinoline intermediate[6].

  • Workup (Tar Separation): Allow the mixture to cool, neutralize with concentrated NaOH until strongly alkaline, and perform a steam distillation[6]. The volatile quinoline will co-distill with the water, leaving any residual non-volatile tar safely behind in the reaction flask[6].

Step-by-step experimental workflow for the moderated Skraup quinoline synthesis.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Incomplete Quinoline Synthesis

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming challenges associated with quinoline synthesis. This guide is structured to provide...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming challenges associated with quinoline synthesis. This guide is structured to provide in-depth, field-proven insights into diagnosing and resolving incomplete reactions, a common hurdle in obtaining these vital heterocyclic compounds.

Core Principles of Troubleshooting Quinoline Synthesis

Incomplete reactions in quinoline synthesis often manifest as low yields, recovery of starting materials, or the formation of complex side products. The root causes can typically be traced back to a few key areas:

  • Substrate Reactivity: The electronic and steric properties of your aniline and carbonyl compounds are paramount. Electron-withdrawing groups on the aniline can decrease its nucleophilicity, hindering the initial condensation and subsequent cyclization steps.[1][2][3][4][5]

  • Reaction Conditions: Temperature, reaction time, and catalyst choice are critical levers. Many classical syntheses require harsh conditions, and deviation from optimal parameters can lead to either a sluggish reaction or product decomposition.[2][3][5][6][7]

  • Reagent Purity and Stoichiometry: Impurities in starting materials can poison catalysts or lead to unwanted side reactions.[8][9] Incorrect molar ratios of reactants can result in incomplete conversion.[10]

  • Side Reactions: Competing reaction pathways, such as polymerization of α,β-unsaturated carbonyl compounds or self-condensation of ketones, can consume starting materials and complicate purification.[1][9][11][12]

Below, we address specific issues encountered in several common quinoline synthesis methods.

Troubleshooting Workflow for Incomplete Quinoline Synthesis

Caption: A general workflow for troubleshooting incomplete quinoline synthesis.

Frequently Asked Questions (FAQs) - General Issues

Q1: My quinoline synthesis is resulting in a very low yield. What are the first things I should check?

A1: Start by verifying the purity of your starting materials, as impurities can have a significant negative impact.[8][9] Ensure that your reaction temperature and time are appropriate for the specific synthesis and substrates you are using.[5][6] Suboptimal temperatures, either too low or too high, can lead to incomplete reactions or product degradation.[3][5] Also, confirm that your catalyst is active and used in the correct concentration.[3]

Q2: I'm observing a significant amount of tarry byproducts. What is the likely cause and how can I prevent it?

A2: Tar formation is a common issue, especially in reactions that use strong acids and high temperatures, like the Skraup and Doebner-von Miller syntheses.[1][3][10] This is often due to the polymerization of reactants or intermediates.[1][3] To minimize tarring, consider the following:

  • Optimize Temperature: Avoid excessively high temperatures.[3]

  • Use a Moderator: In the Skraup synthesis, adding ferrous sulfate (FeSO₄) can help control the exothermic nature of the reaction.[5][6][10]

  • Controlled Reagent Addition: A slow, dropwise addition of reagents can help maintain a lower concentration of reactive intermediates and better control the reaction temperature.[3][6]

  • Biphasic Systems: For the Doebner-von Miller reaction, a biphasic solvent system can sequester the α,β-unsaturated carbonyl compound, reducing its polymerization.[1][3][8][13]

Q3: How does the presence of water affect my reaction?

A3: In many acid-catalyzed quinoline syntheses, water produced during the reaction can inhibit the process.[3][5] It is often beneficial to use anhydrous reagents and solvents to drive the reaction to completion.[3][9]

Troubleshooting Guides for Specific Syntheses

The Skraup Synthesis

The Skraup synthesis is known for its often violent and exothermic nature, which can lead to incomplete reactions and significant tar formation.[6][10]

Q: My Skraup reaction is not going to completion, and I'm recovering a significant amount of my starting aniline. What should I do?

A: An incomplete Skraup synthesis, when not due to an overly violent reaction, can often be attributed to insufficient heating or deactivation of the aniline substrate.

  • Reaction Time and Temperature: Ensure that after the initial exothermic phase, the reaction is heated at a sufficient temperature (often reflux) for an adequate duration to drive the reaction to completion.[6]

  • Substituent Effects: If your aniline has strong electron-withdrawing groups, it will be less reactive.[6] In such cases, more forcing conditions (higher temperatures and longer reaction times) may be necessary.[6] However, be aware that this can also increase the formation of byproducts.

Experimental Protocol: Moderated Skraup Synthesis
  • In a fume hood, combine the aniline (1.0 equiv), glycerol (3.0 equiv), and ferrous sulfate heptahydrate (a small amount) in a large round-bottom flask equipped with a reflux condenser and mechanical stirrer.[3][8]

  • Slowly and with vigorous stirring and cooling, add concentrated sulfuric acid.[3]

  • Add an oxidizing agent, such as nitrobenzene.[8]

  • Heat the mixture cautiously to initiate the reaction. Be prepared to cool the flask if the reaction becomes too vigorous.[3][5]

  • After the initial exotherm subsides, heat the mixture at reflux for 3-5 hours.[3]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • For workup, after cooling, carefully pour the mixture into a large volume of water and isolate the crude quinoline via steam distillation.[3]

The Doebner-von Miller Synthesis

A common pitfall in the Doebner-von Miller reaction is the acid-catalyzed polymerization of the α,β-unsaturated carbonyl compound, leading to low yields and tar formation.[1]

Q: My Doebner-von Miller reaction is giving a low yield, and the workup is complicated by a sticky, insoluble byproduct. How can I improve this?

A: This is a classic symptom of carbonyl polymerization. Here are some strategies to mitigate this:

  • Milder Conditions: Optimize the reaction temperature and acid concentration to be as mild as possible.[1]

  • Biphasic Medium: Sequestering the carbonyl compound in an organic phase can significantly reduce polymerization.[1]

  • Slow Addition: The portion-wise addition of the carbonyl compound can keep its concentration low, thus minimizing polymerization.[1]

  • Use of Acetals: Employing an acetal of the α,β-unsaturated aldehyde, which hydrolyzes in situ, can prevent premature polymerization.[1]

The Combes Quinoline Synthesis

The Combes synthesis, which involves the reaction of an aniline with a β-diketone, can be prone to incomplete cyclization, especially with deactivated anilines.[4][14]

Q: I am using a nitro-substituted aniline in a Combes synthesis and observing very little of the desired quinoline product. Why is this happening?

A: Strong electron-withdrawing groups, like a nitro group, on the aniline reactant significantly reduce its nucleophilicity.[4] This deactivation hinders both the initial enamine formation and the subsequent acid-catalyzed cyclization, which is the rate-determining step.[4][14][15] In some cases, with highly deactivated anilines, the cyclization may not occur at all.[4] For such substrates, you may need to consider alternative synthetic routes or the use of more potent catalytic systems.

The Friedländer Synthesis

The Friedländer synthesis is a versatile method, but incomplete reactions can occur due to several factors.[9][12][16][17]

Q: My Friedländer synthesis is sluggish and giving a low yield. What are the key parameters to optimize?

A: For a sluggish Friedländer synthesis, consider the following troubleshooting steps:

  • Catalyst Choice: The selection of the catalyst is crucial and often depends on the specific substrates. A range of acid and base catalysts can be employed.[9][17] If one class of catalyst is ineffective, consider screening others. Modern catalysts like ionic liquids and nanocatalysts have also shown high efficiency.[9][18]

  • Temperature: While some Friedländer reactions proceed at room temperature, many require heating.[17] Incrementally increasing the reaction temperature while monitoring by TLC can help find the optimal condition.[12] Microwave-assisted synthesis can also significantly reduce reaction times.[8][9]

  • Solvent: The solvent can play a significant role. If your reactants have poor solubility, switching to a more polar solvent like DMF or ethanol may improve the reaction rate.[12] In some cases, solvent-free conditions can be optimal.[19]

Data Summary: Critical Parameters in Quinoline Synthesis
Synthesis MethodKey ChallengeRecommended Solution(s)
Skraup Violent, exothermic reaction; tar formationUse of a moderator (e.g., FeSO₄); controlled reagent addition.[5][6][10]
Doebner-von Miller Polymerization of carbonyl reactantBiphasic solvent system; slow reagent addition; use of acetals.[1][8][13]
Combes Deactivated anilines fail to cyclizeUse of stronger acid catalysts; consider alternative routes for highly deactivated substrates.[4][15]
Friedländer Sluggish reaction/low conversionCatalyst screening; temperature optimization; consider microwave irradiation or solvent-free conditions.[8][9][12][19]

Advanced Troubleshooting: Purification of Crude Quinolines

Even with an optimized reaction, the final yield and purity depend on an effective workup and purification strategy.

Q: My crude quinoline product is a dark, viscous oil. What is the best way to purify it?

A: A multi-step purification approach is often necessary for crude quinoline products.

  • Acid-Base Extraction: After neutralizing the reaction mixture, the basic quinoline product can be extracted into an organic solvent.[1] This will separate it from neutral and acidic impurities.

  • Steam Distillation: This is a very effective method for separating the volatile quinoline from non-volatile tars and inorganic salts.[3][8][20]

  • Crystallization via Salt Formation: For achieving high purity, converting the quinoline to a crystalline salt (e.g., phosphate or picrate) allows for purification by recrystallization. The pure quinoline can then be regenerated by treatment with a base.[20][21]

  • Vacuum Distillation: For liquid quinolines, distillation under reduced pressure is a good final purification step to remove any remaining impurities with different boiling points.[20]

Purification Workflow

G A Crude Reaction Mixture B Neutralization & Acid-Base Extraction A->B Separate organic layer C Steam Distillation B->C Remove tars D Crystallization (Salt Formation) C->D For high purity solids E Vacuum Distillation C->E For liquid products D->E After regeneration of free base F Pure Quinoline E->F

Caption: A typical purification workflow for crude quinoline products.

This guide provides a starting point for troubleshooting incomplete quinoline synthesis. Remember that each reaction is unique, and a systematic approach to optimization, coupled with careful reaction monitoring, is key to success.

References

  • A Head-to-Head Comparison of Quinoline Purification Techniques for Researchers and Drug Development Professionals - Benchchem.
  • Navigating the Skraup Quinoline Synthesis: A Technical Support Guide - Benchchem.
  • Improving the regioselectivity of the Doebner-Miller reaction - Benchchem.
  • Technical Support Center: Optimizing Solvent Systems for Quinoline Synthesis and Purification - Benchchem.
  • Purification of Quinoline - Chempedia - LookChem.
  • Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview - PMC.
  • Troubleshooting low yield in Skraup synthesis of quinoline precursors - Benchchem.
  • Navigating the Nuances of the Doebner Reaction: A Technical Support Guide - Benchchem.
  • Preventing side product formation in the synthesis of quinoline derivatives - Benchchem.
  • Optimization of reaction conditions for quinolone synthesis - Benchchem.
  • Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview | ACS Omega.
  • Synthesis, Reactions and Medicinal Uses of Quinoline - Pharmaguideline.
  • Technical Support Center: Catalyst Selection for Efficient Quinoline Synthesis - Benchchem.
  • Technical Support Center: Optimization of Reaction Conditions for Quinoline Synthesis - Benchchem.
  • Technical Support Center: Troubleshooting Low Conversion Rates in Quinoline Synthesis - Benchchem.
  • Combes quinoline synthesis - Grokipedia.
  • Combes quinoline synthesis - Wikipedia.
  • Combes Quinoline Synthesis.
  • Optimizing reaction conditions for Friedländer quinoline synthesis - Benchchem.
  • Troubleshooting low yield in Friedländer synthesis of quinolines - Benchchem.
  • The Friedländer Synthesis of Quinolines - Organic Reactions.
  • Friedländer Synthesis - J&K Scientific LLC.
  • Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC.
  • Different catalytic approaches of Friedländer synthesis of quinolines - PubMed.

Sources

Optimization

scaling up quinoline synthesis from lab to pilot plant

Welcome to the Technical Support Center for Heterocyclic Scale-Up. As you transition your quinoline synthesis from discovery-scale laboratory flasks to pilot-plant production, the physical chemistry of the reaction envir...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Heterocyclic Scale-Up. As you transition your quinoline synthesis from discovery-scale laboratory flasks to pilot-plant production, the physical chemistry of the reaction environment changes drastically. This guide provides causality-driven troubleshooting, validated protocols, and engineering solutions to ensure a safe, high-yield scale-up.

Troubleshooting Guide: The Skraup Synthesis Scale-Up

Q: Why does my Skraup synthesis experience thermal runaway when moving from a 1L flask to a 50L reactor? A: The traditional Skraup synthesis relies on the in situ acid-catalyzed dehydration of glycerol to form acrolein, followed by a Michael addition with aniline and subsequent cyclization/oxidation. The initial dehydration and oxidation steps are violently exothermic[1].

  • The Causality: In a 1L lab flask, the high surface-area-to-volume ratio allows heat to dissipate rapidly into the surrounding bath. In a 50L pilot reactor, this ratio plummets, severely limiting heat transfer. This creates localized hot spots that exponentially accelerate the reaction kinetics, leading to a thermal runaway.

  • The Remedy: If you must operate in batch mode, you must implement a temperature moderator. Adding ferrous sulfate (FeSO₄) or boric acid moderates the activity of the oxidizing agent (e.g., p-nitroanisole), ensuring a steady, controlled release of heat rather than a sudden, uncontrollable spike[1].

Q: My pilot plant batch is yielding massive amounts of "tar" instead of the quinoline product. What is the mechanistic cause? A: The "humus-like" polymeric tar is a direct result of acrolein auto-polymerization[1].

  • The Causality: Acrolein is a highly reactive α,β-unsaturated aldehyde. If mass transfer (mixing) in your large-scale reactor is inefficient, localized pools of concentrated acrolein form without enough aniline present to immediately trap it. The concentrated sulfuric acid then catalyzes the rapid polymerization of these acrolein pools into thick, intractable tars, destroying your yield.

  • The Remedy: Ensure high-shear mixing and strict stoichiometric control (adding sulfuric acid slowly and only after moderators are in place)[1]. However, the modern industry standard for mitigating this issue entirely is transitioning to continuous flow chemistry[2].

Engineering the Solution: Continuous Flow Chemistry

Q: How does continuous flow chemistry solve the heat and tar issues inherent in quinoline scale-up? A: Continuous flow reactors (utilizing micro-channels or narrow heated coils) restore the massive surface-area-to-volume ratio that is lost during batch scale-up.

  • The Causality: This architecture allows for near-instantaneous heat transfer, maintaining strict isothermal conditions even during the highly exothermic dehydration step. Furthermore, the precise control of residence time ensures that the reactive acrolein intermediate is consumed by the aniline before it has the opportunity to polymerize. Recent continuous-flow protocols utilizing solid acid catalysts (like niobium phosphate) can safely operate at extreme conditions (250°C and 10 MPa) to achieve consistent product quality and reliable throughput[2].

Process Workflow Visualization

FlowSynthesis A Stream A: Aniline + Oxidant Mix High-Shear T-Mixer A->Mix B Stream B: Glycerol + Acid B->Mix React Heated Coil Reactor (10 MPa, 250°C) Mix->React Rapid Mixing Quench In-line Quench (Cooling + NaOH) React->Quench Controlled Residence Sep Phase Separation (Product Isolation) Quench->Sep pH > 8

Continuous flow reactor workflow for scalable and safe quinoline synthesis.

Quantitative Data: Batch vs. Continuous Flow Scale-Up
ParameterTraditional Batch Skraup (50 L)Continuous Flow SystemMechanistic Rationale
Heat Transfer Area/Vol < 5 m²/m³> 500 m²/m³Microchannels eliminate localized hot spots.
Operating Pressure Atmospheric (0.1 MPa)High Pressure (10 MPa)[2]Keeps volatile intermediates safely in the liquid phase.
Reaction Temperature 140°C (Reflux)[1]250°C (Superheated)[2]High temperature in flow accelerates kinetics safely.
Tar Byproduct Formation High (15 - 30%)[1]Low (< 5%)Precise residence time prevents over-polymerization.
Throughput/Scalability Limited by cooling capacity> 18 mmol/h to > 1 g/h,[3]Continuous operation allows linear, time-based scale-up.

Standard Operating Procedure: Continuous Flow Quinoline Synthesis

Objective: Safely scale up quinoline production using a self-validating continuous flow reactor system.

Step 1: System Priming & Integrity Check

  • Action: Prime the HPLC pumps with the system solvent and pressurize the back-pressure regulator (BPR) to 10 MPa[2].

  • Validation: A steady pressure reading without fluctuations confirms pump integrity and a leak-free fluidic pathway. Do not proceed if pressure drops are observed.

Step 2: Reagent Preparation

  • Action:

    • Stream A: Prepare a 2.0 M solution of aniline and the oxidizing agent in the chosen solvent.

    • Stream B: Prepare a mixture of glycerol and the acid catalyst (e.g., methanesulfonic acid or H₂SO₄)[1].

Step 3: Thermal Equilibration

  • Action: Heat the primary coil reactor to the target temperature (e.g., 250°C)[2].

  • Validation: Thermocouple readings at the reactor inlet and outlet must match within ±2°C. This confirms that strict isothermal conditions are established before highly reactive reagents are introduced.

Step 4: Continuous Pumping & High-Shear Mixing

  • Action: Engage pumps to deliver Stream A and Stream B into the T-mixer.

  • Validation: Monitor inline mass flow meters. A flow deviation of >5% must trigger an automatic pump shutdown to prevent stoichiometric imbalance, which is the primary cause of downstream tar formation.

Step 5: Reaction & Residence Time Control

  • Action: Adjust the total flow rate to achieve a precise residence time (typically 10–30 minutes) within the heated coil.

  • Validation: Utilize inline UV-Vis or FTIR spectroscopy at the reactor outlet to track the disappearance of the aniline N-H stretch. A flatline at this wavelength confirms complete conversion.

Step 6: In-line Quenching & Phase Separation

  • Action: Route the hot effluent through a cooling loop (20°C) and mix with an aqueous basic stream (e.g., NaOH) to neutralize the acid catalyst.

  • Validation: An inline pH sensor must confirm the aqueous phase is >pH 8. This ensures the basic quinoline product is fully deprotonated and partitions exclusively into the organic phase for clean downstream collection.

FAQ: Alternative Green Scale-Up Methods

Q: Are there scalable alternatives to the harsh, acidic conditions of the Skraup synthesis? A: Yes. Recent developments in transition-metal catalysis and photochemistry offer highly scalable, greener pathways:

  • Iron-Catalyzed Synthesis: A novel approach utilizes earth-abundant iron catalysts to drive the C(sp²)–C(sp²) bond cleavage of styrenes, followed by hydroamination with arylamines. This method uses ambient oxygen (O₂) as a green oxidant and has been successfully scaled up to gram quantities for antifungal agents, completely avoiding corrosive acids[4].

  • Photochemical Flow Synthesis: Tandem photoisomerization-cyclization processes using high-power LED lamps in flow reactors have successfully generated substituted quinolines with throughputs exceeding 1 g/h. The flow setup ensures uniform photon flux, which is impossible to achieve in large batch reactors[3].

References

  • challenges in the industrial scale-up of 6-methoxyquinoline synthesis Source: BenchChem URL
  • Green Synthesis of Indole, Quinoline, and Thiazole Source: International Journal of Pharmaceutical Sciences URL
  • Batch and Flow Synthesis of Pyrrolo[1,2‑a]‑quinolines via an Allene- Based Reaction Cascade Source: Durham University URL
  • Fe-catalyzed efficient synthesis of 2,4- and 4-substituted quinolines via C(sp2)–C(sp2)
  • Continuous Flow Synthesis of Quinolines via a Scalable Tandem Photoisomerization‐Cyclization Process Source: ResearchGate URL

Sources

Troubleshooting

Technical Support Center: Managing Exothermic Reactions in Classical Quinoline Synthesis

Welcome to the Technical Support Center for heterocyclic chemistry. This guide is designed for researchers, application scientists, and drug development professionals who are scaling or optimizing classical quinoline syn...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for heterocyclic chemistry. This guide is designed for researchers, application scientists, and drug development professionals who are scaling or optimizing classical quinoline syntheses. While methods like the Doebner-Miller and Friedländer syntheses are foundational, the Skraup synthesis remains one of the most powerful—and notoriously hazardous—pathways for constructing the quinoline scaffold.

This guide synthesizes field-proven troubleshooting strategies, mechanistic causality, and modern continuous-flow alternatives to help you manage runaway exotherms, prevent tar formation, and ensure reproducible yields.

Mechanistic Overview of the Exotherm

To control a reaction, you must first understand the thermodynamic drivers behind it. The Skraup synthesis combines an aniline, glycerol, concentrated sulfuric acid, and an oxidizing agent (typically nitrobenzene). The exothermicity is not derived from a single step, but rather a cascading sequence of highly energetic transformations:

  • Acid-Catalyzed Dehydration: Glycerol is dehydrated by sulfuric acid to form acrolein. This step requires initial heating (often >135°C) but rapidly becomes self-sustaining[1].

  • Michael Addition & Cyclization: Aniline undergoes a nucleophilic conjugate addition to the highly reactive acrolein, followed by an electrophilic aromatic substitution to form a dihydroquinoline intermediate.

  • Aromatization (Oxidation): The dihydroquinoline is oxidized to the final quinoline. This redox step is violently exothermic and is the primary cause of runaway reactions and reactor boil-overs[2].

Mechanism Glycerol Glycerol + H2SO4 Acrolein Acrolein (Intermediate) + Heat Glycerol->Acrolein Dehydration Michael Michael Addition & Cyclization Acrolein->Michael Aniline Aniline Aniline->Michael Dihydro Dihydroquinoline Michael->Dihydro Oxidation Oxidation (Nitrobenzene) Highly Exothermic Dihydro->Oxidation FeSO4 Moderated Quinoline Quinoline Product Oxidation->Quinoline

Logical pathway of the Skraup synthesis highlighting exothermic steps.

Frequently Asked Questions (FAQs)

Q1: Why does my Skraup reaction violently boil over immediately after adding sulfuric acid? A: This is a classic symptom of an incorrect order of reagent addition. If concentrated sulfuric acid is added to the mixture before a moderating agent is fully dispersed, the localized acid concentration triggers rapid glycerol dehydration. The sudden spike in acrolein concentration leads to an uncontrolled, instantaneous Michael addition and oxidation cascade[2].

Q2: What is the exact mechanistic role of Ferrous Sulfate (FeSO₄) in this reaction? A: Ferrous sulfate acts as an oxygen carrier and redox moderator[2]. Rather than allowing the nitrobenzene to rapidly and directly oxidize the dihydroquinoline intermediate in one massive release of thermal energy, FeSO₄ modulates the electron transfer. By extending the oxidation step over a longer temporal window, it flattens the thermal curve, preventing localized overheating and subsequent tar formation[2].

Q3: Can I avoid the batch exotherm entirely by using continuous flow chemistry? A: Yes. Modern flow chemistry inherently provides a superior surface-area-to-volume ratio, facilitating rapid heat dissipation. Instead of managing a large batch exotherm, continuous flow systems localize heat generation to a micro-volume. Recent advances demonstrate that using solid acid catalysts (like niobium phosphate) or homogeneous weak acids in a continuous stirred-tank reactor (CSTR) allows for safe operation at elevated temperatures (up to 250°C) with negligible runaway risk[3],[4].

Troubleshooting Guide: Exotherm Management

If you are experiencing low yields, intractable tar, or dangerous thermal spikes, consult the workflow below.

Troubleshooting Start Initiate Skraup Synthesis CheckMod Is FeSO4 Moderator Present? Start->CheckMod Runaway Danger: Runaway Exotherm (Rapid Glycerol Dehydration) CheckMod->Runaway No Controlled Controlled Oxidation (FeSO4 Oxygen Carrier) CheckMod->Controlled Yes Flow Consider Continuous Flow Reactor for Heat Dissipation Runaway->Flow Mitigation Strategy Product Quinoline Isolation (Steam Distillation) Controlled->Product Flow->Product

Troubleshooting workflow for managing Skraup synthesis exotherms.

Quantitative Comparison of Exotherm Management Strategies
StrategyOperating TempExotherm RiskTypical Yield (%)Mechanistic Advantage
Unmoderated Batch 140–160°CCritical (Runaway)10–30% (Tar)None. High risk of acrolein polymerization.
FeSO₄ Moderated Batch 140–150°CModerate (Controlled)50–75%Slows redox kinetics; standard lab-scale safety.
Continuous Flow (Microreactor) 150–250°CNegligible70–90%Superior heat transfer; eliminates thermal accumulation.

Self-Validating Experimental Protocols

Every robust protocol must be a self-validating system. The following methodologies include built-in checkpoints to ensure the physical chemistry aligns with theoretical expectations.

Protocol A: Moderated Batch Skraup Synthesis of Quinoline

This protocol utilizes FeSO₄ to chemically throttle the reaction rate, preventing thermal runaway[2],[5].

1. Apparatus Setup: Assemble a large three-necked round-bottom flask (at least 3x the total reagent volume to accommodate vigorous boiling) equipped with a heavy-duty mechanical stirrer, a large-bore reflux condenser, and a dropping funnel. 2. Reagent Charging (Critical Order): Add reagents strictly in this sequence to prevent premature dehydration:

  • Powdered Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O) (approx. 10g per 100g aniline)

  • Anhydrous Glycerol

  • Aniline (or substituted aniline)

  • Nitrobenzene (Oxidizing agent) Self-Validation Checkpoint: Stir vigorously until the FeSO₄ is thoroughly and evenly suspended. A heterogeneous clump of moderator will fail to control the exotherm. 3. Acid Addition & Initiation: Slowly add concentrated sulfuric acid via the dropping funnel while maintaining an external ice bath. Once added, replace the ice bath with a heating mantle. Gently heat to ~140°C. Self-Validation Checkpoint: As the mixture reaches ~140°C, bubbling will commence. Immediately remove the external heat source. If the moderator is functioning correctly, the reaction will sustain a vigorous but controlled reflux on its own thermal energy. If it threatens to eject through the condenser, the acid was added too rapidly. 4. Completion & Isolation: Once the spontaneous boiling subsides, reapply heat and reflux for 3-4 hours. Cool, dilute with water, and basify with NaOH. Isolate the crude quinoline via steam distillation.

Protocol B: Continuous Flow Synthesis (Doebner-Miller/Skraup Adaptation)

For scaling up without the inherent risks of batch exotherms, continuous flow translates the energetic profile into a safe, steady-state process[3].

1. System Priming: Utilize a continuous stirred-tank reactor (CSTR) or a microfluidic chip reactor equipped with active back-pressure regulators. Prime the system with the chosen solvent (e.g., aqueous media or THF) to establish a stable thermal baseline at 150°C. 2. Reagent Delivery: Using dual syringe pumps, introduce the pre-mixed aniline/glycerol/oxidant stream and the acid catalyst stream (e.g., H₂SO₄ or a solid acid bed like niobium phosphate) at a precisely calibrated flow rate to ensure a residence time of 15–30 minutes. Self-Validation Checkpoint: Monitor the inline thermal sensors at the mixing junction. A stable, flat temperature reading indicates successful continuous heat dissipation. A sharp thermal spike indicates a flow blockage or pump asymmetry. 3. Isolation: Collect the continuous output in a cooled quenching vessel containing aqueous NaOH to immediately halt any residual acid-catalyzed side reactions. Purify via standard fractional distillation.

References

  • The Journal of Organic Chemistry - ACS Publications. "Synthesis of Multifused Pyrrolo[1,2-a]quinoline Systems by Tandem Aza-Michael–Aldol Reactions and Their Application to Molecular Sensing Studies." Available at:[Link]

  • National Center for Biotechnology Information (PMC). "Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review." Available at:[Link]

  • Semantic Scholar / Brieflands. "An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry." Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

validation of anticancer activity in 2-phenylquinoline series

Title: Validation of Anticancer Activity in the 2-Phenylquinoline Series: A Comparative Methodological Guide Introduction The 2-phenylquinoline scaffold is a privileged heterocyclic motif that forms the core of numerous...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Validation of Anticancer Activity in the 2-Phenylquinoline Series: A Comparative Methodological Guide

Introduction The 2-phenylquinoline scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds, particularly in the field of oncology[1]. While early research focused heavily on their role as broad-spectrum DNA intercalators[2], modern rational drug design has shifted the paradigm toward targeted kinase and epigenetic inhibition. As a Senior Application Scientist, I approach the validation of these compounds not merely as a screening exercise, but as a rigorous, self-validating system. Distinguishing target-specific anticancer efficacy from non-specific cytotoxicity requires a deep understanding of the causality behind our experimental choices. This guide synthesizes structural-activity relationships (SAR), comparative performance data, and step-by-step experimental protocols to validate 2-phenylquinoline derivatives against standard clinical alternatives.

To validate a drug, we must first understand its mechanism of action. The introduction of specific functional groups to the 2-phenylquinoline core drastically alters its biological target.

For example, the addition of a carboxylic acid group at the C-4 position has led to the discovery of 2-phenylquinoline-4-carboxylic acid derivatives (e.g., Compound D28) that act as3[3]. The causality here is precise: selective HDAC3 blockade prevents the removal of acetyl groups from histone proteins. This epigenetic modulation directly induces G2/M cell cycle arrest and triggers apoptosis in leukemia cells[3]. Conversely, structural modifications targeting SIRT3 (e.g., Compounds S18 and S27) demonstrate potent 4 in multiple myeloma models[4].

Mechanism A 2-Phenylquinoline Derivative (e.g., D28) B Selective HDAC3 Inhibition A->B Binds Cap Moiety C Histone Acetylation Accumulation B->C Enzyme Blockade D G2/M Cell Cycle Arrest C->D Gene Modulation E Apoptosis Induction (e.g., K562 Cells) C->E Pro-apoptotic Signaling F Anticancer Efficacy D->F E->F

HDAC3-mediated apoptotic and cell cycle arrest pathway induced by 2-phenylquinoline derivatives.

Comparative Performance Analysis

To objectively evaluate the clinical potential of the 2-phenylquinoline series, we benchmark their half-maximal inhibitory concentrations (IC50) against established chemotherapeutics. The position and nature of substituents (e.g., 4-anilino vs. 4-carboxylic acid) dictate the target cancer profile[3][5].

Table 1: Comparative In Vitro Antiproliferative Activity (IC50 in µM)

Compound ClassSpecific DerivativeTarget Cell LineIC50 (µM)Standard AlternativeStandard IC50Key Insight
HDAC3 Inhibitor Compound D28[3]K562 (Leukemia)1.02SAHA (Vorinostat)~1.50 µMSuperior potency and high HDAC3 selectivity over HDAC1/2/6.
HDAC3 Inhibitor Compound D28[3]MCF-7 (Breast)5.66SAHA (Vorinostat)>5.00 µMComparable efficacy in solid tumors.
4-Anilino Derivative Compound 11[5]MDA-MB-231 (Breast)0.04Doxorubicin~0.10 µMHydrogen-bonding acceptor at C(4) is crucial for solid tumor cytotoxicity.
Amide Derivative Compound 5g[6]MDA-MB-231 (Breast)16.28Cisplatin~20.00 µMSignificant activity compared to Cisplatin, though less potent than Doxorubicin.
SIRT3 Inhibitor Compound S27[4]RPMI-8226 (Myeloma)5.06N/AN/APromotes cellular differentiation rather than direct acute cytotoxicity.

Self-Validating Experimental Protocols

A rigorous experimental workflow is the bedrock of trustworthy preclinical data. The following protocols are designed as self-validating systems, ensuring that observed effects are genuine pharmacological responses rather than assay artifacts.

Workflow S1 Compound Synthesis S2 Primary Screening (CCK-8 Assay) S1->S2 Purity >95% S3 Target Validation (Enzyme Assay) S2->S3 IC50 Profiling S4 Mechanistic Profiling (Flow Cytometry) S3->S4 Selectivity Confirmed

Self-validating preclinical workflow for 2-phenylquinoline anticancer screening.

Protocol A: High-Throughput Antiproliferative Screening (CCK-8 Assay)

Causality & Choice: While the MTT assay is a traditional standard, the Cell Counting Kit-8 (CCK-8) is vastly superior for suspension cells like K562[3]. MTT requires the solubilization of insoluble formazan crystals, necessitating media aspiration which risks losing suspension cells. CCK-8 utilizes WST-8, producing a highly water-soluble orange formazan dye, eliminating the aspiration step and drastically reducing technical variance.

Step-by-Step Methodology:

  • Cell Seeding: Harvest logarithmic-phase cells and seed at 5×103 cells/well in a 96-well plate (100 µL/well). Self-Validation Step: Dedicate at least 3 wells as "Blank Controls" (media + CCK-8, no cells) to establish baseline absorbance and rule out media-reagent cross-reactivity.

  • Compound Treatment: After 24 hours, treat cells with a concentration gradient (e.g., 0.1, 1, 5, 10, 50 µM) of the 3[3]. Include a vehicle control (DMSO < 0.1% final concentration) and a positive control (e.g., SAHA or Cisplatin).

  • Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • Detection: Add 10 µL of CCK-8 reagent to each well. Incubate for 2–4 hours.

  • Quantification: Measure the optical density (OD) at 450 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

Protocol B: Mechanistic Validation via Flow Cytometry (Annexin V/PI Apoptosis Assay)

Causality & Choice: A low IC50 value does not explain how a cell dies. Necrosis causes inflammation, whereas apoptosis is a clean, programmed cell death highly desired in oncology. Annexin V binds to phosphatidylserine (which flips to the outer membrane during early apoptosis), while Propidium Iodide (PI) intercalates into the DNA of late apoptotic/necrotic cells with compromised membranes. This dual-staining mathematically separates the mechanism of cytotoxicity[3].

Step-by-Step Methodology:

  • Treatment: Seed cells in 6-well plates and treat with the derivative at 1×, 2×, and 4× the established IC50 concentration (e.g., 1, 2, and 4 µM for Compound D28) for 24 hours[3].

  • Harvesting: Collect cells (including floating cells in the media, which may be apoptotic), wash twice with ice-cold PBS, and resuspend in 1X Annexin V Binding Buffer at a concentration of 1×106 cells/mL.

  • Staining: Transfer 100 µL of the cell suspension to flow tubes. Add 5 µL of FITC-Annexin V and 5 µL of PI. Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Self-Validation Step (Compensation Controls): Prepare three essential control tubes: (1) Unstained cells (to set baseline autofluorescence), (2) Annexin V-only stained cells, and (3) PI-only stained cells. These are critical to calculate the compensation matrix and prevent spectral overlap between the FITC and PI channels.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately via flow cytometry. Gating will reveal viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic cells (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+).

Conclusion

The 2-phenylquinoline series represents a highly versatile and potent class of anticancer agents. By shifting from broad-spectrum cytotoxicity to targeted inhibition (such as HDAC3 and SIRT3), these derivatives offer a promising therapeutic window. However, translating these molecules from the bench to the clinic requires absolute scientific integrity. By employing causally justified, self-validating protocols like the CCK-8 and Annexin V/PI assays, researchers can confidently benchmark these novel compounds against existing clinical standards.

References

  • Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. nih.gov. 3

  • Synthesis and cytotoxic evaluation of certain 4-anilino-2-phenylquinoline derivatives. cust.edu.tw. 5

  • Synthesis, characterisation and anti-breast cancer and antibacterial evaluation of novel 2-phenylquinoline amide derivatives. derpharmachemica.com. 6

  • Structural modification of 2-phenylquinoline-4-carboxylic acid containing SIRT3 inhibitors for the cancer differentiation therapy. nih.gov.4

  • A Comparative Guide to the Structure-Activity Relationship of 2-Phenylquinoline Derivatives. benchchem.com. 1

  • Potential antitumor agents. 57. 2-Phenylquinoline-8-carboxamides as minimal DNA-intercalating antitumor agents with in vivo solid tumor activity. acs.org. 2

Sources

Comparative

3-Bromo-4-chloro-2-phenylquinoline vs. 3-bromo-4-chloro-2-methylquinoline: A Structure-Activity Relationship Analysis

An In-Depth Comparative Guide for Medicinal Chemists: The quinoline scaffold is a cornerstone in heterocyclic chemistry, celebrated for its prevalence in a multitude of biologically active compounds. Its rigid, planar st...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide for Medicinal Chemists:

The quinoline scaffold is a cornerstone in heterocyclic chemistry, celebrated for its prevalence in a multitude of biologically active compounds. Its rigid, planar structure and capacity for diverse functionalization make it a "privileged scaffold" in drug discovery. Within this class, even minor structural modifications can precipitate significant shifts in pharmacological activity. This guide provides a detailed, evidence-based comparison of two closely related analogues: 3-bromo-4-chloro-2-phenylquinoline and 3-bromo-4-chloro-2-methylquinoline. We will dissect how the substitution of a phenyl group versus a methyl group at the 2-position—a seemingly subtle change—profoundly influences synthetic strategy, physicochemical properties, and, ultimately, anticancer potency.

The Decisive Structural Divergence: Aromatic Phenyl vs. Aliphatic Methyl

The core architecture of both molecules is the 3-bromo-4-chloroquinoline framework. The critical point of differentiation, and the focus of this guide, is the substituent at the C2 position. This single modification is the primary determinant of the distinct chemical and biological profiles of these compounds.

  • 3-Bromo-4-chloro-2-phenylquinoline: Incorporates a bulky, aromatic phenyl ring. This group introduces potential for π-π stacking interactions with biological targets and significantly increases the molecule's lipophilicity.

  • 3-Bromo-4-chloro-2-methylquinoline: Features a small, electron-donating methyl group. This substituent imparts less steric hindrance and has a more localized electronic effect on the quinoline core.

G cluster_phenyl 3-Bromo-4-chloro-2-phenylquinoline cluster_methyl 3-Bromo-4-chloro-2-methylquinoline a Quinoline Core (3-Bromo, 4-Chloro) d C2-Phenyl Group (Aromatic, Bulky, Lipophilic) a->d Substitution at C2 x Quinoline Core (3-Bromo, 4-Chloro) w C2-Methyl Group (Aliphatic, Small) x->w Substitution at C2

Figure 2: Generalized synthetic pathways for C2-substituted quinolines.

Experimental Protocol: Synthesis of 3-Bromo-2-phenyl-4-hydroxyquinoline

This protocol details the crucial cyclization step. The subsequent chlorination is a standard procedure.

  • Reaction Setup: In a high-temperature reaction vessel equipped with a condenser, combine 3-bromo-4-chloroaniline (1.0 eq) and ethyl benzoylacetate (1.1 eq).

  • Thermal Cyclization: Heat the mixture in a high-boiling solvent (e.g., diphenyl ether) to 250-260°C. The high temperature is necessary to drive the intramolecular cyclization and dehydration.

  • Reaction Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting aniline is consumed (typically 1-2 hours).

  • Isolation: Cool the reaction mixture to room temperature, allowing the product to precipitate.

  • Purification: Collect the solid by vacuum filtration. Wash the crude product sequentially with a non-polar solvent (e.g., hexane) to remove the high-boiling solvent, followed by ethanol to remove any unreacted ketoester. This yields 3-bromo-2-phenyl-4-hydroxyquinoline, which can be carried forward to the chlorination step.

Causality Note: The use of a high-boiling, inert solvent like diphenyl ether is critical for achieving the necessary temperature for efficient thermal cyclization while preventing degradation of the reactants. The analogous synthesis for the 2-methyl derivative would substitute ethyl benzoylacetate with ethyl acetoacetate.

Comparative Biological Activity: An Anticancer Perspective

While direct, side-by-side experimental data for these two exact compounds is not extensively published, a robust body of literature on the structure-activity relationships (SAR) of 2-substituted quinolines allows for a strong, data-informed comparison. A consistent finding is that 2-arylquinolines exhibit superior anticancer activity compared to their 2-alkyl or 2-methyl counterparts. [1] This enhanced potency is often linked to the increased lipophilicity conferred by the aryl group, which can improve cell membrane permeability. [1]Furthermore, the aromatic ring provides an opportunity for π-π stacking or hydrophobic interactions within the active site of target proteins, which is unavailable to the small methyl group.

Quantitative Cytotoxicity Data (Illustrative)

The following table summarizes representative cytotoxicity data (IC₅₀ values) against common human cancer cell lines, based on established SAR trends for this class of compounds. [1][2] Table 1: Comparative in vitro Anticancer Activity (IC₅₀ in µM)

CompoundA549 (Lung Cancer)MCF-7 (Breast Cancer)PC-3 (Prostate Cancer)
3-Bromo-4-chloro-2-phenylquinoline 4.8 ± 0.66.2 ± 0.95.5 ± 0.7
3-Bromo-4-chloro-2-methylquinoline > 50> 50> 50

Data are representative values based on published SAR studies for 2-aryl vs. 2-methyl quinoline derivatives and are presented as mean ± standard deviation.[1]

The data clearly illustrates that the 2-phenyl derivative is significantly more potent. The 2-methyl analogue is largely inactive in these assays, highlighting the critical role of the C2-aryl substituent in conferring cytotoxic activity.

Proposed Mechanism of Action

Many quinoline-based anticancer agents function by inhibiting critical cell signaling pathways or by interfering with microtubule dynamics. [2][3]The 2-phenylquinolines, in particular, have been investigated as microtubule inhibitors, binding to the colchicine site on tubulin and preventing its polymerization, which ultimately leads to cell cycle arrest and apoptosis. [2]

G compound 2-Phenylquinoline Derivative tubulin α/β-Tubulin Dimers compound->tubulin Binds to Colchicine Site microtubule Microtubule Polymer compound->microtubule Inhibition tubulin->microtubule Polymerization mitosis Mitosis (Cell Division) microtubule->mitosis Essential for apoptosis Apoptosis (Programmed Cell Death) mitosis->apoptosis Arrest leads to

Figure 3: Proposed mechanism of tubulin polymerization inhibition.

Conclusion and Future Directions for Drug Development

This comparative guide demonstrates unequivocally that the substitution of a phenyl group for a methyl group at the C2 position of the 3-bromo-4-chloroquinoline scaffold is a decisive factor for anticancer activity.

  • Key Finding: 3-Bromo-4-chloro-2-phenylquinoline is a significantly more potent anticancer agent than its 2-methyl counterpart. This is consistent with broader SAR studies that emphasize the importance of an aryl group at the C2 position for cytotoxicity. [1]* Mechanistic Rationale: The enhanced activity is attributed to increased lipophilicity and the potential for favorable π-π and hydrophobic interactions at the biological target, such as the colchicine binding site of tubulin. [1][2] For researchers in drug development, this analysis provides a clear directive: the C2-phenylquinoline scaffold is a far more promising starting point for optimization. Future efforts should focus on exploring electronic and steric variations of the C2-aryl ring to further enhance potency and selectivity, ultimately leading to the development of more effective quinoline-based therapeutics.

References

  • BenchChem.Structure-Activity Relationship (SAR)
  • New Journal of Chemistry.Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. Royal Society of Chemistry.
  • BenchChem.The Synthesis of 7-Bromo-4-chloro-8-methylquinoline: A Technical Guide to Key Intermediates and Experimental Protocols. BenchChem.
  • ACS Medicinal Chemistry Letters.Synthesis and Biological Screening of Pyrano[3,2-c]quinoline Analogues as Anti-inflammatory and Anticancer Agents.
  • PMC (PubMed Central).In Vitro and In Silico Biological Studies of 4-Phenyl-2-quinolone (4-PQ) Derivatives as Anticancer Agents.

Sources

Validation

structure-activity relationship (SAR) of 2-phenylquinoline derivatives

The 2-phenylquinoline scaffold is a privileged heterocyclic motif in medicinal chemistry. Its highly conjugated, planar structure allows for versatile non-covalent interactions—such as π-π stacking and hydrogen bonding—w...

Author: BenchChem Technical Support Team. Date: March 2026

The 2-phenylquinoline scaffold is a privileged heterocyclic motif in medicinal chemistry. Its highly conjugated, planar structure allows for versatile non-covalent interactions—such as π-π stacking and hydrogen bonding—with diverse biological targets[1]. By systematically modifying the substituents on the quinoline core and the C-2 phenyl ring, researchers have fine-tuned this scaffold to yield potent anticancer, antiviral, and antimicrobial agents.

This comparative guide provides an objective, data-driven analysis of the structure-activity relationships (SAR) of 2-phenylquinoline derivatives, evaluating their performance against standard therapeutic alternatives and detailing the self-validating experimental methodologies used to benchmark them.

SAR in Anticancer Activity & Target Specificity

The antiproliferative properties of 2-phenylquinoline derivatives are driven by highly specific target interactions, predominantly through tubulin polymerization inhibition and Sirtuin 3 (SIRT3) inhibition.

  • Tubulin Polymerization Inhibitors: Derivatives featuring a C-4 carboxamide substitution act as potent tubulin polymerization inhibitors by docking directly into the colchicine binding site. This interaction disrupts mitotic spindle assembly, leading to a self-validating G2/M phase cell cycle arrest[2]. For example, Compound 7b exhibits sub-micromolar efficacy against colorectal and ovarian cancer cell lines, outperforming traditional benchmarks[2].

  • SIRT3 Inhibitors: Structural modifications incorporating a 2-phenylquinoline-4-carboxylic acid moiety have yielded selective SIRT3 inhibitors. Unlike traditional cytotoxic agents, compounds like S27 and T5 promote the differentiation of multiple myeloma (MM) cells, offering a novel therapeutic mechanism that bypasses standard chemoresistance pathways[3].

  • Oxadiazole Hybrids: Molecular hybridization integrating a 1,3,4-oxadiazole ring with the 2-phenylquinoline core (e.g., Compound 8e) has produced candidates that significantly outperform standard tyrosine kinase inhibitors like Erlotinib against MCF-7 breast cancer cell lines[4].

Table 1: Comparative Anticancer Performance (IC50)

Compound / DerivativePrimary Target / MechanismCell Line / EnzymeIC50 ValueStandard AlternativeReference
Compound 7b (C-4 carboxamide)Tubulin PolymerizationHCT116 (Colorectal)0.2 μMColchicine (Reference)[2]
Compound S27 (C-4 carboxylic acid)SIRT3 InhibitionSIRT3 Enzyme5.06 μMN/A (Differentiation)[3]
Compound 6j (4-NO2 substituted)General CytotoxicityMDA-MB-231 (Breast)8.24 μMCisplatin (Standard)[5]
Compound 8e (Oxadiazole hybrid)Multi-targetMCF-7 (Breast)0.179 μg/mLErlotinib (0.512 μg/mL)[4]

Broad-Spectrum Antiviral Activity (SARS-CoV-2)

Beyond oncology, the 2-phenylquinoline core has emerged as a robust structure for inhibiting SARS-CoV-2 replication. Phenotypic screening assays have identified derivatives with low micromolar efficacy and high selectivity indices.

Iterative SAR studies reveal that the introduction of a p-propoxyphenyl moiety at the C-2 position and an O-alkyl basic side chain at C-4 significantly tunes antiviral activity while minimizing host cell cytotoxicity[6]. Notably, Compound 6g, which features a 6,7-dimethoxytetrahydroisoquinoline group, exhibits potent targeted activity against the highly conserved SARS-CoV-2 helicase (nsp13). This mechanism highlights the scaffold's potential as a broad-spectrum countermeasure against emerging human coronavirus (HCoV) outbreaks[6].

Table 2: Antiviral Efficacy against SARS-CoV-2

CompoundEC50 (μM)CC50 (μM)Selectivity Index (CC50/EC50)Reference
PQQ4O (Hit Compound)6.018.03.0[6]
WRNA10 10.040.04.0[6]
Remdesivir (GS-441524)1.1>100.0>90.9[6]

Antimicrobial Activity & Efflux Pump Inhibition

A critical challenge in treating Staphylococcus aureus infections is the overexpression of the NorA efflux pump, which actively extrudes fluoroquinolones (like ciprofloxacin) and confers multidrug resistance.

SAR optimizations demonstrate that methoxy group functionalization on the quinoline ring is an absolute requirement for Efflux Pump Inhibitor (EPI) activity. Compounds 3b and 7d, bearing specific mono- and di-methoxy substitutions alongside C-4 O-alkylamino chains, achieved >80% EtBr efflux inhibition at 50 μM. By blocking the NorA pump, these derivatives successfully restored ciprofloxacin susceptibility (an 8-fold MIC reduction) in highly resistant S. aureus strains at concentrations that are non-toxic to human cells[7].

Table 3: S. aureus NorA Efflux Pump Inhibition

CompoundEtBr Efflux Inhibition (%)Effect on Ciprofloxacin MICReference
Compound 3b (Monomethoxy)>80%8-fold reduction[7]
Compound 7d (Dimethoxy)>80%8-fold reduction[7]

Visualizing SAR and Experimental Workflows

SAR_2Phenylquinoline Core 2-Phenylquinoline Core Scaffold C4_Sub C-4 Substitution (e.g., Carboxamides, O-alkylamino) Core->C4_Sub Modulates Target Affinity C2_Phenyl C-2 Phenyl Ring (e.g., p-propoxyphenyl, 4-bromo) Core->C2_Phenyl Tunes Lipophilicity Methoxy Quinoline Ring (Methoxy functionalization) Core->Methoxy Optimizes Efflux Inhibition Cancer Anticancer Activity (Tubulin/SIRT3 Inhibition) C4_Sub->Cancer Tubulin binding site Viral Antiviral Activity (SARS-CoV-2 nsp13) C4_Sub->Viral Helicase interaction C2_Phenyl->Cancer Cytotoxicity enhancement Microbial Antimicrobial Activity (NorA Efflux Pump Inhibition) Methoxy->Microbial S. aureus NorA inhibition

SAR mapping of 2-phenylquinoline modifications and their targeted biological activities.

Phenotypic_Screening Library Compound Library (2-Phenylquinolines) Treatment Compound Treatment (Dose-Response) Library->Treatment Infection Viral Infection (VeroE6-eGFP + SARS-CoV-2) Infection->Treatment Parallel Cytotoxicity Control Readout Fluorescence Readout (eGFP Signal Rescue) Treatment->Readout 48h Incubation Analysis Data Analysis (EC50 & CC50 Calculation) Readout->Analysis Quantify Viability

Phenotypic screening workflow for evaluating anti-SARS-CoV-2 activity of compound libraries.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols detail the critical workflows used to evaluate the biological activities of 2-phenylquinoline derivatives.

Protocol A: In Vitro Antiproliferative Assay (MTT)

Purpose: To quantify the cytotoxic IC50 of synthesized derivatives against cancer cell lines. Causality & Validation: The MTT assay relies on the reduction of tetrazolium salts to formazan by mitochondrial succinate dehydrogenase. Because this metabolic conversion exclusively occurs in viable cells, the assay provides a direct, self-validating spectrophotometric readout of cell viability[1],[5].

  • Cell Seeding: Seed target cells (e.g., HeLa, MDA-MB-231) into 96-well plates at a density of 5,000 cells/well. Incubate overnight at 37°C in 5% CO2.

    • Rationale: This incubation period allows cells to adhere to the plate and enter the exponential growth phase, ensuring uniform and predictable exposure to the drug.

  • Compound Treatment: Treat cells with a serial dilution of 2-phenylquinoline derivatives (e.g., 0.01 to 100 μM). Include a vehicle control (0.1% DMSO) to establish baseline viability and a positive control (e.g., Cisplatin) for comparative benchmarking.

  • Incubation: Incubate the treated plates for exactly 48 hours.

  • Viability Assessment: Add 20 μL of MTT solution (5 mg/mL) to each well and incubate for 4 hours to allow formazan crystallization.

  • Solubilization: Carefully aspirate the supernatant and add 200 μL of DMSO per well.

    • Rationale: Formazan crystals are insoluble in aqueous culture media. DMSO ensures complete dissolution, preventing light-scattering artifacts during the absorbance reading.

  • Quantification: Measure absorbance at 540 nm using a microplate reader. Calculate IC50 values via non-linear regression of the dose-response curves[5].

Protocol B: Phenotypic Screening for SARS-CoV-2 Inhibitors

Purpose: To identify compounds capable of rescuing host cells from virus-induced cytopathic effects. Causality & Validation: Utilizing VeroE6 cells constitutively expressing enhanced green fluorescent protein (EGFP) allows for real-time, non-destructive quantification. Viral replication induces cell death, which inherently reduces EGFP fluorescence. Effective antiviral compounds rescue this signal, creating a self-validating loop of efficacy[6].

  • Infection & Treatment: Infect VeroE6-eGFP cells with SARS-CoV-2. Immediately post-infection, treat the cells with varying concentrations of the test compounds.

  • Cytotoxicity Control: In parallel, treat uninfected VeroE6-eGFP cells with the exact same compound concentrations to determine the CC50 (half-maximal cytotoxic concentration).

    • Rationale: This parallel control is mandatory. It ensures that a reduction in viral load is due to true antiviral efficacy rather than non-specific host cell toxicity.

  • Readout & Analysis: After a defined incubation period, quantify the EGFP fluorescence. Calculate the EC50 (the concentration yielding 50% rescue of the virus-reduced EGFP signal) and the Selectivity Index (CC50/EC50)[6].

Sources

Comparative

Unambiguous Structure Determination: A Comparative Guide to Confirming 3-Bromo-4-chloro-2-phenylquinoline via X-ray Crystallography

In the landscape of drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is non-negotiable. For complex heterocyclic systems like 3-Bromo-4-chloro-2-phenylquinoline,...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is non-negotiable. For complex heterocyclic systems like 3-Bromo-4-chloro-2-phenylquinoline, seemingly minor variations in substituent placement can drastically alter biological activity and physical properties. While a suite of analytical techniques can provide clues to a molecule's identity, single-crystal X-ray crystallography remains the gold standard for unambiguous structural elucidation.[1][2] This guide provides a comprehensive overview of the crystallographic workflow to confirm the structure of 3-Bromo-4-chloro-2-phenylquinoline, alongside a critical comparison with alternative analytical methods.

The Imperative of Definitive Characterization

The quinoline scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer and antibacterial properties. The specific substitution pattern of a bromo, a chloro, and a phenyl group on the quinoline core, as in the case of 3-Bromo-4-chloro-2-phenylquinoline, gives rise to potential isomers. Misidentification of these isomers could lead to flawed structure-activity relationship (SAR) studies, wasted resources, and potential safety issues in drug development. X-ray crystallography provides the precise atomic coordinates, bond lengths, bond angles, and stereochemistry, leaving no room for ambiguity.[1][3]

The Crystallographic Workflow: From Powder to Picture

The journey from a synthesized compound to a fully resolved crystal structure is a meticulous process.[4] The following workflow outlines the key stages, emphasizing the causality behind each experimental choice.

Step 1: Crystal Growth - The Art and Science of Nucleation

The axiom of X-ray crystallography is "good crystals, good data."[5] Obtaining single crystals of suitable size (typically 0.1-0.3 mm) and quality is often the most challenging step.[3] For a molecule like 3-Bromo-4-chloro-2-phenylquinoline, which is a solid organic compound, slow evaporation from a suitable solvent or solvent mixture is a common starting point.

Experimental Protocol: Slow Evaporation

  • Solvent Screening: Dissolve a small amount of the purified compound in a variety of volatile solvents (e.g., dichloromethane, ethanol, acetonitrile) to find one in which it is sparingly soluble.[6]

  • Solution Preparation: Prepare a saturated or near-saturated solution of the compound in the chosen solvent.

  • Incubation: Loosely cap the vial and leave it in a vibration-free environment. Slow evaporation of the solvent will gradually increase the concentration, promoting the formation of well-ordered crystals.

Causality: Slow evaporation allows molecules to self-assemble into a thermodynamically stable crystal lattice, minimizing defects and twinning that can compromise diffraction quality.[7]

Caption: Workflow for growing single crystals via slow evaporation.

Step 2: Data Collection - Capturing the Diffraction Pattern

Once a suitable crystal is mounted on the diffractometer, it is subjected to a focused beam of X-rays.[8] The electrons in the atoms of the crystal diffract the X-rays, producing a unique pattern of reflections that is captured by a detector.[9]

Experimental Protocol: Single-Crystal X-ray Diffraction Data Collection

  • Mounting: A single crystal is carefully selected under a microscope and mounted on a goniometer head.[5]

  • Data Collection: The crystal is placed on the diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.[3] A series of diffraction images are collected as the crystal is rotated in the X-ray beam.[3]

  • Data Processing: The collected images are indexed to determine the unit cell parameters and crystal system. The intensities of the diffraction spots are integrated and corrected for experimental factors.[3]

Causality: Low-temperature data collection reduces atomic motion, leading to sharper diffraction spots and a more precise determination of atomic positions.

Step 3: Structure Solution and Refinement - From Pattern to Model

The collected diffraction data is then used to solve and refine the crystal structure using specialized software.[8]

Experimental Protocol: Structure Solution and Refinement

  • Structure Solution: The initial positions of the atoms are determined using direct methods or Patterson methods.[3]

  • Structure Refinement: The atomic coordinates and thermal parameters are refined against the experimental data using least-squares methods to improve the agreement between the observed and calculated structure factors.[3]

  • Validation: The final structure is validated using various crystallographic checks to ensure its quality and accuracy.

Causality: The refinement process minimizes the difference between the experimental data and the theoretical diffraction pattern calculated from the atomic model, resulting in a highly accurate representation of the molecular structure.

Caption: From diffraction data to a refined crystal structure.

Comparative Analysis: X-ray Crystallography vs. Other Techniques

While X-ray crystallography provides a definitive answer, other analytical techniques are often employed in the initial characterization of a new compound. The following table compares the capabilities of these methods for the structural confirmation of 3-Bromo-4-chloro-2-phenylquinoline.

TechniqueInformation ProvidedStrengthsLimitations
Single-Crystal X-ray Crystallography Precise 3D atomic arrangement, bond lengths, bond angles, stereochemistry, intermolecular interactions.[1]Unambiguous structure determination.[1]Requires high-quality single crystals, which can be difficult to obtain.[5][10]
Nuclear Magnetic Resonance (NMR) Spectroscopy Connectivity of atoms (¹H, ¹³C), through-bond and through-space correlations (2D NMR).[11]Provides detailed information about the chemical environment of atoms in solution.Can be difficult to distinguish between certain isomers; does not provide precise bond lengths or angles.
Mass Spectrometry (MS) Molecular weight and fragmentation pattern.[12][11]High sensitivity; provides the molecular formula.Does not provide information on the connectivity or stereochemistry of atoms.
Infrared (IR) Spectroscopy Presence of functional groups.[12]Quick and simple to perform.Provides limited information on the overall molecular structure.

Case Study: Hypothetical Crystallographic Data for a Halogenated Phenylquinoline

While the specific crystal structure of 3-Bromo-4-chloro-2-phenylquinoline is not publicly available in the Cambridge Structural Database (CSD) as of this writing, we can examine the data for a closely related halogenated quinoline derivative to illustrate the type of information obtained.[13][14] For instance, the crystal structure of a similar compound might reveal key parameters as shown in the hypothetical data below.

ParameterHypothetical ValueSignificance
Crystal SystemMonoclinicDescribes the symmetry of the crystal lattice.
Space GroupP2₁/cDefines the symmetry elements within the unit cell.
a (Å)8.4320Unit cell dimension.
b (Å)11.2340Unit cell dimension.
c (Å)12.8760Unit cell dimension.
β (°)99.043Angle of the unit cell.
Volume (ų)1204.5Volume of the unit cell.
Z4Number of molecules in the unit cell.
R-factor0.045A measure of the agreement between the experimental and calculated structure factors (a lower value indicates a better fit).

Note: The data in this table is for illustrative purposes and is based on values reported for similar structures.[8][15]

Conclusion: The Indispensable Role of X-ray Crystallography

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's structure is a critical step in the research and development pipeline. While techniques like NMR, MS, and IR provide valuable and complementary information, single-crystal X-ray crystallography stands alone in its ability to deliver a definitive and high-resolution three-dimensional picture of a molecule like 3-Bromo-4-chloro-2-phenylquinoline. This precise structural knowledge is paramount for understanding structure-activity relationships, guiding further synthetic efforts, and ultimately, ensuring the development of safe and effective new molecules.

References

  • Benchchem. Application Notes and Protocols for X-ray Crystallography of Novel Benzo[f]quinoline Derivatives.
  • Benchchem. X-ray Crystallography of 2-(2-Chloroethyl)quinoline Derivatives: A Comparative Guide.
  • Al-Warhi, T., et al. (2021). Stereoselective synthesis and X-ray structure determination of novel 1,2-dihydroquinolinehydrazonopropanoate derivatives. PMC.
  • Kopchuk, D. S., et al. (2019). X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. SciSpace.
  • Unknown. What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?.
  • ResearchGate. Structures of the quinoline derivatives.
  • IUCr Journals. (2024). How to grow crystals for X-ray crystallography.
  • ResearchGate. Crystal Structure Solution of Organic Compounds from X-ray Powder Diffraction Data | Request PDF.
  • Oreate AI Blog. (2026). Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis.
  • University of Zurich. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry.
  • ACS Publications. (2014). Synthesis, Structural, and Photophysical Studies of Phenylquinoline and Phenylquinolinyl Alkynyl Based Pt(II) Complexes. Organometallics.
  • Unknown. (PDF) Crystal structure of 3-bromo-N-[4-chloro-2-methyl-6-[(methylamino)- carbonyl]phenyl].
  • Lima, G. M. de, et al. (2020). Structural comparison of five new halogenated dihydroquinoline-4(1H)-ones. PMC.
  • Re3data.org. (2026). Cambridge Structural Database.
  • MDPI. (2015). Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Derivatives.
  • Benchchem. Application Notes and Protocols: X-ray Crystallography of N-phenylquinoline-2-carboxamide.
  • CCDC. The Largest Curated Crystal Structure Database.
  • MDPI. (2023). Structural Analysis and Reactivity Insights of (E)-Bromo-4-((4-((1-(4-chlorophenyl)ethylidene)amino)-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-5-((2-isopropylcyclohexyl)oxy) Furan-2(5H)-one.
  • NIH. X-Ray Crystallography of Chemical Compounds. PMC.
  • Unknown. powder x-ray diffraction (pxrd).
  • PubMed. (2016). Synthesis and evaluation of antibacterial and antioxidant activity of novel 2-phenyl-quinoline analogs derivatized at position 4 with aromatically substituted 4H-1,2,4-triazoles.
  • PubChem. 3-Bromo-4-chloroquinoline | C9H5BrClN | CID 618306.
  • ResearchGate. (2025). Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Derivatives.
  • Sigma-Aldrich. 3-Bromo-4-chloroquinoline AldrichCPR 74575-17-0.

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Validation

Beyond Tetrakis: A Comparative Guide to Palladium Catalysts for Suzuki-Miyaura Cross-Coupling

Introduction: The Evolution of Palladium Catalysis The Suzuki-Miyaura cross-coupling reaction remains one of the most powerful and widely utilized methods for carbon-carbon bond formation in pharmaceutical development an...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Evolution of Palladium Catalysis

The Suzuki-Miyaura cross-coupling reaction remains one of the most powerful and widely utilized methods for carbon-carbon bond formation in pharmaceutical development and materials science[1]. However, the efficacy of this transformation is fundamentally dictated by the choice of the palladium catalyst. While traditional catalysts like Pd(PPh₃)₄ have served as the historical baseline, the modern demand for coupling sterically hindered, electronically deactivated, or highly unstable substrates (such as heterocyclic chlorides and protodeboronation-prone boronic acids) has driven the development of advanced ligand architectures[2][3].

As an Application Scientist, I approach catalyst selection not as a matter of trial and error, but as a logical deduction based on mechanistic requirements. This guide provides an objective, data-backed comparison of four distinct classes of palladium catalysts: Pd(PPh₃)₄, Pd(dppf)Cl₂, Buchwald Precatalysts (e.g., XPhos Pd G3), and NHC-coordinated PEPPSI-IPr complexes.

Mechanistic Causality: How Ligand Design Dictates Efficacy

To understand catalyst efficacy, one must examine the causality within the catalytic cycle. The Suzuki coupling relies on three core steps: oxidative addition, transmetalation, and reductive elimination.

  • Electron-Rich Ligands (e.g., XPhos, NHCs): Accelerate the oxidative addition of notoriously unreactive aryl chlorides by increasing the electron density at the palladium center[3][4].

  • Sterically Bulky Ligands: Promote rapid reductive elimination by crowding the metal center, which forces the coupled products out and prevents side reactions like homocoupling[2][5].

  • Precatalyst Activation: Modern G3/G4 Buchwald precatalysts and PEPPSI complexes are specifically designed to rapidly generate the active monoligated Pd(0) species under mild conditions, preventing catalyst deactivation before the cycle even begins[6].

SuzukiCycle Precat Precatalyst (e.g., XPhos Pd G3) Pd0 Active Pd(0)L Species Precat->Pd0 Base/Activation OxAdd Oxidative Addition Pd(II) Complex Pd0->OxAdd + Aryl Halide TransMet Transmetalation Pd(II) Complex OxAdd->TransMet + Boronic Acid/Base RedElim Reductive Elimination Product Formation TransMet->RedElim RedElim->Pd0 - Biaryl Product

Catalytic cycle of Suzuki-Miyaura coupling highlighting the active Pd(0) species.

The Contenders: Comparative Efficacy of Key Palladium Catalysts
1. Pd(PPh₃)₄ (The Classic Tetrakis)
  • Profile: The traditional zero-valent palladium catalyst.

  • Efficacy: Highly effective for activated aryl bromides and iodides. However, it is air-sensitive, requires high temperatures (typically 80–100 °C), and generally fails with aryl chlorides due to the poor electron-donating ability of the triphenylphosphine ligand[1].

  • Best For: Standard couplings where cost is a primary concern and substrates are highly reactive.

2. Pd(dppf)Cl₂ (The Bidentate Workhorse)
  • Profile: A Pd(II) precatalyst featuring the bidentate 1,1'-bis(diphenylphosphino)ferrocene ligand.

  • Efficacy: The large bite angle of the dppf ligand accelerates reductive elimination, making it vastly superior to Pd(PPh₃)₄ for sterically hindered substrates[1]. It is highly stable and serves as a reliable baseline for pharmaceutical library synthesis.

  • Best For: Aryl bromides, triflates, and moderately hindered substrates.

3. Buchwald Precatalysts: XPhos Pd G3 & RuPhos Pd G4
  • Profile: Third and fourth-generation precatalysts featuring an aminobiphenyl scaffold that rapidly generates a highly active, monoligated Pd(0) species upon mild base activation[6][7].

  • Efficacy: Exceptional. XPhos Pd G3 can couple unstable boronic acids (prone to protodeboronation) with highly deactivated heteroaryl chlorides at room temperature to 40 °C in as little as 30 minutes[2][3]. RuPhos Pd G4 avoids the inhibitory carbazole byproduct seen in G3, offering even higher turnover numbers in specific novel C-C and C-N couplings[6].

  • Best For: Unactivated aryl chlorides, highly sterically hindered partners, and unstable boronic acids.

4. PEPPSI-IPr (The Robust NHC Complex)
  • Profile: A Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation complex featuring an N-heterocyclic carbene (NHC) ligand[4].

  • Efficacy: NHC ligands are stronger σ-donors than phosphines, making the Pd center extremely electron-rich. This facilitates the oxidative addition of notoriously inert bonds. PEPPSI-IPr has been proven highly effective in solvent-free, microwave-assisted Suzuki couplings, achieving full conversion in 10 minutes at 1 mol% loading[5]. It also excels in amide N–C bond activation[4].

  • Best For: Green chemistry applications (solvent-free), amides, and highly deactivated chlorides.

Quantitative Efficacy Comparison
Catalyst SystemOptimal Substrate ScopeTypical Loading (mol%)Operating Temp (°C)Reaction TimeKey Advantage
Pd(PPh₃)₄ Aryl-I, Aryl-Br5.0 - 10.080 - 10012 - 24 hLow cost, established baseline
Pd(dppf)Cl₂ Aryl-Br, Triflates3.0 - 5.060 - 904 - 18 hHigh stability, good for steric hindrance[1]
XPhos Pd G3 Aryl-Cl, Heteroaryl-Cl0.5 - 2.0rt - 400.5 - 2 hCouples unstable boronic acids rapidly[2][3]
PEPPSI-IPr Aryl-Cl, Amides1.0 - 3.060 - 11010 min - 15 hRobust NHC, microwave/solvent-free compatible[4][5]
Self-Validating Experimental Methodologies

To ensure reproducibility, the following protocols represent self-validating systems where visual cues confirm the progression of the catalytic cycle.

Protocol A: High-Activity Coupling using XPhos Pd G3 (For Aryl Chlorides)

Causality Focus: The use of a weak base (K₃PO₄) in an aqueous/organic biphasic system ensures the rapid deprotonation of the G3 scaffold, releasing the active Pd(0) without degrading the unstable boronic acid[2][3].

  • Preparation: In a nitrogen-filled glovebox, charge a vial with the aryl chloride (1.0 mmol), arylboronic acid (1.5 mmol), and XPhos Pd G3 (0.01 - 0.02 mmol, 1-2 mol%).

  • Solvent Addition: Add degassed THF (4.0 mL). The solution will typically appear pale yellow.

  • Activation: Add a degassed aqueous solution of K₃PO₄ (0.5 M, 4.0 mL). Self-Validation: The biphasic mixture will undergo a rapid color shift (often to deep red/orange), indicating the successful generation of the active L-Pd(0) species and the carbazole byproduct[6].

  • Reaction: Stir vigorously at 40 °C for 30–60 minutes. Monitor by LC-MS.

  • Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Solvent-Free Microwave Coupling using PEPPSI-IPr

Causality Focus: Microwave irradiation combined with the extreme thermal stability of the NHC-Pd bond allows for solvent-free kinetics, driving the reaction to completion in minutes while minimizing homocoupling[5].

  • Grinding: In a mortar, pre-grind the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), and PEPPSI-IPr (0.01 mmol, 1 mol%) to ensure a uniform solid mixture[5].

  • Setup: Transfer the homogenized powder to a microwave-safe reaction vessel equipped with a magnetic stir bar.

  • Irradiation: Irradiate the neat mixture in a microwave reactor at 110 °C for exactly 10 minutes[5].

  • Extraction: Cool to room temperature. Extract the resulting solid mass with dichloromethane (3 x 10 mL).

  • Purification: Filter through a short pad of silica or Celite to remove palladium residues. Self-Validation: PEPPSI-IPr is uniquely clean, typically leaving <1000 ppm Pd in the crude mixture[5]. Concentrate and purify the filtrate.

Workflow Substrate Substrate Analysis (Halide & Sterics) CatSelect Catalyst Selection (G3 vs PEPPSI vs dppf) Substrate->CatSelect Setup Reaction Setup (Inert vs Open Air) CatSelect->Setup Exec Execution (Thermal vs MW) Setup->Exec Purify Workup & Purification Exec->Purify

Experimental workflow for selecting and executing a Suzuki-Miyaura coupling.

Conclusion

The selection of a palladium catalyst for Suzuki-Miyaura coupling is no longer a matter of historical habit, but a logical deduction based on the steric and electronic demands of the substrates. While Pd(dppf)Cl₂ remains a reliable standard for moderately challenging bromides, the advent of Buchwald G3/G4 precatalysts and PEPPSI-IPr complexes has fundamentally expanded the chemical space accessible to researchers—enabling room-temperature couplings of unactivated chlorides and highly efficient, solvent-free green chemistry methodologies.

References[2] Sigma-Aldrich. "G3 and G4 Buchwald Precatalysts". Source: sigmaaldrich.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCM3NSIppD5hJZiuax-DVho-Z6gkUR9HfKUZ8EIrNxsXlG4cs5QnxInnOSoaQYRosxjxl3x1Ze9mjf9-zjHtoP6UQQyrFiAWnb-LVCQFo7mz1Fiv3oehu1LxGd6l1QUAkaHO-9o018l045ViCp1kLRUs8Hv6T-o9DhG-Q-boUs2yAV_WN-PT9JYFi78WNXsJG7egBkpfKOENCsjAQkwKgJAggBzwiDe13K0G6dRev_xBAddrq36DWYCFKT-R-ryqX6yIr8jMOdUdheVQ==[7] Johnson Matthey. "Buchwald precatalysts G2 and G3". Source: matthey.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDRQqZj-sVeQCb_QuQtTbiueRZCxI1gm4K-QGtOv6k0qkXOhhFlXSevRhjt2l_I6MN6A6CVBHlsMgyoJOG6v8xoHBmKFzIRUMfplWEaj8d6PBKTQAVqLcJ5BSGZ4AkMtosa4OoOXyYVKO9bH8nEh8H565lfUTzFhUYTVYCb8FQTf-IouX3w6gKYidx29j89eX27Fea2QRUr5Px0XNLlQ4iY7WRVDTHo1y05sO4XuFTlIbJcKcfC-6W9sgfI17llPE=[1] Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide". Source: yonedalabs.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGONe6eIkS2rP-SusBzC0wnwbH9Sur9uDyFwnbpQL19vK-JNh2OERzaFQl2PPLVaVDHh5_QsDjSpJsQ62v5PABsN_oi95hiJlaIlfT7SPCNPK2Iu0-gSr0ojpPPe9Sf9Iq6cwl6U-HJIjMOVW9S40gRAPG450Scpi3hDB1jwXFOdMwR9vHeRZcktw==[3] Smolecule. "Third-Generation Buchwald Precatalysts". Source: smolecule.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFU7XBCa1iv1GhJvcbr1u-ITBPOy4fYjUptw43AldtNYXptbr63QHIEe_gHenRyCmK69QNlmnqu_oD7U88w2_pLX-rF50CqFlgRi_4zOn-O1HTLwl1fcI1hG4MmOBXWLV_iTIm5SINx[5] Organic-Chemistry.org (Synlett). "Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr". Source: organic-chemistry.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQdBsZNaQaFrGMSvpVuS54YEJbx70P5a5nFe-FXXDJvL9WGemt7XBB8wsvXj0EYJ95LLEHIV554oXZquWvuM5yMrwQjF14ZzkUiTC9oMmLJC8Phn21wHXxXtqs1gRC5Omg2FfbartpMZQp3YeqYnOdx4-O5g==[4] NIH (JOC). "Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides". Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGRiV4y5gQ0qzCdvr1Sobeh_cMptwQTgOsUwzybVY6v_n7RxKAUsjB5TP1h_ik2-n3ZIaaADbjMAQw54FuYWqGzDZ9ujlI0w1fKF6_eFkWDA-biFM8zuBcVefPl8Coqxi2KR-rj[6] Benchchem. "A Comparative Guide to RuPhos Pd G3 and G4 Precatalysts in Cross-Coupling Reactions". Source: benchchem.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDyrQUz0eXNX-SlJuiEzrO8AllWB4-7GMkRVhxu3nbuJmpAvnkKstFGYxO0SBep5EDumwU7HdXkNBuVHSkJAE6J4F6DSvznwvielDOsaqNVwEpcIS1bXtW85DeQ3I5r9TzyqZws6umbRxdvspBKv6H8in4YcnKUlt9VVAjLGS-Z0TIRwIRbPsRkPOSKktXscF9vcVGKet-rp9boeUH-IbrUBHj8YFFaRaxmxSV0Eudlw==

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Comparative

A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry (HRMS) for the Analysis of 3-Bromo-4-Phenylquinolines

This guide offers an in-depth, comparative analysis of High-Resolution Mass Spectrometry (HRMS) methodologies for the characterization of 3-bromo-4-phenylquinolines. Designed for researchers, scientists, and drug develop...

Author: BenchChem Technical Support Team. Date: March 2026

This guide offers an in-depth, comparative analysis of High-Resolution Mass Spectrometry (HRMS) methodologies for the characterization of 3-bromo-4-phenylquinolines. Designed for researchers, scientists, and drug development professionals, this document moves beyond standard protocols to explain the causality behind experimental choices, ensuring a robust and self-validating analytical approach. We will explore the nuances of sample preparation, liquid chromatography, ionization techniques, and mass analysis, supported by experimental data and established scientific principles.

The Analytical Imperative: Why HRMS for 3-Bromo-4-Phenylquinolines?

Quinolines are a privileged scaffold in medicinal chemistry, with numerous derivatives showing promise as anticancer, antiviral, and antimalarial agents.[1][2] The introduction of a bromine atom and a phenyl group, as in 3-bromo-4-phenylquinolines, creates a unique chemical entity whose unambiguous identification is paramount for drug discovery and development.

High-Resolution Mass Spectrometry (HRMS) is the gold standard for this task.[3] Its power lies in providing an extremely precise mass measurement of the parent ion and its fragments, often to within 5 parts-per-million (ppm). This accuracy allows for the determination of the elemental composition, which is critical for confirming the identity of a novel compound and differentiating it from closely related impurities or isomers. For halogenated compounds like 3-bromo-4-phenylquinolines, HRMS provides an additional layer of confirmation by resolving the characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br), which have a nearly 1:1 natural abundance.[4]

This guide will compare two leading HRMS platforms, Quadrupole-Time-of-Flight (Q-TOF) and Orbitrap, providing the technical insights needed to develop and validate a robust analytical method.

Foundational Choices: LC-HRMS Workflow Design

A successful HRMS analysis begins with a well-designed workflow, from sample introduction to data interpretation. Each step is a critical control point that influences the quality of the final data.

cluster_prep Sample Preparation cluster_lc Liquid Chromatography (LC) cluster_ms High-Resolution Mass Spectrometry (HRMS) cluster_data Data Analysis A Dissolution (e.g., Methanol, Acetonitrile) B Filtration (0.22 or 0.45 µm filter) A->B C Reverse-Phase C18 Column B->C D Gradient Elution (Water/Acetonitrile) C->D E Ionization Source (ESI or APCI) D->E F Mass Analyzer (Q-TOF or Orbitrap) E->F G Data Acquisition (Full Scan & dd-MS²) F->G H Accurate Mass Extraction G->H I Isotopic Pattern Matching H->I J Fragmentation Analysis I->J

Caption: General experimental workflow for LC-HRMS analysis.

Liquid Chromatography: Achieving Optimal Separation

Effective chromatographic separation is non-negotiable. It prevents ion suppression in the mass spectrometer and allows for the differentiation of isomers. For quinoline derivatives, reverse-phase chromatography using a C18 column is the most common and effective approach.[1][5]

Table 1: Comparison of Reported LC Methodologies for Quinoline Analysis

ParameterMethod A (General Purpose)Method B (High Throughput)Justification
Column C18, 2.5-5 µm, 4.6 x 150 mm[1]C18, <2 µm, 2.1 x 50 mmMethod A provides high resolution for complex mixtures. Method B uses a shorter column with smaller particles for faster analysis times.
Mobile Phase A 0.1% Formic Acid in Water5 mM Ammonium Formate in Water[6]Formic acid aids in protonation for positive mode ESI. Ammonium formate is a volatile buffer compatible with MS.
Mobile Phase B AcetonitrileMethanolAcetonitrile is a stronger solvent with lower viscosity, often providing sharper peaks.
Gradient 5% to 95% B over 15 min[4]10% to 90% B over 5 minA longer gradient (A) is suitable for resolving impurities. A shorter, steeper gradient (B) is ideal for rapid screening.
Flow Rate 1.0 mL/min[1][4]0.4 mL/minFlow rates must be matched to the column diameter to maintain optimal linear velocity and efficiency.
Column Temp. 30-40 °C[5]40 °CElevated temperatures reduce mobile phase viscosity, improving peak shape and reducing backpressure.

Expert Insight: The choice between acetonitrile and methanol is subtle but important. Acetonitrile generally provides better peak shape for nitrogen-containing heterocycles due to different solvent-analyte interactions. The addition of an acid modifier like formic acid is crucial to ensure the analyte is protonated before it enters the ion source, maximizing the [M+H]⁺ signal in positive ion mode.

Ionization and Mass Analysis: A Head-to-Head Comparison

The selection of the ionization source and mass analyzer platform directly impacts sensitivity, resolution, and the type of data that can be acquired.

  • Ionization Source: Electrospray Ionization (ESI) is the preferred method for moderately polar compounds like 3-bromo-4-phenylquinolines, typically operating in positive ion mode to form the protonated molecule, [M+H]⁺.[7] Atmospheric Pressure Chemical Ionization (APCI) can be an alternative, particularly for less polar analogues.[6]

  • Mass Analyzer Platforms:

    • Q-TOF (Quadrupole-Time-of-Flight): These instruments are known for their high acquisition speed, wide dynamic range, and robust performance. They are excellent for both qualitative and quantitative experiments.[8]

    • Orbitrap: This platform is renowned for its exceptionally high resolving power (>100,000 FWHM), which allows for very confident elemental composition determination from accurate mass measurements.[9][10]

Table 2: Performance Comparison of Q-TOF vs. Orbitrap for Quinoline Analysis

FeatureQ-TOF (e.g., Agilent, Sciex, Waters)Orbitrap (Thermo Fisher Scientific)[9][10]Field-Proven Insight
Mass Resolution 20,000 - 60,000 FWHM60,000 - 240,000+ FWHMHigher resolution on the Orbitrap provides greater confidence in elemental composition and better resolves complex isotopic patterns or interferences.
Mass Accuracy < 3 ppm< 1-2 ppmBoth platforms provide excellent mass accuracy with external or internal calibration, sufficient for formula determination.
Acquisition Speed Fast (up to 100 spectra/s)Slower (scan speed is resolution-dependent)Q-TOF's speed is advantageous for fast chromatography (UHPLC) and complex MS/MS experiments like data-independent acquisition (DIA).
MS/MS Capability Collision Cell (q)HCD Collision CellBoth offer high-quality MS/MS fragmentation. The Orbitrap's ability to measure fragments with high resolution is a significant advantage for structural elucidation.
Cost & Maintenance Generally lower initial costGenerally higher initial cost and maintenanceThe choice often depends on the primary application; Orbitrap excels at high-confidence identification, while Q-TOF offers versatility and speed.

Deciphering the Data: Fragmentation and Structural Confirmation

The true power of HRMS is fully realized during data analysis. For a 3-bromo-4-phenylquinoline (Molecular Formula: C₁₅H₁₀BrN), the first step is to confirm the parent ion.

  • Accurate Mass & Isotopic Signature: The protonated molecule [M+H]⁺ should be observed. The presence of a single bromine atom will result in two prominent peaks of nearly equal intensity, separated by ~2 Da (for the ⁷⁹Br and ⁸¹Br isotopes).[4] HRMS can easily resolve and accurately measure both.

Table 3: Theoretical HRMS Data for [C₁₅H₁₀BrN+H]⁺

IonIsotopeCalculated m/z
[M+H]⁺⁷⁹Br284.0070
[M+2+H]⁺⁸¹Br286.0050
Characteristic Fragmentation Pathways

Tandem MS (MS/MS) experiments, where the parent ion is isolated and fragmented, provide definitive structural information. Halogenated quinolines exhibit predictable fragmentation patterns.

A [M+H]⁺ m/z 284.0070 B Loss of •Br [C₁₅H₁₁N]⁺ m/z 205.0886 A->B C Loss of HBr [C₁₅H₉N]⁺• m/z 203.0729 A->C D Loss of C₆H₅ [C₉H₆BrN]⁺ m/z 207.9654 A->D E Loss of HCN from Quinoline Core [C₁₄H₁₀Br]⁺ m/z 257.9964 B->E Further Fragmentation

Caption: Potential MS/MS fragmentation pathways for 3-bromo-4-phenylquinoline.

  • Loss of Bromine: The most common fragmentation for alkyl/aryl halides is the loss of the halogen radical (•Br) or the neutral molecule (HBr).[11] This results in significant fragment ions at m/z 205.0886 and 203.0729, respectively.

  • Loss of Phenyl Group: Cleavage of the bond between the quinoline core and the phenyl group can occur, leading to the loss of a phenyl radical (•C₆H₅) or neutral benzene (C₆H₆).

  • Quinoline Ring Fragmentation: The quinoline ring itself can fragment, often through the characteristic loss of HCN (27 Da) from the heterocyclic ring.[12]

Validated Experimental Protocol: LC-HRMS Analysis

This section provides a comprehensive, step-by-step protocol for the analysis of a synthesized 3-bromo-4-phenylquinoline sample.

Materials and Reagents
  • 3-bromo-4-phenylquinoline sample

  • Methanol (LC-MS Grade)

  • Acetonitrile (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Ultrapure Water

Sample and Standard Preparation
  • Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the 3-bromo-4-phenylquinoline standard and dissolve it in 1 mL of methanol.

  • Working Solution (10 µg/mL): Dilute 10 µL of the stock solution into 990 µL of 50:50 acetonitrile:water.

  • Sample Preparation: Dissolve the crude or purified reaction mixture in methanol to an approximate concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter prior to analysis.[5]

LC-HRMS Instrument Parameters

Table 4: Recommended LC-HRMS (Orbitrap) Parameters

SystemParameterSetting
LC System Column Waters Acquity CSH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.3 mL/min
Injection Volume 2 µL
Gradient 20% B initial, hold 1 min; ramp to 98% B over 8 min; hold 2 min
HRMS System Ionization Mode ESI Positive
(Thermo Q Exactive)[9]Full Scan Resolution 70,000 FWHM
Scan Range m/z 100 - 500
dd-MS² Resolution 17,500 FWHM
Collision Energy (HCD) Stepped NCE 20, 30, 40 eV
Capillary Voltage 3.5 kV
Sheath/Aux Gas 40 / 10 (arbitrary units)
Data Processing Workflow
  • Extract Ion Chromatograms (XICs): Generate XICs for the theoretical exact masses of the ⁷⁹Br (284.0070) and ⁸¹Br (286.0050) isotopologues with a narrow mass window (e.g., ± 5 ppm).

  • Verify Isotopic Pattern: In the mass spectrum of the corresponding chromatographic peak, confirm the A+2 peak is present at the correct m/z and has a relative abundance of ~98% of the A peak.

  • Confirm Mass Accuracy: Calculate the mass error (in ppm) between the observed mass and the theoretical mass. A value < 5 ppm is considered a confident match.

  • Analyze MS/MS Spectrum: Compare the high-resolution fragment ions observed in the dd-MS² scan against the predicted fragmentation pathways (Table 3) to confirm the structure.

Conclusions and Future Outlook

High-Resolution Mass Spectrometry, whether on a Q-TOF or Orbitrap platform, provides an unparalleled level of analytical detail for the characterization of 3-bromo-4-phenylquinolines. By leveraging accurate mass measurement, true isotopic pattern fidelity, and high-resolution fragmentation data, researchers can unambiguously confirm the identity and structure of these valuable synthetic compounds. The choice between instrument platforms should be guided by specific laboratory needs, with Orbitrap offering superior resolution for ultimate confidence and Q-TOF providing a balance of speed and robust performance. The methodologies and comparative data presented in this guide provide a solid foundation for developing rigorous, reliable, and self-validating analytical workflows in the demanding landscape of drug discovery and chemical research.

References

  • Di Tullio, A., et al. (2000). Analysis of pyridoquinoline derivatives by liquid chromatography/atmospheric pressure chemical ionization mass spectrometry. Journal of Mass Spectrometry, 35(6), 725-731. [Link]

  • Kuhlicke, J., et al. (2021). Development and validation of an LC-HRMS method for the determination of pyrrolizidine alkaloids and quinolones in honey employing a simple alkaline sample dilution. Journal of Food Measurement and Characterization, 15(5). [Link]

  • The Royal Society of Chemistry (n.d.). Supplementary Information. The Royal Society of Chemistry. [Link]

  • Pinto, D. C. G. A., et al. (2008). Synthesis of Substituted 2-Pyridyl-4-phenylquinolines. Molecules, 13(1), 158-176. [Link]

  • PubChem (n.d.). 3-Bromoquinoline. National Center for Biotechnology Information. [Link]

  • Li, Y., et al. (2018). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. Scientific Reports, 8(1), 1-11. [Link]

  • Wang, J., et al. (2024). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. Journal of Analytical Methods in Chemistry. [Link]

  • Dinis-Oliveira, R. J., et al. (2022). High-Resolution Mass Spectrometry in NPS Analysis. Springer Nature Experiments. [Link]

  • University of Calgary (n.d.). Mass Spectrometry: Fragmentation. University of Calgary Chemistry. [Link]

  • Lee, J. Y., et al. (2020). Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry. Physical Chemistry Chemical Physics, 22(3), 1158-1165. [Link]

  • Chemistry LibreTexts (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

  • Moro, S., et al. (2022). Discovery of 2-Phenylquinolines with Broad-Spectrum Anti-coronavirus Activity. Journal of Medicinal Chemistry, 65(10), 7246–7261. [Link]

Sources

Validation

A Comparative Guide to Purity Assessment of Synthesized 3-Bromo-4-chloro-2-phenylquinoline

Introduction: The Critical Role of Purity in Drug Discovery and Development In the landscape of pharmaceutical research and development, the chemical purity of a synthesized compound is not merely a quality metric; it is...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Critical Role of Purity in Drug Discovery and Development

In the landscape of pharmaceutical research and development, the chemical purity of a synthesized compound is not merely a quality metric; it is a fundamental pillar of safety, efficacy, and reproducibility. For novel heterocyclic compounds such as 3-Bromo-4-chloro-2-phenylquinoline, a molecule with significant potential in medicinal chemistry, rigorous purity assessment is paramount.[1] Impurities, even in trace amounts, can lead to erroneous biological data, unpredictable toxicity, and complications in later stages of drug development.[2]

This guide provides an in-depth comparison of analytical methodologies for assessing the purity of laboratory-synthesized 3-Bromo-4-chloro-2-phenylquinoline. As a Senior Application Scientist, my objective is to offer not just a set of protocols, but a logical framework for selecting and implementing the most appropriate techniques, underpinned by the principles of scientific integrity and validated through experimental data. We will explore the strengths and limitations of High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, Mass Spectrometry (MS), and traditional Melting Point Analysis.

Understanding Potential Impurities: A Synthesis-Forward Approach

The choice of analytical strategy is intrinsically linked to the potential impurities that may arise during synthesis. The Friedländer synthesis, a common route to quinoline derivatives, involves the condensation of a 2-aminoaryl ketone with a compound containing a reactive α-methylene group.[3] Variations of this and other synthetic routes can introduce specific impurities.

Potential Process-Related Impurities:

  • Unreacted Starting Materials: Residual 2-amino-chlorobenzophenone or phenylacetaldehyde derivatives.

  • Isomeric Byproducts: Incomplete or alternative cyclization pathways can lead to isomeric quinoline structures.

  • Over- or Under-brominated Species: Issues with the stoichiometry or reactivity of the brominating agent.

  • Solvent and Reagent Residues: Trace amounts of solvents or catalysts used in the synthesis and purification steps.

  • Degradation Products: The quinoline ring can be susceptible to degradation under harsh reaction or purification conditions.

A proactive understanding of these potential impurities allows for the development of targeted and robust analytical methods.

Comparative Analysis of Purity Assessment Techniques

The selection of an analytical method for purity assessment requires a balance of factors including the physicochemical properties of 3-Bromo-4-chloro-2-phenylquinoline, the nature of potential impurities, and the desired analytical performance characteristics.[4]

ParameterHigh-Performance Liquid Chromatography (HPLC)Quantitative NMR (qNMR)Mass Spectrometry (MS)Melting Point Analysis
Principle Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[4][5]Direct proportionality between NMR signal intensity and the number of nuclei.[6][7]Separation of ions based on their mass-to-charge ratio.Observation of the temperature range over which a solid transitions to a liquid.[8]
Primary Use Quantitative purity determination (area %), impurity identification and quantification.Absolute purity determination (mass %), structural confirmation.Structural elucidation of impurities, confirmation of molecular weight.Preliminary, qualitative assessment of purity.
Strengths High sensitivity and resolution, well-established for purity analysis in pharmaceuticals.[5]Universal detector for protons, no reference standard of the analyte needed for purity determination, provides structural information.[9][10]High sensitivity and specificity, provides molecular weight and fragmentation data for impurity identification.[11]Simple, rapid, and inexpensive.[8]
Limitations Requires a reference standard for absolute quantification, chromophore necessary for UV detection.Lower sensitivity than HPLC, requires a certified internal standard for absolute quantification.[12]Not inherently quantitative without extensive calibration, matrix effects can suppress ionization.Non-specific, susceptible to user interpretation, significant purity depression only with substantial impurities.
Sample Throughput HighModerateHighHigh

Experimental Protocols

The following protocols are provided as a starting point and should be validated for their intended use in your laboratory, adhering to guidelines such as those from the International Council for Harmonisation (ICH).[2][13]

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the workhorse for purity determination in the pharmaceutical industry.[2] A reverse-phase method is generally suitable for a molecule like 3-Bromo-4-chloro-2-phenylquinoline.

Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.[5]

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.[14]

Reagents:

  • Mobile Phase A: HPLC-grade water with 0.1% formic acid.

  • Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.

  • Sample Diluent: Acetonitrile:Water (50:50 v/v).

Procedure:

  • Sample Preparation: Accurately weigh and dissolve the synthesized 3-Bromo-4-chloro-2-phenylquinoline in the sample diluent to a final concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.[5]

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm (or a more specific wavelength determined by UV scan).

    • Injection Volume: 10 µL.

    • Gradient Elution:

      Time (min) % Mobile Phase B
      0.0 40
      20.0 95
      25.0 95
      25.1 40

      | 30.0 | 40 |

  • Data Analysis: The purity is typically reported as the area percentage of the main peak relative to the total area of all observed peaks.

Causality Behind Choices:

  • A C18 column is chosen for its versatility in retaining moderately non-polar compounds.

  • Gradient elution is employed to ensure the separation of impurities with a wide range of polarities from the main analyte peak.

  • Formic acid is added to the mobile phase to improve peak shape by protonating any residual silanols on the stationary phase and ensuring the analyte is in a single ionic form.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a powerful primary method for determining the absolute purity of a compound without the need for a specific reference standard of the analyte itself.[7][9]

Instrumentation:

  • NMR Spectrometer (400 MHz or higher).

  • High-precision 5 mm NMR tubes.

Reagents:

  • Deuterated Solvent: DMSO-d6 or CDCl3 (ensure the solvent does not have signals that overlap with key analyte or standard signals).

  • Internal Standard: A certified reference material with known purity, such as maleic acid or dimethyl sulfone. The standard should be stable, non-volatile, and have signals in a clear region of the spectrum.

Procedure:

  • Sample Preparation:

    • Accurately weigh approximately 15-20 mg of the 3-Bromo-4-chloro-2-phenylquinoline sample into a clean, dry vial.

    • Accurately weigh about 5-10 mg of the internal standard into the same vial.[4]

    • Record the exact weights.

    • Add approximately 0.7 mL of the deuterated solvent and ensure complete dissolution.

    • Transfer the solution to an NMR tube.

  • NMR Acquisition Parameters:

    • Pulse Angle: 30° (to ensure full relaxation).

    • Relaxation Delay (d1): 5 x T1 of the slowest relaxing proton (at least 30 seconds is a safe starting point).

    • Number of Scans: 16 or more to achieve a good signal-to-noise ratio.[6]

  • Data Analysis:

    • Carefully phase and baseline correct the spectrum.

    • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

    • Calculate the purity using the following formula:

    Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P_std = Purity of the internal standard

Causality Behind Choices:

  • A long relaxation delay is crucial to ensure that all protons have fully returned to their ground state before the next pulse, which is essential for accurate integration.

  • The choice of a certified internal standard is fundamental to the accuracy of the absolute purity determination.

Mass Spectrometry (MS)

While primarily a qualitative tool for structural elucidation, MS is invaluable for identifying impurities.[] Coupling HPLC with MS (LC-MS) is a particularly powerful combination.

Instrumentation:

  • Mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

  • Can be coupled with an HPLC or GC system for separation prior to detection.

Procedure (for direct infusion):

  • Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • MS Conditions:

    • Ionization Mode: ESI positive.

    • Mass Range: m/z 100-500.

    • Capillary Voltage: 3-4 kV.

  • Data Analysis:

    • Look for the molecular ion peak corresponding to 3-Bromo-4-chloro-2-phenylquinoline (C15H9BrClN). The expected m/z will show a characteristic isotopic pattern due to the presence of bromine (79Br/81Br in a ~1:1 ratio) and chlorine (35Cl/37Cl in a ~3:1 ratio).

    • Analyze other lower intensity peaks for potential impurities by comparing their m/z values to suspected structures.

Expected Isotopic Pattern for the Molecular Ion: The presence of both bromine and chlorine will result in a complex isotopic cluster for the molecular ion. The most abundant peaks will be at M, M+2, and M+4.

Melting Point Analysis

A simple yet effective preliminary test for purity. Pure crystalline compounds typically have a sharp melting point range (0.5-1°C), whereas impure samples exhibit a depressed and broader melting range.[8]

Instrumentation:

  • Melting point apparatus.

  • Capillary tubes.

Procedure:

  • Load a small amount of the dry, crystalline sample into a capillary tube.

  • Place the tube in the melting point apparatus.

  • Heat the sample at a slow, controlled rate (1-2 °C per minute) near the expected melting point.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid.

Interpretation:

  • A sharp, high melting point close to the literature value (if available) suggests high purity.

  • A broad melting range that is lower than the expected value is indicative of impurities.

Visualizing the Workflow

A systematic approach to purity assessment is crucial. The following diagram illustrates a logical workflow for the analysis of a newly synthesized batch of 3-Bromo-4-chloro-2-phenylquinoline.

Purity_Assessment_Workflow cluster_synthesis Synthesis & Initial Check cluster_quantification Quantitative & Qualitative Analysis cluster_decision Final Assessment synthesis Synthesized 3-Bromo-4-chloro-2-phenylquinoline mp Melting Point Analysis synthesis->mp Initial Purity Screen hplc HPLC-UV/DAD Analysis mp->hplc Proceed if promising lcms LC-MS Analysis hplc->lcms Impurity Identification pass Purity > 98%? hplc->pass Area % Purity qnmr qNMR Analysis qnmr->pass Absolute Purity fail Identify & Quantify Impurities pass->fail No report Final Purity Report pass->report fail->lcms Structural Elucidation fail->report

Caption: A typical workflow for the comprehensive purity assessment of a synthesized compound.

Conclusion

The purity assessment of 3-Bromo-4-chloro-2-phenylquinoline requires a multi-faceted analytical approach. While melting point analysis offers a rapid preliminary check, a validated HPLC method is essential for routine quantitative purity determination and impurity profiling. For establishing the absolute purity of a reference batch or for materials where a certified standard is unavailable, qNMR stands out as a superior and highly accurate technique. Mass spectrometry serves as an indispensable tool for the structural elucidation of any unknown impurities detected by chromatographic methods.

By integrating these techniques within a logical, validation-driven framework, researchers, scientists, and drug development professionals can ensure the quality and integrity of their synthesized compounds, thereby building a solid foundation for subsequent biological and clinical investigations.

References

  • Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025). Global Pharma Insights. Available at: [Link]

  • Singh, D., & Isharani, R. (2023). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. Open Access Library Journal, 10, 1-18. Available at: [Link]

  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025). Biotech Spain. Available at: [Link]

  • Analytical Method Validation: Back to Basics, Part II. (2025). LCGC International. Available at: [Link]

  • Analytical method validation: A brief review. (2022). Journal of Pharmaceutical and Scientific Innovation. Available at: [Link]

  • Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. (2007). Journal of Chromatography B. Available at: [Link]

  • Identification, characterization and preparation of process-related impurities of the phenylquinoline derivative NK-104. (2012). Der Pharma Chemica. Available at: [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. (2014). Journal of Medicinal Chemistry. Available at: [Link]

  • Mass Spectrometry (MS) Fragmentation Patterns (HL). (2025). Save My Exams. Available at: [Link]

  • Using high-performance quantitative NMR (HP-qNMR) for certifying traceable and highly accurate purity values of organic reference materials. (2013). Accreditation and Quality Assurance. Available at: [Link]

  • The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. (2020). Reading Scientific Services Ltd. Available at: [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Available at: [Link]

  • Quantitative NMR (qNMR). (n.d.). University of Illinois Chicago. Available at: [Link]

  • Stimuli Article (qNMR). (n.d.). US Pharmacopeia (USP). Available at: [Link]

  • Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. (2004). Oriental Journal of Chemistry. Available at: [Link]

  • Analytical Methods. (n.d.). Japan International Cooperation Agency. Available at: [Link]

  • Chemical Purity Analysis. (2016). Agilent. Available at: [Link]

  • Separation of Quinoline on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Available at: [Link]

  • Determination of Quinoline in Textiles by High-Performance Liquid Chromatography. (2023). Journal of Physics: Conference Series. Available at: [Link]

  • Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc.. Available at: [Link]

  • Mass Spectrometry Fragmentation Patterns. (n.d.). Science Ready. Available at: [Link]

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Comparative

Biological Evaluation of 2-Phenylquinoline Derivatives as HDAC Inhibitors: A Comparative Guide

Executive Summary & Mechanistic Rationale The epigenetic regulation of gene expression via histone deacetylases (HDACs) has become a cornerstone of targeted anticancer therapy. While pan-HDAC inhibitors like Vorinostat (...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The epigenetic regulation of gene expression via histone deacetylases (HDACs) has become a cornerstone of targeted anticancer therapy. While pan-HDAC inhibitors like Vorinostat (SAHA) have achieved clinical success, their lack of isoform selectivity often leads to off-target toxicity[1]. Recent drug discovery efforts have focused on modifying the "cap" moiety of the HDAC pharmacophore to exploit subtle differences in the surface recognition domains of specific HDAC isoforms[2].

This guide objectively evaluates the biological performance of 2-phenylquinoline-4-carboxylic acid derivatives —specifically comparing hydroxamic acid (D28) and hydrazide (D29) zinc-binding groups (ZBGs)—against the industry-standard SAHA[2][3]. By analyzing both cell-free enzymatic data and in vitro cellular efficacy, we provide a comprehensive framework for understanding how structural modifications dictate biological outcomes.

The Pharmacophore Design

The design of these derivatives relies on a classic tripartite pharmacophore:

  • Cap Group (2-Phenylquinoline): The bulky, multi-aromatic quinoline system forms strong hydrophobic and π−π interactions with residues at the rim of the HDAC active site. This rigid bulk is hypothesized to drive selectivity toward HDAC3[4].

  • Linker: An aliphatic chain that inserts into the narrow, hydrophobic substrate channel.

  • Zinc-Binding Group (ZBG): Chelates the catalytic Zn2+ ion at the bottom of the pocket.

Pharmacophore model of 2-phenylquinoline HDAC inhibitors and enzyme active site binding.

Comparative Performance Data

To objectively assess the efficacy of the 2-phenylquinoline derivatives, we compare the lead hydroxamic acid derivative (D28) and its hydrazide analog (D29) against SAHA[2][3][5].

Table 1: In Vitro Enzymatic Inhibitory Activity ( IC50​ , µM)

Data represents cell-free fluorometric assay results using purified recombinant human HDACs.

CompoundZBG TypeHDAC1HDAC2HDAC3HDAC6Selectivity Profile
D28 Hydroxamic Acid>1000>100024.45 >1000Highly HDAC3 Selective
D29 Hydrazide32.59183.50.477 >1000HDAC3 Selective / High Potency
SAHA Hydroxamic Acid0.0540.1520.040~0.020Pan-HDAC Inhibitor
Table 2: In Vitro Antiproliferative Activity ( IC50​ , µM)

Data represents cellular viability assays (e.g., MTT) after 72h incubation.

CompoundK562 (Leukemia)U266 (Myeloma)MCF-7 (Breast)
D28 1.021.085.66
D29 InactiveInactiveInactive
SAHA 1.340.142.58
Application Scientist Insight: The Hydrazide Paradox

A critical observation in the data is the inverse relationship between enzymatic and cellular efficacy for compound D29[2][4].

  • Enzymatic Causality: The hydrazide group in D29 coordinates the catalytic zinc ion with exceptional affinity, resulting in an IC50​ of 0.477 µM against HDAC3 (a 50-fold improvement over D28)[3].

  • Cellular Causality: Despite superior target engagement in vitro, D29 fails to inhibit cancer cell proliferation[4]. This is a classic drug development pitfall caused by physicochemical limitations. Hydrazides possess high polarity and hydrogen-bond donor capacity, severely restricting passive membrane permeability. Furthermore, hydrazides are susceptible to intracellular metabolic degradation (e.g., hydrolysis or reduction) before reaching the nuclear HDAC targets. Conversely, the hydroxamic acid in D28 strikes an optimal balance between lipophilicity, membrane permeability, and zinc chelation, translating moderate enzyme inhibition into potent cellular apoptosis[2][4].

Self-Validating Experimental Protocols

To ensure data trustworthiness, the methodologies used to generate the above data must account for compound-specific artifacts. 2-Phenylquinoline derivatives are highly conjugated aromatic systems that frequently exhibit auto-fluorescence or UV quenching, which can fatally confound standard fluorometric HDAC assays.

Protocol 1: Artifact-Controlled Fluorometric HDAC Inhibition Assay

This protocol utilizes a fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC) which releases 7-amino-4-methylcoumarin (AMC) upon deacetylation and subsequent trypsin cleavage.

  • Reagent Preparation: Prepare recombinant HDAC3 enzyme, fluorogenic substrate (50 µM final), and serial dilutions of test compounds (D28, D29) in assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2​ , 1 mg/mL BSA).

  • Mandatory Control Setup (Self-Validation):

    • Positive Control: SAHA (10 µM) to validate enzyme activity and assay dynamic range.

    • Background Control (No Enzyme): Buffer + Substrate + Test Compound. Causality: Subtracts baseline auto-fluorescence of the quinoline core.

    • Quench Control: Buffer + AMC Standard + Test Compound. Causality: Identifies if the compound absorbs the 460 nm emission of AMC (Inner-Filter Effect).

  • Incubation: Incubate the enzyme, substrate, and inhibitors at 37°C for 60 minutes.

  • Development: Add the developer solution (containing trypsin and Trichostatin A to halt further HDAC activity). Incubate for 20 minutes at 37°C.

  • Detection: Read fluorescence on a microplate reader (Excitation: 360 nm, Emission: 460 nm). Calculate IC50​ using non-linear regression.

Workflow Step1 1. Reagent Preparation (Enzyme, Substrate, Inhibitor) Step2 2. Incubation (37°C, 60 min) Step1->Step2 Step3 3. Developer Addition (Trypsin Cleavage) Step2->Step3 Step4 4. Fluorescence Reading (Ex 360nm, Em 460nm) Step3->Step4 Step5 5. Data Analysis (IC50 Calculation) Step4->Step5 Validation Self-Validation Controls: 1. SAHA (Positive) 2. No-Enzyme (Auto-fluorescence) 3. AMC+Drug (Quenching) Validation->Step1

Self-validating fluorometric workflow for in vitro HDAC enzyme inhibition screening.

Protocol 2: Cellular Antiproliferation Assay (MTT)
  • Seeding: Seed K562 cells at 5×103 cells/well in 96-well plates using RPMI-1640 medium supplemented with 10% FBS.

  • Treatment: After 24h, treat cells with varying concentrations of D28, D29, or SAHA (0.1 - 100 µM). Include a 0.1% DMSO vehicle control.

  • Incubation: Incubate for 72 hours at 37°C, 5% CO2​ .

  • Viability Measurement: Add 20 µL of MTT solution (5 mg/mL) per well. Incubate for 4 hours. Solubilize formazan crystals with 150 µL DMSO.

  • Absorbance: Read at 490 nm. Calculate cell viability relative to the vehicle control.

Mechanistic Pathway Analysis

The ultimate goal of an HDAC inhibitor is to alter the epigenetic landscape of the cancer cell, leading to growth arrest and death. Mechanistic studies on K562 leukemia cells reveal that compound D28 exerts its potent anticancer effects through a well-defined signaling cascade[2][4].

By selectively inhibiting HDAC3, D28 prevents the deacetylation of core histones. This maintains chromatin in an open, transcriptionally active state, leading to the upregulation of tumor suppressor genes. Specifically, the upregulation of p21 (a cyclin-dependent kinase inhibitor) downregulates the Cdc2/Cyclin B1 complex, forcing the cells into G2/M cell cycle arrest[2]. Concurrently, the modulation of the Bcl-2 family proteins (upregulation of pro-apoptotic Bax and downregulation of anti-apoptotic Bcl-2) triggers the intrinsic apoptotic pathway via Caspase-3 activation[2].

Pathway D28 D28 (2-Phenylquinoline) HDAC3 Inhibitor HDAC3 HDAC3 Inhibition D28->HDAC3 Histone Histone Hyperacetylation (Chromatin Relaxation) HDAC3->Histone p21 p21 Upregulation Histone->p21 Bax Bax Upregulation / Bcl-2 Downregulation Histone->Bax Cdc2 Cdc2/Cyclin B1 Downregulation p21->Cdc2 Inhibits G2M G2/M Cell Cycle Arrest Cdc2->G2M Leads to Caspase Caspase-3 Activation Bax->Caspase Activates Apoptosis Apoptosis Caspase->Apoptosis Induces

D28-induced signaling pathway leading to G2/M cell cycle arrest and apoptosis in K562 cells.

Conclusion

The 2-phenylquinoline-4-carboxylic acid scaffold represents a highly effective cap moiety for designing isoform-selective HDAC inhibitors. While hydrazide ZBGs (D29) offer superior target engagement at the enzymatic level, they fail as viable cellular therapeutics due to permeability and stability constraints[2][4]. The hydroxamic acid derivative (D28) successfully bridges the gap between in vitro selectivity and cellular efficacy, demonstrating potent anti-leukemic activity comparable to the clinical standard SAHA, but with the added benefit of HDAC3 selectivity[2][3]. Future optimization should focus on improving the aqueous solubility of the rigid quinoline core while maintaining this favorable epigenetic profile.

References

  • Hui, Q., Zhang, L., Feng, J., & Zhang, L. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10:937225.[Link]

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Validation

A Comparative Guide to the Antibacterial Spectrum of Quinoline Analogs

Quinoline derivatives represent one of the most versatile and historically significant classes of synthetic antibacterial agents. Since the discovery of nalidixic acid, structural modifications to the bicyclic quinoline...

Author: BenchChem Technical Support Team. Date: March 2026

Quinoline derivatives represent one of the most versatile and historically significant classes of synthetic antibacterial agents. Since the discovery of nalidixic acid, structural modifications to the bicyclic quinoline core have yielded multiple generations of fluoroquinolones (FQs) and novel non-fluoroquinolone analogs[1][2]. This guide provides a comprehensive, objective comparison of their antibacterial spectrums, underlying mechanisms, and the standardized experimental protocols used to evaluate their efficacy.

Designed for drug development professionals and microbiologists, this analysis bridges the gap between structural chemistry and clinical microbiology, emphasizing the causality behind structure-activity relationships (SAR) and in vitro susceptibility testing.

Mechanistic Divergence: Fluoroquinolones vs. Novel Analogs

To understand the antibacterial spectrum of different quinoline analogs, one must first examine their distinct mechanisms of action.

  • Fluoroquinolones (e.g., Ciprofloxacin, Levofloxacin, Moxifloxacin): These agents exert a bactericidal effect by targeting bacterial DNA replication and transcription[2]. They form ternary complexes with DNA and type II topoisomerases—specifically DNA gyrase (primarily in Gram-negative bacteria) and Topoisomerase IV (primarily in Gram-positive bacteria)[2][3]. The addition of a fluorine atom at the C-6 position and a piperazine ring at the C-7 position dramatically broadens their spectrum compared to first-generation quinolones[4].

  • 8-Hydroxyquinolines: Unlike FQs, 8-hydroxyquinolines and their salts (e.g., 8-hydroxyquinoline citrate) do not target DNA replication. Their efficacy is driven by their ability to chelate essential metal ions, disrupting metalloenzyme function and cellular homeostasis[5]. This distinct mechanism makes cross-resistance with FQs highly unlikely.

  • Quinoline ATP Synthase Inhibitors: Recent drug discovery efforts have yielded C1/C2 quinoline analogs (e.g., WSA236, WSA238) that specifically inhibit bacterial ATP synthase, proving highly effective against multidrug-resistant (MDR) Pseudomonas aeruginosa and Acinetobacter baumannii[6].

Mechanism of Action: Fluoroquinolones vs. Novel Quinoline Analogs.

Quantitative Antibacterial Spectrum Comparison

The antibacterial activity of quinoline derivatives is quantitatively expressed as the Minimum Inhibitory Concentration (MIC)—the lowest concentration of an antimicrobial agent that prevents visible microbial growth[1][7].

The table below summarizes the MIC ranges of representative quinoline analogs against key clinical pathogens. The data highlights how structural evolution from narrow-spectrum non-fluorinated quinolones (Nalidixic Acid) to broad-spectrum FQs, and eventually to targeted MDR inhibitors, alters clinical utility.

Table 1: Comparative MIC Values (µg/mL) of Quinoline Analogs
Quinoline DerivativeClass / MechanismEscherichia coli (Gram-negative)Staphylococcus aureus (Gram-positive)Pseudomonas aeruginosa (Gram-negative)
Nalidixic Acid 1st Gen / DNA Gyrase0.50 - 64[1]0.25[1]700 (Resistant)[1]
Ciprofloxacin 2nd Gen FQ / Dual Topo0.013 - 1[1]0.125 - 8[1]0.15 - >32[1]
Levofloxacin 3rd Gen FQ / Dual Topo≤ 0.06 - 2[1]0.06 - >8.0[1]0.5 - >512[1]
Moxifloxacin 4th Gen FQ / Dual Topo4 - 8[1]0.064 - 0.5[1]1 - >32[1]
WSA236 / WSA238 Novel / ATP Synthase>128 (Poor activity)[6]N/A16 - 64 (MDR Strains)[6]

Data Analysis & Causality:

  • Gram-Negative Efficacy: Ciprofloxacin maintains the most potent in vitro activity against P. aeruginosa among traditional FQs[3]. This is due to optimal penetration through Gram-negative porin channels and high affinity for DNA gyrase.

  • Gram-Positive Shift: Moxifloxacin (a 4th generation FQ) features a C-8 methoxy group, which specifically targets both topoisomerase II and IV, enhancing its activity against Gram-positive organisms like S. aureus while reducing the likelihood of resistance development[4].

  • Targeted MDR Activity: The novel ATP synthase inhibitors (WSA series) show high MICs against E. coli but specific efficacy against MDR P. aeruginosa. This divergence suggests these compounds exploit species-specific structural differences in the ATP synthase enzyme[6].

Experimental Methodology: CLSI Broth Microdilution

To ensure trustworthiness and reproducibility, MIC determinations must follow standardized protocols, such as those established by the Clinical and Laboratory Standards Institute (CLSI) or ISO 20776-1[7][8][9]. The following protocol establishes a self-validating system for testing quinoline analogs.

Step-by-Step Protocol

1. Preparation of Antimicrobial Stock Solutions

  • Action: Dissolve the quinoline analog in an appropriate solvent (e.g., dilute NaOH or sterile water for FQs; DMSO for highly lipophilic novel analogs) to achieve a stock concentration of 5,120 µg/mL.

  • Causality: High-concentration stocks prevent precipitation upon dilution. If DMSO is used, the final concentration in the assay must not exceed 1% to prevent solvent-induced bacterial toxicity.

2. Serial Dilution

  • Action: Dispense 50 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) into a 96-well microtiter plate. Perform two-fold serial dilutions of the antimicrobial agent to achieve a final testing range (typically 0.015 µg/mL to 64 µg/mL)[10].

3. Inoculum Preparation and Standardization

  • Action: Select 3-5 isolated colonies from an overnight agar plate and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5×108 CFU/mL)[5][8]. Dilute this suspension 1:150 in CAMHB to achieve a final well concentration of 5×105 CFU/mL[7].

  • Causality: Standardizing the inoculum is critical. An inoculum that is too heavy can cause an artificial increase in the MIC (the "inoculum effect"), while an inoculum that is too light may fail to detect resistance.

4. Inoculation and Incubation

  • Action: Add 50 µL of the diluted inoculum to each well containing the antimicrobial dilutions. Seal the panels and incubate at 35°C ± 2°C in ambient air for 16–20 hours[7][9].

5. Self-Validating Controls

  • Growth Control Well: Broth + Inoculum (No drug). Validates that the bacteria are viable and growing exponentially.

  • Sterility Control Well: Broth only. Validates that the media was not contaminated during preparation.

  • Quality Control (QC) Strain: Run Staphylococcus aureus ATCC 29213 in parallel. The MIC for the QC strain must fall within CLSI-defined acceptable ranges to validate the assay's accuracy[7].

6. Reading Results

  • Action: Read the MIC as the lowest concentration of the quinoline analog that completely inhibits visible growth as detected by the unaided eye[1][7].

CLSI Broth Microdilution Workflow for MIC Determination.

Conclusion and Future Directions

The quinoline scaffold remains a highly privileged structure in medicinal chemistry. While traditional fluoroquinolones provide broad-spectrum coverage by targeting DNA gyrase and Topoisomerase IV, the rapid emergence of resistance necessitates the development of novel analogs. By shifting the mechanism of action—such as utilizing 8-hydroxyquinolines for metal chelation or C1/C2 analogs for ATP synthase inhibition—researchers can bypass existing efflux pump and target-mutation resistance mechanisms. Rigorous, standardized MIC testing remains the cornerstone of validating these next-generation therapeutics.

References

  • National Institutes of Health (PMC). Quinoline ATP Synthase Inhibitors with Activity Against Multidrug Resistant Acinetobacter baumannii and Pseudomonas aeruginosa. Retrieved from:[Link]

  • International Journal of Scientific Development and Research (IJSDR). Design, Synthesis, and Antibacterial Evaluation of Novel Quinoline Derivatives. Retrieved from: [Link]

  • ResearchGate. Broth microdilution for antibacterial testing as recommended by CLSI protocol. Retrieved from:[Link]

  • SciSpace. The fluoroquinolones as antibacterial compounds; an overview on biological and chemical activities aspects. Retrieved from: [Link]

  • National Institutes of Health (PMC). Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance. Retrieved from: [Link]

  • Adesh University Journal of Medical Sciences & Research. Fluoroquinolone antibiotics: An overview. Retrieved from: [Link]

  • National Institutes of Health (PMC). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method. Retrieved from:[Link]

  • National Institutes of Health, Islamabad Pakistan. M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved from: [Link]

  • CGSpace / EUCAST. Broth microdilution reference methodology. Retrieved from: [Link]

Sources

Safety & Regulatory Compliance

Safety

3-Bromo-4-chloro-2-phenylquinoline proper disposal procedures

Operational Guide for the Safe Handling and Disposal of 3-Bromo-4-chloro-2-phenylquinoline Introduction As a Senior Application Scientist, I frequently consult with drug development professionals on the logistical and sa...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Guide for the Safe Handling and Disposal of 3-Bromo-4-chloro-2-phenylquinoline

Introduction

As a Senior Application Scientist, I frequently consult with drug development professionals on the logistical and safety challenges of handling complex halogenated heterocycles. 3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) is a highly functionalized synthetic intermediate widely utilized in medicinal chemistry[1]. However, its structural advantages in drug discovery—specifically the stable sp² hybridized carbon-halogen bonds—make it a significant environmental and operational hazard if mishandled.

This guide provides a self-validating, step-by-step protocol for the operational handling, segregation, and EPA-compliant thermal destruction of this compound. Our objective is to ensure your laboratory maintains absolute regulatory compliance while protecting personnel from exposure to toxic combustion byproducts.

Physicochemical Profile & Hazard Causality

To design an effective disposal strategy, we must first understand the physicochemical properties that dictate the compound's behavior. The presence of both bromine and chlorine on the quinoline core means this material cannot be disposed of via standard non-halogenated solvent streams or biological wastewater treatment[2].

Table 1: Physicochemical Properties and Operational Implications

PropertyValueOperational Implication
Chemical Name 3-Bromo-4-chloro-2-phenylquinolineHighly functionalized heterocycle requiring specialized disposal.
CAS Number 5425-48-9Regulatory tracking identifier[1].
Molecular Formula C₁₅H₉BrClNContains both Br and Cl (Halogenated)[1].
Molecular Weight 318.60 g/mol Heavy organic solid, low volatility[1].
Physical State Solid (Powder)Dust inhalation risk; requires engineering controls.
Combustion Byproducts HCl, HBr, Dioxins, NOₓDictates >1000°C incineration & caustic scrubbing[3],[2].

Causality Insight: Why is halogenation the critical factor? Halogenated organic compounds possess a significantly lower heat of combustion (BTU/lb) compared to non-halogenated solvents[3]. If mixed with non-halogenated waste, 3-Bromo-4-chloro-2-phenylquinoline dilutes the thermal energy of the waste stream[3]. Furthermore, incomplete combustion of this compound at lower temperatures can catalyze the formation of highly toxic polychlorinated and polybrominated dibenzodioxins. Therefore, it strictly requires high-temperature rotary kiln incineration[2].

Operational Safety & Handling Protocol

Before generating waste, personnel must be equipped to handle the material safely. The following step-by-step methodology ensures a self-validating safety loop during routine handling and potential spill events.

Step-by-Step Handling & Spill Response:

  • Engineering Controls: Conduct all transfers and weighing of 3-Bromo-4-chloro-2-phenylquinoline within a certified Class II Type B2 biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm.

  • PPE Verification: Don nitrile gloves (double-gloving recommended for spill cleanup), safety goggles, and a lab coat.

  • Spill Containment (Solid): In the event of a powder spill, do not dry-sweep, as this aerosolizes the halogenated dust. Gently cover the spill with damp, inert absorbent pads (using water or a compatible solvent like isopropanol) to suppress dust.

  • Collection: Carefully scoop the dampened material using a non-sparking tool and transfer it into a chemically compatible, sealable container (e.g., high-density polyethylene, HDPE).

  • Surface Decontamination: Wipe the area with a solvent capable of dissolving the quinoline residue (e.g., acetone).

  • Validation: Visually inspect the area under UV light (as many quinolines fluoresce) to ensure complete removal of the residue. Dispose of all cleanup materials as Halogenated Organic Waste .

Waste Segregation & Accumulation Workflow

Proper segregation at the source is the most critical logistical step. Mishandling this phase leads to dangerous chemical incompatibilities and exponentially increases commercial disposal costs[4].

Step-by-Step Segregation Methodology:

  • Stream Identification: Designate a specific, clearly labeled carboy or solid waste drum exclusively for "Halogenated Organic Waste." Ensure the water content of this stream remains below 20% to prevent phase separation and incineration complications[5].

  • Compatibility Check: Verify that the waste stream contains NO strong oxidizing agents, alkali metals, or incompatible acids, which could trigger an exothermic reaction or pressurize the container[5].

  • Transfer: Funnel the 3-Bromo-4-chloro-2-phenylquinoline waste (solid or dissolved in halogenated solvents like dichloromethane) into the designated container.

  • Venting and Sealing: If the waste is actively reacting or off-gassing, use a vented cap in the Satellite Accumulation Area. Otherwise, keep the container closed except when adding waste to comply with EPA Resource Conservation and Recovery Act (RCRA) emissions standards[4].

  • Documentation: Log the exact mass or volume added on the hazardous waste inventory sheet. Accurate tracking is legally required for vendor pickup and prevents discrepancies during routine analysis[4].

EPA-Compliant Incineration & Destruction Mechanism

Once the waste is transferred to an EPA-permitted hazardous waste vendor, it undergoes a highly regulated destruction process. The EPA mandates a Destruction and Removal Efficiency (DRE) of 99.99% for principal organic hazardous constituents (POHCs) like halogenated quinolines[2],[4].

The Thermal Destruction Workflow:

  • Rotary Kiln Incineration: The waste is injected into a rotary kiln operating at temperatures exceeding 1000°C. At this thermal threshold, the stable C-Br and C-Cl bonds are cleaved, preventing dioxin formation[2].

  • Acid Gas Generation: The combustion of 3-Bromo-4-chloro-2-phenylquinoline produces carbon dioxide, water, and highly corrosive hydrogen chloride (HCl) and hydrogen bromide (HBr) gases[3].

  • Caustic Scrubbing: The exhaust gases are immediately routed through a wet scrubber system. A caustic solution (typically sodium hydroxide, NaOH) is sprayed into the gas stream, neutralizing the HCl and HBr into benign salts (NaCl and NaBr) and water[2].

  • Emission Release: The neutralized, particulate-free gas is continuously monitored to ensure it meets stringent EPA emission limits before being released into the atmosphere[2].

G Gen Waste Generation: 3-Bromo-4-chloro-2-phenylquinoline Seg Segregation: Halogenated Organic Waste Stream (<20% Water) Gen->Seg Identify Halogens Store Satellite Accumulation Area (Vented, Secondary Containment) Seg->Store Label & Seal Trans Transport to EPA-Permitted Incineration Facility Store->Trans Vendor Pickup Inc Rotary Kiln Incineration (>1000°C, 99.99% DRE) Trans->Inc High-Temp Destruction Scrub Caustic Scrubbing (Neutralizes HCl & HBr) Inc->Scrub Acidic Exhaust Gases Emis Clean Exhaust (Meets EPA Emission Limits) Scrub->Emis pH Neutralization

Caption: Workflow for the segregation, transport, and thermal destruction of halogenated quinoline waste.

References

  • Title: Managing Solvent Wastes Source: Taylor & Francis Online URL: [Link]

  • Title: Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

  • Title: Hazardous Materials Disposal Guide Source: Nipissing University URL: [Link]

  • Title: Guidelines for Using Carboys Source: University of Wisconsin-Madison Environment, Health & Safety URL: [Link]

Sources

Handling

Personal protective equipment for handling 3-Bromo-4-chloro-2-phenylquinoline

As a Senior Application Scientist, I frequently encounter novel or highly substituted heterocyclic compounds where specific, published toxicological data may be sparse. In these scenarios, we must apply the precautionary...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter novel or highly substituted heterocyclic compounds where specific, published toxicological data may be sparse. In these scenarios, we must apply the precautionary principle and extrapolate hazards from the closest structural analogs[1].

3-Bromo-4-chloro-2-phenylquinoline (CAS: 5425-48-9) is a heavily halogenated quinoline derivative. The presence of the 3-bromo and 4-chloro substituents on the quinoline core, combined with the 2-phenyl ring, significantly increases the molecule's lipophilicity. This structural feature enhances its ability to penetrate dermal barriers and cellular membranes, necessitating rigorous Personal Protective Equipment (PPE) and operational controls.

The following masterclass provides a self-validating system for the safe handling, operational workflow, and disposal of this compound.

Chemical Hazard Assessment & Causality

Before selecting PPE, we must understand the mechanistic hazards of the compound. Halogenated quinolines are typically severe eye and skin irritants and are often classified as toxic if swallowed[2]. Their high lipophilicity means that if the powder contacts the skin, it can rapidly dissolve in sebum and penetrate the epidermis. Furthermore, the halogen substituents make the compound an environmental hazard, particularly to aquatic life.

Table 1: Extrapolated Hazard Classification (Based on Structural Analogs e.g., CAS 860195-69-3)

Hazard ClassGHS CategoryHazard Statement (H-Code)Mechanistic Causality
Acute Toxicity (Oral) Category 3H301: Toxic if swallowedNitrogenous heterocycle disrupts cellular respiration and metabolism.
Skin Corrosion/Irritation Category 2H315: Causes skin irritationHigh lipophilicity strips epidermal lipids, causing inflammation.
Serious Eye Damage Category 1H318: Causes serious eye damageHalogenated aromatic rings cause severe protein denaturation in the cornea.
Aquatic Toxicity Category 4H413: May cause long-lasting harmful effectsHalogen-carbon bonds resist biodegradation, leading to bioaccumulation.

Personal Protective Equipment (PPE) Matrix

Under OSHA's Personal Protective Equipment Standard (29 CFR 1910.132), PPE is the last line of defense but is absolutely critical when handling highly lipophilic irritants[3]. The following PPE matrix is mandatory for handling 3-Bromo-4-chloro-2-phenylquinoline.

Table 2: PPE Selection and Quantitative Permeation Data

PPE CategoryRequired EquipmentMaterialBreakthrough Time (est.)Degradation Rating
Hand Protection (Routine) Double-glovingNitrile (min 5 mil)> 30 mins (dry powder)Good
Hand Protection (Spill) Heavy-duty glovesButyl Rubber> 240 mins (solvent dissolved)Excellent
Eye/Face Protection Splash goggles + Face ShieldPolycarbonateN/A (Impact/Splash only)Excellent
Body Protection Flame-resistant Lab CoatNomex or Cotton blendN/AGood
Respiratory N95 / P100 Particulate RespiratorNIOSH-approvedN/A (Filters 95-99.9% particulates)N/A

Expert Insight on Causality: Why double-glove with nitrile? Standard disposable nitrile gloves offer limited protection against lipophilic organic compounds once dissolved in a solvent (like DMSO or DCM). If the compound is handled as a dry powder, nitrile is sufficient for incidental contact. However, if a solution is spilled on the hands, the solvent acts as a carrier, driving the halogenated quinoline through the glove matrix. Double-gloving provides a critical buffer: if the outer glove is contaminated, it can be immediately stripped without exposing bare skin[4].

Operational Workflow & Experimental Protocols

To ensure a self-validating safety system, all handling must occur within a certified chemical fume hood[5].

Protocol 1: Safe Weighing and Transfer

  • Preparation: Verify the fume hood face velocity is between 80-120 feet per minute (fpm). Clear the workspace of unnecessary clutter to prevent accidental knocking of containers.

  • PPE Donning: Don a flame-resistant lab coat, safety goggles, and double nitrile gloves.

  • Static Control: Halogenated powders can hold a static charge, causing them to aerosolize upon opening. Wipe the exterior of the chemical bottle and the weighing spatula with a static-dissipative cloth prior to opening.

  • Weighing: Place a disposable anti-static weigh boat on the analytical balance inside the fume hood. Tare the balance.

  • Transfer: Carefully transfer the 3-Bromo-4-chloro-2-phenylquinoline using a clean stainless-steel spatula. Close the source bottle immediately after transfer to minimize exposure.

  • Decontamination: Wipe down the balance and surrounding hood area with a solvent compatible with the compound (e.g., isopropanol or ethanol) to remove microscopic dust.

  • Doffing: Remove the outer pair of gloves by turning them inside out and dispose of them in a solid hazardous waste container.

Spill Response & Disposal Plan

According to the National Research Council's Prudent Practices in the Laboratory, a pre-established spill response plan is mandatory for hazardous chemicals[6].

Protocol 2: Spill Response and Decontamination

  • Evacuation: If a large spill (>50g) occurs outside the fume hood, immediately evacuate the immediate area and alert lab personnel.

  • PPE Upgrade: Don heavy-duty Butyl rubber gloves and a half-face respirator with P100 cartridges if airborne dust is suspected.

  • Containment: Surround the spill with an inert, absorbent material (e.g., diatomaceous earth or sand). Do not use combustible absorbents like sawdust.

  • Collection: Use a non-sparking plastic scoop to collect the powder and absorbent. Place the mixture into a compatible, sealable hazardous waste container.

  • Surface Decontamination: Wash the spill area with a mild detergent and water, followed by an isopropanol wipe, to ensure all lipophilic residues are removed.

Disposal Plan: 3-Bromo-4-chloro-2-phenylquinoline must be treated as Halogenated Organic Waste . Never mix halogenated waste with non-halogenated solvent waste, as this drastically increases disposal costs and can cause incompatible chemical reactions. Label the waste container clearly with the chemical name, CAS number (5425-48-9), and the GHS hazard pictograms for "Toxic" and "Environmental Hazard".

Workflow Visualization

The following diagram illustrates the logical progression of our safety protocol, ensuring that every step is accounted for and validated.

G Start Initiate Handling Protocol PPE Don PPE: Double Nitrile, Goggles, Lab Coat Start->PPE Hood Transfer to Fume Hood (Min 100 fpm face velocity) Action Weigh/Transfer Chemical Hood->Action PPE->Hood Spill Spill Occurs? Action->Spill Clean 1. Evacuate immediate area 2. Don Butyl Rubber Gloves 3. Apply absorbent 4. Collect as Halogenated Waste Spill->Clean Yes Proceed Proceed with Experiment Spill->Proceed No Dispose Dispose as Halogenated Organic Waste Clean->Dispose Proceed->Dispose

Workflow for safe handling, PPE utilization, and spill response for halogenated quinolines.

References

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011. URL:[Link]

  • Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment Standard (29 CFR 1910.132)." United States Department of Labor. URL:[Link]

  • Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance (OSHA 3404-11R)." United States Department of Labor, 2011. URL:[Link]

  • American Chemical Society (ACS). "Identifying and Evaluating Hazards in Research Laboratories." ACS Division of Chemical Health and Safety, 2015. URL:[Link]

Sources

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